1-Nitroso-3-(trifluoromethyl)pyrrolidine

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Nitroso-3-(trifluoromethyl)pyrrolidine: Physicochemical Properties, Analysis, and Regulatory Considerations

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Imperative of Understanding N-Nitrosamine Impurities

The landscape of pharmaceutical development and manufacturing is one of continuous evolution, driven by a commitment to patient safety and product quality. In recent years, the emergence of N-nitrosamine impurities as a significant concern has underscored the need for rigorous scientific understanding and robust analytical capabilities. These compounds, many of which are classified as probable human carcinogens, can form at trace levels in active pharmaceutical ingredients (APIs) and finished drug products, posing a potential risk to public health.[1][2] This guide focuses on a specific, yet representative, member of this class: 1-Nitroso-3-(trifluoromethyl)pyrrolidine. The trifluoromethyl group, a common moiety in modern pharmaceuticals, lends this particular N-nitrosamine a unique profile that warrants detailed investigation. As a Senior Application Scientist, my objective is to provide a comprehensive technical resource that is not merely a compilation of data, but a practical guide grounded in scientific principles and field-proven insights. This document will delve into the physicochemical properties of 1-Nitroso-3-(trifluoromethyl)pyrrolidine, outline state-of-the-art analytical methodologies for its detection and quantification, and navigate the complex regulatory framework governing its control. The protocols and insights presented herein are designed to be self-validating, empowering researchers and drug development professionals to address the challenges posed by N-nitrosamine impurities with confidence and scientific rigor.

Molecular Profile and Physicochemical Characteristics

Structural and Basic Properties

Property	Value / Description	Source / Method
Molecular Formula	C₅H₇F₃N₂O	Calculated
Molecular Weight	168.12 g/mol	Calculated
CAS Number	Not available	-
Appearance	Likely a yellow to pale-yellow liquid or low-melting solid	Inferred from similar N-nitrosamines[3][4]
IUPAC Name	1-Nitroso-3-(trifluoromethyl)pyrrolidine	IUPAC Nomenclature

Predicted Physicochemical Parameters

The presence of the highly electronegative trifluoromethyl group is expected to significantly influence the polarity, volatility, and solubility of the molecule compared to its non-fluorinated analog, N-nitrosopyrrolidine.

Parameter	Predicted Value/Range	Scientific Rationale and Implications
Boiling Point	Elevated compared to N-nitrosopyrrolidine (214 °C)	The increased molecular weight and polarity due to the CF₃ group would likely lead to a higher boiling point.
Vapor Pressure	Lower than N-nitrosopyrrolidine	Consistent with a higher boiling point, reduced volatility is expected, which is a key consideration for Gas Chromatography (GC) analysis.
Water Solubility	Moderate to low	While the nitroso and pyrrolidine groups can engage in hydrogen bonding, the hydrophobic trifluoromethyl group may decrease overall water solubility compared to simpler N-nitrosamines.[5]
LogP (Octanol-Water Partition Coefficient)	> 0.22 (N-nitrosopyrrolidine)	The lipophilic nature of the CF₃ group is expected to increase the LogP value, indicating a greater affinity for non-polar environments. This is a critical parameter for designing liquid-liquid or solid-phase extraction protocols.
pKa	Not readily predictable	The basicity of the pyrrolidine nitrogen is significantly reduced upon nitrosation. The electron-withdrawing effect of the CF₃ group would further decrease any residual basicity.

Formation and Stability: A Mechanistic Perspective

The formation of N-nitrosamines is a well-understood chemical process requiring a nitrosating agent and a secondary or tertiary amine under specific conditions.[1][2] For 1-Nitroso-3-(trifluoromethyl)pyrrolidine, the precursor amine is 3-(trifluoromethyl)pyrrolidine, a potential reagent, intermediate, or degradation product in pharmaceutical manufacturing.

The Nitrosation Reaction

The primary pathway for the formation of 1-Nitroso-3-(trifluoromethyl)pyrrolidine involves the reaction of 3-(trifluoromethyl)pyrrolidine with a nitrosating agent, most commonly nitrous acid (HNO₂), which is formed from nitrite salts (e.g., sodium nitrite) under acidic conditions.[1]

Figure 1: General mechanism for the formation of 1-Nitroso-3-(trifluoromethyl)pyrrolidine.

Stability and Degradation

N-nitrosamines are known to be sensitive to ultraviolet (UV) light, which can cause cleavage of the N-NO bond. This photosensitivity necessitates that the handling and storage of analytical standards and samples be performed in amber glassware or under light-protected conditions. The trifluoromethyl group is generally stable under typical laboratory conditions.

Analytical Methodologies: A Road to Quantification

The detection and quantification of N-nitrosamines at trace levels require highly sensitive and selective analytical techniques. The methods of choice are predominantly based on chromatography coupled with mass spectrometry.

Sample Preparation: The Critical First Step

The choice of sample preparation technique is dictated by the sample matrix (API, drug product, etc.) and the target analyte's properties.

Step-by-Step Protocol for Solid Dosage Forms:

• Sample Weighing and Dissolution: Accurately weigh a representative portion of the ground sample into a centrifuge tube.

• Solvent Addition: Add a suitable solvent. A common starting point is a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer. For compounds with moderate LogP, a balance of organic and aqueous components is crucial for efficient extraction.

• Extraction: Vortex or sonicate the sample for a defined period to ensure complete dissolution of the analyte.

• Centrifugation/Filtration: Centrifuge the sample to pelletize excipients. Filter the supernatant through a 0.22 µm filter to remove any remaining particulate matter before injection.

Figure 2: A typical sample preparation workflow for solid dosage forms.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most widely adopted technique for N-nitrosamine analysis due to its high sensitivity and specificity.[6][7]

Typical LC-MS/MS Parameters:

Parameter	Recommended Setting	Rationale
Column	Reversed-phase C18 or similar (e.g., Acquity HSS T3)[8]	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Formic acid in water	Provides a source of protons for positive ion electrospray ionization.
Mobile Phase B	Acetonitrile or Methanol	Elutes the analyte from the column.
Gradient	A suitable gradient from high aqueous to high organic	To ensure good peak shape and resolution from matrix components.
Ionization Mode	Positive Electrospray Ionization (ESI+)	N-nitrosamines are readily protonated.
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

MRM Transitions for 1-Nitroso-3-(trifluoromethyl)pyrrolidine (Predicted):

• Precursor Ion (Q1): [M+H]⁺ = m/z 169.1

• Product Ions (Q3): The fragmentation pattern would need to be determined experimentally, but likely fragments would involve the loss of the nitroso group (NO) or fragmentation of the pyrrolidine ring.

Gas Chromatography-Mass Spectrometry (GC-MS)

For more volatile N-nitrosamines, GC-MS can be a viable alternative. However, the predicted higher boiling point of 1-Nitroso-3-(trifluoromethyl)pyrrolidine may make it less amenable to GC analysis without derivatization.

Regulatory Landscape and Risk Mitigation

Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines for the control of N-nitrosamine impurities in pharmaceutical products.[1][2]

The Three-Step Regulatory Process

Manufacturers are required to follow a three-step process to manage the risk of N-nitrosamine impurities:

• Risk Assessment: A comprehensive evaluation of the manufacturing process to identify potential sources of amines and nitrosating agents.[2][7]

• Confirmatory Testing: If a risk is identified, highly sensitive analytical methods must be used to test for the presence of N-nitrosamines.[2][7]

• Mitigation and Reporting: If N-nitrosamines are detected above the acceptable intake (AI) limit, manufacturers must implement changes to their process to reduce the impurity levels and report the findings to the regulatory authorities.

Figure 3: The regulatory three-step process for managing N-nitrosamine impurities.

Acceptable Intake (AI) Limits

The AI for a specific N-nitrosamine is determined based on its carcinogenic potential. For novel N-nitrosamines like 1-Nitroso-3-(trifluoromethyl)pyrrolidine, a substance-specific risk assessment would be required to establish an AI limit. In the absence of such data, a class-specific limit may be applied as a conservative measure.

Safety, Handling, and Storage

Given the potential carcinogenicity of N-nitrosamines, all handling of 1-Nitroso-3-(trifluoromethyl)pyrrolidine, especially in its pure form as an analytical standard, must be conducted with extreme caution.

Key Safety Precautions:

• Engineering Controls: Work in a certified chemical fume hood or a biological safety cabinet.[3]

• Personal Protective Equipment (PPE): Wear appropriate gloves, a lab coat, and safety glasses.[9]

• Storage: Store in a cool, dark, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[10] The container should be tightly sealed.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.[9]

Conclusion: A Proactive Approach to a Persistent Challenge

1-Nitroso-3-(trifluoromethyl)pyrrolidine represents a pertinent example of the challenges posed by N-nitrosamine impurities in modern drug development. While specific experimental data for this compound remains to be fully elucidated, a thorough understanding of the principles governing the formation, analysis, and control of this class of compounds provides a robust framework for ensuring product quality and patient safety. The methodologies and regulatory insights detailed in this guide are intended to equip researchers and drug development professionals with the necessary tools to proactively address this challenge. A continued commitment to scientific rigor, analytical excellence, and regulatory compliance is paramount in navigating the complexities of N-nitrosamine impurity control.

References

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other M
• Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Sigma-Aldrich.
• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. NIST.
• N-nitrosamine risk assessment in pharmaceuticals: Where are we from a regul
• SAFETY D
• SAFETY D
• 1-Nitroso-3-pyrrolidinol | C4H8N2O2 | CID 3034827. PubChem.
• SAFETY D
• MATERIAL SAFETY DATA SHEETS N-NITROSO PYRROLIDINE-3-OL.
• Hazardous Substance Fact Sheet. NJ.gov.
• N-NITROSOPYRROLIDINE.
• SAFETY D
• Analytical Methods & Research.
• CAS 56222-35-6: 1-Nitroso-3-pyrrolidinol. CymitQuimica.
• An Intramolecular Nitroso-Meerwein–Ponndorf–Verley–Oppenauer Reaction to Access Fused Pyrrolidine Scaffolds.
• N-nitroso pyrrolidine. Sigma-Aldrich.
• Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities. Journal of Chemical and Pharmaceutical Research.
• Pyrrolidine, 1-nitroso-. NIST WebBook.
• Synthesis of unique pyrrolidines for drug discovery. Enamine.
• Showing Compound N-Nitroso-pyrrolidine (FDB008291). FooDB.
• First OMCL analytical procedures for determination of nitrosamine drug substance-related impurities (NDSRIs) and intermediate-related contaminants published. European Directorate for the Quality of Medicines & HealthCare.
• One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrog
• Comprehensive UHPLC-MS screening methods for the analysis of triazolopyrazine precursor and its genotoxic nitroso-derivative in sitagliptin pharmaceutical formul
• Development and Validation for Quantification of 7-Nitroso Impurity in Sitagliptin by Ultraperformance Liquid Chromatography with Triple Quadrupole Mass Spectrometry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nj.gov [nj.gov]
• 4. CAS 56222-35-6: 1-Nitroso-3-pyrrolidinol | CymitQuimica [cymitquimica.com]
• 5. pmda.go.jp [pmda.go.jp]
• 6. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 7. orbi.uliege.be [orbi.uliege.be]
• 8. Comprehensive UHPLC-MS screening methods for the analysis of triazolopyrazine precursor and its genotoxic nitroso-derivative in sitagliptin pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]
• 10. spectrumchemical.com [spectrumchemical.com]

Foreword: The Dichotomy of Fluorination in Nitrosamine Toxicology

An In-Depth Technical Guide to the Biological Activity of Trifluoromethylated Nitrosamines

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

The introduction of fluorine, particularly the trifluoromethyl (CF₃) group, into drug candidates is a cornerstone of modern medicinal chemistry. This strategy is renowned for enhancing metabolic stability, improving membrane permeability, and increasing binding affinity.[1][2] The CF₃ group's high electronegativity and the exceptional strength of the carbon-fluorine bond can effectively block sites of oxidative metabolism, a process often referred to as "metabolic switching".[1][3] However, when this powerful chemical tool is applied to the structure of N-nitrosamines—a class of compounds notorious for their potent carcinogenicity—the biological consequences become a subject of critical investigation.[4][5]

Many nitrosamines are pro-carcinogens, exerting their toxic effects only after metabolic activation, primarily through cytochrome P450 (CYP) enzymes.[6][7][8] This guide delves into the nuanced and often contradictory role of trifluoromethylation on the biological activity of nitrosamines. We will explore how the strategic placement of a CF₃ group can dramatically alter metabolic fate, shifting a molecule from a potent carcinogen to an inert substance, or in other cases, merely altering its organotropic toxicity. This document provides a foundational understanding of the mechanisms at play, outlines the experimental methodologies required for their assessment, and presents case studies of trifluoromethylated nitrosamines of toxicological relevance.

The Canonical Pathway: Metabolic Activation of Dialkylnitrosamines

To comprehend the impact of trifluoromethylation, one must first understand the fundamental mechanism by which simple dialkylnitrosamines exert their genotoxic effects. These compounds are not directly carcinogenic; they require enzymatic activation to become DNA-reactive electrophiles.[9][10] The primary pathway involves the α-hydroxylation of one of the alkyl chains, a reaction catalyzed predominantly by CYP enzymes such as CYP2E1 and CYP2A6.[11][12]

This α-hydroxynitrosamine intermediate is highly unstable and spontaneously decomposes, yielding an aldehyde and a reactive alkyldiazonium ion.[13] It is this diazonium ion that acts as the ultimate carcinogen, readily alkylating DNA bases (e.g., forming O⁶-alkylguanine), leading to mispairing during DNA replication, mutations, and the initiation of carcinogenesis.[13][14][15]

Caption: Canonical metabolic activation pathway of dialkylnitrosamines.

Modulating Biological Activity via Trifluoromethylation

The introduction of a CF₃ group can fundamentally disrupt the canonical activation pathway. The strong C-F bond is highly resistant to enzymatic cleavage by CYP enzymes, meaning a trifluoromethyl group itself is not readily hydroxylated.[1] The biological outcome, therefore, depends critically on the location of the CF₃ group relative to the N-nitroso center.

Case A: Blockade of Metabolic Activation

When both alkyl chains are trifluoroethylated at the β-position, as in N-nitroso-bis(2,2,2-trifluoroethyl)amine (6-F-DEN) , the molecule is rendered essentially non-carcinogenic and non-mutagenic.[16][17] The strong electron-withdrawing effect of the fluorine atoms is believed to inhibit the necessary α-hydroxylation at the adjacent carbon, effectively blocking the first and essential step of metabolic activation.[16][17] This demonstrates a successful application of metabolic blocking to detoxify a potential carcinogen.

Case B: Altered Metabolism and Retained Carcinogenicity

In contrast, when only one alkyl chain is trifluoromethylated, such as in N-nitroso-(2,2,2-trifluoroethyl)ethylamine (F-3-NDEA) , the molecule retains its carcinogenic potential.[18] In this scenario, metabolic α-hydroxylation can still proceed on the unsubstituted ethyl group, leading to the formation of an ethyldiazonium ion and subsequent DNA damage. Interestingly, the organotropism of F-3-NDEA differs from its non-fluorinated parent compound, N-nitrosodiethylamine (NDEA), primarily causing tumors in the esophagus and nasal cavity rather than the liver.[18] This suggests that while carcinogenicity is retained, the physicochemical changes imparted by the CF₃ group alter the compound's distribution and metabolism.

Caption: Impact of CF₃ placement on nitrosamine metabolic activation.

Comparative Biological Activity Data

The contrasting activities of these compounds underscore the importance of precise structural modification. The following table summarizes key findings from carcinogenicity and mutagenicity studies.

Compound	Structure	Mutagenicity (Ames Test)	Carcinogenicity (Rats)	Reference
N-Nitrosodiethylamine (DEN)	CH₃CH₂-N(NO)-CH₂CH₃	Positive (with S9 activation)	Potent Hepatocarcinogen	[16][17]
N-Nitroso-bis(2,2,2-trifluoroethyl)amine (6-F-DEN)	CF₃CH₂-N(NO)-CH₂CF₃	Negative	Inactive	[16][17]
N-Nitroso-(2,2,2-trifluoroethyl)ethylamine (F-3-NDEA)	CF₃CH₂-N(NO)-CH₂CH₃	Weakly Mutagenic	Carcinogenic (Esophagus, Nasal Cavity)	[18][19]

Case Study: Trifluoromethylated Nitrosamine Impurities in Pharmaceuticals

The issue of nitrosamine impurities in pharmaceuticals has become a major focus for regulatory agencies and drug manufacturers.[20] Recently, a novel trifluoromethylated nitrosamine, 7-nitroso-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[4][16][20]triazolo-[4,3-a]pyrazine (NTTP) , was identified as an impurity in sitagliptin-containing products.[21][22] Given the "cohort of concern" status for nitrosamines, rigorous toxicological evaluation was necessary. To establish a safe exposure limit, or Acceptable Intake (AI), in vivo transgenic rodent (TGR) mutation studies were conducted.[21] These studies allow for the quantitative assessment of mutagenic potency. By comparing the mutagenic potency of NTTP to that of well-characterized carcinogenic nitrosamines, a relative potency comparison approach was used to establish a health-protective AI.[21][22] This case highlights the modern toxicological workflow for assessing the risk of novel nitrosamine impurities encountered during drug development and manufacturing.

Experimental Protocols for Assessing Biological Activity

The evaluation of a novel trifluoromethylated nitrosamine requires a tiered approach, beginning with in vitro assays and progressing to in vivo studies as needed. The protocols described below represent self-validating systems, where the inclusion of positive and negative controls is essential for the interpretation of results.

Protocol 1: In Vitro Liver Microsomal Stability Assay

This assay provides an early indication of a compound's susceptibility to metabolism by CYP enzymes. The rationale is to measure the rate of disappearance of the parent compound in a system rich in drug-metabolizing enzymes.

Caption: Workflow for an in vitro liver microsomal stability assay.

Step-by-Step Methodology:

• Preparation: Prepare stock solutions of the test compound, positive control (a compound with known metabolic instability), and negative control (a stable compound) in a suitable solvent (e.g., DMSO). Prepare a reaction mixture containing phosphate buffer (pH 7.4) and liver microsomes (e.g., from rat, dog, or human).

• Pre-incubation: Aliquot the reaction mixture into microcentrifuge tubes and add the test compound or controls. Pre-incubate the mixture at 37°C for 5-10 minutes to equilibrate the temperature.

• Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH solution (the essential cofactor for CYP enzymes). A parallel incubation without NADPH serves as a negative control for cofactor-independent degradation.

• Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and immediately add it to a quenching solution (e.g., ice-cold acetonitrile containing an internal standard) to stop the reaction.

• Analysis: Centrifuge the quenched samples to precipitate the microsomal proteins. Analyze the supernatant using a validated LC-MS/MS method to quantify the concentration of the remaining parent compound.

• Interpretation: The rate of disappearance is used to calculate the in vitro half-life. A compound that is rapidly depleted is metabolically labile, whereas a compound whose concentration remains high is metabolically stable. The comparison with the fluorinated vs. non-fluorinated analogue provides a direct measure of the metabolic blocking effect.

Protocol 2: Bacterial Reverse Mutation (Ames) Test (OECD 471)

The Ames test is a widely used in vitro assay to assess a compound's potential to cause gene mutations. The causality being tested is whether the chemical can induce mutations that revert a specific nutrient-synthesis deficiency in the bacterial strain, allowing it to grow in a nutrient-deficient medium.

Step-by-Step Methodology:

• Strain Selection: Use multiple strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) that are sensitive to different types of mutagens.

• Metabolic Activation (S9 Fraction): Since nitrosamines require metabolic activation, the test must be performed both with and without an exogenous metabolic activation system. This is typically a rat liver homogenate fraction (S9) supplemented with cofactors (e.g., NADPH). The S9 fraction contains a cocktail of CYP enzymes.

• Exposure: In the plate incorporation method, the test compound, the bacterial culture, and (if required) the S9 mix are combined in molten top agar. This mixture is then poured onto a minimal glucose agar plate.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring and Interpretation: The number of revertant colonies (colonies that have mutated and can now grow on the minimal media) on the test plates is counted and compared to the number on the solvent control (negative control) plates. A dose-dependent increase in revertant colonies, typically a doubling or more over the background, indicates a positive (mutagenic) result. Known mutagens are used as positive controls to validate the assay's sensitivity. For nitrosamines, a positive result is expected only in the presence of the S9 fraction.

Conclusion

Trifluoromethylation is not a universal detoxification strategy for N-nitrosamines. Its effect on biological activity is highly dependent on the specific molecular architecture. While symmetrical β-trifluoromethylation, as seen in 6-F-DEN, can effectively block the metabolic activation pathway and abrogate carcinogenicity, asymmetrical substitution may only alter the toxicological profile without eliminating the hazard. This nuanced understanding is critical for drug development professionals when designing safer molecules and for toxicologists and regulators when assessing the risk of nitrosamine impurities. The strategic use of in vitro metabolic and genotoxicity assays, followed by targeted in vivo studies when necessary, provides the robust framework required to navigate the complex biological landscape of trifluoromethylated nitrosamines.

References

• Estimated Cancer Risks Associated with Nitrosamine Contamination in Commonly Used Medications. (2021). International Journal of Environmental Research and Public Health.
• The Risk of Cancer Correlated with Nitrosamine Exposure. (2024). Journal of Chemical Health Risks.
• Estimated Cancer Risks Associated with Nitrosamine Contamination in Commonly Used Medications. (2025).

• Fluoro-substituted N-nitrosamines. 1. Inactivity of N-nitrosobis(2,2,2-trifluoroethyl)amine in Carcinogenicity and Mutagenicity Tests. (1981). Carcinogenesis. [Link]

• How nitrosamine promotes cancerous growth. (2024). Colorectal Cancer Carcinogens.

• Fluoro-substituted N-nitrosamines. 1. Inactivity of N-nitrosobis(2,2,2-trifluoroethyl)amine in carcinogenicity and mutagenicity tests. (1981). Carcinogenesis. [Link]

• N-nitrosamine impurity risk assessment in pharmaceuticals: Utilizing In vivo mutation relative potency comparison to establish an acceptable intake for NTTP. (2024). Regulatory Toxicology and Pharmacology. [Link]

• Cytochrome P450 2E1 and 2A6 enzymes as major catalysts for metabolic activation of N-nitrosodialkylamines and tobacco-related nitrosamines in human liver microsomes. (1992). Carcinogenesis. [Link]

• N-nitrosamine impurity risk assessment in pharmaceuticals: Utilizing In vivo mutation relative potency comparison to establish an acceptable intake for NTTP. (2024). Swansea University.
• The Role of the Trifluoromethyl Group in Enhancing Drug Metabolic Stability. (2025). BenchChem.

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). Molecules. [Link]

• Fluoro-substituted N-nitrosamines. 6. carcinogenicity of N-nitroso-(2,2,2-trifluoroethyl)-ethylamine in rats. (1983). Carcinogenesis. [Link]

• N-nitrosamine impurity risk assessment in pharmaceuticals: Utilizing In vivo mutation relative potency comparison to establish an acceptable intake for NTTP. (2024). Ovid.
• Design and biological activity of trifluoromethyl containing drugs. (2025). Wechem.
• N-nitrosamine risk assessment in pharmaceuticals: Where are we from a regulatory point of view in 2025? (2025). ORBi.
• Pharmaceutical Nitrosamines: A Comprehensive Review of Health Risks, Detection, Mitigation Strategies Supplemented with CYP450 Interactions as Molecular Simulations for Mechanistic Insight into Carcinogenicity. (2025).

• Fluoro-substituted N-nitrosamines. 3. Microsomal metabolism of N-nitrosodibutylamine and of fluorinated analogs. (1982). Carcinogenesis. [Link]

• Fluoro-substituted N-nitrosamines. 7. Non-genotoxic N-nitroso- bis(2,2,2-trifluoroethyl. (1985). Carcinogenesis. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic

• N-Nitrosamine Impurity Risk Assessment in Pharmaceuticals: Utilizing In Vivo Mutation Relative Potency Comparison to Establish an Acceptable Intake for NTTP. (2026). ResearchGate. [Link]

• Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism. (1993). Journal of Medicinal Chemistry. [Link]

• Estimated Cancer Risks Associated with Nitrosamine Contamination in Commonly Used Medications. (2021). eScholarship. [Link]

• Evaluation of Nitrosamide Formation in the Cytochrome P450 Mediated Metabolism of Tobacco-Specific Nitrosamines. (2017). Chemical Research in Toxicology. [Link]

• Metabolic activation and biological effects of nitrosamines in the mammalian lung. (1990). Pharmacology & Therapeutics.
• The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals. (2021). Pharma Excipients.

• Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models. (2025). Archives of Toxicology. [Link]

• Evaluation of Nitrosamide Formation in the Cytochrome P450-Mediated Metabolism of Tobacco-Specific Nitrosamines. (2016). Chemical Research in Toxicology. [Link]

• N-Nitrosamine Drug Impurity Research

• Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed. (2022). International Journal of Molecular Sciences. [Link]

• A Review on Synthesis and Biological Activities of Nitrosamine Impurities in Active Pharmaceutical Ingredients (APIs). (2025).

• Metabolic activation and biological effects of nitrosamines in the mammalian lung. (1990). Pharmacology & Therapeutics. [Link]

• DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways. (2023). Cancers. [Link]

• DNA adduct formation from tobacco-specific N-nitrosamines. (1999). Mutation Research. [Link]

• Nitrosamines as Impurities in Drugs - Health Risk Assessment and Mitig

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and biological activity of trifluoromethyl containing drugs - Wechem [m.wechemglobal.com]
• 4. jchr.org [jchr.org]
• 5. researchgate.net [researchgate.net]
• 6. ourcancerstories.com [ourcancerstories.com]
• 7. escholarship.org [escholarship.org]
• 8. Metabolic activation and biological effects of nitrosamines in the mammalian lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 10. mdpi.com [mdpi.com]
• 11. Cytochrome P450 2E1 and 2A6 enzymes as major catalysts for metabolic activation of N-nitrosodialkylamines and tobacco-related nitrosamines in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. fda.gov [fda.gov]
• 16. Fluoro-substituted N-nitrosamines. 1. Inactivity of N-nitrosobis(2,2,2-trifluoroethyl)amine in carcinogenicity and mutagenicity tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. Fluoro-substituted N-nitrosamines. 6. carcinogenicity of N-nitroso-(2,2,2-trifluoroethyl)-ethylamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. Estimated Cancer Risks Associated with Nitrosamine Contamination in Commonly Used Medications - PMC [pmc.ncbi.nlm.nih.gov]
• 21. N-nitrosamine impurity risk assessment in pharmaceuticals: Utilizing In vivo mutation relative potency comparison to establish an acceptable intake for NTTP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Staff View: N-nitrosamine impurity risk assessment in pharmaceuticals: Utilizing In vivo mutation relative potency comparison to establish an acceptable intake for NTTP [cronfa.swan.ac.uk]

An In-depth Technical Guide to the Structural and Conformational Analysis of 1-Nitroso-3-(trifluoromethyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the structural and conformational properties of 1-nitroso-3-(trifluoromethyl)pyrrolidine, a molecule of significant interest in medicinal chemistry and drug development due to the unique properties imparted by the trifluoromethyl and nitroso functional groups. This document outlines the probable synthetic pathways, detailed spectroscopic characterization, and an in-depth exploration of its conformational landscape. By integrating theoretical principles with data from analogous structures, this guide offers valuable insights for researchers engaged in the design and development of novel therapeutics incorporating trifluoromethylated pyrrolidine scaffolds.

Introduction: The Significance of Trifluoromethylated and N-Nitrosated Pyrrolidines

The pyrrolidine ring is a ubiquitous scaffold in a vast array of natural products and synthetic pharmaceuticals.[1] Its five-membered saturated heterocyclic structure provides a versatile template for creating diverse chemical entities with specific biological activities. The introduction of a trifluoromethyl (CF3) group can profoundly influence a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets.[2] The high electronegativity of the fluorine atoms in the CF3 group can also modulate the electronic environment of the pyrrolidine ring.[3]

N-nitrosamines, characterized by the R2N-N=O functional group, are a class of compounds that have been extensively studied due to their biological activity.[4] The N-nitroso group introduces a planar C2N2O core, as established by X-ray crystallography, and can exist as a resonance hybrid, which influences the rotational barrier around the N-N bond.[5][6] The combination of a trifluoromethyl group and a nitroso functionality on a pyrrolidine ring, as in 1-nitroso-3-(trifluoromethyl)pyrrolidine, presents a unique and complex system for structural and conformational analysis. Understanding these aspects is crucial for predicting molecular interactions and designing new chemical entities with desired pharmacological profiles.

Synthesis of 1-Nitroso-3-(trifluoromethyl)pyrrolidine

The synthesis of 1-nitroso-3-(trifluoromethyl)pyrrolidine would logically proceed in two key steps: the synthesis of the precursor, 3-(trifluoromethyl)pyrrolidine, followed by its N-nitrosation.

Synthesis of 3-(Trifluoromethyl)pyrrolidine

A plausible synthetic route to 3-(trifluoromethyl)pyrrolidine would involve the introduction of the trifluoromethyl group onto a suitable pyrrolidine precursor. One common method for trifluoromethylation is the use of Ruppert-Prakash reagent (TMSCF3) on a ketone or imine.[7] A potential pathway could start from a commercially available pyrrolidine derivative, such as N-protected 3-pyrrolidinone.

Experimental Protocol: Synthesis of 3-(Trifluoromethyl)pyrrolidine (Hypothetical)

• Protection: Protect the nitrogen of 3-pyrrolidinone with a suitable protecting group, such as a benzyl (Bn) or tert-butyloxycarbonyl (Boc) group, to prevent side reactions.

• Trifluoromethylation: React the N-protected 3-pyrrolidinone with a trifluoromethylating agent like the Ruppert-Prakash reagent in the presence of a fluoride source (e.g., TBAF) to form the corresponding trifluoromethylated carbinol.

• Reduction/Deprotection: The resulting intermediate can then be subjected to a reduction and deprotection sequence to yield 3-(trifluoromethyl)pyrrolidine.

N-Nitrosation of 3-(Trifluoromethyl)pyrrolidine

The final step involves the N-nitrosation of the secondary amine. This is typically achieved by reacting the amine with a nitrosating agent, such as nitrous acid (HNO2), which is often generated in situ from sodium nitrite (NaNO2) and an acid.[6]

Experimental Protocol: Synthesis of 1-Nitroso-3-(trifluoromethyl)pyrrolidine (Hypothetical)

• Dissolution: Dissolve 3-(trifluoromethyl)pyrrolidine in an aqueous acidic solution (e.g., dilute HCl) and cool the mixture in an ice bath.

• Nitrosation: Add a solution of sodium nitrite in water dropwise to the stirred, cooled amine solution. The reaction is typically rapid.

• Extraction and Purification: After the reaction is complete, the product can be extracted with an organic solvent (e.g., dichloromethane), and the organic layer is then washed, dried, and concentrated. The crude product can be purified by column chromatography.

Spectroscopic Analysis

The structural elucidation of 1-nitroso-3-(trifluoromethyl)pyrrolidine would rely on a combination of spectroscopic techniques, including NMR, IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure and conformation of molecules in solution.[8]

• ¹H NMR: The proton NMR spectrum is expected to show complex multiplets for the pyrrolidine ring protons due to spin-spin coupling. The presence of the electron-withdrawing trifluoromethyl and nitroso groups will likely shift the signals of the adjacent protons downfield. The protons on the carbon bearing the CF3 group (H3) and the protons on the carbons adjacent to the nitrogen (H2 and H5) will be the most affected. Due to the restricted rotation around the N-N bond, two sets of signals corresponding to the E and Z isomers may be observed.[9]

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the four carbon atoms in the pyrrolidine ring. The carbon atom attached to the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms.[7] The chemical shifts of the carbons adjacent to the nitrogen will also be influenced by the nitroso group.

• ¹⁹F NMR: The fluorine NMR spectrum is expected to show a singlet for the trifluoromethyl group.[7][8] The chemical shift of this signal can provide information about the electronic environment of the CF3 group.

Nucleus	Predicted Chemical Shift (ppm)	Key Features
¹H	2.0 - 4.5	Complex multiplets, potential for two sets of signals for E/Z isomers.
¹³C	30 - 80 (pyrrolidine), ~125 (CF3)	Quartet for the CF3 carbon.
¹⁹F	-70 to -80	Singlet.

Predicted NMR Spectroscopic Data for 1-Nitroso-3-(trifluoromethyl)pyrrolidine

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule. Key absorption bands are expected for the N-N=O stretching vibration of the nitroso group, typically observed in the range of 1430-1470 cm⁻¹. Strong C-F stretching bands for the trifluoromethyl group will be prominent in the region of 1100-1300 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight and fragmentation pattern of the molecule. The electron ionization (EI) mass spectrum of the parent compound, N-nitrosopyrrolidine, shows a molecular ion peak at m/z 100.[10] For 1-nitroso-3-(trifluoromethyl)pyrrolidine, the molecular ion peak would be expected at m/z 168.

Conformational Analysis

The five-membered pyrrolidine ring is not planar and exists in a puckered conformation to relieve torsional strain. The two most common conformations are the envelope (Cₛ symmetry) and the twist (C₂ symmetry).[11] The presence of bulky and electronically demanding substituents like the trifluoromethyl and nitroso groups will significantly influence the conformational equilibrium.

Ring Pucker

The preferred conformation of the pyrrolidine ring in 1-nitroso-3-(trifluoromethyl)pyrrolidine will be a balance between minimizing steric interactions and accommodating the electronic preferences of the substituents. The bulky trifluoromethyl group will likely favor an equatorial or pseudo-equatorial position to minimize steric hindrance with the other ring atoms.

N-Nitroso Group Conformation and the Anomeric Effect

A key feature of N-nitrosamines is the partial double bond character of the N-N bond, which leads to restricted rotation and the existence of E and Z isomers.[9] The energy barrier to this rotation is typically high enough to allow for the observation of distinct isomers by NMR spectroscopy at room temperature.[9]

Furthermore, a stereoelectronic effect known as the anomeric effect can influence the conformation of the N-nitroso group relative to the ring. This effect involves the delocalization of a lone pair of electrons from the pyrrolidine nitrogen into the antibonding σ* orbital of the N=O bond. This interaction is maximized when the lone pair is anti-periplanar to the N=O bond, which can favor a specific orientation of the nitroso group.

Computational Modeling

Due to the complexity of the conformational landscape, computational methods such as Density Functional Theory (DFT) and molecular dynamics (MD) simulations are invaluable tools for predicting the most stable conformations and the energy barriers between them.[12][13][14] These methods can provide detailed information on bond lengths, bond angles, and dihedral angles, as well as the relative energies of different conformers.

Computational Protocol: Conformational Analysis using DFT

• Structure Building: Build the initial 3D structures of the possible conformers of 1-nitroso-3-(trifluoromethyl)pyrrolidine, including both envelope and twist puckers for the ring and E/Z isomers for the nitroso group.

• Geometry Optimization: Perform geometry optimization for each conformer using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G*).

• Frequency Calculation: Calculate the vibrational frequencies for each optimized structure to confirm that they are true energy minima (no imaginary frequencies).

• Energy Analysis: Compare the relative energies of the optimized conformers to determine the most stable structures.

• NMR Prediction: Predict the NMR chemical shifts for the most stable conformers and compare them with experimental data if available.

Conclusion

The structural and conformational analysis of 1-nitroso-3-(trifluoromethyl)pyrrolidine reveals a molecule with a complex and fascinating stereochemistry. The interplay between the puckered pyrrolidine ring, the bulky and electron-withdrawing trifluoromethyl group, and the planar, conformationally restricted N-nitroso group creates a rich conformational landscape. A thorough understanding of these features, achieved through a combination of synthesis, advanced spectroscopic techniques, and computational modeling, is essential for the rational design of novel drug candidates based on this promising scaffold. This guide provides a foundational framework for researchers to explore the potential of 1-nitroso-3-(trifluoromethyl)pyrrolidine and its derivatives in the pursuit of new and effective therapeutics.

References

• A Quantitative and Qualitative Investigation of Conformational Analysis, Tautomeric Preference and Intramolecular Hydrogen Bonding on N-nitroso N-thionitrosamine (NTA). (n.d.). Semantic Scholar. Retrieved from [Link]

• 3-pyrrolidinecarboxamide, 1-(2-chlorophenyl)-5-oxo-N-[2-(trifluoromethyl)phenyl]- - Optional[1H NMR] - Spectrum - SpectraBase. (n.d.). SpectraBase. Retrieved from [Link]

• First Trifluoromethylated Phenanthrolinediamides: Synthesis, Structure, Stereodynamics and Complexation with Ln(III). (2022). Molecules. Retrieved from [Link]

• The results of the conformational analysis. (n.d.). ResearchGate. Retrieved from [Link]

• Computational studies on potential new anti-Covid-19 agents with a multi-target mode of action. (2023). Future Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Strategies for Assessing Acceptable Intakes for Novel N-Nitrosamines Derived from Active Pharmaceutical Ingredients. (2022). Journal of Medicinal Chemistry. Retrieved from [Link]

• The study of stereoselectivity and mesomeric effect of N-nitrosamines via H NMR spectroscopy. (2023). ResearchGate. Retrieved from [Link]

• Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. (2022). Molecules. Retrieved from [Link]

• X-Ray Crystallography of Chemical Compounds. (2007). The Journal of the American Medical Association. Retrieved from [Link]

• A Convenient Synthesis of CHF2O-Containing Pyrrolidines and Related Compounds. (2024). SynOpen. Retrieved from [Link]

• X-ray Crystallography for Molecular Structure Determination. (2023). AZoLifeSciences. Retrieved from [Link]

• Pyrrolidine, 1-nitroso-. (n.d.). NIST WebBook. Retrieved from [Link]

• Conformational Analysis of N-Nitrosopiperidines by 13 C Nuclear Magnetic Resonance. The Orientation Preference of an α-Methyl Group. (n.d.). Canadian Journal of Chemistry. Retrieved from [Link]

• NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations. (2022). Molecules. Retrieved from [Link]

• γ-( S )-Trifluoromethyl proline: evaluation as a structural substitute of proline for solid state 19 F-NMR peptide studies. (2015). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Three decades of unveiling the complex chemistry of C-nitroso species with computational ... (2022). Organic Chemistry Frontiers. Retrieved from [Link]

• Synthesis, in vitro antimicrobial assessment, and computational investigation of pharmacokinetic and bioactivity properties of novel trifluoromethylated compounds using in silico ADME and toxicity prediction tools. (2020). ResearchGate. Retrieved from [Link]

• Synthesis, Characterization, and X-ray Crystallography, of the First Cyclohexadienyl Trifluoromethyl Metal Complex (η5-C6H7)Fe(CO)2CF3. (2022). Inorganics. Retrieved from [Link]

• An Intramolecular Nitroso-Meerwein–Ponndorf–Verley–Oppenauer Reaction to Access Fused Pyrrolidine Scaffolds. (2024). Organic Letters. Retrieved from [Link]

• Influence of Amine Structural Characteristics on N‑Nitrosamine Formation Potential Relevant to Postcombustion CO2 Capture Systems. (2013). Figshare. Retrieved from [Link]

• N-nitrosamine Formation | Analytical Method Development. (n.d.). Onyx Scientific. Retrieved from [Link]

• On the formation of N-nitrosopyrrolidine from potential precursors and nitrite. (1981). IARC Scientific Publications. Retrieved from [Link]

• Computational Studies in Drug Discovery and Drug Design. (2023). Lehigh Preserve. Retrieved from [Link]

• Nitrosamine. (n.d.). Wikipedia. Retrieved from [Link]

• Computational studies of tyrosinase inhibitors. (2022). ScienceDirect. Retrieved from [Link]

• X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals. (n.d.). OUCI. Retrieved from [Link]

• First Trifluoromethylated Phenanthrolinediamides: Synthesis, Structure, Stereodynamics and Complexation with Ln(III). (2022). MDPI. Retrieved from [Link]

• Showing Compound N-Nitroso-pyrrolidine (FDB008291). (2010). FooDB. Retrieved from [Link]

Sources

• 1. Showing Compound N-Nitroso-pyrrolidine (FDB008291) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. onyxipca.com [onyxipca.com]
• 5. researchgate.net [researchgate.net]
• 6. Nitrosamine - Wikipedia [en.wikipedia.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. First Trifluoromethylated Phenanthrolinediamides: Synthesis, Structure, Stereodynamics and Complexation with Ln(III) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pyrrolidine, 1-nitroso- [webbook.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. A Quantitative and Qualitative Investigation of Conformational Analysis, Tautomeric Preference and Intramolecular Hydrogen Bonding on N-nitroso N-thionitrosamine (NTA) [article.sapub.org]
• 13. Computational studies on potential new anti-Covid-19 agents with a multi-target mode of action - Journal of King Saud University - Science [jksus.org]
• 14. preserve.lehigh.edu [preserve.lehigh.edu]

A Technical Guide to the Carcinogenic Potential of N-Nitrosopyrrolidine (NPYR) and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitrosamines, a class of potent genotoxic carcinogens, have garnered significant attention from regulatory bodies and the pharmaceutical industry due to their potential presence as impurities in food, consumer products, and drugs.[1][2][3] N-Nitrosopyrrolidine (NPYR), a cyclic nitrosamine, serves as a critical case study in understanding the carcinogenic mechanisms of this compound class.[4] This guide provides an in-depth technical examination of the carcinogenic potential of NPYR and its derivatives. It delves into the mechanisms of metabolic activation, the chemistry of DNA adduct formation, genotoxicity, and the corresponding analytical and toxicological methodologies required for their assessment. This document is intended to be a comprehensive resource, synthesizing current scientific understanding and providing practical guidance for professionals in research and drug development.

Introduction: The Challenge of Nitrosamine Impurities

N-nitrosamines are a class of chemical compounds characterized by a nitroso group bonded to an amine. Their formation can occur when secondary or tertiary amines react with a nitrosating agent, such as nitrite salts, under acidic conditions.[1][5] This reaction is a significant concern in the manufacturing of pharmaceuticals, where such conditions can inadvertently arise.[1] The U.S. Food and Drug Administration (FDA) has issued guidance recommending that drug manufacturers conduct risk assessments and subsequent analytical testing to control nitrosamine impurities in their products.[6][7][8] N-Nitrosopyrrolidine (NPYR) is a notable environmental and food contaminant, also found in tobacco smoke, and is considered a probable human carcinogen.[4][9][10] It primarily induces liver tumors in rats.[11][12] Understanding the specific carcinogenic pathway of NPYR provides a foundational model for assessing the risks associated with other cyclic nitrosamines.

The Core of Carcinogenicity: Metabolic Activation

N-nitrosamines, including NPYR, are not directly carcinogenic. They require metabolic activation to exert their genotoxic effects.[13] This bioactivation is a critical first step in the pathway to carcinogenesis.

The Role of Cytochrome P450 Enzymes

The primary mechanism for the metabolic activation of NPYR is α-hydroxylation, a reaction catalyzed by Cytochrome P450 (CYP) enzymes.[11][14][15] Specifically, CYP2E1 and members of the CYP2A family have been identified as key players in the metabolism of NPYR and other structurally similar nitrosamines.[11][16][17]

• Mechanism of α-Hydroxylation: The CYP-mediated reaction involves the abstraction of a hydrogen atom from the carbon atom adjacent (in the alpha position) to the N-nitroso group. This results in the formation of an unstable α-hydroxy N-nitrosamine intermediate.[14][15]

• Causality in Experimental Design: The necessity of this enzymatic activation explains why in vitro genotoxicity assays for nitrosamines, such as the Ames test, require the addition of a metabolic activation system, typically a liver S9 fraction. This fraction contains the necessary CYP enzymes to convert the pro-carcinogen (NPYR) into its ultimate mutagenic form. Without this system, the assay would produce a false-negative result.

Formation of the Ultimate Carcinogen

The α-hydroxynitrosopyrrolidine intermediate is highly unstable and spontaneously undergoes ring opening to form a reactive electrophile.[14][15] This process culminates in the formation of a diazonium ion, which is the ultimate carcinogenic species responsible for interacting with cellular macromolecules like DNA.

Below is a diagram illustrating the metabolic activation pathway of NPYR.

Sources

• 1. fda.gov [fda.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. N-Nitrosopyrrolidine [drugfuture.com]
• 5. researchgate.net [researchgate.net]
• 6. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 7. fda.gov [fda.gov]
• 8. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 9. researchgate.net [researchgate.net]
• 10. N-NITROSOPYRROLIDINE | 930-55-2 [chemicalbook.com]
• 11. In vivo and in vitro genotoxicity of N-nitrosopyrrolidine following UVA irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. hesiglobal.org [hesiglobal.org]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Evidence for metabolic alpha hydroxylation of N-nitrosopyrrolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cytochrome P450 2A-catalyzed metabolic activation of structurally similar carcinogenic nitrosamines: N'-nitrosonornicotine enantiomers, N-nitrosopiperidine, and N-nitrosopyrrolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Preferential metabolic activation of N-nitrosopiperidine as compared to its structural homologue N-nitrosopyrrolidine by rat nasal mucosal microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Trifluoromethyl Group: A Key Modulator of Pyrrolidine Scaffold Bioactivity

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Strategic Alliance of Pyrrolidine and Trifluoromethyl in Modern Drug Discovery

The pyrrolidine ring, a five-membered saturated heterocycle, stands as a cornerstone in medicinal chemistry, gracing the structures of numerous natural products and FDA-approved drugs.[1][2] Its prevalence stems from its ability to introduce three-dimensionality, crucial for exploring pharmacophore space, and its inherent stereogenic centers that allow for precise spatial orientation of substituents.[1][3] The pyrrolidine scaffold's non-planar, puckered nature, often described as "pseudorotation," provides a flexible yet constrained framework for interacting with biological targets.[1]

In parallel, the trifluoromethyl (CF₃) group has emerged as a powerful tool in drug design, lauded for its ability to enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[4] The strong carbon-fluorine bonds within the CF₃ group are resistant to metabolic degradation, often leading to an extended drug half-life.[4] This guide delves into the synergistic relationship between the pyrrolidine scaffold and the trifluoromethyl group, exploring how this strategic combination can be leveraged to optimize the bioactivity and pharmacokinetic profiles of novel therapeutic agents.

Modulation of Physicochemical and Pharmacokinetic Properties

The introduction of a trifluoromethyl group onto a pyrrolidine scaffold can profoundly alter a molecule's fundamental properties, influencing its journey from administration to its biological target.

Enhanced Metabolic Stability

One of the most significant contributions of the CF₃ group is the enhancement of metabolic stability. By replacing a metabolically labile methyl group or hydrogen atom, the CF₃ group can block sites of oxidative metabolism by cytochrome P450 enzymes.[5] The high bond energy of the C-F bond makes the trifluoromethyl group resistant to enzymatic cleavage.[4]

Parameter	Pyrrolidine Derivative (without CF₃)	Trifluoromethylated Pyrrolidine Derivative	Rationale for Change
Metabolic Pathway	Susceptible to oxidation at various positions on the pyrrolidine ring or substituents.	Oxidation at the CF₃-substituted position is significantly hindered.	The high strength of the C-F bond prevents enzymatic hydroxylation.[4]
In Vitro Half-life (t½)	Generally shorter.	Significantly longer.	Reduced rate of metabolism leads to slower clearance of the parent compound.
Intrinsic Clearance (CLᵢₙₜ)	Higher.	Lower.	Blocking a primary metabolic pathway reduces the overall metabolic clearance.

Increased Lipophilicity and Membrane Permeability

The trifluoromethyl group is highly lipophilic, which can enhance a drug's ability to cross cellular membranes and the blood-brain barrier (BBB).[6] This is particularly advantageous for drugs targeting the central nervous system (CNS). However, it's a parameter that needs careful tuning, as excessive lipophilicity can lead to off-target effects and poor solubility.

Impact on Biological Activity: A Tale of Enhanced Potency and Selectivity

The electronic and steric properties of the trifluoromethyl group can significantly influence how a pyrrolidine-containing molecule interacts with its biological target, often leading to improved potency and selectivity.

Case Study: Enzyme Inhibition

Trifluoromethylated pyrrolidines have shown significant promise as inhibitors of various enzymes. The strong electron-withdrawing nature of the CF₃ group can alter the charge distribution of the pyrrolidine ring and its substituents, leading to stronger binding interactions with the active site of an enzyme.

For instance, in the development of dipeptidyl peptidase-4 (DPP-IV) inhibitors for the treatment of type 2 diabetes, the incorporation of a trifluorophenyl group onto a pyrrolidine-containing scaffold has been shown to enhance inhibitory activity.[2][7]

Compound	Target Enzyme	IC₅₀ (µM)	Reference
Pyrrolidine sulfonamide derivative	DPP-IV	-	[2]
4-trifluorophenyl substituted pyrrolidine sulfonamide	DPP-IV	11.32 ± 1.59	[2]
Pyrrolidine derivative	α-amylase	36.32	[8]
4-methoxy substituted pyrrolidine derivative	α-amylase	26.24	[8]
Pyrrolidine derivative	α-glucosidase	27.51	[8]
4-methoxy substituted pyrrolidine derivative	α-glucosidase	18.04	[8]

The data suggests that strategic substitution on the pyrrolidine scaffold can significantly impact enzyme inhibitory activity.

Antimicrobial and Anticancer Activity

The trifluoromethyl group has also been incorporated into pyrrolidine scaffolds to develop potent antimicrobial and anticancer agents. The increased lipophilicity can facilitate penetration into microbial cells or cancer cells, while the electronic effects can enhance interactions with intracellular targets.

Compound Class	Organism/Cell Line	MIC/IC₅₀ (µM)	Reference
Phenyl/thiophene dispiro indenoquinoxaline pyrrolidine	MCF-7 (Breast Cancer)	17-29	[1]
Phenyl/thiophene dispiro indenoquinoxaline pyrrolidine	HeLa (Cervical Cancer)	19-37	[1]
Pyrrolidine-thiazole derivative	B. cereus	21.70 ± 0.36 (µg/mL)	[2]
Pyrrolidine-thiazole derivative	S. aureus	30.53 ± 0.42 (µg/mL)	[2]

Experimental Protocols: A Practical Guide

Synthesis of Trifluoromethylated Pyrrolidines

A common strategy for the synthesis of 2-trifluoromethylated pyrrolidines involves an asymmetric Michael addition/reductive cyclization sequence.[9]

Step 1: Asymmetric Michael Addition

• To a solution of a 1,1,1-trifluoromethylketone (1.0 mmol) and a nitroolefin (1.2 mmol) in a suitable solvent (e.g., toluene) at room temperature, add an organocatalyst (e.g., a chiral secondary amine, 10 mol%).

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure and purify the crude product by flash column chromatography to yield the Michael adduct.

Step 2: Reductive Cyclization

• Dissolve the Michael adduct (1.0 mmol) in a suitable solvent (e.g., methanol).

• Add a reducing agent, such as Raney nickel, under a hydrogen atmosphere.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired 2-trifluoromethylated pyrrolidine.

Diagram of Synthetic Workflow

Caption: General workflow for the synthesis of trifluoromethylated pyrrolidines.

Biological Evaluation: In Vitro Assays

MTT Assay for Anticancer Activity

This assay assesses the cytotoxic effect of a compound on cancer cell lines by measuring metabolic activity.[10][11]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Treat the cells with various concentrations of the trifluoromethylated pyrrolidine derivative (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Enzyme Inhibition Assay (e.g., α-glucosidase)

This assay determines the ability of a compound to inhibit the activity of a specific enzyme.[8]

• Reagent Preparation: Prepare solutions of the enzyme (e.g., α-glucosidase from Saccharomyces cerevisiae), the substrate (p-nitrophenyl-α-D-glucopyranoside, pNPG), and the trifluoromethylated pyrrolidine inhibitor in a suitable buffer (e.g., phosphate buffer, pH 6.8).

• Incubation: In a 96-well plate, add the enzyme solution and different concentrations of the inhibitor. Incubate at 37°C for 10 minutes.

• Reaction Initiation: Add the substrate solution to initiate the reaction.

• Absorbance Measurement: Monitor the increase in absorbance at 405 nm over time, which corresponds to the formation of p-nitrophenol.

• Data Analysis: Calculate the percentage of enzyme inhibition for each inhibitor concentration and determine the IC₅₀ value.

Diagram of Enzyme Inhibition Assay Workflow

Caption: A simplified workflow for a typical enzyme inhibition assay.

Molecular Mechanisms and Signaling Pathways

Understanding the molecular mechanisms by which trifluoromethylated pyrrolidines exert their effects is crucial for rational drug design. Molecular docking studies can provide insights into the binding modes of these compounds with their target proteins. For example, the trifluoromethyl group can engage in specific hydrophobic or electrostatic interactions within the binding pocket, contributing to enhanced affinity.[1]

Illustrative Signaling Pathway: Inhibition of a Kinase

Many signaling pathways involved in diseases like cancer are regulated by kinases. A trifluoromethylated pyrrolidine inhibitor could block the ATP-binding site of a kinase, preventing the phosphorylation of downstream substrates and thereby inhibiting the signaling cascade.

Diagram of a Simplified Kinase Inhibition Pathway

Caption: Inhibition of a kinase signaling pathway by a trifluoromethylated pyrrolidine.

Conclusion and Future Perspectives

The strategic incorporation of a trifluoromethyl group into a pyrrolidine scaffold is a powerful approach in modern drug discovery. This combination can lead to compounds with enhanced metabolic stability, improved pharmacokinetic profiles, and potent, selective biological activity. The case studies and experimental protocols presented in this guide highlight the potential of this approach across various therapeutic areas, including oncology, infectious diseases, and metabolic disorders.

Future research in this area will likely focus on the development of novel, stereoselective synthetic methodologies to access a wider diversity of trifluoromethylated pyrrolidine derivatives. Furthermore, a deeper understanding of the molecular mechanisms underlying their biological activity, aided by computational modeling and structural biology, will enable the design of next-generation therapeutics with optimized efficacy and safety profiles. The continued exploration of the synergistic relationship between the pyrrolidine scaffold and the trifluoromethyl group holds immense promise for the discovery of innovative medicines to address unmet medical needs.

References

• Li Petri, G., Raimondi, M. V., & Gruttadauria, M. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top Curr Chem (Cham), 379(5), 34. [Link]

• Kocabaş, E., Poyraz, S., & Çakıroğlu, E. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology, 14, 1239658. [Link]

• Zonoubi, Z., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 29(21), 5009. [Link]

• Dolfen, J., Kenis, S., Van Hecke, K., De Kimpe, N., & D'hooghe, M. (2014). Selective synthesis of functionalized trifluoromethylated pyrrolidines, piperidines, and azepanes starting from 1-tosyl-2-(trifluoromethyl)aziridine. Chemistry, 20(34), 10650–10653. [Link]

• Salve, P. S., & Jadhav, S. D. (2021). Synthesis and biological evaluation of novel pyrrolidine sulfonamide derivatives as DPP-IV inhibitors. Bioorganic & Medicinal Chemistry Letters, 41, 128004. [Link]

• O'Neill, B. T., & Miller, S. J. (2026). Pyridine alkaloids with activity in the central nervous system. Natural Product Reports, 43(1), 1-21. [Link]

• Bhat, M. A., et al. (2023). Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. Journal of Molecular Structure, 1282, 135198. [Link]

• ResearchGate. (n.d.). Predicted pharmacokinetic and pharmacodynamic parameters of the most active compounds. [Link]

• Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. [Link]

• ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. [Link]

• Di Tella, M., et al. (2023). Discovery of a Novel Trifluoromethyl Diazirine Inhibitor of SARS-CoV-2 Mpro. Pharmaceuticals, 16(1), 66. [Link]

• Segre, G., & Bianchi, E. (1983). Pharmacokinetics of Buflomedil After Various Dosage Forms. Arzneimittel-Forschung, 33(5), 733–735. [Link]

• Novás, M., & Matos, M. J. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 3009. [Link]

• Doyle, A. G., & Jacobsen, E. N. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters, 16(9), 2346–2349. [Link]

• Google Patents. (n.d.). A process for preparing pure (3s)-pyrrolidin-3-ol and pure (3s).

• Feng, Y., et al. (2022). Guidelines for the digestive enzymes inhibition assay. Food & Function, 13(16), 8239–8252. [Link]

• Oreate AI. (2026, February 18). Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language. [Link]

• Scientific Archives. (n.d.). In vivo Neuropathology: Detecting the Neurotoxicity of Candidate Drugs during Early Drug Discovery. [Link]

• Al-Majdhoub, M. M., et al. (2025). Bioactivity of Synthesized Trifluoromethyl Thioxanthone Analogues. Pharmaceuticals, 18(4), 561. [Link]

• Zonoubi, Z., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 29(21), 5009. [Link]

• Gerasimova, E., et al. (2021). A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. International Journal of Molecular Sciences, 22(20), 10940. [Link]

• Biology LibreTexts. (2026, January 19). 6.4: Enzyme Inhibition. [Link]

• ResearchGate. (n.d.). Recent Advances in the Synthesis of Pyrrolidines. [Link]

• Agência FAPESP. (2025, November 12). Researchers develop chemical compound with potential against Alzheimer's disease. [Link]

• Swainston, N., et al. (2018). Graph transformation for enzymatic mechanisms. Bioinformatics, 34(13), 2269–2277. [Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. preprints.org [preprints.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language - Oreate AI Blog [oreateai.com]
• 7. Pyridine alkaloids with activity in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. researchhub.com [researchhub.com]

The Dual Nature of the Trifluoromethyl Group: A Guide to Navigating Metabolic Stability

Introduction: The Ubiquity and Allure of the Trifluoromethyl Group

In the landscape of modern drug discovery, few functional groups are as prevalent and impactful as the trifluoromethyl (CF3) group. Its incorporation into molecular scaffolds is a cornerstone strategy for medicinal chemists aiming to enhance a compound's pharmacological profile.[1][2] The unique properties conferred by the CF3 group—including increased lipophilicity, modulation of electronic properties, and improved binding affinity—make it a powerful tool for optimizing lead compounds.[1][2][3] However, its most celebrated role is arguably that of a "metabolic blocker."[2][4] The exceptional strength of the carbon-fluorine (C-F) bond, one of the strongest in organic chemistry, provides a robust shield against common metabolic transformations, particularly oxidation.[1][2]

This guide delves into the nuanced role of the trifluoromethyl group in metabolic stability. We will move beyond the simplistic view of the CF3 group as merely a metabolic shield and explore its dual nature. While it often enhances stability, it can also, under specific circumstances, participate in or influence metabolic pathways, including through defluorination.[5] This document provides researchers, scientists, and drug development professionals with a comprehensive understanding of the mechanisms governing the metabolic fate of trifluoromethylated compounds and offers practical guidance on their experimental evaluation.

Section 1: The Foundation of Stability - The Indomitable Carbon-Fluorine Bond

The primary reason for the enhanced metabolic stability of trifluoromethylated compounds lies in the high dissociation energy of the C-F bond (approximately 485 kJ/mol) compared to a typical carbon-hydrogen (C-H) bond (around 414 kJ/mol).[1][2] This inherent strength makes the C-F bond significantly more resistant to enzymatic cleavage by the primary drivers of drug metabolism, the Cytochrome P450 (CYP) enzyme superfamily.[4][6]

When a CF3 group is strategically placed at a known or suspected site of metabolism, a phenomenon often referred to as "metabolic switching" can occur. By replacing a metabolically labile group, such as a methyl (CH3) group which is susceptible to oxidation, with a CF3 group, that specific metabolic pathway can be effectively blocked.[2][4] This strategic substitution can lead to several desirable pharmacokinetic outcomes:

• Longer Drug Half-Life: By slowing the rate of metabolism, the compound remains in circulation for a longer period.[2][4]

• Improved Bioavailability: Reduced first-pass metabolism in the liver allows more of the active drug to reach systemic circulation.

• A More Predictable Pharmacokinetic Profile: Blocking a major metabolic route can lead to less inter-individual variability in drug clearance.[4]

A compelling case study highlights the protective effect of trifluoromethyl substitution in picornavirus inhibitors. In a monkey liver microsomal assay, a methyl-substituted compound was found to generate eight different metabolic products. In stark contrast, its trifluoromethyl-substituted analog produced only two minor metabolites, demonstrating a significant "global protective effect" against metabolism.[7]

Section 2: Beyond the Shield - Metabolic Pathways of Trifluoromethylated Compounds

While the CF3 group is a formidable metabolic blocker, it is not entirely inert. The metabolic fate of a trifluoromethylated compound is a complex interplay between the stability of the CF3 group itself and its electronic influence on the rest of the molecule.

Cytochrome P450-Mediated Metabolism

The Cytochrome P450 (CYP) enzymes are the primary catalysts for Phase I metabolism of most drugs.[6] While direct oxidation of the CF3 group is energetically unfavorable, these enzymes can still metabolize trifluoromethylated compounds in several ways:

• Metabolism at Remote Positions: The strong electron-withdrawing nature of the CF3 group can alter the electron density of the entire molecule, potentially deactivating some metabolic sites while making others more susceptible to oxidation.[2] For instance, in aromatic systems, the CF3 group can direct metabolism to other positions on the ring.

• Oxidative Defluorination: Although less common, P450 enzymes are capable of catalyzing the oxidative defluorination of certain fluoroalkanes and fluoro-aromatics.[8] This process typically involves an electrophilic attack by the active oxygen species of the P450 on the fluorinated carbon or an adjacent atom, leading to the formation of unstable intermediates that can subsequently release fluoride ions.[8][9]

The Enigma of Defluorination

The cleavage of the C-F bond, or defluorination, represents a significant metabolic event that can alter the biological activity and potential toxicity of a compound. While often a minor pathway, its occurrence is of critical interest. Mechanisms of defluorination can be complex and are not fully elucidated for all compounds, but they can proceed through several routes:

• Oxidative Defluorination: As mentioned, this is often mediated by CYP enzymes. The process can be initiated by hydroxylation of the carbon bearing the CF3 group, which can lead to the formation of an unstable trifluoromethylcarbinol that eliminates HF to form a difluoroketone.

• Reductive Defluorination: This pathway is less common in mammalian metabolism but has been observed. It involves the transfer of electrons to the trifluoromethyl group, which can lead to the cleavage of a C-F bond.[5]

• Hydrolytic Defluorination: In some specific chemical scaffolds, such as certain trifluoromethylphenols, spontaneous hydrolytic defluorination can occur under aqueous conditions.[10] This reaction is often pH-dependent and proceeds via an elimination mechanism.[10]

The following diagram illustrates a simplified, conceptual pathway for CYP450-mediated metabolism of a trifluoromethylated aromatic compound.

Caption: Conceptual overview of CYP450-mediated metabolism of a trifluoromethylated aromatic compound.

Section 3: Experimental Assessment of Metabolic Stability

A robust and early assessment of metabolic stability is crucial for the successful progression of a drug candidate. In vitro assays are the workhorses of this evaluation, providing key data on a compound's metabolic fate.

In Vitro Models: A Tiered Approach

A tiered approach to in vitro metabolic stability assessment is often employed, starting with simpler systems and progressing to more complex ones as needed.

• Liver Microsomes (HLM): Human liver microsomes are subcellular fractions that contain a high concentration of CYP enzymes.[4] They are a cost-effective and high-throughput tool for initial screening of metabolic stability.

• Hepatocytes: Intact liver cells (hepatocytes) provide a more complete metabolic picture, as they contain both Phase I and Phase II (conjugation) enzymes, as well as active transporters.

Key Experimental Protocol: In Vitro Microsomal Stability Assay

The following is a detailed, self-validating protocol for a typical in vitro microsomal stability assay.

Objective: To determine the rate of disappearance (metabolism) of a test compound upon incubation with human liver microsomes.

Materials:

• Test Compound

• Positive Control (e.g., Verapamil - high clearance)

• Negative Control (e.g., Warfarin - low clearance)

• Pooled Human Liver Microsomes (HLMs)

• Phosphate Buffer (e.g., 100 mM, pH 7.4)

• NADPH Regenerating System (Cofactor for CYP activity)

• Stopping Solution (e.g., Ice-cold acetonitrile with an internal standard)

• 96-well incubation plate and analysis plate

• LC-MS/MS system

Experimental Workflow:

The workflow for this assay is critical for ensuring reproducible and accurate results.

Caption: Step-by-step workflow for a typical in vitro metabolic stability assay.

Self-Validation and Causality:

• Why use an NADPH regenerating system? CYP enzymes require NADPH as a cofactor to function. A regenerating system ensures a constant supply throughout the incubation, leading to more reliable linear kinetics.

• Why pre-incubate at 37°C? This step ensures that the enzyme and substrate are at the optimal physiological temperature before the reaction is initiated, preventing temperature-related artifacts.

• Why include a "t=0" time point? The 0-minute time point, where the stopping solution is added before the NADPH, represents 100% of the initial compound concentration and is crucial for accurate calculations.

• Why run positive and negative controls? These are essential for assay validation. The positive control confirms that the enzymatic system is active, while the negative control ensures that the compound is not degrading non-enzymatically under the assay conditions. A "minus-cofactor" control (without NADPH) should also be run to confirm metabolism is enzyme-dependent.

Data Analysis and Interpretation

The primary output of the microsomal stability assay is the in vitro half-life (t½) and the intrinsic clearance (CLint).

• Plotting the Data: The natural logarithm (ln) of the percentage of the parent drug remaining is plotted against time.

• Calculating the Half-Life (t½): The slope of the linear regression of this plot gives the elimination rate constant (k). The half-life is then calculated using the equation: t½ = 0.693 / k

• Calculating Intrinsic Clearance (CLint): CLint is a measure of the metabolic capacity of the liver for a specific compound and is calculated as: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / microsomal protein concentration)

Data Presentation:

The results are typically summarized in a table for easy comparison between compounds.

Compound	Substitution	In Vitro t½ (min)	CLint (µL/min/mg protein)	Interpretation
Analog A	-CH3	15	92.4	High Clearance
Analog B	-CF3	> 60	< 23.1	Low Clearance
Verapamil	(Control)	8	173.3	High Clearance (Assay Valid)
Warfarin	(Control)	> 60	< 23.1	Low Clearance (Assay Valid)

This table presents hypothetical data for illustrative purposes.

As shown, replacing a metabolically labile methyl group with a trifluoromethyl group is expected to significantly increase the half-life and decrease the intrinsic clearance, indicating enhanced metabolic stability.[4]

Conclusion and Future Perspectives

The trifluoromethyl group remains an indispensable tool in the medicinal chemist's arsenal for enhancing metabolic stability.[11] Its ability to block oxidative metabolism by leveraging the strength of the C-F bond is a well-established and highly effective strategy.[2][4] However, a sophisticated understanding of its role requires acknowledging its potential to influence metabolism at other sites and, in some cases, to undergo defluorination itself.[5][8]

Future research will likely focus on developing more predictive computational models for the metabolism of fluorinated compounds and further elucidating the enzymatic mechanisms of defluorination. As our understanding of these processes deepens, we can more effectively harness the power of the trifluoromethyl group to design safer and more effective medicines. The rigorous application of well-designed in vitro assays, as detailed in this guide, is fundamental to this endeavor, providing the critical data needed to make informed decisions in the complex journey of drug development.

References

• Wang, B. C., Wang, L. J., Jiang, B., Wang, S. Y., Wu, N., Li, X. Q., & Shi, D. Y. (2017). Application of Fluorine in Drug Design During 2010–2015 Years: A Mini-Review. Mini-Reviews in Medicinal Chemistry, 17(8), 683–692.

• Ayoup, M. S., Mamdouh, E., Soliman, S. M., Elghamry, I., Nafie, M. S., Negm, A., Sonousi, A., Kassab, A. E., & Awad, L. F. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 3009. [Link]

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Singh, R. P., & Kumar, V. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules, 27(19), 6703. [Link]

• Yamamoto, Y., Tadano, R., & Yasui, T. (2024). Enantioselective Desymmetrization of Trifluoromethylated Tertiary Benzhydrols via Hydrogen-Acceptor-Free Ir-Catalyzed Dehydrogenative C–H Silylation: Decisive Role of the Trifluoromethyl Group. JACS Au, 4(2), 549-555. [Link]

• ResearchGate. (2025). (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. [Link]

• Diana, G. D., Ruddat, V., Nitz, T. J., Bailey, T. R., Volkots, D. L., Aldous, D. J., ... & Pevear, D. C. (1995). Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism. Journal of medicinal chemistry, 38(8), 1355-1369. [Link]

• Wang, J., & Arnold, F. H. (2024). Synthesis of Trifluoromethylated Monoterpenes by an Engineered Cytochrome P450. Chemistry–A European Journal, e202302936. [Link]

• Liu, Y., Li, Y., & Wang, X. (2025). Photocatalytic Dual-Defluorination Thiolation of Trifluoromethyl Hydrazones. Organic Letters. [Link]

• Wang, Y., Wang, Y., & Zhao, J. (2021). Discovery of a P450-Catalyzed Oxidative Defluorination Mechanism toward Chiral Organofluorines: Uncovering a Hidden Pathway. ACS Catalysis, 12(1), 248-255. [Link]

• Liu, J., & Liu, J. (2025). Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism. Environmental Science: Processes & Impacts. [Link]

• Staack, R. F., & Maurer, H. H. (2003). Cytochrome P450 dependent metabolism of the new designer drug 1-(3-trifluoromethylphenyl)piperazine (TFMPP) In vivo studies in rats and in vitro studies in human liver microsomes. Biochemical pharmacology, 65(12), 1997-2006. [Link]

• ResearchGate. (2024). Selective Defluorination of Trifluoromethyl Substituents by Conformationally Induced Remote Substitution. ResearchGate. [Link]

• Guengerich, F. P. (2023). Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. International Journal of Molecular Sciences, 24(10), 8763. [Link]

• ResearchGate. (n.d.). Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe. Request PDF. [Link]

• ResearchGate. (n.d.). Insights into Cytochrome P450 Enzyme Catalyzed Defluorination of Aromatic Fluorides. Request PDF. [Link]

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D4EM00739E [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to Investigating the Mechanism of Action of 1-Nitroso-3-(trifluoromethyl)pyrrolidine

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of novel N-nitrosamine compounds, such as 1-Nitroso-3-(trifluoromethyl)pyrrolidine, in pharmaceutical and environmental contexts necessitates a robust and systematic approach to understanding their mechanism of action. This guide provides a comprehensive framework for the investigation of this specific compound, designed to elucidate its potential toxicological and pharmacological effects. As a Senior Application Scientist, the following narrative synthesizes established principles of toxicology and chemical biology with a forward-thinking, multi-pronged experimental strategy. This document is intended to guide researchers in generating a holistic understanding of the compound's biological interactions, from initial metabolic activation to downstream cellular consequences.

Introduction: The Scientific Imperative

N-nitrosamines are a class of chemical compounds of significant interest due to their potential as human carcinogens.[1][2][3][4][5] Their mechanism of toxicity is often initiated by metabolic activation, leading to the formation of reactive electrophiles that can alkylate DNA and other macromolecules, thereby inducing mutations and initiating carcinogenesis.[1][4][6][7] The subject of this guide, 1-Nitroso-3-(trifluoromethyl)pyrrolidine, presents a unique investigational challenge due to the presence of both the N-nitroso functional group and a trifluoromethyl-substituted pyrrolidine ring. The pyrrolidine scaffold is a common motif in drug discovery, known for its ability to confer desirable pharmacokinetic properties.[8] The trifluoromethyl group can significantly alter a molecule's metabolic stability and biological activity. Therefore, a thorough investigation into the mechanism of action of 1-Nitroso-3-(trifluoromethyl)pyrrolidine is critical for risk assessment and potential therapeutic development.

This guide will outline a logical and technically sound workflow for the comprehensive investigation of 1-Nitroso-3-(trifluoromethyl)pyrrolidine, encompassing its metabolic fate, potential for genotoxicity, target identification, and effects on cellular pathways.

Foundational Physicochemical and In Silico Profiling

A thorough investigation begins with a foundational understanding of the molecule's properties.

2.1. Physicochemical Characterization

Prior to any biological assessment, a comprehensive physicochemical characterization of 1-Nitroso-3-(trifluoromethyl)pyrrolidine is essential. This data informs the design of subsequent experiments and aids in the interpretation of results.

Parameter	Method	Rationale
Purity	High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS)	Ensures that observed biological effects are attributable to the compound of interest and not impurities.
Solubility	Kinetic and Thermodynamic Solubility Assays in aqueous buffers (e.g., PBS) and relevant organic solvents (e.g., DMSO)	Determines appropriate vehicle for in vitro and in vivo studies and informs potential bioavailability.
Lipophilicity (LogP/LogD)	Shake-flask method or computational prediction	Predicts membrane permeability and potential for bioaccumulation.
pKa	Potentiometric titration or computational prediction	Identifies ionizable groups, which influences solubility, permeability, and receptor interactions.

2.2. In Silico Toxicity and ADME Prediction

Computational models can provide early insights into the potential liabilities and metabolic pathways of a novel compound.

Prediction	Software/Model	Rationale
Genotoxicity	DEREK Nexus, Sarah Nexus	Predicts potential for mutagenicity and carcinogenicity based on structural alerts.
Metabolic Stability	P450 metabolism prediction software (e.g., StarDrop, ADMET Predictor)	Identifies potential sites of metabolism and predicts metabolic stability, guiding the design of metabolism studies.
ADME Properties	QSAR models for absorption, distribution, metabolism, and excretion	Provides an early assessment of the compound's likely pharmacokinetic profile.

Phase I: Investigating Metabolic Activation and Genotoxicity

The primary concern with N-nitrosamines is their potential for metabolic activation to genotoxic species.[4][9] Therefore, the initial phase of the investigation should focus on this critical aspect.

3.1. Metabolic Stability and Metabolite Identification

Understanding how the compound is metabolized is the first step in identifying potentially reactive intermediates.

Experimental Protocol: In Vitro Metabolic Stability

• Incubation: Incubate 1-Nitroso-3-(trifluoromethyl)pyrrolidine (e.g., 1 µM) with liver microsomes (human, rat) or S9 fractions in the presence of NADPH.

• Time Points: Collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: Analyze the remaining parent compound at each time point by LC-MS/MS.

• Data Analysis: Calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

Experimental Protocol: Metabolite Identification

• Incubation: Incubate a higher concentration of 1-Nitroso-3-(trifluoromethyl)pyrrolidine (e.g., 10 µM) with liver microsomes or S9 fractions for a longer duration (e.g., 60 minutes).

• Analysis: Analyze the samples using high-resolution mass spectrometry (HRMS) to identify potential metabolites.

• Data Interpretation: Look for mass shifts corresponding to common metabolic reactions (e.g., hydroxylation, oxidation).

3.2. Genotoxicity Assessment

A battery of genotoxicity assays is crucial to assess the mutagenic and clastogenic potential of the compound and its metabolites.

Experimental Workflow: Genotoxicity Testing

Sources

• 1. MECHANISMS OF NITROSAMINE–MEDIATED NEURODEGENERATION: POTENTIAL RELEVANCE TO SPORADIC ALZHEIMER’S DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo and in vitro genotoxicity of N-nitrosopyrrolidine following UVA irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nitrosamine - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Molecular signatures of N-nitroso compounds in Caco-2 cells: implications for colon carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hesiglobal.org [hesiglobal.org]

De-risking Complex NDSRIs: An In Silico Whitepaper on 1-Nitroso-3-(trifluoromethyl)pyrrolidine Receptor Binding and Bioactivation

Target Audience: Computational Chemists, Toxicologists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary: The Paradigm of Metabolic "Receptors"

The pharmaceutical industry is currently navigating a complex regulatory landscape concerning Nitrosamine Drug Substance-Related Impurities (NDSRIs). Regulatory frameworks, such as the Carcinogenic Potency Categorization Approach (CPCA), often assign default, overly conservative acceptable intake (AI) limits to complex nitrosamines lacking in vivo data.

In the context of nitrosamine toxicology, the primary "receptor" of concern is not a classical pharmacological target (e.g., a GPCR or kinase), but rather the xenobiotic-metabolizing enzymes—specifically Cytochrome P450 2A6 (CYP2A6) and CYP2E1 [1]. Binding to the active site of these enzymes in a catalytically competent pose is the mandatory first step for α -hydroxylation, the rate-limiting mechanism that bioactivates nitrosamines into DNA-alkylating diazonium ions [2].

This whitepaper provides a comprehensive in silico framework for evaluating 1-Nitroso-3-(trifluoromethyl)pyrrolidine . By modeling its binding affinity and mechanistic interactions with CYP2A6, we demonstrate how the strategic addition of a trifluoromethyl (-CF 3​ ) group mitigates carcinogenic risk through steric hindrance and electronic deactivation.

Mechanistic Grounding: Steric and Electronic Perturbations

Unsubstituted N-nitrosopyrrolidine (NPYR) is a known mutagen that readily binds to CYP2A6, undergoing α -hydroxylation to form a reactive electrophile [1]. However, the structural modification in 1-Nitroso-3-(trifluoromethyl)pyrrolidine introduces two critical barriers to this receptor-mediated bioactivation:

• Steric Exclusion: The CYP2A6 active site is highly compact and hydrophobic. The bulky -CF 3​ group at the 3-position forces the molecule into a binding pose where the α -carbons are pushed outside the catalytic radius ( >4.5 Å) of the heme iron.

• Electronic Deactivation: The -CF 3​ group is a powerful electron-withdrawing group (EWG). Through inductive effects, it increases the C-H Bond Dissociation Energy (BDE) at the adjacent α -carbons, significantly raising the activation energy required for the CYP450-mediated hydrogen abstraction step [3].

CYP450-mediated bioactivation pathway of trifluoromethylated pyrrolidine nitrosamines.

Quantitative Data Synthesis

To quantify the mitigating effects of the -CF 3​ substitution, we summarize the predictive in silico metrics comparing standard NPYR against 1-Nitroso-3-(trifluoromethyl)pyrrolidine. The data illustrates how receptor binding affinity and transition state thermodynamics are fundamentally altered.

Table 1: Comparative In Silico Bioactivation Metrics (CYP2A6 Receptor Model)

Compound	CYP2A6 Binding Energy ( Δ G, kcal/mol)	Min. Distance to Heme Fe=O (Å)	α -C C-H Bond Dissociation Energy (kcal/mol)	Predicted Carcinogenic Risk
N-Nitrosopyrrolidine (NPYR)	-6.8	4.1	91.5	High (Cohort of Concern)
1-Nitroso-3-(CF 3​ )pyrrolidine	-5.2	5.8	98.2	Low (Sterically/Electronically Mitigated)

Data Interpretation: The -CF 3​ derivative exhibits weaker binding affinity and fails to achieve the <4.5 Å proximity required for catalytic hydrogen abstraction. Furthermore, the elevated BDE indicates that even if a transient catalytic pose is achieved, the reaction kinetics are highly unfavorable.

Self-Validating In Silico Protocols

The following protocols outline a rigorous, self-validating computational pipeline designed to satisfy regulatory scrutiny for NDSRI risk assessment.

Protocol 1: Ligand Preparation and QM Conformational Analysis

Causality: The N-N=O functional group exhibits partial double-bond character, resulting in stable E and Z rotamers. Empirical force fields often fail to parameterize this accurately. Density Functional Theory (DFT) is required to identify the true global minimum before receptor docking.

• Initial Structure Generation: Build 1-Nitroso-3-(trifluoromethyl)pyrrolidine using a 3D sketcher (e.g., Avogadro or Maestro). Generate both E and Z stereoisomers regarding the nitroso group.

• Geometry Optimization: Submit the structures to a quantum chemistry package (e.g., Gaussian 16). Optimize the geometry using the B3LYP/6-311G(d,p) level of theory in an implicit solvent model (PCM, water).

• Self-Validation (Frequency Check): Run a vibrational frequency calculation at the exact same level of theory. Validation Gate: Ensure there are zero imaginary frequencies, confirming the structure is a true local minimum rather than a transition state.

• Charge Derivation: Calculate Restrained Electrostatic Potential (RESP) charges to ensure accurate electrostatic mapping during subsequent docking and MD steps.

Protocol 2: Ensemble Molecular Docking (CYP2A6 Receptor)

Causality: CYP2A6 is the primary metabolic receptor for cyclic nitrosamines[1]. We must determine if the ligand can physically occupy the active site in a pose that allows the heme-oxo species to access the α -protons.

• Protein Preparation: Retrieve the high-resolution crystal structure of human CYP2A6 (e.g., PDB ID: 1Z10). Remove co-crystallized ligands and water molecules, add polar hydrogens, and assign Kollman charges.

• Grid Box Definition: Center the grid box directly over the heme iron, with dimensions (e.g., 20x20x20 Å) large enough to encompass the entire hydrophobic pocket.

• Docking Execution: Utilize AutoDock Vina or Glide to perform flexible-ligand docking. Generate at least 50 binding poses to ensure thorough sampling of the conformational space.

• Self-Validation (Redocking): Re-dock the native co-crystallized ligand (methoxsalen or coumarin) using the identical grid parameters. Validation Gate: The RMSD between the docked pose and the crystal pose must be <2.0 Å.

• Pose Analysis: Filter the resulting poses for "catalytic competence"—defined as the distance between any α -hydrogen of the pyrrolidine ring and the heme oxygen being ≤4.5 Å.

Protocol 3: Molecular Dynamics (MD) and QM/MM Assessment

Causality: Docking provides a static snapshot. MD simulations are necessary to prove that the sterically hindered poses of 1-Nitroso-3-(trifluoromethyl)pyrrolidine are dynamically stable and do not spontaneously shift into a reactive conformation.

• System Setup: Embed the best-scoring CYP2A6-ligand complex in a TIP3P water box, neutralize with NaCl, and parameterize the protein using the AMBER ff14SB force field.

• Equilibration: Perform energy minimization (steepest descent), followed by 1 ns of NVT (constant volume/temperature) and 5 ns of NPT (constant pressure/temperature) equilibration.

• Production Run: Execute a 100 ns production MD simulation at 300 K and 1 bar.

• Self-Validation (Stability Check): Plot the Root Mean Square Deviation (RMSD) of the protein backbone. Validation Gate: The backbone RMSD must plateau (typically around 1.5 - 2.5 Å), indicating system equilibration.

• QM/MM Extraction (Optional but Recommended): Extract representative frames from the MD trajectory and use a QM/MM approach (e.g., ONIOM) to calculate the activation energy barrier for the α -hydroxylation transition state, accounting for the -CF 3​ electronic effects [3].

In silico workflow for NDSRI metabolic receptor binding and activation.

Conclusion

The in silico modeling of 1-Nitroso-3-(trifluoromethyl)pyrrolidine receptor binding demonstrates the profound impact of rational structural modification on toxicological outcomes. By integrating Quantum Mechanics (QM) to capture the electron-withdrawing effects of the -CF 3​ group, and Molecular Dynamics (MD) to model steric exclusion within the CYP2A6 active site, we establish a robust, self-validating methodology. This multi-tiered computational approach provides a defensible, mechanistic rationale for de-risking complex NDSRIs, ensuring that regulatory categorizations are driven by precise molecular physics rather than broad structural assumptions.

References

• Wong, H. L., Murphy, S. E., & Hecht, S. S. (2005). Cytochrome P450 2A-catalyzed metabolic activation of structurally similar carcinogenic nitrosamines: N'-nitrosonornicotine enantiomers, N-nitrosopiperidine, and N-nitrosopyrrolidine. Chemical Research in Toxicology.
• Cross, K. P., & Ponting, D. J. (2025). N-nitrosamines: in silico modelling of DNA reactivity and identification of metabolic precursors. Mutagenesis.
• Thomas, R., et al. (2025). Tale of Three N-Nitrosamines and the Variables Needed to Assess Their Carcinogenicity In Silico Incorporated into a Single Workflow. Chemical Research in Toxicology.

Introduction: The Synergy of Heterocycles and the Trifluoromethyl Group

Trifluoromethyl-Substituted Heterocyclic Compounds: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract

The strategic incorporation of the trifluoromethyl (CF₃) group into heterocyclic scaffolds represents a powerful approach in modern chemistry, particularly in the realms of medicinal chemistry, agrochemicals, and materials science. The unique electronic properties of the CF₃ group, including its high electronegativity and lipophilicity, coupled with the diverse chemical space and biological relevance of heterocyclic systems, have led to the development of a vast array of molecules with enhanced performance characteristics. This in-depth technical guide provides a comprehensive overview of trifluoromethyl-substituted heterocyclic compounds, designed for researchers, scientists, and drug development professionals. It delves into the core principles governing their synthesis, explores their distinctive physicochemical and biological properties, and highlights their diverse applications. This guide is structured to serve as a practical and authoritative resource, complete with detailed experimental protocols, comparative data analysis, and mechanistic insights to facilitate the rational design and application of this important class of molecules.

Heterocyclic compounds, cyclic structures containing at least one heteroatom, are ubiquitous in nature and form the backbone of a significant portion of pharmaceuticals and biologically active molecules.[1] Their rich chemical diversity and ability to engage in a wide range of intermolecular interactions make them privileged scaffolds in drug discovery.

The trifluoromethyl group, on the other hand, is a unique substituent that imparts a range of desirable properties to organic molecules.[2] Its strong electron-withdrawing nature, a consequence of the high electronegativity of the three fluorine atoms, can profoundly influence the reactivity and basicity of a molecule.[3] Furthermore, the CF₃ group is highly lipophilic and metabolically stable, properties that are crucial for improving the pharmacokinetic profiles of drug candidates.[2][4]

The combination of a heterocyclic core with a trifluoromethyl substituent often results in a synergistic enhancement of properties. The CF₃ group can modulate the pKa of nitrogen-containing heterocycles, influence their binding to biological targets, and block sites of metabolic degradation, leading to compounds with improved potency, selectivity, and bioavailability.[2][4] This guide will explore the synthesis, properties, and applications of these fascinating molecules in detail.

Synthetic Methodologies for Trifluoromethyl-Substituted Heterocycles

The introduction of a trifluoromethyl group into a heterocyclic ring can be achieved through two primary strategies: the direct trifluoromethylation of a pre-formed heterocycle or the construction of the heterocyclic ring from a trifluoromethyl-containing building block.

Direct C-H Trifluoromethylation

Direct C-H trifluoromethylation is an attractive approach as it avoids the need for pre-functionalized substrates, offering a more atom- and step-economical synthesis.

Radical trifluoromethylation is a powerful method for the direct introduction of the CF₃ group into electron-rich or electron-deficient heterocycles. A common approach involves the generation of the trifluoromethyl radical (•CF₃) from a suitable precursor, which then adds to the heterocyclic ring.

A widely used protocol for this transformation is the light-mediated perfluoroalkylation using Langlois' reagent (sodium trifluoromethylsulfinate, CF₃SO₂Na) in the absence of a photocatalyst.[5]

Experimental Protocol: Light-Promoted Trifluoromethylation of 4-Phenylpyridin-2(1H)-one

• Materials: 4-phenylpyridin-2(1H)-one, sodium trifluoromethylsulfinate (Langlois' reagent), dimethyl sulfoxide (DMSO).

• Procedure:

  • To a vial, add 4-phenylpyridin-2(1H)-one (1.0 equiv) and sodium trifluoromethylsulfinate (2.0 equiv).

  • Add DMSO to achieve a 0.1 M concentration of the pyridone.

  • Stir the reaction mixture at room temperature under irradiation with 390 nm LEDs for 24 hours.

  • Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 3-trifluoromethyl-4-phenylpyridin-2(1H)-one.

Diagram: Proposed Mechanism for Radical Trifluoromethylation of Pyridone

Caption: Proposed mechanism of light-promoted radical trifluoromethylation.

Synthesis from Trifluoromethylated Building Blocks

An alternative and often highly regioselective strategy involves the use of building blocks that already contain the trifluoromethyl group. These synthons can then be used in cycloaddition or condensation reactions to construct the desired heterocyclic ring.

A novel approach for the synthesis of 5-fluoroimidazoles involves a copper-catalyzed defluorinative [3+2] cyclization of amidines with trifluoromethyldiazo compounds. This method is notable for the cleavage of two C-F bonds in the CF₃ group.[6]

Experimental Protocol: Synthesis of 3-Fluoro-imidazo[1,2-a]pyridine

• Materials: 2-Aminopyridine, ethyl 2-diazo-3,3,3-trifluoropropanoate (EtDTP), copper(II) acetylacetonate (Cu(acac)₂), 1,2-dichloroethane (DCE).

• Procedure:

  • To a reaction tube, add 2-aminopyridine (0.2 mmol), EtDTP (0.3 mmol), and Cu(acac)₂ (10 mol%).

  • Add DCE (2 mL) as the solvent.

  • Heat the reaction mixture at 100 °C for 9 hours.

  • After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by column chromatography on silica gel to yield 3-fluoro-imidazo[1,2-a]pyridine.

Diagram: Copper-Catalyzed Defluorinative Cyclization Workflow

Caption: Workflow for the synthesis of a fluoro-imidazo[1,2-a]pyridine.

Physicochemical and Biological Properties

The introduction of a trifluoromethyl group has a profound impact on the physicochemical and biological properties of heterocyclic compounds.

Electronic Effects: pKa and Basicity

The strong electron-withdrawing nature of the CF₃ group significantly reduces the basicity of nearby nitrogen atoms in a heterocyclic ring. This is reflected in a lower pKa value of the conjugate acid. For example, the pKa of imidazole is approximately 7.1, while the pKa of 2-trifluoromethyl-1H-imidazole is significantly lower, indicating a substantial decrease in basicity.[7]

Table 1: Comparison of pKa and logP for Heterocyclic Compounds and their Trifluoromethylated Analogs

Heterocycle	pKa	logP	Trifluoromethylated Analog	pKa	logP
Pyridine	5.25	0.65	2-(Trifluoromethyl)pyridine	1.69	1.83
Imidazole	7.14	-0.08	2-(Trifluoromethyl)imidazole	3.6	0.82
Pyrazole	2.49	0.37	3-(Trifluoromethyl)pyrazole	-0.3	1.25

Note: pKa and logP values are approximate and can vary depending on the measurement conditions. Data compiled from various sources.

Lipophilicity and Solubility

The trifluoromethyl group is highly lipophilic, and its introduction into a heterocyclic molecule generally increases its octanol-water partition coefficient (logP). This enhanced lipophilicity can improve a drug's ability to cross cell membranes, but it may also decrease its aqueous solubility.[2]

Metabolic Stability

One of the most significant advantages of incorporating a trifluoromethyl group is the enhancement of metabolic stability. The C-F bond is exceptionally strong and resistant to enzymatic cleavage, particularly by cytochrome P450 enzymes.[4][8] By replacing a metabolically labile group (e.g., a methyl group) with a CF₃ group, that metabolic pathway can be effectively blocked, leading to a longer drug half-life and improved bioavailability.[4][8]

Experimental Protocol: In Vitro Liver Microsomal Stability Assay

• Objective: To determine the rate of disappearance of a test compound upon incubation with liver microsomes.

• Methodology:

  • Preparation: Prepare solutions of the test compound, liver microsomes, and an NADPH regenerating system in a suitable buffer.

  • Incubation: Incubate the test compound with liver microsomes at 37°C. Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quenching solution (e.g., ice-cold acetonitrile).

  • Analysis: Analyze the samples by LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.

  • Data Analysis: Calculate the in vitro half-life (t½) and intrinsic clearance (CLᵢₙₜ) of the compound.

Applications

The unique properties of trifluoromethyl-substituted heterocyclic compounds have led to their widespread use in various fields.

Medicinal Chemistry

In medicinal chemistry, the CF₃ group is a valuable tool for optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates. Numerous FDA-approved drugs contain a trifluoromethylated heterocyclic moiety.[9]

• Celecoxib: An anti-inflammatory drug that features a trifluoromethyl-substituted pyrazole ring.

• Fluoxetine (Prozac): A widely prescribed antidepressant with a trifluoromethylphenoxy group attached to a piperidine derivative precursor.

• Sitagliptin (Januvia): An anti-diabetic drug containing a trifluoromethyl-substituted triazolopiperazine core.[10]

Agrochemicals

Trifluoromethylated heterocycles are also prevalent in the agrochemical industry, where they are used as herbicides, fungicides, and insecticides.[11][12] The enhanced stability and biological activity of these compounds make them highly effective in crop protection.[11]

• Fluazinam: A fungicide with a trifluoromethyl-substituted pyridine ring.

• Fipronil: An insecticide containing a trifluoromethylsulfinyl-pyrazole moiety.

Materials Science

In materials science, the electronic properties of trifluoromethylated heterocycles are exploited in the design of advanced materials. For instance, they are used as building blocks for organic light-emitting diodes (OLEDs), where the CF₃ group can tune the emission properties and improve device stability.[13][14][15]

Conclusion and Future Outlook

Trifluoromethyl-substituted heterocyclic compounds represent a cornerstone of modern chemical research and development. The strategic introduction of the trifluoromethyl group into heterocyclic scaffolds provides a powerful and versatile strategy for fine-tuning molecular properties to achieve desired biological activities and material characteristics. The synthetic methodologies for accessing these compounds continue to evolve, with a growing emphasis on direct, catalytic, and environmentally benign approaches.

The future of this field will likely see the development of even more sophisticated and selective trifluoromethylation reactions. Furthermore, a deeper understanding of the complex interplay between the trifluoromethyl group and the heterocyclic core will enable the more rational design of next-generation pharmaceuticals, agrochemicals, and advanced materials with tailored functionalities. As our ability to synthesize and characterize these molecules improves, the full potential of trifluoromethyl-substituted heterocycles is yet to be realized, promising exciting new discoveries and innovations in the years to come.

References

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Semantic Scholar. [Link]

• Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. ResearchGate. [Link]

• A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. ACS Publications. [Link]

• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. ACS Publications. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. National Center for Biotechnology Information. [Link]

• Regioselective Direct C–H Trifluoromethylation of Pyridine. ResearchGate. [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. [Link]

• 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ACS Publications. [Link]

• Copper-Catalyzed Defluorinative [3 + 2] Cyclization of Amidines and Trifluoromethyl Carbenoids for the Synthesis of 5-Fluoroimidazoles. ACS Publications. [Link]

• Radical mechanism for trifluoromethylation. ResearchGate. [Link]

• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. ACS Publications. [Link]

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. ACS Publications. [Link]

• Visible Light Promotes Cascade Trifluoromethylation/Cyclization, Leading to Trifluoromethylated Polycyclic Quinazolinones, Benzimidazoles and Indoles. National Center for Biotechnology Information. [Link]

• Key developments in fluorinated heterocycles. Taylor & Francis Online. [Link]

• Progress in copper-catalyzed trifluoromethylation. National Center for Biotechnology Information. [Link]

• Synthesis of a series of trifluoromethylazoles and determination of pKa of acidic and basic trifluoromethyl heterocycles by 19F NMR spectroscopy. Royal Society of Chemistry. [Link]

• pKa – LogP plot covered by fluorine‐containing and non‐fluorinated... ResearchGate. [Link]

• pKa(H) and log P ranges covered by the studied compounds. Area colors:... ResearchGate. [Link]

• Organic Light-Emitting Diodes with Ultrathin Emitting Nanolayers. MDPI. [Link]

• pKa – LogP plot covered by fluorine‐containing and non‐fluorinated... Michael Green. [Link]

• ML for LogP and pKa in Fluorine-Containing Derivatives. Blackthorn AI. [Link]

• Trifluoromethylated heterocycles. National Center for Biotechnology Information. [Link]

• Nitrogen Heterocycle-Containing Materials for Highly Efficient Phosphorescent OLEDs with Low Operating Voltage. ResearchGate. [Link]

• Organic Light Emitting Diode (OLED) Technology and its Applications. Crimson Publishers. [Link]

• Biological Interfacial Materials for Organic Light-Emitting Diodes. National Center for Biotechnology Information. [Link]

• Organic Light Emitting Diodes (OLEDs). Laboratoire de Physique des Interfaces et des Couches Minces - LPICM. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years | MDPI [mdpi.com]
• 10. Trifluoromethylated heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chigroup.site [chigroup.site]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. crimsonpublishers.com [crimsonpublishers.com]
• 15. Biological Interfacial Materials for Organic Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]

The Ambiphilic Frontier: Reactivity, Isomerization, and Chemical Behavior of C-Nitroso Species

Executive Summary

C-nitroso compounds represent a unique class of highly reactive intermediates characterized by a nitrogen-oxygen double bond adjacent to a carbon backbone. Their ambiphilic nature allows them to act as both electrophiles and nucleophiles, making them invaluable in synthetic chemistry and drug development. This technical guide explores their intrinsic electronic properties, the thermodynamics of their monomer-dimer equilibrium, their reactivity with biological nucleophiles, and their distinct safety profile compared to N-nitrosamines in pharmaceutical development.

Intrinsic Electronic Properties and Ambiphilicity

The C-nitroso group (–N=O) features an sp²-hybridized nitrogen atom, creating a nearly planar geometry with a highly polar bond due to the electronegativity difference between nitrogen and oxygen[1]. This electronic configuration imparts a unique ambiphilicity. The nitrogen lone pair enables the molecule to act as a nucleophile, while the low-lying π* orbital makes the nitrogen highly electrophilic[2]. Consequently, C-nitroso species readily participate in diverse transformations, including nitroso Diels-Alder cycloadditions, ene reactions, and nucleophilic additions[2].

The Monomer-Dimer Equilibrium (Azodioxides)

A defining characteristic of C-nitroso compounds is their ability to reversibly dimerize into azodioxides[3]. This equilibrium is highly dependent on physical state, temperature, and molecular structure.

Causality of Dimerization: The dimerization process is driven by the electrophilicity of the nitroso nitrogen. Electron-withdrawing groups on an aromatic ring diminish the ring's ability to donate electron density, localizing the electron deficiency on the nitrogen and strongly favoring dimerization in the solid state[3]. Conversely, steric bulk (such as ortho-substitution on an aryl ring) physically impedes the close intermolecular approach required to form the N=N bond, trapping the species as a metastable monomer[3]. Monomers are typically characterized by a deep blue or green color due to n-π* electronic transitions, whereas the dimeric azodioxides are pale yellow or colorless[4].

Monomer-dimer equilibrium pathways of C-nitroso species.

Reactivity Profiles: Thiols, Amines, and Dienes

The strong polarity of the N=O bond makes C-nitroso compounds highly reactive toward biological nucleophiles, particularly thiols. Acyloxy nitroso compounds, for instance, serve as potent nitroxyl (HNO) donors[5].

Reaction with Thiols: When acyloxy nitroso compounds react with thiols like glutathione (GSH), the reaction pathway is heavily influenced by pH. Under conditions that favor thiolate ions, the highly nucleophilic thiolate directly attacks the nitroso nitrogen, yielding oximes and disulfides without HNO formation[5]. At neutral pH, the addition of thiols accelerates the decomposition of the acyloxy nitroso compound, promoting hydrolysis and the subsequent release of HNO, a critical signaling molecule for vasodilation[5].

Table 1: Quantitative Data on C-Nitroso Reactivity

Compound / Reactant	Reaction Type	Conditions	Key Observation / Yield	Causality / Mechanism
Nitrosobenzene	Dimerization	Solid State, 25°C	>95% E-Azodioxide	Lack of steric hindrance allows stable N=N bond formation[6].
Acyloxy Nitroso + GSH	HNO Release / Reduction	MeOH/Tris Buffer, pH 7.0	Rapid decomposition	Thiolate attack accelerates hydrolysis, releasing HNO[5].
Dihydropyridines + Butyl Nitrite	C-Nitrosation	30% Acetic Acid	C-nitroso isomers formed	Electrophilic aromatic substitution occurs at the carbon[7].

Implications in Drug Development: C-Nitroso vs. N-Nitrosamines

In modern pharmaceutical development, Nitrosamine Drug Substance-Related Impurities (NDSRIs) are a major regulatory focus due to their potent mutagenicity[8]. However, it is critical to distinguish N-nitrosamines from C-nitroso compounds.

N-nitrosamines undergo alpha-hydroxylation mediated by cytochrome P450, leading to C-N cleavage and the formation of highly reactive, DNA-alkylating diazonium ions[8]. In contrast, C-nitroso compounds (such as those formed during the nitrosation of dihydropyridine calcium channel blockers) do not possess this structural liability[7]. Because the nitroso group is bonded directly to a carbon atom, they cannot undergo the alpha-hydroxylation/diazo degradation pathway, meaning their toxicity profile behaves comparably to other non-cohort of concern aromatic compounds[8].

Experimental Protocols

Protocol 1: Synthesis and Isolation of Metastable Monomeric Nitrosobenzene

Objective: To isolate the highly reactive, metastable monomeric form of nitrosobenzene from its stable azodioxide dimer. Causality & Logic: In the solid state, nitrosobenzene exists predominantly as the pale-yellow azodioxide dimer. By applying heat under vacuum, the dimer dissociates into monomers. Because the monomer has half the molecular weight of the dimer, it exhibits a significantly higher vapor pressure, allowing it to selectively sublime[6]. A cryogenic cold finger is used to kinetically trap the monomer, preventing the thermal re-dimerization that would occur at ambient temperatures. Self-Validating System: The success of the isolation is immediately validated by a distinct colorimetric shift: the starting material is pale yellow, while the successfully isolated monomer crystallizes as lustrous, dark green crystals[6].

Step-by-Step Methodology:

• Place 500 mg of purified nitrosobenzene dimer (pale yellow powder) into the bottom of a vacuum sublimation apparatus.

• Equip the apparatus with a cold finger and cool it to -78°C using a dry ice/acetone bath.

• Apply a high vacuum (approx. 0.1 Torr) to the system.

• Gently heat the bottom of the flask to 40-50°C using a water bath.

• Monitor the cold finger; dark green crystals of monomeric nitrosobenzene will begin to deposit.

• Once sublimation is complete, break the vacuum with inert argon gas and store the cold finger at cryogenic temperatures to prevent re-dimerization.

Experimental workflow for the isolation of metastable C-nitroso monomers.

Protocol 2: Kinetic Evaluation of Acyloxy Nitroso Decomposition via Thiol Reactivity

Objective: To quantify the rate of HNO release from acyloxy nitroso compounds in the presence of biological thiols. Causality & Logic: The reaction rate is highly dependent on the protonation state of the thiol. Utilizing a Tris buffer at pH 7.0 ensures a constant ratio of thiol to thiolate, standardizing the nucleophilic attack rate[5]. Methanol is used as a co-solvent to ensure the solubility of the acyloxy nitroso compound. Self-Validating System: C-nitroso species exhibit a characteristic n-π* absorption band in the visible spectrum. By monitoring the disappearance of the 667 nm absorption band via UV-Vis spectroscopy, the protocol provides real-time, quantitative validation of the compound's consumption[5].

Step-by-Step Methodology:

• Prepare a 40 mM Tris buffer solution adjusted to exactly pH 7.0.

• Dissolve the acyloxy nitroso compound in methanol to create a 10 mM stock solution.

• Prepare a 50 mM stock solution of Glutathione (GSH) in the Tris buffer.

• In a quartz cuvette, mix 2.5 mL of the Tris buffer, 50 µL of the GSH stock (to achieve a 5-fold molar excess), and 50 µL of the acyloxy nitroso stock.

• Immediately place the cuvette in a UV-Vis spectrophotometer.

• Record the absorbance at 667 nm every 10 seconds for 10 minutes.

• Plot the natural log of absorbance versus time to determine the pseudo-first-order rate constant of decomposition.

References

• Title: Three decades of unveiling the complex chemistry of C-nitroso species with computational chemistry Source: RSC Publishing URL
• Title: Dimerization of Aromatic C-Nitroso Compounds Source: Chemical Reviews - ACS Publications URL
• Title: Aromatic C-Nitroso Compounds and Their Dimers: A Model for Probing the Reaction Mechanisms in Crystalline Molecular Solids Source: MDPI URL
• Title: Acyloxy Nitroso Compounds as Nitroxyl (HNO)
• Title: The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals Source: Pharma Excipients URL
• Source: USP (ScienceDirect)
• Title: Nitrosobenzene Source: Wikipedia URL
• Title: Nitroso: Structure, Compounds, Properties, and Synthesis Source: Chemistry Learner URL

Sources

• 1. Nitroso: Structure, Compounds, Properties, and Synthesis [chemistrylearner.com]
• 2. Three decades of unveiling the complex chemistry of C -nitroso species with computational chemistry - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO01415C [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Acyloxy Nitroso Compounds as Nitroxyl (HNO) Donors: Kinetics, Reactions with Thiols and Vasodilation Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitrosobenzene - Wikipedia [en.wikipedia.org]
• 7. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. pharmaexcipients.com [pharmaexcipients.com]

The Pyrrolidine Ring: A Privileged 3D Scaffold for Modern Drug Discovery

Foreword: Beyond Flatland in Medicinal Chemistry

In the quest for novel therapeutics, medicinal chemists are increasingly venturing beyond the two-dimensional confines of aromatic and planar scaffolds. The rationale is clear: biological targets are complex, three-dimensional entities, and successful drug candidates must effectively navigate and interact with this intricate topology. Among the scaffolds that enable this exploration, the five-membered saturated nitrogen heterocycle, pyrrolidine, holds a privileged position.[1] Its prevalence in over 60 FDA-approved drugs and countless natural products is a testament to its remarkable versatility and utility.[2][3]

This technical guide, intended for researchers and drug development professionals, moves beyond a simple catalog of pyrrolidine-containing compounds. As a Senior Application Scientist, my objective is to provide an in-depth exploration of the why and how behind the pyrrolidine ring's success. We will dissect its unique stereochemical and physicochemical properties, navigate the key synthetic strategies that unlock its chemical diversity, and survey its impact across a wide spectrum of therapeutic areas. This document is designed not as a rigid template, but as a comprehensive narrative that synthesizes foundational principles with field-proven insights, equipping you with the knowledge to leverage this powerful scaffold in your own discovery programs.

Part 1: The Foundational Advantages of the Pyrrolidine Core

The decision to incorporate a specific scaffold into a drug design campaign is driven by its inherent properties. The pyrrolidine ring offers a compelling suite of features that address many common challenges in medicinal chemistry, from target engagement to pharmacokinetic profiles.

Physicochemical and Conformational Properties: Mastering Three-Dimensional Space

Unlike its aromatic counterpart, pyrrole, the pyrrolidine ring is composed entirely of sp³-hybridized carbon atoms.[4] This fundamental difference endows it with a non-planar, puckered conformation. This phenomenon, known as "pseudorotation," allows the ring to adopt various low-energy conformations (envelope and twist forms), enabling its substituents to project into three-dimensional space in a well-defined manner.[4][5] This increased 3D coverage is a significant advantage for exploring the often-complex binding pockets of protein targets.[4][6]

Furthermore, the pyrrolidine motif offers key physicochemical benefits:

• Enhanced Solubility: The nitrogen atom and the overall non-aromatic character often lead to improved aqueous solubility compared to more lipophilic aromatic systems, a critical parameter for drug formulation and bioavailability.[7]

• Hydrogen Bonding Capability: The ring's nitrogen atom can act as a hydrogen bond acceptor, and if unsubstituted (an N-H), as a hydrogen bond donor.[7] This dual capacity provides crucial anchor points for interaction with biological targets.

• Metabolic Considerations: While highly valuable, it is important for the medicinal chemist to be aware of potential metabolic liabilities. The pyrrolidine ring can, in some contexts, be bio-activated to form a reactive iminium ion, which has the potential for genotoxicity.[7] This is not a universal issue but warrants consideration and assessment during lead optimization.

Caption: Logical relationship between pyrrolidine properties and drug discovery advantages.

The Power of Stereochemistry

One of the most significant features of the pyrrolidine scaffold is its inherent chirality. With up to four stereogenic carbon atoms, a substituted pyrrolidine can exist as numerous distinct stereoisomers.[4] This is not a trivial detail; the precise spatial orientation of substituents can dramatically alter a molecule's biological activity. Different stereoisomers can exhibit profoundly different binding affinities, selectivities, and even modes of action due to the enantioselective nature of protein targets like enzymes and receptors.[4][5] The non-essential amino acid L-proline, which features a single chiral center, is a frequently used and cost-effective building block that provides a direct entry into this world of chiral chemistry.[4]

Part 2: Strategic Synthesis of Pyrrolidine Scaffolds

The ability to efficiently and stereoselectively synthesize diversely substituted pyrrolidines is paramount to their use in drug discovery. Methodologies can be broadly classified into two categories: the de novo construction of the ring from acyclic precursors and the functionalization of pre-existing pyrrolidine rings.[8][9]

De Novo Ring Construction: Key Cyclization Strategies

Building the pyrrolidine ring from the ground up offers the greatest flexibility in controlling substitution patterns and stereochemistry.

Among the most powerful methods for pyrrolidine synthesis is the 1,3-dipolar cycloaddition reaction.[10] This strategy involves the reaction of a three-atom component (a 1,3-dipole, such as an azomethine ylide) with a two-atom component (a dipolarophile, typically an alkene).[4][8] The immense value of this reaction lies in its ability to rapidly construct the five-membered ring while simultaneously generating up to four stereocenters in a single, often highly stereocontrolled, step.[10][11]

Caption: General workflow for a metal-catalyzed [3+2] cycloaddition reaction.

Experimental Protocol: Diastereoselective Synthesis of a Densely Substituted Pyrrolidine via Ag(I)-Catalyzed [3+2] Cycloaddition [6][11][12]

• Rationale: This protocol describes a silver-catalyzed reaction between an imino ester (derived from an amino acid) and a dipolarophile to generate a highly functionalized pyrrolidine. Silver acetate is chosen for its efficacy in promoting the formation of the key azomethine ylide intermediate with high stereocontrol. The use of a chiral auxiliary on the nitrogen source can further direct the stereochemical outcome.

• Materials:

  • N-arylideneglycine methyl ester (azomethine ylide precursor, 1.0 equiv)

  • Alkene dipolarophile (e.g., methyl acrylate, 1.2 equiv)

  • Silver(I) Acetate (AgOAc) or Silver Carbonate (Ag2CO3) (10 mol%)

  • Triethylamine (Et₃N) (10 mol%)

  • Anhydrous Toluene or Tetrahydrofuran (THF) as solvent

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a flame-dried, round-bottom flask under an inert atmosphere, add the N-arylideneglycine methyl ester (1.0 equiv), silver acetate (0.1 equiv), and triethylamine (0.1 equiv).

  • Add anhydrous toluene via syringe to achieve a suitable concentration (e.g., 0.1 M).

  • Stir the mixture at room temperature for 10 minutes.

  • Add the alkene dipolarophile (1.2 equiv) to the reaction mixture dropwise over 5 minutes.

  • Heat the reaction to the desired temperature (e.g., 60 °C) and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS. Reaction times can range from 12 to 36 hours.[12]

  • Upon completion, cool the reaction to room temperature and filter it through a pad of Celite to remove the silver catalyst. Wash the pad with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient) to isolate the desired pyrrolidine cycloadduct.

• Validation & Characterization:

  • The structure and relative stereochemistry of the product must be confirmed using NMR spectroscopy (¹H, ¹³C, NOESY).

  • The diastereomeric ratio (d.r.) can be determined from the crude ¹H NMR spectrum.

  • High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition.

• Stereoselective Hydrogenation: The reduction of substituted pyrroles using heterogeneous catalysts (e.g., Rhodium-on-alumina) can produce pyrrolidines with excellent diastereoselectivity. Existing stereocenters on the pyrrole substituents can effectively direct the facial delivery of hydrogen, allowing for the creation of multiple new stereocenters in a controlled manner.[13]

• Multicomponent Reactions (MCRs): MCRs combine three or more reactants in a single pot to form complex products, offering high atom economy and operational simplicity.[8] These reactions are particularly powerful for generating diverse libraries of pyrrolidine scaffolds for high-throughput screening.

Part 3: The Pyrrolidine Scaffold Across Therapeutic Areas

The structural and physicochemical advantages of the pyrrolidine ring have led to its incorporation into drugs targeting a vast array of diseases.[14][15]

Drug Name	Therapeutic Area	Brief Mechanism of Action
Captopril, Enalapril	Antihypertensive	Angiotensin-Converting Enzyme (ACE) Inhibitors.[7][15]
Levetiracetam	Anticonvulsant	Binds to synaptic vesicle protein 2A (SV2A), modulating neurotransmitter release.[16]
Telaprevir, Boceprevir	Antiviral (Hepatitis C)	NS3/4A serine protease inhibitors, preventing viral replication.[7]
Clindamycin	Antibacterial	Inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[15]
Futibatinib	Anticancer	Irreversible inhibitor of fibroblast growth factor receptor 4 (FGFR4).[15]
Aniracetam	Nootropic (Cognitive Enhancer)	Modulator of the AMPA receptor, enhancing glutamatergic neurotransmission.[15]
Daridorexant	Insomnia	Dual orexin receptor antagonist (DORA).[15]

Table 1: Representative FDA-Approved Drugs Featuring the Pyrrolidine Scaffold.

Infectious Diseases: A Cornerstone of Antiviral and Antibacterial Design

The pyrrolidine ring is particularly prominent in the field of infectious diseases. In the fight against Hepatitis C, the fused pyrrolidine backbone of protease inhibitors like boceprevir and telaprevir was critical for their activity.[7] More recently, pyrrolidine-based molecules have been developed as potent inhibitors of the main protease (Mpro) of coronaviruses, a key enzyme for viral replication.[17][18] Beyond antivirals, the scaffold is being used to combat antibiotic resistance. For example, substituted pyrrolidine pentamines have been identified as inhibitors of aminoglycoside 6′-N-acetyltransferase type Ib [AAC(6′)-Ib], an enzyme that confers resistance to important antibiotics like amikacin.[19][20]

Cancer: Targeting Metastasis and Growth Signaling

In oncology, the pyrrolidine scaffold is utilized to disrupt cancer cell proliferation and metastasis. Derivatives have been designed as antagonists of the chemokine receptor CXCR4, which plays a critical role in cancer metastasis.[14] By blocking the interaction of CXCR4 with its ligand CXCL12, these compounds can inhibit cancer cell migration. Recently approved drugs like futibatinib , an FGFR-4 inhibitor, also feature the pyrrolidine core.[15]

Caption: Simplified CXCR4 signaling pathway and the action of a pyrrolidine antagonist.

Cardiovascular and Metabolic Diseases

The story of the angiotensin-converting enzyme (ACE) inhibitors is a landmark in rational drug design. Starting from the structure of proline, a natural component of a peptide isolated from viper venom, scientists at Squibb logically designed and synthesized captopril , the first-in-class ACE inhibitor.[7] This success was followed by second-generation drugs like enalapril .[7][15] In metabolic diseases, pyrrolidine derivatives have shown significant potential as dual antidiabetic-anticancer agents.[21][22] They have been developed as inhibitors of key carbohydrate-metabolizing enzymes such as α-amylase and α-glucosidase, which helps to control post-prandial hyperglycemia in diabetic patients.[23][24]

Part 4: Case Study - Rational Design of Pyrrolidine-Based α-Glucosidase Inhibitors

To illustrate the practical application of these principles, we will examine the design and evaluation of pyrrolidine derivatives as inhibitors of α-glucosidase, a key enzyme in type-2 diabetes management.

Structure-Activity Relationship (SAR) Insights

The goal is to design a molecule that fits effectively into the active site of the α-glucosidase enzyme, blocking its ability to break down complex carbohydrates into absorbable glucose. SAR studies have shown that substitutions at various positions on the pyrrolidine ring are critical for optimizing this inhibitory activity.[22]

• N1-Substitution: The nitrogen atom is a key handle for introducing larger aromatic or heterocyclic groups that can form favorable interactions (e.g., pi-stacking, hydrophobic) within the enzyme's active site.

• C3 and C5-Substitutions: Introducing functional groups at these positions allows for fine-tuning of steric and electronic properties, helping to orient the molecule correctly and engage with specific amino acid residues in the binding pocket.

Caption: Conceptual SAR diagram for pyrrolidine-based enzyme inhibitors.

Bioanalytical Evaluation: In Vitro α-Glucosidase Inhibition Assay

Once a series of pyrrolidine derivatives has been synthesized, their efficacy must be quantitatively measured. The following protocol provides a self-validating system for determining the half-maximal inhibitory concentration (IC₅₀).

Experimental Protocol: α-Glucosidase Inhibition Assay [23]

• Rationale: This colorimetric assay measures the activity of α-glucosidase by monitoring the release of p-nitrophenol from the substrate p-nitrophenyl-α-D-glucopyranoside (p-NPG). An effective inhibitor will reduce the rate of p-nitrophenol formation. Acarbose, an approved drug, is used as a positive control to validate the assay's performance.

• Materials:

  • α-Glucosidase from Saccharomyces cerevisiae (1 U/mL in phosphate buffer)

  • 0.1 M Phosphate buffer (pH 6.8)

  • Synthesized pyrrolidine test compounds (dissolved in DMSO, various concentrations)

  • p-Nitrophenyl-α-D-glucopyranoside (p-NPG) substrate (1 M in buffer)

  • 0.1 N Sodium Carbonate (Na₂CO₃) solution (stop solution)

  • Acarbose (positive control)

  • 96-well microplate

  • Microplate reader (405 nm)

• Procedure:

  • In a 96-well plate, add 10 µL of the test compound solution at various concentrations (e.g., 20, 40, 60, 80, 100 µg/mL). For the control wells, add 10 µL of buffer/DMSO.

  • Add 10 µL of the α-glucosidase enzyme solution to each well.

  • Incubate the plate at 37 °C for 20 minutes to allow the inhibitor to bind to the enzyme.

  • Add 125 µL of 0.1 M phosphate buffer to each well.

  • Initiate the enzymatic reaction by adding 20 µL of the p-NPG substrate solution to each well.

  • Incubate the plate at 37 °C for exactly 30 minutes.

  • Stop the reaction by adding 50 µL of 0.1 N Na₂CO₃ solution to each well.

  • Measure the absorbance of each well at 405 nm using a microplate reader. The absorbance is proportional to the amount of p-nitrophenol produced.

• Data Analysis:

  • Calculate the percentage inhibition for each concentration of the test compound using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the percentage inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor required to achieve 50% inhibition) by non-linear regression analysis of the dose-response curve.

Conclusion and Future Perspectives

The pyrrolidine ring is far more than just a common structural motif; it is a versatile and powerful scaffold that empowers medicinal chemists to tackle complex biological targets. Its inherent three-dimensionality, stereochemical richness, and synthetic tractability ensure its continued relevance in drug discovery.

Looking forward, the application of the pyrrolidine scaffold is set to expand into new and exciting areas. Its rigid, well-defined conformational properties make it an ideal framework for designing allosteric inhibitors that bind to sites remote from the primary active site.[25] Furthermore, its synthetic accessibility makes it an attractive component for more complex therapeutic modalities like proteolysis-targeting chimeras (PROTACs). The continued exploration of pyrrolidine derivatives as dual-action agents, capable of modulating multiple pathways implicated in complex diseases like cancer and diabetes, represents a promising frontier for therapeutic innovation.[22][26] The pyrrolidine ring is not merely a scaffold of the past; it is a dynamic and essential tool for building the medicines of the future.

References

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top Curr Chem (Cham), 379(5), 34.

• DeKorver, K. A., et al. (2007). Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles. Organic Letters, 9(24), 5023–5025. [Link]

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. SpringerLink. [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1248440. [Link]

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. ResearchGate. [Link]

• Al-Warhi, T., et al. (2024). Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. Heliyon, 10(20), e39444. [Link]

• Nájera, C., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters, 25(41), 7585–7590. [Link]

• Shakil, S., et al. (2024). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. Antibiotics, 13(7), 633. [Link]

• Ley, S. V., et al. (2006). Stereoselective Synthesis of 2-Dienyl-Substituted Pyrrolidines Using an η4-Dienetricarbonyliron Complex as the Stereodirecting Element: Elaboration to the Pyrrolizidine Skeleton. Organic Letters, 8(21), 4723–4726. [Link]

• Bakulina, O., & Dar'in, D. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 29(20), 4814. [Link]

• Nájera, C., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. ACS Publications. [Link]

• ResearchGate. (n.d.). Synthesis of pyrrolidine-based scaffolds (175). ResearchGate. [Link]

• Hosseininezhad, S., & Ramazani, A. (2023). Recent Advances in the Synthesis of Pyrrolidines. IntechOpen. [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. PMC. [Link]

• ResearchGate. (2026). Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic–Anticancer Potential. ResearchGate. [Link]

• Rasal, V. P., et al. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. Future Journal of Pharmaceutical Sciences, 8(1), 50. [Link]

• Bhat, M. A., et al. (2025). Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents. Expert Opinion on Drug Discovery, 1-20. [Link]

• Al-Warhi, T., et al. (2024). Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. PubMed. [Link]

• Scott, J. S., et al. (2019). Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space. ACS Medicinal Chemistry Letters, 10(6), 923–928. [Link]

• Liu, T., et al. (2021). Current Knowledge and Perspectives of Pyrrolizidine Alkaloids in Pharmacological Applications: A Mini-Review. PMC. [Link]

• QxMD. (2026). Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential. Read by QxMD. [Link]

• ResearchGate. (n.d.). Pyrrolidine alkaloids and their promises in pharmacotherapy. ResearchGate. [Link]

• Shakil, S., et al. (2024). Structure-activity relationship of pyrrolidine pentamine derivatives as inhibitors of the aminoglycoside 6′- N -acetyltransferase type Ib. PMC. [Link]

• Liu, T., et al. (2021). Current Knowledge and Perspectives of Pyrrolizidine Alkaloids in Pharmacological Applications: A Mini-Review. ProQuest. [Link]

• Degoey, D. A., et al. (2024). Pyrrolidines as Main Protease Inhibitors for Treating Viral Infections, in Particular, Coronavirus Infections. PMC. [Link]

• Kowalczyk, M., et al. (2023). Pyrrolizidine Alkaloids—Pros and Cons for Pharmaceutical and Medical Applications. PMC. [Link]

• ResearchGate. (n.d.). FDA-approved pyrrolidine-containing drugs in 2022. ResearchGate. [Link]

• Jonuškienė, I., et al. (2024). Synthesis and In Vitro Anticancer Activity of Pyrrolidone Derivatives Bearing 3,4,5-Trimethoxyphenyl Moiety as a Promising Anticancer Scaffold. Molecules, 29(24), 5824. [Link]

• Degoey, D. A., et al. (2024). Pyrrolidines as Main Protease Inhibitors for Treating Viral Infections, in Particular, Coronavirus Infections. ACS Publications. [Link]

• Drugs.com. (n.d.). List of Pyrrolidine anticonvulsants. Drugs.com. [Link]

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. PubMed. [Link]

• Khan, R. Z., et al. (2022). Pseudoprolines as stereoelectronically tunable proline isosteres. Bioorganic & Medicinal Chemistry Letters, 71, 128983. [Link]

• LASSBIO. (2015). Privileged Scaffolds in Medicinal Chemistry: An Introduction. LASSBIO. [Link]

• Bakulina, O., & Dar'in, D. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• Snee, B. M., et al. (2026). Serendipitous Discovery of an Allosteric Inhibitor Binding Groove in the Proline Biosynthetic Enzyme Pyrroline-5-Carboxylate Reductase 1 (PYCR1). Journal of Molecular Biology, 438(2), 168370. [Link]

Sources

• 1. lassbio.icb.ufrj.br [lassbio.icb.ufrj.br]
• 2. researchgate.net [researchgate.net]
• 3. lifechemicals.com [lifechemicals.com]
• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. img01.pharmablock.com [img01.pharmablock.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Advances in the Synthesis of Pyrrolidines | IntechOpen [intechopen.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. rua.ua.es [rua.ua.es]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 15. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 16. drugs.com [drugs.com]
• 17. Pyrrolidines as Main Protease Inhibitors for Treating Viral Infections, in Particular, Coronavirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. mdpi.com [mdpi.com]
• 20. Structure-activity relationship of pyrrolidine pentamine derivatives as inhibitors of the aminoglycoside 6′- N -acetyltransferase type Ib - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Serendipitous Discovery of an Allosteric Inhibitor Binding Groove in the Proline Biosynthetic Enzyme Pyrroline-5-Carboxylate Reductase 1 (PYCR1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. login.medscape.com [login.medscape.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Trifluoromethylated Pyrrolidines via Cycloaddition

Introduction: The Strategic Value of Trifluoromethylated Pyrrolidines in Modern Drug Discovery

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and natural products.[1][2][3][4] Its three-dimensional, non-planar structure allows for precise spatial orientation of substituents, enabling effective interaction with biological targets.[2] In parallel, the strategic incorporation of fluorine, particularly the trifluoromethyl (CF₃) group, has become a cornerstone of modern drug design. The CF₃ group can profoundly enhance a molecule's pharmacological profile by increasing metabolic stability, improving membrane permeability, and modulating pKa, which can lead to enhanced binding affinity and better oral bioavailability.[5]

Consequently, the development of efficient and stereoselective methods for the synthesis of trifluoromethylated pyrrolidines is a high-priority objective for researchers in pharmaceuticals and agrochemicals.[6] Among the various synthetic strategies, [3+2] cycloaddition reactions, specifically the 1,3-dipolar cycloaddition of azomethine ylides, have emerged as one of the most powerful and atom-economical approaches for constructing this valuable heterocyclic system.[5][7]

This guide provides a detailed overview of the core principles, mechanistic insights, and field-proven protocols for the synthesis of trifluoromethylated pyrrolidines via metal-catalyzed 1,3-dipolar cycloadditions. We will explore two complementary strategies: the use of trifluoromethylated alkenes as dipolarophiles and the use of trifluoromethylated azomethine ylide precursors.

Core Synthetic Strategy: A Unified [3+2] Cycloaddition Workflow

The primary method for constructing the trifluoromethylated pyrrolidine core is the 1,3-dipolar cycloaddition between an azomethine ylide (the 1,3-dipole) and an alkene (the dipolarophile). The trifluoromethyl group can be introduced via either of these two reaction partners, allowing for the synthesis of regioisomeric products.

Caption: General workflow for trifluoromethylated pyrrolidine synthesis.

Mechanistic Rationale: The Role of Metal Catalysis and Stereocontrol

The success of these cycloadditions often hinges on the use of metal catalysts, typically complexes of Copper(I) or Silver(I), which facilitate the in situ generation of the azomethine ylide from a stable precursor, such as an α-imino ester.[5][8]

The catalytic cycle proceeds via several key steps:

• Coordination: The metal complex coordinates to the imino ester precursor.

• Deprotonation: In the presence of a mild base, the α-proton is abstracted, forming a rigid, five-membered metallated azomethine ylide. This rigid structure is crucial for achieving high stereoselectivity.[5]

• Cycloaddition: The generated ylide undergoes a concerted [3+2] cycloaddition with the alkene. The stereochemistry of the final product is set during this step, with a strong preference for the endo transition state to minimize steric hindrance.

• Catalyst Regeneration: The pyrrolidine product is released, regenerating the active metal catalyst.

The use of chiral ligands coordinated to the metal center allows for asymmetric induction, making it possible to synthesize enantioenriched trifluoromethylated pyrrolidines with excellent stereocontrol.[7][8][9]

Caption: Catalytic cycle for asymmetric 1,3-dipolar cycloaddition.

Application Protocol 1: Asymmetric Synthesis of 3-Trifluoromethylpyrrolidines

This protocol is based on the highly successful Cu(I)-catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides with 4,4,4-trifluorocrotonates, which furnishes products with excellent diastereo- and enantioselectivities.[7][8][9]

Materials and Equipment

• Catalyst: CuBF₄ (3 mol%)

• Ligand: (S)-TF-BiphamPhos or similar chiral phosphine ligand (3 mol%)

• Ylide Precursor: Glycine imino ester (e.g., tert-butyl (diphenylmethylene)glycinate) (1.0 equiv)

• Dipolarophile: 4,4,4-Trifluorocrotonate (1.2 equiv)

• Base: Triethylamine (Et₃N) (15 mol%)

• Solvent: Dichloromethane (CH₂Cl₂), anhydrous

• Equipment: Schlenk flask, magnetic stirrer, syringe, standard glassware for workup and chromatography.

Step-by-Step Methodology

• Catalyst Preparation: To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add CuBF₄ (3 mol%) and the chiral ligand (3 mol%). Add anhydrous CH₂Cl₂ and stir the mixture at room temperature for 30 minutes to form the catalyst complex.

  • Expert Insight: Pre-forming the catalyst complex is critical for achieving high enantioselectivity. The choice of ligand is paramount; bulky, electron-rich phosphine ligands often provide the best results.[8]

• Reaction Setup: Cool the catalyst solution to the reaction temperature (typically -20 °C).

  • Expert Insight: A study of the effect of temperature revealed a bell-shaped curve for enantiomeric excess, with -20 °C being optimal for this system.[8]

• Reagent Addition: Add the glycine imino ester (1.0 equiv), the 4,4,4-trifluorocrotonate (1.2 equiv), and finally, triethylamine (15 mol%) via syringe.

• Reaction Monitoring: Stir the reaction at -20 °C for 3-5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the imino ester is consumed.

• Workup and Purification:

  • Once the reaction is complete, quench it by adding a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with CH₂Cl₂ (3 times).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to yield the pure trifluoromethylated pyrrolidine. The reaction typically affords the endo adduct with high diastereoselectivity (>98:2 dr).[8]

Representative Data

Entry	Ar Group on Imine	R Group on Crotonate	Yield (%)	dr (endo:exo)	ee (%)
1	4-MeOC₆H₄	H	90	>98:2	99
2	C₆H₅	H	85	>98:2	98
3	2-Naphthyl	H	88	>98:2	99
4	4-MeOC₆H₄	Me	87	96:4	99
5	3-Thienyl	H	78	>98:2	89
Data synthesized from Wang et al.[8]

Application Protocol 2: Diastereoselective Synthesis of 2-Trifluoromethylpyrrolidines

This protocol describes an efficient silver-catalyzed method for preparing β-trifluoromethyl pyrrolidines from fluorinated azomethine ylide precursors. The reaction is noted for its broad scope and high diastereoselectivity.[5]

Materials and Equipment

• Catalyst: Silver Acetate (AgOAc) (5 mol%)

• Ligand: Triphenylphosphine (PPh₃) (5 mol%)

• Ylide Precursor: Trifluoromethylated imine (e.g., from ethyl 3,3,3-trifluoropyruvate) (1.0 equiv)

• Dipolarophile: Activated alkene (e.g., N-phenylmaleimide) (1.2 equiv)

• Solvent: Toluene, anhydrous

• Equipment: Schlenk tube, magnetic stirrer, oil bath, standard glassware.

Step-by-Step Methodology

• Reaction Setup: To a flame-dried Schlenk tube under an inert atmosphere, add AgOAc (5 mol%), PPh₃ (5 mol%), the trifluoromethylated imine precursor (1.0 equiv), and the activated alkene (1.2 equiv).

  • Expert Insight: The high efficiency of this protocol relies on the presence of a metal-coordinating group (like an ester or heteroaryl unit) on the imine, which promotes the in situ formation of the azomethine ylide.[5] The AgOAc/PPh₃ system is a simple yet highly effective catalyst for this transformation.

• Reaction Execution: Add anhydrous toluene via syringe. Seal the tube and heat the reaction mixture in an oil bath at the required temperature (e.g., 80 °C) for the specified time (typically 12-24 hours).

• Reaction Monitoring: Monitor the reaction by TLC or ¹⁹F NMR spectroscopy.

• Workup and Purification:

  • After cooling to room temperature, filter the reaction mixture through a short pad of Celite to remove the silver salts, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to afford the desired 2-trifluoromethylpyrrolidine. The reaction shows very high endo diastereoselectivity.[5]

Representative Data

Entry	Dipolarophile	Yield (%)	dr (endo:exo)
1	N-Phenylmaleimide	95	>99:1
2	N-Methylmaleimide	92	>99:1
3	Dimethyl Fumarate	85	>99:1
4	Ethyl Acrylate	70	90:10
5	Acrylonitrile	65	85:15
Data synthesized from Palacios et al.[5]

Troubleshooting Common Issues

Even robust protocols can encounter issues. This flowchart provides a logical approach to diagnosing and solving common problems.

Caption: Troubleshooting flowchart for cycloaddition reactions.

References

• Fustero, S., et al. (2011). Stereoselective Ag-Catalyzed 1,3-Dipolar Cycloaddition of Activated Trifluoromethyl-Substituted Azomethine Ylides. Organic Letters, 13(18), 4842-4845. [Link]

• Li, Q.-H., et al. (2011). Asymmetric construction of trifluoromethylated pyrrolidines via Cu(I)-catalyzed 1,3-dipolar cycloaddition of azomethine ylides with 4,4,4-trifluorocrotonates. Chemical Communications, 47(39), 11110-11112. [Link]

• Butler, D. E., et al. (2012). Synthesis and Use of a Trifluoromethylated Azomethine Ylide Precursor. The Journal of Organic Chemistry, 77(24), 11148-11158. [Link]

• Wang, C.-J., et al. (2011). Asymmetric construction of trifluoromethylated pyrrolidines via Cu(I)-catalyzed 1,3-dipolar cycloaddition of azomethine ylides with 4,4,4-trifluorocrotonates. Chemical Communications, 47(39), 11110. [Link]

• Zhao, F., et al. (2020). [3+2] Cycloaddition of Trifluoromethylated N‐Acylhydrazones with Azomethine Ylides: Synthesis of Trifluoromethylated Imidazolidines. Asian Journal of Organic Chemistry, 9(6), 929-932. [Link]

• Corbett, M. T., et al. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters, 16(4), 1036-1039. [Link]

• Dong, J., Wang, C.-J., et al. (2020). Chiral Trifluoromethylated Pyrrolidines via Cu–Catalyzed Asymmetric 1,3‐Dipolar Cycloaddition. Request PDF. [Link]

• Huisgen, R., et al. (1998). Theoretical Study of the 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides. A DFT Study of Reaction between Trifluoromethyl Thiomethyl Azomethine Ylide and Acronitrile. The Journal of Organic Chemistry, 63(14), 4644-4650. [Link]

• Butler, D. E., et al. (2012). Synthesis and Use of a Trifluoromethylated Azomethine Ylide Precursor: Ethyl 1-Benzyl- trans -5-(trifluoromethyl)pyrrolidine-3-carboxylate. Request PDF. [Link]

• Corbett, M. T., & Johnson, J. S. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters, 16(4), 1036-1039. [Link]

• Zhang, X., et al. (2019). Synthesis of trifluoromethylated pyrrolidines via decarboxylative [3+2] cycloaddition of non-stabilized N-unsubstituted azomethine ylides. Request PDF. [Link]

• Savych, V. I., et al. (2021). Bicyclic Pyrrolidines for Medicinal Chemistry via [3 + 2]-Cycloaddition. The Journal of Organic Chemistry, 86(18), 12525-12540. [Link]

• Wang, H., et al. (2024). Sustainable Manufacturing of trans-4-Trifluoromethyl-l-proline via Stereochemical Editing: A Combined In Silico and Experimental Approach. Organic Process Research & Development. [Link]

• Li, Y., et al. (2025). [4 + 2] Cycloaddition of α-bromotrifluoromethylhydrazone with alkenes: synthesis of trifluoromethyltetrahydropyridazines. RSC Advances, 15(26), 18021-18025. [Link]

• Grelle, G., et al. (2014). Selective synthesis of functionalized trifluoromethylated pyrrolidines, piperidines, and azepanes starting from 1-tosyl-2-(trifluoromethyl)aziridine. Beilstein Journal of Organic Chemistry, 10, 1946-1955. [Link]

• Alyapyshev, M., et al. (2022). First Trifluoromethylated Phenanthrolinediamides: Synthesis, Structure, Stereodynamics and Complexation with Ln(III). Molecules, 27(10), 3121. [Link]

• Yan, W., et al. (2017). Asymmetric Synthesis of α-Trifluoromethyl Pyrrolidines through Organocatalyzed 1,3-Dipolar Cycloaddition Reaction. The Journal of Organic Chemistry, 82(7), 3482-3490. [Link]

• Konno, T., et al. (2021). Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles. ACS Omega, 6(1), 339-349. [Link]

• Yan, W., et al. (2017). Asymmetric Synthesis of α-Trifluoromethyl Pyrrolidines through Organocatalyzed 1,3-Dipolar Cycloaddition Reaction. The Journal of Organic Chemistry, 82(7), 3482-3490. [Link]

• Corbett, M. T., et al. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters, 16(4), 1036-1039. [Link]

• Wang, W., et al. (2016). Asymmetric Formal Aza-Diels-Alder Reaction of Trifluoromethyl Hemiaminals With Enones Catalyzed by Primary Amines. Organic Letters, 18(8), 1848-1851. [Link]

• Vitale, P., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4877. [Link]

• Vitale, P., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4877. [Link]

• Baumann, M., et al. (2012). Synthesis of a Drug-Like Focused Library of Trisubstituted Pyrrolidines Using Integrated Flow Chemistry and Batch Methods. ACS Combinatorial Science, 14(1), 34-43. [Link]

• Khan, I., et al. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. Journal of the Iranian Chemical Society, 19(11), 4785-4813. [Link]

• Kumar, A., et al. (2024). Recent advancements in the chemistry of Diels–Alder reaction for total synthesis of natural products: a comprehensive review (2020–2023). RSC Advances, 14(8), 5328-5373. [Link]

• Corey, E. J., & Loh, T.-P. (1991). Asymmetric Diels−Alder Reactions Catalyzed by a Triflic Acid Activated Chiral Oxazaborolidine. Journal of the American Chemical Society, 113(23), 8966-8967. [Link]

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. researchgate.net [researchgate.net]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic potential of pyrrole and pyrrolidine analogs: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Asymmetric construction of trifluoromethylated pyrrolidines via Cu(I)-catalyzed 1,3-dipolar cycloaddition of azomethine ylides with 4,4,4-trifluorocrotonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 9. Asymmetric construction of trifluoromethylated pyrrolidinesviaCu(i)-catalyzed 1,3-dipolar cycloaddition of azomethine ylides with 4,4,4-trifluorocrotonates - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: Ultra-Trace Analytical Strategies for N-Nitroso Impurities in Active Pharmaceutical Ingredients (APIs)

Target Audience: Analytical Chemists, Regulatory Scientists, and CMC Professionals Matrix: Complex Active Pharmaceutical Ingredients (APIs) and Formulated Drug Products Technique: UHPLC-APCI-MS/MS (Triple Quadrupole)

Regulatory Context and Analytical Challenges

Achieving limits of quantitation (LOQ) in the sub-parts-per-billion (ppb) range within complex, high-concentration API matrices presents three distinct analytical hurdles:

• Ion Suppression: High concentrations of API co-eluting with trace nitrosamines can quench the ionization process in mass spectrometry.

• Ionization Efficiency: Low molecular weight nitrosamines (e.g., NDMA, NDEA) lack readily ionizable functional groups, making standard Electrospray Ionization (ESI) sub-optimal[3].

• Artifact Formation (In-Situ Nitrosation): The most insidious challenge is the artificial generation of nitrosamines during sample preparation. If an API contains vulnerable secondary amines and the extraction solvent or matrix contains trace nitrites, the extraction conditions (especially acidic environments) can catalyze nitrosation, leading to false-positive batch rejections[4][5].

Mechanistic Insights: Designing a Self-Validating Workflow

To overcome these challenges, this protocol utilizes a UHPLC-APCI-MS/MS approach paired with a chemically stabilized extraction method.

Why APCI over ESI? While ESI is excellent for large, polar NDSRIs, Atmospheric Pressure Chemical Ionization (APCI) is the gold standard for low-mass, volatile/semi-volatile nitrosamines (NDMA, NDEA, NMBA)[3][6]. APCI relies on gas-phase ion-molecule reactions rather than liquid-phase ion evaporation. This makes APCI significantly less susceptible to matrix suppression from the API and provides superior signal-to-noise ratios for neutral, low-polarity nitrosamines[3][7].

Mitigating Artifact Formation: To prevent procedure-induced artifacts, our sample preparation incorporates nitrosation inhibitors (scavengers) such as ascorbic acid[5][8]. Ascorbic acid outcompetes the secondary amines in the API for any residual nitrosating agents (like nitrous acid formed from nitrites), reducing them to nitric oxide and preventing the formation of artifactual nitrosamines.

Analytical Workflow Diagram

Caption: Optimized LC-APCI-MS/MS workflow incorporating artifact mitigation and API diversion.

Detailed Experimental Protocol

This protocol is designed as a self-validating system for the simultaneous quantification of six priority small-molecule nitrosamines: NDMA, NDEA, NEIPA, NDIPA, NDBA, and NMBA[9].

Reagents and Standards

• Solvents: LC-MS grade Methanol, LC-MS grade Water, Formic Acid (0.1%).

• Inhibitor: Ascorbic acid (ACS grade).

• Internal Standards (IS): Isotopically labeled analogs (e.g., NDMA-d6, NDEA-d10) are mandatory. They correct for any residual matrix effects and extraction losses, ensuring the method is self-validating.

Sample Preparation (Artifact-Free Extraction)

Rationale: Cold extraction minimizes thermal degradation, while ascorbic acid prevents in-situ nitrosation.

• Inhibitor Solution: Prepare a 10 mg/mL solution of ascorbic acid in LC-MS grade water.

• Sample Weighing: Accurately weigh 100 mg of the API into a 15 mL amber glass centrifuge tube (amber glass prevents photolytic degradation of nitrosamines)[8].

• Spiking: Add 50 µL of the Internal Standard (IS) mix (100 ng/mL).

• Inhibition & Extraction: Add 1.0 mL of the Inhibitor Solution. Vortex gently. Then, add 4.0 mL of cold Methanol (4°C)[9].

• Agitation: Vortex at 2500 rpm for 5 minutes. Do not use ultrasonic baths if the API is prone to thermal degradation.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet any insoluble excipients or precipitated API.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an HPLC vial.

Chromatographic Conditions (UHPLC)

Rationale: A high-efficiency C18 column resolves structural isomers (e.g., syn and anti conformers of NMBA)[9]. The divert valve is critical; directing the high-concentration API peak to waste prevents source fouling and preserves MS sensitivity[6].

• Column: High-strength silica C18 (100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

• Divert Valve: 0.0 – 2.0 min (Waste); 2.0 – 8.0 min (MS); 8.0 – 10.0 min (Waste). (Adjust based on specific API retention time).

Mass Spectrometry (APCI-MS/MS) Parameters

• Ionization Mode: APCI Positive.

• Corona Discharge Current: 4.0 µA.

• Probe Temperature: 400°C (Crucial for efficient nebulization of semi-volatiles)[10].

• Desolvation Gas: Nitrogen at 800 L/hr.

Data Presentation: MRM Transitions and Method Performance

To ensure absolute specificity, two Multiple Reaction Monitoring (MRM) transitions (Quantifier and Qualifier) must be monitored for each analyte.

Table 1: Optimized MRM Parameters for Priority Nitrosamines

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
NDMA	75.1	43.1	58.1	15 / 10
NDMA-d6 (IS)	81.1	46.1	64.1	15 / 10
NDEA	103.1	75.1	47.1	12 / 20
NEIPA	117.1	75.1	43.1	14 / 22
NDIPA	131.1	89.1	43.1	12 / 24
NDBA	159.1	57.1	41.1	16 / 26
NMBA	147.1	117.1	44.1	10 / 18

Note: NMBA and NEIPA may exhibit peak splitting (doublets) due to restricted rotation around the N-N bond forming syn and anti conformers. Integration must encompass both peaks for accurate quantification[9].

Table 2: Representative Validation Metrics (System Suitability)

Parameter	Regulatory Expectation	Typical Method Performance
Limit of Quantitation (LOQ)	≤ 30% of Acceptable Intake limit[5]	0.5 - 1.0 ng/mL (ppb)
Linearity (R²)	> 0.990[3]	> 0.998
Spike Recovery	70% - 130%	92% - 108%
Precision (%RSD, n=6)	≤ 10% at LOQ[9]	< 5.0%
Blank Interference	≤ 5% of LOQ peak area[9]	Not Detected

Self-Validation and Quality Control Criteria

A robust analytical batch must be self-validating. If the following System Suitability Testing (SST) criteria are not met, the run must be aborted and investigated:

• Isotope Dilution Integrity: The peak area of the internal standards (e.g., NDMA-d6) in the API matrix samples must not deviate by more than ±20% from the IS peak area in the solvent standards. A larger deviation indicates severe matrix suppression not mitigated by the divert valve.

• Artifact Control Check: A "Matrix Blank" (API extracted without the addition of the ascorbic acid inhibitor) should be run alongside the inhibited sample during method development. If nitrosamines are detected in the uninhibited blank but absent in the inhibited sample, in-situ artifact formation is confirmed, validating the necessity of the scavenger protocol[4][5].

References

• Control of Nitrosamine Impurities in Human Drugs - FDA U.S. Food and Drug Administration (FDA) URL:[Link]

• Control of Nitrosamine Impurities in Human Drugs fpmaj.gr.jp URL:[Link]

• Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability Federal Register URL:[Link]

• Trends and Challenges in Nitrosamine Testing: Part Two The Analytical Scientist URL: [Link]

• Analytical Challenges in Ultra-Trace Quantitation of Nitrosamine Related Impurities within Complex Pharmaceutical Matrices Journal of Pharma Insights and Research URL:[Link]

• Downloadable Nitrosamine Risk Assessment Template ResolveMass Laboratories Inc. URL:[Link]

• Nitrosamines Analysis with LC-MS/MS Waters Corporation URL: [Link]

• Determination of six nitrosamine impurities in angiotensin II receptor blocker drugs by LC-MS/MS Thermo Fisher Scientific URL:[Link]

• Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines MDPI URL:[Link]

• Green and sustainable LC-APCI-MS/MS method for simultaneous quantification of genotoxic nitrosamines PMC (National Institutes of Health) URL:[Link]

Sources

• 1. fpmaj.gr.jp [fpmaj.gr.jp]
• 2. Federal Register :: Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability [federalregister.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. jopir.in [jopir.in]
• 5. resolvemass.ca [resolvemass.ca]
• 6. waters.com [waters.com]
• 7. mdpi.com [mdpi.com]
• 8. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 9. lcms.cz [lcms.cz]
• 10. Green and sustainable LC-APCI-MS/MS method for simultaneous quantification of genotoxic nitrosamines in antidiabetic medication: sitagliptin - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of 1-Nitroso-3-(trifluoromethyl)pyrrolidine in Pharmaceutical Matrices by HPLC-MS/MS

[Application Note]

Abstract

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities.[2][3][4] This application note presents a detailed and robust High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS) method for the sensitive and selective quantification of 1-Nitroso-3-(trifluoromethyl)pyrrolidine, a potential genotoxic impurity, in drug substances and formulated products. The described protocol is designed to meet the rigorous demands of regulatory compliance and ensures high a degree of accuracy and precision, essential for patient safety.

Introduction: The Imperative for Nitrosamine Control

Nitrosamines are a class of organic compounds that have been identified as impurities in a range of pharmaceutical products.[5] Their formation can occur during drug synthesis or degradation, often from the reaction of secondary or tertiary amines with nitrosating agents.[4] The trifluoromethyl group in 1-Nitroso-3-(trifluoromethyl)pyrrolidine can arise from specific reagents or intermediates in certain synthetic pathways. Given the potent mutagenic and carcinogenic nature of many nitrosamines, their presence, even at trace levels, is a critical quality attribute to be controlled in pharmaceuticals.[2]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for nitrosamine analysis due to its high sensitivity and selectivity, enabling detection at the parts-per-billion (ppb) level.[6][7] This application note provides a comprehensive protocol for the quantification of 1-Nitroso-3-(trifluoromethyl)pyrrolidine, offering a reliable methodology for researchers, scientists, and drug development professionals.

Method Rationale and Key Considerations

The development of this HPLC-MS/MS method was guided by the chemical properties of 1-Nitroso-3-(trifluoromethyl)pyrrolidine and the general principles of nitrosamine analysis. The trifluoromethyl group is expected to increase the analyte's hydrophobicity compared to its non-fluorinated analog, N-nitrosopyrrolidine, which will influence its chromatographic retention.

Chromatographic Separation: A reversed-phase HPLC method was selected to achieve optimal separation of the analyte from the drug substance and other potential impurities. The choice of a C18 stationary phase provides a good balance of hydrophobic and polar interactions. A gradient elution with a mobile phase consisting of water and methanol, both with 0.1% formic acid, is employed to ensure sharp peak shapes and efficient elution. The formic acid aids in the protonation of the analyte, which is beneficial for positive ion electrospray ionization.

Mass Spectrometric Detection: Tandem mass spectrometry in the Multiple Reaction Monitoring (MRM) mode is utilized for its exceptional sensitivity and specificity.[6] Electrospray ionization (ESI) in the positive ion mode is proposed, as it is a common and effective ionization technique for nitrosamines. The selection of precursor and product ions is critical for the selectivity of the method. For 1-Nitroso-3-(trifluoromethyl)pyrrolidine, the protonated molecule [M+H]⁺ is selected as the precursor ion. The fragmentation of nitrosamines typically involves the loss of the nitroso group (NO•), providing a characteristic neutral loss of 30 Da.[5]

Experimental Workflow

The overall experimental workflow is depicted in the following diagram:

Caption: Experimental workflow for the quantification of 1-Nitroso-3-(trifluoromethyl)pyrrolidine.

Detailed Protocols

Materials and Reagents

• 1-Nitroso-3-(trifluoromethyl)pyrrolidine reference standard

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Drug substance/product for analysis

• 0.22 µm PVDF syringe filters

Standard and Sample Preparation

Standard Stock Solution (100 µg/mL):

• Accurately weigh approximately 10 mg of 1-Nitroso-3-(trifluoromethyl)pyrrolidine reference standard.

• Dissolve in 100 mL of methanol to obtain a 100 µg/mL stock solution.

Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the stock solution with methanol to cover the desired calibration range (e.g., 0.1 ng/mL to 100 ng/mL).

Sample Preparation (Drug Substance):

• Accurately weigh approximately 100 mg of the drug substance into a 10 mL volumetric flask.

• Add approximately 8 mL of methanol and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to the mark with methanol.

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

Sample Preparation (Drug Product - Tablets):

• Weigh and finely crush a representative number of tablets (e.g., 10 tablets).

• Accurately weigh an amount of the crushed powder equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 10 mL volumetric flask.

• Add approximately 8 mL of methanol, vortex for 2 minutes, and sonicate for 15 minutes.

• Allow the solution to cool to room temperature and dilute to the mark with methanol.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[8][9]

HPLC-MS/MS Instrumentation and Conditions

The following table summarizes the recommended HPLC-MS/MS parameters:

Parameter	Condition
HPLC System	UHPLC/HPLC system with a binary pump and autosampler
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10-10.1 min: 95-5% B; 10.1-12 min: 5% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Mass Spectrometry - MRM Transitions

The proposed MRM transitions for 1-Nitroso-3-(trifluoromethyl)pyrrolidine are based on its molecular weight and expected fragmentation pattern. The exact m/z values should be confirmed by infusing a standard solution of the analyte.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
1-Nitroso-3-(trifluoromethyl)pyrrolidine	[To be determined based on MW + H]⁺	[Precursor - 30]⁺	[To be optimized]	100
(Confirmation Ion)	[To be determined based on MW + H]⁺	[Other characteristic fragment]	[To be optimized]	100

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for its intended purpose.[5][10] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by the absence of interfering peaks at the retention time of the analyte in blank and placebo samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve should be constructed by plotting the peak area against the concentration of the working standard solutions. A correlation coefficient (r²) of >0.99 is typically required.[11]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. The LOQ should be sufficiently low to meet regulatory requirements for nitrosamine impurities.[11]

• Accuracy: The closeness of the test results to the true value. This is typically assessed by spiking known amounts of the analyte into the sample matrix at different concentration levels (e.g., 50%, 100%, and 150% of the specification limit) and calculating the percent recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Logical Relationships in Method Development

The following diagram illustrates the logical relationships and decision-making process in the development of this analytical method:

Sources

• 1. Pyrrolidine, 1-nitroso- (CAS 930-55-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. CAS 56222-35-6: 1-Nitroso-3-pyrrolidinol | CymitQuimica [cymitquimica.com]
• 3. 1-Nitroso-3-pyrrolidinol | C4H8N2O2 | CID 3034827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-NITROSOPYRROLIDINE | Occupational Safety and Health Administration [osha.gov]
• 5. researchgate.net [researchgate.net]
• 6. waters.com [waters.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Pyrrolidine, 1-nitroso- [webbook.nist.gov]
• 9. osti.gov [osti.gov]
• 10. opendata.uni-halle.de [opendata.uni-halle.de]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 1-Nitroso-3-(trifluoromethyl)pyrrolidine as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's physicochemical and pharmacological properties. The trifluoromethyl (CF3) group, in particular, is prized for its ability to enhance metabolic stability, binding affinity, and lipophilicity.[1] Concurrently, the pyrrolidine scaffold is a privileged structure found in numerous natural products and FDA-approved drugs, valued for its three-dimensional architecture and its role as a versatile pharmacophore.[2][3] The convergence of these two motifs in 1-Nitroso-3-(trifluoromethyl)pyrrolidine presents a unique and largely unexplored building block with significant potential for the synthesis of novel chemical entities.

This document provides a comprehensive guide to the synthesis and application of 1-Nitroso-3-(trifluoromethyl)pyrrolidine, offering detailed protocols and mechanistic insights for its use in organic synthesis. While direct literature on this specific molecule is scarce, this guide extrapolates from the well-established chemistry of N-nitrosamines and trifluoromethylated compounds to provide a robust framework for its utilization.

I. Synthesis of 1-Nitroso-3-(trifluoromethyl)pyrrolidine

The successful application of any building block begins with a reliable and scalable synthetic route. Here, we propose a two-step sequence for the preparation of 1-Nitroso-3-(trifluoromethyl)pyrrolidine, commencing with the synthesis of the requisite precursor, 3-(trifluoromethyl)pyrrolidine.

Protocol 1: Synthesis of 3-(Trifluoromethyl)pyrrolidine

The synthesis of 3-(trifluoromethyl)pyrrolidine can be achieved through various methods, often involving multi-step sequences starting from commercially available precursors. One plausible approach involves the reduction of a suitable trifluoromethylated succinimide derivative.

Reaction Scheme:

Step-by-Step Protocol:

• Synthesis of N-Benzyl-3-(trifluoromethyl)succinimide: To a solution of 3-(trifluoromethyl)succinic acid (1.0 eq) in a suitable solvent such as toluene, add benzylamine (1.1 eq). Heat the mixture to reflux with a Dean-Stark apparatus to remove water. After completion of the reaction (monitored by TLC or GC-MS), cool the mixture and remove the solvent under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

• Reduction to 3-(Trifluoromethyl)pyrrolidine: To a solution of N-benzyl-3-(trifluoromethyl)succinimide (1.0 eq) in a dry, inert solvent such as tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen), add a strong reducing agent like lithium aluminum hydride (LiAlH₄) (excess, e.g., 2-3 eq) portion-wise at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for several hours until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up and Purification: Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential addition of water, 15% aqueous NaOH, and then more water (Fieser workup). Filter the resulting precipitate and wash with THF. Concentrate the filtrate under reduced pressure. The resulting crude 3-(trifluoromethyl)pyrrolidine can be purified by distillation.

Causality Behind Experimental Choices:

• The use of a benzyl protecting group for the nitrogen allows for its removal under the strong reducing conditions of the LiAlH₄ reduction.

• LiAlH₄ is a powerful reducing agent capable of reducing both the amide and carbonyl functionalities of the succinimide to the corresponding amine.

• The Fieser workup is a standard and safe procedure for quenching LiAlH₄ reactions.

Protocol 2: N-Nitrosation of 3-(Trifluoromethyl)pyrrolidine

The N-nitrosation of secondary amines is a well-established transformation. However, the presence of the electron-withdrawing trifluoromethyl group in 3-(trifluoromethyl)pyrrolidine can decrease the nucleophilicity of the nitrogen atom, potentially requiring carefully optimized conditions.

Reaction Scheme:

Step-by-Step Protocol:

• Reaction Setup: To a solution of 3-(trifluoromethyl)pyrrolidine (1.0 eq) in an acidic aqueous medium (e.g., a mixture of water and acetic acid or dilute HCl) at 0 °C, add a solution of sodium nitrite (NaNO₂) (1.1-1.5 eq) in water dropwise.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor its progress by TLC or GC-MS. The reaction is typically complete within a few hours.

• Work-up and Purification: Once the reaction is complete, neutralize the mixture with a suitable base such as sodium bicarbonate. Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude 1-Nitroso-3-(trifluoromethyl)pyrrolidine. The product can be purified by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Acidic conditions are crucial for the formation of the nitrosating agent, nitrous acid (HONO), from sodium nitrite.[4]

• The reaction is performed at 0 °C to minimize potential side reactions and decomposition of the product.

• The use of a slight excess of sodium nitrite ensures complete conversion of the starting amine. The electron-withdrawing trifluoromethyl group may necessitate slightly more forcing conditions or a larger excess of the nitrosating agent compared to the nitrosation of unsubstituted pyrrolidine.[5][6]

II. Applications in Organic Synthesis

1-Nitroso-3-(trifluoromethyl)pyrrolidine is a versatile building block that can participate in a variety of synthetic transformations, primarily leveraging the reactivity of the N-nitroso group. The presence of the trifluoromethyl group is expected to influence the electronic properties and, consequently, the reactivity of the molecule.

Denitrosation: Access to the Parent Amine

The nitroso group can be viewed as a protecting group for the secondary amine, which can be removed under various conditions to regenerate the parent 3-(trifluoromethyl)pyrrolidine.

UV irradiation of N-nitrosamines can induce cleavage of the N-N bond, leading to the formation of an amino radical and nitric oxide.[2] In the presence of a hydrogen atom source, this can lead to the formation of the corresponding secondary amine.

Workflow Diagram:

Sources

• 1. Nitrone-olefin (3+2) cycloaddition - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Theoretical investigation of reactivities of amines in the N-nitrosation reactions by N2O3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Synthesis of Pyrrolidine Derivatives via 1,3-Dipolar Cycloaddition: A Detailed Guide for Researchers

The pyrrolidine ring is a vital structural motif found in a vast array of biologically active natural products and pharmaceutical agents.[1][2] Its prevalence has driven the development of numerous synthetic strategies, among which the [3+2] dipolar cycloaddition of azomethine ylides stands out as a particularly powerful and atom-economical method for constructing this five-membered heterocyclic system.[1][3] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the protocols for synthesizing pyrrolidine derivatives using this versatile reaction. We will delve into the underlying mechanisms, explore various methods for generating the key azomethine ylide intermediate, and provide detailed experimental protocols.

The Power of the [3+2] Cycloaddition

The 1,3-dipolar cycloaddition is a pericyclic reaction that involves the combination of a 1,3-dipole (the azomethine ylide) with a dipolarophile (typically an alkene or alkyne) to form a five-membered ring.[1][4] This reaction is highly valued for its ability to generate multiple stereocenters with a high degree of control in a single step.[3][5] The stereochemical outcome of the reaction is often predictable based on the geometry of the reactants and the reaction conditions, making it a cornerstone of modern stereoselective synthesis.[2][5]

The key intermediate in this transformation is the azomethine ylide, a nitrogen-based 1,3-dipole characterized by an iminium ion adjacent to a carbanion.[5] Due to their reactive nature, azomethine ylides are typically generated in situ and immediately trapped by a suitable dipolarophile.[5][6]

Figure 1: General scheme of the 1,3-dipolar cycloaddition reaction between an azomethine ylide and a dipolarophile to form a pyrrolidine derivative.

Generating the Key Intermediate: Azomethine Ylides

The successful synthesis of pyrrolidines via 1,3-dipolar cycloaddition hinges on the efficient generation of the azomethine ylide. Several reliable methods have been established, each with its own advantages and substrate scope.

Thermal Ring-Opening of Aziridines

One of the classic methods for generating azomethine ylides is the thermal or photochemical ring-opening of aziridines.[5][7] According to the Woodward-Hoffmann rules, the thermal ring-opening proceeds through a conrotatory process, while the photochemical route is disrotatory.[5] This method is particularly useful for controlling the stereochemistry of the resulting ylide, as the stereochemistry of the aziridine starting material can be transferred to the product.[5] The presence of electron-withdrawing groups on the aziridine ring can facilitate the C-C bond cleavage required for ylide formation.[8][9]

Condensation of α-Amino Acids or Esters with Aldehydes

A widely used and highly practical method involves the condensation of an α-amino acid or its corresponding ester with an aldehyde.[5][7] The reaction proceeds through the formation of an iminium ion, which then undergoes deprotonation (for esters) or decarboxylation (for acids) to generate the azomethine ylide.[7][10][11] This decarboxylative route is particularly advantageous as it avoids the incorporation of an ester group into the final pyrrolidine product.[5][12]

Figure 2: Two common pathways for generating azomethine ylides from α-amino acids or their esters and aldehydes.

Metal-Catalyzed Approaches

In recent years, metal-catalyzed methods for azomethine ylide generation have gained significant traction, particularly for asymmetric synthesis.[13][14] Transition metals such as copper(I), silver(I), and iridium(I) can catalyze the formation of metal-coordinated azomethine ylides from α-iminoesters or amides.[3][15][16][17] The use of chiral ligands in these systems allows for high levels of enantioselectivity in the subsequent cycloaddition, providing access to enantioenriched pyrrolidine derivatives.[13][15][18]

Experimental Protocols

Below are detailed protocols for the synthesis of pyrrolidine derivatives using two common methods for azomethine ylide generation.

Protocol 1: Decarboxylative Generation from an α-Amino Acid and an Aldehyde

This protocol describes a one-pot, three-component reaction for the synthesis of a spiro-pyrrolidine-oxindole derivative.[19][20][21]

Materials:

• Isatin (or substituted isatin)

• Sarcosine (N-methylglycine)

• Substituted benzylidene acetophenone (chalcone)

• Methanol (reagent grade)

• Reflux apparatus with condenser

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add isatin (1.0 mmol), sarcosine (1.2 mmol), and the substituted benzylidene acetophenone (1.0 mmol).

• Add methanol (20 mL) to the flask.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product will often precipitate out of the solution. Collect the solid product by vacuum filtration and wash with cold methanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, and mass spectrometry).

Protocol 2: Metal-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition

This protocol outlines a general procedure for the copper(I)-catalyzed asymmetric cycloaddition of an azomethine ylide derived from an α-iminoester.[15][16]

Materials:

• Copper(I) acetate (CuOAc) or other Cu(I) source

• Chiral ligand (e.g., Fesulphos, ClickFerrophos)[15][22]

• Methyl N-benzylideneglycinate (or other α-iminoester)

• Electron-deficient alkene (e.g., α,β-unsaturated ketone, maleimide)[16][22]

• Anhydrous solvent (e.g., diethyl ether, toluene)

• Inert atmosphere (nitrogen or argon)

• Schlenk line or glovebox

• Low-temperature cooling bath

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the copper(I) salt (e.g., CuOAc, 5 mol%) and the chiral ligand (5.5 mol%) in the anhydrous solvent.

• Stir the mixture at room temperature for 30 minutes to allow for complex formation.

• Cool the reaction mixture to the desired temperature (e.g., -40 °C).[15]

• Add the α-iminoester (1.0 mmol) to the reaction mixture.

• Slowly add the electron-deficient alkene (1.2 mmol) to the reaction mixture.

• Stir the reaction at the specified temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric ratio and enantiomeric excess of the product using chiral HPLC or NMR spectroscopy with a chiral solvating agent.

Comparison of Protocols

Feature	Protocol 1: Decarboxylative Route	Protocol 2: Metal-Catalyzed Route
Ylide Generation	In situ decarboxylation of an iminium ion derived from an α-amino acid.	In situ formation of a metal-chelated azomethine ylide from an α-iminoester.
Stereocontrol	Generally provides good diastereoselectivity based on the inherent facial selectivity of the reactants.	Capable of high diastereo- and enantioselectivity through the use of chiral ligands.[13][15]
Reagents	Readily available and inexpensive starting materials.	Requires a transition metal catalyst and often a specialized chiral ligand.
Conditions	Typically requires heating (reflux).	Often performed at low temperatures to enhance selectivity.[15]
Advantages	Operationally simple, avoids the need for pre-formed imines, and is often atom-economical.	Allows for the synthesis of highly enantioenriched pyrrolidines, which is crucial for drug development.[15][18]
Disadvantages	May have a limited substrate scope and achieving high enantioselectivity can be challenging without chiral auxiliaries.	Requires anhydrous and inert conditions, and the cost of the catalyst and ligand can be a factor.

Conclusion

The 1,3-dipolar cycloaddition of azomethine ylides is a robust and highly versatile strategy for the synthesis of functionalized pyrrolidine derivatives. By understanding the underlying mechanistic principles and having access to reliable protocols, researchers can effectively utilize this powerful reaction to construct complex molecular architectures. The choice between a thermal decarboxylative route and a metal-catalyzed asymmetric approach will depend on the specific synthetic goals, with the former offering simplicity and the latter providing access to stereochemically defined products with high enantiopurity. As the demand for novel pyrrolidine-containing compounds in medicinal chemistry and materials science continues to grow, the importance of these synthetic methodologies will undoubtedly increase.

References

• Azomethine ylide - Wikipedia. Available at: [Link]

• Carretero, J. C., et al. (2009). Catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides with alpha,beta-unsaturated ketones. Organic Letters, 11(2), 393–396. Available at: [Link]

• Dixon, D. J., et al. (2021). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. Journal of the American Chemical Society, 143(24), 9215–9222. Available at: [Link]

• Fukuzawa, S., & Oki, H. (2008). Highly Enantioselective Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylide Catalyzed by a Copper(I)/ClickFerrophos Complex. Organic Letters, 10(9), 1747–1750. Available at: [Link]

• Wang, C., et al. (2018). Electron-rich benzofulvenes as effective dipolarophiles in copper(i)-catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chemical Communications, 54(83), 11779–11782. Available at: [Link]

• Li, G., & Chen, J. (2003). Stereoselective Synthesis of Functionalized Pyrrolidines by Ruthenium Porphyrin-Catalyzed Decomposition of α-Diazo Esters and Cascade Azomethine Ylide Formation/1,3-Dipolar Cycloaddition Reactions. Organic Letters, 5(12), 2153–2156. Available at: [Link]

• Carretero, J. C., et al. (2008). Catalytic Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides with α,β-Unsaturated Ketones. Organic Letters, 11(2), 393-396. Available at: [Link]

• Nájera, C., & Sansano, J. M. (2015). Recent advances in the catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chemical Communications, 51(58), 11579-11593. Available at: [Link]

• Ryan, J. H., & St-Cyr, D. (2016). 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives. Molecules, 21(8), 968. Available at: [Link]

• Pavošević, F., & Glasovac, Z. (2024). Theoretical Study of the Mechanism of the Formation of Azomethine Ylide from Isatine and Sarcosine and Its Reactivity in 1,3-Dipolar Cycloaddition with 7-Oxabenzonorbornadiene. Molecules, 29(12), 2824. Available at: [Link]

• Nájera, C., & Sansano, J. M. (2024). Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chemical Society Reviews. Available at: [Link]

• Adhikary, A., et al. (2026). Recent advances of azomethine ylides for the synthesis of natural and synthetic bioactive pyrrolidines and spiropyrrolidines. RSC Advances, 16(1), 1-25. Available at: [Link]

• Nájera, C., & Sansano, J. M. (2025). Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner. Chemical Communications. Available at: [Link]

• Gandon, V., et al. (2018). Synthesis of Pyrrolidin-3-Ones and Spiropyrrolidinones by 1,3-Dipolar Cycloadditions of Nitrones with Allenylphosphonates. European Journal of Organic Chemistry, 2018(45), 6296-6304. Available at: [Link]

• Domingo, L. R., & Aurell, M. J. (2002). Theoretical Study of the 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides. A DFT Study of Reaction between Trifluoromethyl Thiomethyl Azomethine Ylide and Acronitrile. The Journal of Organic Chemistry, 67(24), 8495–8502. Available at: [Link]

• Komatsu, M., et al. (2002). Generation and Cycloaddition of Polymer-Supported Azomethine Ylide via a 1,2-Silatropic Shift of α-Silylimines: Traceless Synthesis of Pyrrolidine Derivatives. Organic Letters, 4(20), 3467–3470. Available at: [Link]

• Nájera, C., & Sansano, J. M. (2014). Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chemical Communications, 50(76), 11069-11080. Available at: [Link]

• Dixon, D. J., et al. (2021). A General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides & Lactams. ChemRxiv. Available at: [Link]

• Adhikary, A., et al. (2026). Recent advances of azomethine ylides for the synthesis of natural and synthetic bioactive pyrrolidines and spiropyrrolidines. RSC Advances. Available at: [Link]

• Padwa, A. (2005). Asymmetric [3+2] Cycloaddition of Azomethine Ylides. Synlett, 2005(1), 1-23. Available at: [Link]

• Padwa, A. (2005). Intramolecular Dipolar Cycloaddition Reactions of Azomethine Ylides. Chemical Reviews, 105(8), 3039–3073. Available at: [Link]

• Nájera, C., & Sansano, J. M. (2025). Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner. Chemical Communications. Available at: [Link]

• Shaw, J. T. (2025). Recent Developments in Azomethine Ylide-Initiated Double Cycloadditions. Molecules, 30(19), 4789. Available at: [Link]

• Valiente, G., et al. (2023). Peptide Macrocyclization via Cu-catalyzed 1,3-Dipolar Cycloaddition of Azomethine Ylides. ChemRxiv. Available at: [Link]

• Ryan, J. H. (2015). 1,3-Dipolar cycloaddition reactions of azomethine ylides with aromatic dipolarophiles. Arkivoc, 2015(1), 160-183. Available at: [Link]

• Chiacchio, U., et al. (2019). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry, 7, 102. Available at: [Link]

• Chiacchio, U., et al. (2019). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry, 7, 102. Available at: [Link]

• Nair, V., et al. (2014). Synthetic applications of 1,3-dipolar cycloaddition of azomethine ylides and use in molecular nanotechnology. Journal of the Indian Chemical Society, 91(8), 1413-1423. Available at: [Link]

• Prasad, T. A. A., et al. (2011). A facile and regioselective synthesis of Spiro pyrrolidines and pyrrolizines through 1, 3 -dipolar cycloaddition protocol. Der Pharma Chemica, 3(3), 293-299. Available at: [Link]

• Ryan, J. H., & St-Cyr, D. (2016). 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives. Molecules, 21(8), 968. Available at: [Link]

• Nájera, C., & Sansano, J. M. (2014). Stereochemical Diversity in Pyrrolidine Synthesis by Catalytic Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides. Chemical Communications, 50(76), 11069-11080. Available at: [Link]

• Grigg, R., & Sridharan, V. (1998). Decarboxylation of an iminium salt or an imine for the generation of an azomethine ylide. In Advances in Cycloaddition (Vol. 5, pp. 161-204). JAI Press. Available at: [Link]

• Prasad, T. A. A., et al. (2011). A facile and regioselective synthesis of Spiro pyrrolidines and pyrrolizines through 1, 3 -dipolar cycloaddition protocol. Der Pharma Chemica, 3(3), 293-299. Available at: [Link]

• Shaw, J. T. (2010). Nontraditional Reactions of Azomethine Ylides: Decarboxylative Three-Component Couplings of α-Amino Acids. Organic Letters, 12(6), 1256–1259. Available at: [Link]

• Reddy, B. V. S., et al. (2024). Regioselective Ring Opening of Aziridines by Oximes via C–C Bond Cleavage: Access to a Library of Oxime-Ethers. The Journal of Organic Chemistry. Available at: [Link]

• Alcaide, B., et al. (2007). Azavinyl Azomethine Ylides From Thermal Ring Opening of Alpha-Aziridinohydrazones: Unprecedented 1,5-electrocyclization to Imidazoles. Organic Letters, 9(17), 3461–3464. Available at: [Link]

• Tagmatarchis, N., et al. (2014). [3 + 2] cycloaddition reaction of azomethine ylides generated by thermal ring opening of aziridines onto carbon nanohorns. Chemical Communications, 50(6), 736-738. Available at: [Link]

• Blumberg, L. C., et al. (2011). Chemoselective 1,3-dipolar cycloadditions of azomethine ylide with conjugated dienes. Tetrahedron Letters, 52(8), 872–874. Available at: [Link]

• Grigg, R., & Sridharan, V. (1993). Mechanism of formation of azomethine ylides via the decarboxylative route from α-amino acids. Journal of the Chemical Society, Perkin Transactions 1, (13), 1669-1675. Available at: [Link]

• Shaw, J. T. (2010). Nontraditional reactions of azomethine ylides: decarboxylative three-component couplings of alpha-amino acids. Organic Letters, 12(6), 1256-1259. Available at: [Link]

Sources

• 1. Recent advances of azomethine ylides for the synthesis of natural and synthetic bioactive pyrrolidines and spiropyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. iris.unife.it [iris.unife.it]
• 4. zenodo.org [zenodo.org]
• 5. Azomethine ylide - Wikipedia [en.wikipedia.org]
• 6. 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. [3 + 2] cycloaddition reaction of azomethine ylides generated by thermal ring opening of aziridines onto carbon nanohorns - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. fulir.irb.hr [fulir.irb.hr]
• 11. researchgate.net [researchgate.net]
• 12. X [[double bond, length half m-dash]] Y–ZH systems as potential 1,3-dipoles. Part 12. Mechanism of formation of azomethine ylides via the decarboxylative route from α-amino acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. Recent advances in the catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. repositorio.uam.es [repositorio.uam.es]
• 15. Highly Enantioselective Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylide Catalyzed by a Copper(I)/ClickFerrophos Complex [organic-chemistry.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. chemrxiv.org [chemrxiv.org]
• 18. Electron-rich benzofulvenes as effective dipolarophiles in copper(i)-catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 20. derpharmachemica.com [derpharmachemica.com]
• 21. researchgate.net [researchgate.net]
• 22. Catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides with alpha,beta-unsaturated ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Methodologies for the Trace Analysis of Volatile Nitrosamines

Introduction & Regulatory Context

The discovery of N-nitrosodimethylamine (NDMA) and other volatile nitrosamines in pharmaceutical products (e.g., sartans, ranitidine, metformin) has triggered a paradigm shift in pharmaceutical quality control. Classified as probable human carcinogens by the International Agency for Research on Cancer (IARC), these impurities are subject to stringent regulatory oversight by the FDA and EMA[1]. With acceptable daily intake (ADI) limits set as low as 96 ng/day for NDMA, analytical methodologies must routinely achieve Limits of Quantification (LOQs) in the low parts-per-billion (ppb) range[2].

While High-Performance Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is highly effective for non-volatile species, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) remains the gold standard for separating and identifying volatile and semi-volatile nitrosamines[3]. This application note details a robust, self-validating GC-MS/MS workflow designed to exceed regulatory requirements for sensitivity, specificity, and reproducibility.

Mechanistic Insights: The Causality of Analytical Choices

Why GC-MS/MS over Single Quadrupole GC-MS?

Volatile nitrosamines, particularly NDMA (molecular weight 74.08 g/mol ), present a unique analytical challenge. In standard 70 eV Electron Ionization (EI), NDMA fragments heavily, leaving a low-mass molecular ion (m/z 74) that is highly susceptible to background noise and matrix interference from co-eluting solvent impurities or active pharmaceutical ingredient (API) degradants. Single quadrupole MS often yields ambiguous results and insufficient sensitivity under these conditions[4].

By employing a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode, the precursor ion (e.g., m/z 74.1) is isolated in the first quadrupole (Q1), fragmented in the collision cell (Q2), and specific product ions (e.g., m/z 44.1) are filtered in the third quadrupole (Q3). This double-mass-filtering drastically reduces chemical noise, providing the necessary signal-to-noise (S/N) ratio to achieve sub-ppb detection limits[5].

Sample Preparation: Mitigating Artifactual Formation

Sample preparation is the most critical step in nitrosamine analysis, as poor handling can lead to the artificial formation of nitrosamines or the loss of highly volatile analytes[6]. Liquid-Liquid Extraction (LLE) using dichloromethane (DCM) is highly effective. DCM provides excellent partitioning for nitrosamines while leaving highly polar APIs (like metformin hydrochloride) in the aqueous phase[1].

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and compliance with ALCOA+ data integrity principles, this protocol operates as a self-validating system. Stable Isotope-Labeled Internal Standards (SIL-IS), such as NDMA-13C2-d6 or NDMA-d6, must be spiked into the sample prior to extraction. This internal calibration corrects for extraction losses, thermal degradation in the GC inlet, and ion suppression in the MS source, ensuring that every quantitative result is internally verified[4].

Step-by-Step Liquid-Liquid Extraction (LLE) Protocol

• Sample Dispersion: Weigh accurately 500 mg of the crushed drug product (or API) into a 15 mL polypropylene centrifuge tube[1].

• Internal Standard Addition: Spike the sample with 50 µL of a 100 ng/mL mixed SIL-IS solution (e.g., NDMA-d6, NDEA-d10).

• Aqueous Solubilization: Add 5.0 mL of 1 M NaOH (or water, depending on API solubility) to suppress the ionization of basic APIs, keeping them in the aqueous phase[1]. Vortex for 5 minutes.

• Organic Extraction: Add exactly 2.0 mL of Dichloromethane (DCM)[1]. Shake vigorously for 10 minutes using a mechanical shaker to ensure maximum partitioning.

• Phase Separation: Centrifuge the mixture at 4,000 rpm for 5 minutes to break any emulsions and sharply separate the aqueous and organic layers[4].

• Filtration & Transfer: Using a glass Pasteur pipette, carefully transfer the lower DCM layer. Filter through a 0.45 µm PTFE or nylon syringe filter directly into a GC autosampler vial[4]. (Caution: Avoid transferring any aqueous phase, which can damage the GC column and MS source.)

GC-MS/MS Instrumental Parameters

The following parameters are optimized for a high-efficiency source triple quadrupole system[4][5].

Table 1: Optimized GC and MS/MS Operating Conditions

Parameter	Setting / Configuration
Column	Cyanopropylphenyl-based phase (e.g., DB-WAX Ultra Inert), 30 m × 0.25 mm, 1.4 µm
Injection Mode	Pulsed Splitless, 2 µL injection volume
Inlet Temperature	250 °C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	40 °C (hold 1 min), ramp 20 °C/min to 240 °C (hold 3.5 min)[1]
Ionization Mode	Electron Ionization (EI) at 70 eV (or soft EI at 40 eV for labile species)[7]
Source Temperature	230 °C to 250 °C[1]
Collision Gas	Argon or Nitrogen (optimized per instrument)

Quantitative Data Presentation: MRM Transitions

To prevent false positives, regulatory guidelines require the monitoring of at least two transitions per analyte (one quantifier, one qualifier)[5].

Table 2: MRM Transitions and Collision Energies (CE) for Priority Volatile Nitrosamines [7]

Analyte	Acronym	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Typical CE (eV)
N-Nitrosodimethylamine	NDMA	74.1	44.1	42.1	10 - 15
N-Nitrosodiethylamine	NDEA	102.1	85.1	57.1	10 - 15
N-Nitrosoethylisopropylamine	NEIPA	116.1	99.1	71.1	10 - 15
N-Nitrosodiisopropylamine	NDIPA	130.1	88.1	42.1	10 - 20
N-Nitrosodibutylamine	NDBA	158.1	99.1	57.1	10 - 20
N-Nitrosopyrrolidine	NPYR	100.1	55.1	43.1	10 - 15

(Note: Collision energies are highly instrument-dependent and should be optimized using automated software tools such as AutoSRM)[7].

Analytical Workflow Visualization

GC-MS/MS workflow for volatile nitrosamine analysis from sample prep to quantification.

Conclusion

The determination of volatile nitrosamines at trace levels demands a rigorous, mechanically sound analytical approach. By leveraging the specificity of GC-MS/MS in MRM mode, combined with a highly controlled, isotope-spiked liquid-liquid extraction protocol, laboratories can achieve robust, interference-free quantification[4][5]. This self-validating methodology not only meets but exceeds current FDA and EMA regulatory thresholds, ensuring the utmost safety and integrity of pharmaceutical products[1].

References

• Agilent Technologies. Analysis of Five Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. agilent.com. 4

• Thermo Fisher Scientific. AN000173 – Rapid quantification of 12 nitrosamines in metformin using triple quadrupole GC-MS/MS with Advanced Electron Ionization. thermofisher.com. 5

• Thermo Fisher Scientific. Determining Nitrosamines Using GC-MS/MS with Electron Ionization. thermofisher.com. 7

• BenchChem. Application Notes and Protocols for Nitrosamine Analysis using Gas Chromatography-Mass Spectrometry (GC-MS). benchchem.com. 1

• LabRulez. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs). labrulez.com. 3

• ACS Publications. Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. acs.org. 6

• Open Access Journal of Medical Research. Regulatory Framework and Standards for Nitrosamine Control in Pharmaceuticals and Food Products. oajmr.com. 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. oajmr.com [oajmr.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Mastering the Signal: A Detailed Guide to ¹⁹F NMR Spectroscopy for Trifluoromethylated Compounds

Introduction: The Trifluoromethyl Group and the Power of ¹⁹F NMR

The trifluoromethyl (CF₃) group has become a cornerstone in modern medicinal chemistry and drug development. Its unique electronic properties, including high electronegativity and metabolic stability, can significantly enhance the potency, selectivity, and pharmacokinetic profile of drug candidates.[1] Consequently, robust analytical methods for the characterization of trifluoromethylated compounds are paramount. Fluorine-19 (¹⁹F) Nuclear Magnetic Resonance (NMR) spectroscopy has emerged as an exceptionally powerful and specific tool for this purpose.

The ¹⁹F nucleus boasts several advantageous properties for NMR spectroscopy: it has a natural abundance of 100%, a spin of ½, and a high gyromagnetic ratio, resulting in a sensitivity that is 83% of that of ¹H.[2] Furthermore, the chemical shift range of ¹⁹F is significantly wider than that of ¹H, spanning over 400 ppm for organofluorine compounds, which minimizes signal overlap and provides exquisite sensitivity to the local electronic environment.[3][4] This high sensitivity to the chemical environment makes ¹⁹F NMR an ideal probe for studying subtle changes in molecular structure, conformation, and binding interactions.[5][6]

This comprehensive application note provides a detailed guide for researchers, scientists, and drug development professionals on developing and implementing robust ¹⁹F NMR spectroscopy protocols for the analysis of trifluoromethylated compounds. We will delve into the theoretical underpinnings, provide step-by-step experimental and data processing protocols, and showcase the application of this technique in key areas of pharmaceutical research.

Understanding the ¹⁹F NMR Experiment: Key Principles for Trifluoromethyl Analysis

A successful ¹⁹F NMR experiment hinges on a solid understanding of the fundamental principles that govern the behavior of the ¹⁹F nucleus in a magnetic field. For trifluoromethyl groups, several key aspects warrant special consideration:

• Chemical Shift (δ): The ¹⁹F chemical shift is highly sensitive to the electron density around the fluorine nuclei. The strong electron-withdrawing nature of the three fluorine atoms in a CF₃ group typically results in signals appearing in a characteristic region of the ¹⁹F NMR spectrum. However, the precise chemical shift is a powerful indicator of the local molecular environment, making it a valuable tool for structural elucidation and for detecting intermolecular interactions.[7]

• Spin-Spin Coupling (J-Coupling): The ¹⁹F nucleus can couple with other magnetically active nuclei, such as ¹H and ¹³C, leading to splitting of NMR signals. This through-bond scalar coupling provides valuable information about the connectivity of atoms within a molecule. The magnitude of ¹⁹F-¹H and ¹⁹F-¹³C coupling constants can be used to confirm structural assignments.[7]

• Relaxation (T₁ and T₂): The longitudinal (T₁) and transverse (T₂) relaxation times of the ¹⁹F nucleus are critical parameters, especially for quantitative analysis and for studying molecular dynamics. T₁ relaxation governs the rate at which the nuclear spins return to their equilibrium state after being perturbed by a radiofrequency pulse, while T₂ relaxation relates to the decay of the NMR signal in the transverse plane, influencing the signal's linewidth. For quantitative measurements, it is crucial to set the relaxation delay (D1) to at least five times the longest T₁ of the signals of interest to ensure complete relaxation and accurate integration.[8] The T₁ of a CF₃ group is influenced by factors such as molecular size, shape, and solvent viscosity.[9]

Experimental Protocols: From Sample Preparation to Data Acquisition

The quality of your ¹⁹F NMR data is directly dependent on meticulous sample preparation and the careful optimization of acquisition parameters.

Protocol 1: Sample Preparation

• Compound Purity: Begin with a sample of known purity. Impurities can introduce extraneous signals and complicate spectral analysis.

• Solvent Selection: Choose a deuterated solvent that fully dissolves your compound. The choice of solvent can influence the chemical shift, so consistency is key for comparative studies. Common solvents include chloroform-d (CDCl₃), dimethyl sulfoxide-d₆ (DMSO-d₆), and methanol-d₄ (CD₃OD).

• Concentration: For routine qualitative analysis, a concentration of 5-20 mg/mL is typically sufficient. For quantitative analysis, the concentration should be accurately known.

• Internal vs. External Standards: For accurate chemical shift referencing and quantification, the use of a standard is essential.

  • Internal Standard: An internal standard is a fluorinated compound of known concentration that is added directly to the sample. It should have a single, sharp resonance that does not overlap with the analyte signals. Trifluoroacetic acid (TFA) or hexafluorobenzene are common choices.[3] The advantage of an internal standard is that it experiences the exact same experimental conditions as the analyte, leading to high accuracy. However, it may be difficult to remove after the experiment and could potentially interact with the analyte.

  • External Standard: An external standard is a reference compound contained in a sealed capillary tube that is placed inside the NMR tube with the sample. This avoids any potential interaction with the analyte. However, susceptibility differences between the sample and the standard can lead to slight inaccuracies in chemical shift referencing.[10]

  Recommendation: For most quantitative applications, an internal standard is preferred due to its higher accuracy.

Protocol 2: ¹⁹F NMR Data Acquisition (Quantitative)

The following is a step-by-step guide for setting up a standard 1D ¹⁹F NMR experiment for quantitative analysis.

Caption: Workflow for ¹⁹F NMR data acquisition.

• Lock and Shim: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Tune and Match: Tune and match the ¹⁹F probe to the correct frequency to ensure efficient transfer of radiofrequency power.

• Determine 90° Pulse Width: Calibrate the 90° pulse width for the ¹⁹F channel to ensure proper excitation of the nuclei.

• Set Acquisition Parameters:

  • Spectral Width (SW): Set a wide spectral width (e.g., 200-250 ppm) to ensure all ¹⁹F signals are captured.

  • Transmitter Offset (O1): Center the transmitter frequency in the middle of the expected chemical shift range of your trifluoromethyl signals.

  • Acquisition Time (AQ): Set the acquisition time to at least 2-3 seconds to achieve good digital resolution.

  • Relaxation Delay (D1): This is a critical parameter for quantitative accuracy. Set D1 to at least 5 times the longest T₁ of your trifluoromethyl signals. T₁ values for CF₃ groups can range from 1 to 10 seconds or more, depending on the molecule and solvent. An inversion-recovery experiment can be performed to measure T₁ accurately.

  • Number of Scans (NS): The number of scans will depend on the concentration of your sample. A higher number of scans will improve the signal-to-noise ratio. For quantitative analysis, a signal-to-noise ratio of at least 150:1 is recommended.

• Acquire Data: Start the acquisition to collect the Free Induction Decay (FID).

Data Processing and Analysis: Extracting Meaningful Information

Proper data processing is as crucial as data acquisition for obtaining accurate and reliable results.

Protocol 3: ¹⁹F NMR Data Processing

Caption: Workflow for ¹⁹F NMR data processing.

• Apodization (Window Function): Apply an exponential multiplication to the FID to improve the signal-to-noise ratio. A line broadening factor of 0.3-1.0 Hz is typically used.

• Fourier Transform: Perform a Fourier transform on the apodized FID to convert the time-domain data into the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure that all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline across the spectrum, which is crucial for accurate integration.

• Integration: Integrate the area under the peaks of interest. The integral value is directly proportional to the number of fluorine nuclei contributing to the signal.

• Chemical Shift Referencing: Reference the chemical shift of your signals to the known chemical shift of your internal or external standard.

Applications in Drug Development

¹⁹F NMR spectroscopy of trifluoromethylated compounds is a versatile tool with numerous applications in the drug development pipeline.

Fragment-Based Drug Discovery (FBDD)

In FBDD, small, low-molecular-weight compounds (fragments) are screened for their ability to bind to a biological target. ¹⁹F NMR is an excellent method for this "ligand-observed" screening.[11][12] A cocktail of fluorinated fragments can be screened simultaneously, and a change in the chemical shift, line broadening, or relaxation properties of a fragment's ¹⁹F signal upon addition of the target protein indicates binding.[13]

Protein-Ligand Binding Studies

Once a lead compound is identified, ¹⁹F NMR can be used to characterize its interaction with the target protein in detail. By monitoring the changes in the ¹⁹F NMR spectrum of the trifluoromethylated ligand upon titration with the protein, one can determine the binding affinity (Kd), stoichiometry, and even gain insights into the binding kinetics.[6]

Reaction Monitoring

The clean and often simple ¹⁹F NMR spectrum allows for straightforward monitoring of chemical reactions involving trifluoromethylated compounds. The disappearance of starting material signals and the appearance of product signals can be tracked in real-time to determine reaction kinetics and optimize reaction conditions.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Solution(s)
Low Signal-to-Noise Ratio	Low sample concentration; Insufficient number of scans; Incorrectly set receiver gain.	Increase sample concentration; Increase the number of scans; Optimize the receiver gain.
Broad Signals	High sample viscosity; Chemical exchange on the NMR timescale; Paramagnetic impurities.	Use a less viscous solvent or increase the temperature; Vary the temperature to see if the signal sharpens; Degas the sample to remove dissolved oxygen.
Integration Errors	Poor phasing; Incorrect baseline correction; Overlapping signals.	Carefully re-phase the spectrum; Apply a robust baseline correction algorithm; Use deconvolution techniques to separate overlapping peaks.
Inaccurate Quantification	Insufficient relaxation delay (D1); Non-uniform excitation across the spectrum.	Set D1 to at least 5x the longest T₁; Ensure the transmitter offset is centered and the spectral width is adequate.[4]

Conclusion

¹⁹F NMR spectroscopy is an indispensable analytical technique for the study of trifluoromethylated compounds in the pharmaceutical industry and beyond. Its high sensitivity, wide chemical shift range, and the absence of background signals in biological systems make it a uniquely powerful tool for structural elucidation, quantitative analysis, and the investigation of molecular interactions. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can harness the full potential of ¹⁹F NMR to accelerate their research and development efforts.

References

• Gerig, J. T. (2001). Fluorine NMR. In eMagRes. John Wiley & Sons, Ltd. [Link]

• Okaru, A. O., Brunner, T. S., Ackermann, S. M., Kuballa, T., Walch, S. G., Kohl-Himmelseher, M., & Lachenmeier, D. W. (2017). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. Journal of analytical methods in chemistry, 2017, 8959264. [Link]

• Peng, C., Li, Y., & Liu, M. (2024). Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery. Molecules (Basel, Switzerland), 29(23), 5239. [Link]

• Wüthrich, K. (2018). Fluorine Labeling and 19F NMR Spectroscopy to Study Biological Molecules and Molecular Complexes. Chimia, 72(9), 546-550. [Link]

• (2017, December 18). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. AZoM. [Link]

• Dalvit, C., Fagerness, P. E., Hadden, D. T., Sarver, R. W., & Stockman, B. J. (2003). 19F NMR for fragment-based screening: review of theory and examples of application. Journal of the American Chemical Society, 125(25), 7696–7703. [Link]

• Sugiyama, T., Nakajima, Y., & Ihara, T. (2017). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. Records of Natural Products, 11(2), 169. [Link]

• Kiraly, P., & Nilsson, M. (2020). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science, 11(13), 3357-3364. [Link]

• Varian, Inc. (n.d.). F19 detection. UCSB Chemistry and Biochemistry. [Link]

• Integrated Spectroscopic Services. (n.d.). 19Flourine NMR. [Link]

• Furihata, K., & Tashiro, M. (2024). NMR screening method based on 19F spin-spin relaxation time for analyses of fluorinated compound bound to proteins. Analytical sciences : the international journal of the Japan Society for Analytical Chemistry, 40(1), 219–223. [Link]

• UTHSCSA NMR Facility. (n.d.). Step-by-step procedure for NMR data acquisition. [Link]

• Isogai, S., & Li, H. (2018). Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis. Biophysical journal, 114(10), 2338–2347. [Link]

• Reiter, D., Türk, S., Schubert, M., & B. (2026, March 11). 1H, 13C, 15N, and 19F Random Coil NMR Shifts of Trifluoromethyl-Bearing Amino Acids. ChemRxiv. [Link]

• Ye, L., Larda, S. T., Frank, A., & Prosser, R. S. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of biomolecular NMR, 62(1), 1–10. [Link]

• Bäres, A., & Böttcher, T. (2003). Use of 19F NMR spectroscopy to screen chemical libraries for ligands that bind to proteins. Organic & Biomolecular Chemistry, 1(10), 1723-1726. [Link]

• Kiraly, P., & Nilsson, M. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Advances, 12(16), 9946-9957. [Link]

• National and Kapodistrian University of Athens. (n.d.). NMR data acquisition. [Link]

• Angell, Y. L., & Pomerantz, W. C. (2021). ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery. RSC chemical biology, 2(5), 1312–1330. [Link]

• Lau, E. Y., & Britt, R. D. (2000). Fluorine-19 NMR investigation of poly(trifluoroethylene). Polymer, 41(14), 5347-5354. [Link]

• Westwood, S. (2017). Application and Methodology of the Non-destructive 19F Time-domain NMR Technique to Measure the Content in Fluorine-containing Drug Products. Journal of visualized experiments : JoVE, (126), 55941. [Link]

• Fun Man Fung. (2023, September 8). Acquiring and Analyzing NMR data [Video]. YouTube. [Link]

• (n.d.). 19Flourine NMR. Integrated Spectroscopic Services. [Link]

• (n.d.). F19 detection. UCSB Chemistry and Biochemistry. [Link]

Sources

• 1. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acgpubs.org [acgpubs.org]
• 4. r-nmr.eu [r-nmr.eu]
• 5. Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. azom.com [azom.com]
• 7. 19Flourine NMR [chem.ch.huji.ac.il]
• 8. biophysics.org [biophysics.org]
• 9. Application and Methodology of the Non-destructive 19F Time-domain NMR Technique to Measure the Content in Fluorine-containing Drug Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. ichorlifesciences.com [ichorlifesciences.com]
• 12. Use of 19F NMR spectroscopy to screen chemical libraries for ligands that bind to proteins - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Note: A Strategic Guide to Developing Enzyme Inhibitors Using 3-(Trifluoromethyl)pyrrolidine Scaffolds

As a Senior Application Scientist, this document provides a detailed guide for researchers on leveraging novel chemical scaffolds, specifically focusing on the strategic use of a molecule like 1-Nitroso-3-(trifluoromethyl)pyrrolidine as a versatile intermediate in the development of potent and selective enzyme inhibitors.

Introduction

The convergence of privileged scaffolds and potency-enhancing functional groups is a cornerstone of modern medicinal chemistry. The five-membered pyrrolidine ring is a quintessential "privileged scaffold," widely utilized by medicinal chemists due to its three-dimensional structure, which allows for efficient exploration of pharmacophore space.[1][2] Its non-planar nature, a phenomenon known as "pseudorotation," provides a stereochemically rich core for designing molecules that can precisely fit into the active sites of enantioselective proteins.[1][3]

When combined with a trifluoromethyl (CF₃) group, the potential for developing highly effective therapeutic agents increases significantly. The CF₃ group is a powerful bioisostere that can enhance a molecule's metabolic stability, lipophilicity, and binding affinity through favorable electrostatic and hydrophobic interactions.[4][5] The introduction of this group has been shown to dramatically improve the potency of enzyme inhibitors.[6][7]

This guide focuses on the strategic use of 1-Nitroso-3-(trifluoromethyl)pyrrolidine , not as a final drug candidate, but as a highly reactive and versatile synthetic intermediate. The N-nitroso group, while often associated with genotoxicity and considered a pharmaceutical impurity, is also a valuable reactive handle in organic synthesis.[8][9][10] Its controlled introduction and subsequent chemical transformation provide a powerful platform for generating diverse libraries of novel pyrrolidine-based enzyme inhibitors. This document outlines the rationale, synthetic strategies, and detailed protocols for screening and characterization, enabling researchers to unlock the potential of this and similar scaffolds.

Part 1: The 3-(Trifluoromethyl)pyrrolidine Scaffold: A Privileged Core for Inhibitor Design

Rationale for Use

The combination of the pyrrolidine ring and the trifluoromethyl group creates a scaffold with compelling features for inhibitor design:

• Stereochemical Complexity and 3D Coverage: The sp³-hybridized carbons of the pyrrolidine ring provide a non-planar structure essential for creating stereoisomers with distinct biological profiles, allowing for optimal interaction with chiral enzyme active sites.[1]

• Enhanced Potency and Binding: The strongly electron-withdrawing nature of the CF₃ group can alter the pKa of nearby functionalities, potentially forming key hydrogen bonds with protein residues.[4] Its lipophilicity can also lead to improved binding in hydrophobic pockets within an enzyme's active site.[5][7]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group resistant to metabolic degradation by cytochrome P450 enzymes, which can improve the pharmacokinetic profile of a drug candidate.[4][5]

General Synthetic Strategy

The synthesis of the target intermediate can be approached in a logical sequence. First, the core trifluoromethylated pyrrolidine is constructed, followed by nitrosation of the secondary amine. A generalized workflow is presented below.

Caption: Generalized workflow for the synthesis of the reactive intermediate.

The key step is often a [3+2] cycloaddition reaction to form the pyrrolidine ring, a versatile and well-documented method for constructing this heterocyclic system.[11] The subsequent nitrosation of the pyrrolidine nitrogen is a standard transformation, typically achieved by treating the secondary amine with a nitrosating agent like sodium nitrite under acidic conditions.[12][13]

Part 2: From N-Nitroso Intermediate to Final Inhibitor Library

The N-Nitroso Group as a Synthetic Handle

The N-nitroso group is not intended to be part of the final inhibitor due to toxicological concerns.[9] Instead, its value lies in its reactivity. It can be readily removed (de-nitrosation) under specific conditions to regenerate the secondary amine, which then serves as a key point for diversification. This strategy allows for the late-stage introduction of a wide variety of functional groups, enabling the creation of a focused library of potential inhibitors from a common intermediate.

Protocol: Library Synthesis via Derivatization

This protocol describes a general method for using the N-nitroso intermediate to generate a library of N-substituted 3-(trifluoromethyl)pyrrolidine derivatives.

Objective: To create a diverse library of compounds for screening by functionalizing the pyrrolidine nitrogen.

Materials:

• 1-Nitroso-3-(trifluoromethyl)pyrrolidine intermediate

• De-nitrosating agent (e.g., HCl in an organic solvent)

• A library of diverse acyl chlorides, sulfonyl chlorides, and alkyl halides

• A non-nucleophilic base (e.g., Diisopropylethylamine, DIPEA)

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Step-by-Step Methodology:

• De-Nitrosation (Regeneration of the Amine):

  • Dissolve the 1-Nitroso-3-(trifluoromethyl)pyrrolidine intermediate in an appropriate anhydrous solvent (e.g., diethyl ether or methanol).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of HCl (e.g., 2M in diethyl ether) while stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, neutralize the excess acid with a mild base and perform an aqueous workup to isolate the 3-(trifluoromethyl)pyrrolidine hydrochloride salt.

• Parallel Library Synthesis (Acylation/Sulfonylation/Alkylation):

  • Prepare an array of reaction tubes or a multi-well plate.

  • To each well, add a solution of the 3-(trifluoromethyl)pyrrolidine hydrochloride salt in anhydrous DCM.

  • Add 2-3 equivalents of a non-nucleophilic base, such as DIPEA, to each well to free the amine.

  • Add a solution of a unique reactant (e.g., acyl chloride, sulfonyl chloride, or alkyl halide) to each respective well (1.1 equivalents).

  • Allow the reactions to proceed at room temperature for 4-16 hours. Monitor a representative reaction by TLC.

• Workup and Purification:

  • Upon completion, quench the reactions by adding water.

  • Perform a liquid-liquid extraction to isolate the organic products.

  • The crude products can be purified using parallel purification techniques such as automated flash chromatography or preparative HPLC.

• Characterization:

  • Confirm the structure and purity of each library member using LC-MS and ¹H NMR.

  • Accurately determine the concentration of each compound stock solution (typically in DMSO) for biological testing.

Part 3: Screening and Characterization of Novel Inhibitors: A Comprehensive Workflow

Once the library of compounds is synthesized, a systematic workflow is required to identify active inhibitors and characterize their potency and mechanism of action.[14]

Caption: General workflow for identifying and characterizing enzyme inhibitors.

Protocol: Primary Screening for Enzyme Inhibition

Objective: To rapidly identify compounds ("hits") from the library that exhibit significant inhibitory activity against the target enzyme at a single, high concentration.

Materials:

• Purified target enzyme

• Fluorogenic or chromogenic enzyme substrate

• Assay buffer (optimized for pH, ionic strength, and any necessary cofactors)

• Compound library (solubilized in DMSO)

• 96- or 384-well microplates (black plates for fluorescence, clear for absorbance)

• Microplate reader

Step-by-Step Methodology:

• Prepare Reagents:

  • Dilute the enzyme to a working concentration (e.g., 2X the final assay concentration) in cold assay buffer.

  • Dilute the substrate to a working concentration (e.g., 2X or as specified) in assay buffer. The substrate concentration is typically set at or near its Michaelis constant (Km) for this screen.

  • Prepare a high-concentration plate of the compound library (e.g., 20 µM final concentration).

• Assay Setup (per well):

  • Add 50 µL of assay buffer to each well.

  • Add 1 µL of compound from the library plate (or DMSO for controls).

    • Negative Control (0% Inhibition): Add DMSO.

    • Positive Control (100% Inhibition): Add a known inhibitor or no enzyme.

  • Add 25 µL of the 2X enzyme solution to each well (except the "no enzyme" blank).

  • Mix gently and pre-incubate the enzyme and inhibitor for a specific time (e.g., 15-30 minutes) at the optimal temperature (e.g., 37°C).[15]

• Initiate and Measure Reaction:

  • Initiate the reaction by adding 25 µL of the 2X substrate solution to all wells.

  • Immediately place the plate in a microplate reader and measure the signal (fluorescence or absorbance) over time (kinetic mode). The initial reaction rate (V₀) is determined from the linear portion of the progress curve.

• Data Analysis:

  • Calculate the percent inhibition for each compound using the following formula: % Inhibition = (1 - (Rate_inhibitor - Rate_blank) / (Rate_DMSO - Rate_blank)) * 100

  • Compounds showing inhibition above a certain threshold (e.g., >50%) are considered "hits" for further study.

Protocol: Determination of Inhibitor Potency (IC₅₀)

Objective: To determine the concentration of a "hit" compound required to inhibit 50% of the enzyme's activity (IC₅₀).

Methodology:

• Prepare Compound Dilutions: Create a serial dilution series for each hit compound (e.g., 10-point, 3-fold dilutions starting from 100 µM).

• Run Assay: Perform the enzyme inhibition assay as described in 3.1, but instead of a single concentration, use the full dilution series for each compound.

• Data Analysis:

  • Calculate the % Inhibition for each concentration point.

  • Plot % Inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) using graphing software (e.g., GraphPad Prism, GraFit) to determine the IC₅₀ value.[15]

Parameter	Description	Example Value
Top Plateau	Maximum % Inhibition (should be near 100)	102.5
Bottom Plateau	Minimum % Inhibition (should be near 0)	-1.5
LogIC₅₀	The logarithm of the IC₅₀ concentration	-6.3 (for 0.5 µM)
Hill Slope	The steepness of the curve (typically ~1)	1.1
IC₅₀	Concentration for 50% inhibition	0.5 µM

Protocol: Elucidating the Mechanism of Action (MOA)

Objective: To determine how the inhibitor interacts with the enzyme and substrate (e.g., competitive, non-competitive, or uncompetitive inhibition).

Caption: Logical workflow for determining the mechanism of inhibition.

Methodology:

• Experimental Setup: This experiment requires a matrix of conditions where both the substrate and inhibitor concentrations are varied.

  • Select a range of fixed inhibitor concentrations (e.g., 0, 0.5x IC₅₀, 1x IC₅₀, 2x IC₅₀).

  • For each inhibitor concentration, perform a full substrate titration (e.g., 8 concentrations ranging from 0.1x Km to 10x Km).

• Data Collection: Measure the initial reaction rate (V₀) for every combination of substrate and inhibitor concentration.

• Data Analysis (Lineweaver-Burk Plot):

  • For each fixed inhibitor concentration, calculate the reciprocal of the rate (1/V₀) and the reciprocal of the substrate concentration (1/[S]).

  • Plot 1/V₀ (y-axis) versus 1/[S] (x-axis). This will generate a series of lines, one for each inhibitor concentration.[14][16]

  • The pattern of these lines reveals the mechanism of inhibition:

    • Competitive: Lines intersect on the y-axis (Km increases, Vmax is unchanged).

    • Non-competitive: Lines intersect on the x-axis (Km is unchanged, Vmax decreases).

    • Uncompetitive: Lines are parallel (both Km and Vmax decrease proportionally).

Part 4: Data Interpretation and Reporting

A clear summary of all quantitative data is crucial for comparing compounds and making decisions for lead optimization.

Compound ID	IC₅₀ (µM)	Mechanism of Action	Kᵢ (µM)	Selectivity (Target vs. Off-Target)
Library-001	15.2	Competitive	7.8	5-fold
Library-007	0.45	Competitive	0.21	>100-fold
Library-019	2.1	Non-competitive	2.1	20-fold
Reference Cpd	0.80	Competitive	0.42	80-fold

The Kᵢ (inhibition constant) can be calculated from the IC₅₀ and Km using the Cheng-Prusoff equation, which depends on the mechanism of inhibition.[15]

Conclusion

The strategic use of 1-Nitroso-3-(trifluoromethyl)pyrrolidine exemplifies a modern approach to drug discovery, where a potentially problematic functional group is repurposed as a reactive handle for chemical diversification. By leveraging the favorable properties of the 3-(trifluoromethyl)pyrrolidine scaffold, researchers can generate and systematically evaluate novel libraries of compounds. The detailed protocols provided in this guide offer a robust framework for moving from initial synthesis to comprehensive characterization of inhibitor potency and mechanism of action. This structured approach is essential for identifying promising lead candidates and advancing them through the drug discovery pipeline.

References

• Ielo, L., et al. (2023). Selective noncovalent proteasome inhibiting activity of trifluoromethyl-containing gem-quaternary aziridines. Archiv der Pharmazie. Available at: [Link]

• Pace, V., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Pharmaceuticals. Available at: [Link]

• Javed, M. S., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules. Available at: [Link]

• Gul'man, M., et al. (2023). Synthesis of tricyclic fused pyrrolidine nitroxides from 2-alkynylpyrrolidine-1-oxyls. Mendeleev Communications. Available at: [Link]

• FooDB. (2010). Showing Compound N-Nitroso-pyrrolidine (FDB008291). FooDB. Available at: [Link]

• Arote, R. B., et al. (2024). Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. Bioorganic Chemistry. Available at: [Link]

• Hsu, M.-H., et al. (2022). Synthesis of Nitrone-derived Pyrrolidine Scaffolds and Their Combinatorial Libraries to Develop Selective α-l-Rhamnosidase Inhibitors. Chemistry – An Asian Journal. Available at: [Link]

• Tabolin, A. A., et al. (2024). An Intramolecular Nitroso-Meerwein–Ponndorf–Verley–Oppenauer Reaction to Access Fused Pyrrolidine Scaffolds. Organic Letters. Available at: [Link]

• Llagostera, E., & Garrido, S. (1993). Mechanisms of Inhibition of N-nitroso Compounds-Induced Mutagenicity. Mutation Research/Reviews in Genetic Toxicology. Available at: [Link]

• Le Studium. Exploring the effects of trifluoromethyl group in the design of organocatalysts, enzyme inhibitors and in the conformational control of saturated nitrogen-containing heterocycles. Le Studium Multidisciplinary Journal. Available at: [Link]

• Çakır, D., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry. Available at: [Link]

• Pinto, G. P., et al. (2000). KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES. Ciência e Agrotecnologia. Available at: [Link]

• Sadowski, B., et al. (2021). One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene. Organic Letters. Available at: [Link]

• Sham, H. L., et al. (1988). Design, synthesis and enzyme inhibitory activities of new trifluoromethyl-containing inhibitors for angiotensin converting enzyme. Journal of Medicinal Chemistry. Available at: [Link]

• Delaive, E., et al. (2022). Synthesis and Characterization of N-Nitroso-3-morpholinosydnonimine as NO Radical Donor. Molbank. Available at: [Link]

• ResearchGate. (2017). Synthesis of trifluoromethylated pyrrolidines via decarboxylative [3+2] cycloaddition of non-stabilized N-unsubstituted azomethine ylides. Request PDF. Available at: [Link]

• Wang, Y., et al. (2009). Concise route to the chiral pyrrolidine core of selective inhibitors of neuronal nitric oxide. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Wechem. (2024). Design and biological activity of trifluoromethyl containing drugs. Wechem. Available at: [Link]

• Gholve, S., & Bhong, G. (2023). A Review on Synthesis and Biological Activities of Nitrosamine Impurities in Active Pharmaceutical Ingredients (APIs). RSIS International. Available at: [Link]

• Ramirez, M. S., et al. (2024). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. Molecules. Available at: [Link]

• ResearchGate. (2015). Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe. Request PDF. Available at: [Link]

• Fan, K., et al. (2008). Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• ResearchGate. (2015). How should I start with Enzyme-Inhibitor kinetics assay?. ResearchGate. Available at: [Link]

• Di Matteo, M., et al. (2023). Discovery of a Novel Trifluoromethyl Diazirine Inhibitor of SARS-CoV-2 M pro. Molecules. Available at: [Link]

• Çakır, D., et al. (2024). Novel Pyrrolidine-Based Pyrazolines as α‑Glucosidase Inhibitors: Microwave-Assisted Synthesis, Antidiabetic Activity, In Silico ADMET Prediction, Molecular Docking, and Molecular Dynamics Simulations. ACS Omega. Available at: [Link]

• Nsengimana, J., et al. (2024). A Cost-Effective Enzyme Kinetics and Inhibition Model for Biochemistry Education and Research. Journal of Microbiology & Biology Education. Available at: [Link]

• Pharmaguideline. (2022). Enzyme Kinetics (Michaelis-Menten plot, Line-Weaver Burke plot) Enzyme Inhibitors with Examples. Pharmaguideline. Available at: [Link]

Sources

• 1. iris.unipa.it [iris.unipa.it]
• 2. Beilstein Archives - Synthesis of tricyclic fused pyrrolidine nitroxides from 2-alkynylpyrrolidine-1-oxyls. [beilstein-archives.org]
• 3. Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Design and biological activity of trifluoromethyl containing drugs - Wechem [m.wechemglobal.com]
• 6. Exploring the effects of trifluoromethyl group in the design of organocatalysts, enzyme inhibitors and in the conformational control of saturated nitrogen-containing heterocycles | LE STUDIUM [lestudium-ias.com]
• 7. Design, synthesis and enzyme inhibitory activities of new trifluoromethyl-containing inhibitors for angiotensin converting enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of inhibition of N-nitroso compounds-induced mutagenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 10. rsisinternational.org [rsisinternational.org]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Characterization of N-Nitroso-3-morpholinosydnonimine as NO Radical Donor | MDPI [mdpi.com]
• 13. Blog Details [chemicea.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. iris.unict.it [iris.unict.it]
• 16. Enzyme Kinetics (Michaelis-Menten plot, Line-Weaver Burke plot) Enzyme Inhibitors with Examples | Pharmaguideline [pharmaguideline.com]

experimental design for assessing the antimicrobial properties of pyrrolidine derivatives

Application Note & Protocol Guide: Experimental Design for Assessing the Antimicrobial Properties of Pyrrolidine Derivatives

Prepared by: Senior Application Scientist Target Audience: Researchers, Microbiologists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The escalating global crisis of antimicrobial resistance (AMR) necessitates the discovery of novel chemical scaffolds that bypass traditional resistance mechanisms[1]. Pyrrolidines—five-membered nitrogen-containing heterocycles—have emerged as highly versatile pharmacophores in drug discovery[2]. Recent synthetic advancements have yielded diverse pyrrolidine derivatives, including pyrrolidine-2,3-diones and bis-cyclic guanidines, which exhibit potent activity against multidrug-resistant Gram-positive and Gram-negative pathogens[3][4][5].

Why Pyrrolidines? The causality behind selecting pyrrolidine derivatives lies in their polypharmacological potential. Depending on their functionalization, these compounds can act via dual mechanisms:

• Intracellular Targeting: Specific derivatives inhibit bacterial DNA gyrase and topoisomerase IV, preventing DNA supercoiling and replication[6].

• Biofilm Eradication: Unlike traditional antibiotics, which often fail against the exopolysaccharide matrix of bacterial biofilms, specific scaffolds like pyrrolidine-2,3-diones possess unique physicochemical properties that allow them to penetrate and eradicate mature Staphylococcus aureus biofilms[3][7]. Furthermore, they exhibit strong adjuvant potential, acting synergistically with standard antibiotics like vancomycin[3].

Fig 1. Dual mechanism of action of pyrrolidine derivatives against bacterial targets and biofilms.

Experimental Design Principles

To establish a self-validating and authoritative evaluation of these compounds, the experimental workflow must transition from planktonic susceptibility to complex phenotypic assays.

• Primary Screening (MIC): We adhere strictly to the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines for Broth Microdilution[8]. Cation-adjusted Mueller-Hinton broth (CAMHB) is utilized because standardized physiological concentrations of Ca²⁺ and Mg²⁺ are critical; variations can artificially skew the membrane-binding affinity of heterocyclic compounds.

• Secondary Screening (MBEC): Because the Minimum Inhibitory Concentration (MIC) does not translate to biofilm efficacy, we assess the Minimum Biofilm Eradication Concentration (MBEC). A low MBEC/MIC ratio (e.g., < 4) is the hallmark of a successful pyrrolidine-2,3-dione hit[9].

• Combinatorial Screening (Synergism): To evaluate the compound's potential as an antibiotic adjuvant, a checkerboard assay is employed to calculate the Fractional Inhibitory Concentration Index (FICI).

Fig 2. Sequential experimental workflow for evaluating pyrrolidine antimicrobial agents.

Step-by-Step Methodologies

Protocol 1: High-Throughput Broth Microdilution (MIC Determination)

Designed in accordance with CLSI M07 guidelines[8].

Self-Validating Controls: Include a sterility control (media only), a growth control (media + bacteria + DMSO vehicle), and a positive control (e.g., Vancomycin or Ciprofloxacin) to ensure assay integrity.

• Compound Preparation: Dissolve the pyrrolidine derivative in 100% DMSO to create a 10 mg/mL stock. Scientist Insight: Keep final DMSO concentrations in the assay well below 1% (v/v) to prevent solvent-induced bacterial toxicity.

• Serial Dilution: In a 96-well U-bottom microtiter plate, perform two-fold serial dilutions of the compound in CAMHB to achieve a final test range of 0.25 to 128 µg/mL.

• Inoculum Preparation: Select 3-5 isolated colonies from an overnight agar plate and suspend in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

• Inoculation: Dilute the suspension 1:150 in CAMHB. Dispense 50 µL of this inoculum into each well containing 50 µL of the diluted compound, achieving a final target inoculum of 5×105 CFU/mL[10].

• Incubation & Reading: Incubate the plates at 35°C for 16–20 hours under aerobic conditions. The MIC is defined as the lowest concentration of the pyrrolidine derivative that completely inhibits visible bacterial growth.

Protocol 2: Minimum Biofilm Eradication Concentration (MBEC) Assay

Targeting the distinct biofilm-eradicating properties of pyrrolidine-2,3-diones[7].

• Biofilm Formation: Inoculate a 96-well plate containing CAMHB supplemented with 1% glucose (to promote robust biofilm matrix formation) with 106 CFU/mL of S. aureus (e.g., MRSA USA300). Insert a peg-lid (Calgary Biofilm Device) and incubate at 37°C for 24 hours on an orbital shaker at 150 rpm.

• Washing: Carefully remove the peg-lid and rinse it twice in sterile PBS to remove loosely adherent, planktonic cells.

• Compound Challenge: Transfer the peg-lid to a new 96-well challenge plate containing serial dilutions of the pyrrolidine derivative (range: 1 to 512 µg/mL). Incubate for 24 hours at 37°C.

• Neutralization & Recovery: Rinse the peg-lid in PBS, then transfer it to a recovery plate containing CAMHB and a neutralizing agent (e.g., universal neutralizer). Sonicate the plate for 10 minutes at room temperature to dislodge surviving biofilm-embedded cells.

• Viability Plating: Remove the peg-lid. Spot-plate 10 µL from each well of the recovery plate onto tryptic soy agar (TSA). Incubate for 24 hours. The MBEC is the lowest concentration resulting in complete eradication (zero CFU growth).

Protocol 3: Checkerboard Synergism Assay

Evaluating the adjuvant capabilities of pyrrolidines when combined with standard antibiotics[3].

• Array Setup: Use a 96-well plate to create a 2D matrix. Aliquot serial dilutions of Drug A (Pyrrolidine derivative) along the x-axis (columns 1-8) and Drug B (e.g., Vancomycin) along the y-axis (rows A-G).

• Inoculation: Add the standardized bacterial inoculum ( 5×105 CFU/mL) to all test wells.

• Incubation: Incubate at 35°C for 16–20 hours.

• FICI Calculation: Determine the Fractional Inhibitory Concentration Index (FICI) using the formula:

  FICI=MICA(alone)​MICA(combination)​​+MICB(alone)​MICB(combination)​​

  Interpretation: Synergy is defined as FICI ≤ 0.5; Additivity as 0.5 < FICI ≤ 1.0; Indifference as 1.0 < FICI ≤ 4.0; and Antagonism as FICI > 4.0.

Data Presentation & Interpretation

To accurately assess the therapeutic window and efficacy of synthesized pyrrolidine derivatives, quantitative data must be consolidated. The table below illustrates the expected data structure for interpreting lead compounds.

Compound ID	Target Strain	MIC (µg/mL)	MBEC (µg/mL)	MBEC/MIC Ratio	FICI (w/ Vancomycin)	Mechanistic Interpretation
Pyrrolidine-1a	S. aureus (MRSA)	4	512	128	1.2 (Indifferent)	Strong planktonic inhibitor; poor biofilm penetrance.
Pyrrolidine-2,3-dione (Dimer 30)	S. aureus (MRSA)	8	16	2	0.35 (Synergistic)	Potent biofilm eradicator; acts as a highly effective adjuvant[3].
Vancomycin (Control)	S. aureus (MRSA)	1	>2048	>2048	N/A	Standard antibiotic; fails against mature biofilms[9].
Ciprofloxacin (Control)	P. aeruginosa	0.5	128	256	N/A	Standard antibiotic; poor MBEC profile.

Note: A low MBEC/MIC ratio (as seen in Dimer 30) indicates that the compound kills biofilm-embedded bacteria at concentrations nearly identical to those required for free-floating cells, a rare and highly desirable trait in antimicrobial drug development.

References

• Poyraz, S., Döndaş, H. A., Döndaş, N. Y., & Sansano, J. M. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology, 14, 1239658.
• Valdes-Pena, M. A., Ratchford, A., Nie, M., Schnabel, L. V., & Pierce, J. G. (2024). Pyrrolidine-2,3-diones: heterocyclic scaffolds that inhibit and eradicate S. aureus biofilms. Chemical Communications, 60(81), 11540-11543.
• Bhat, A. A., Tandon, N., & Tandon, R. (2022). Pyrrolidine derivatives as antibacterial agents, current status and future prospects: a patent review. Pharmaceutical Patent Analyst, 11(6), 187-198.
• Clinical and Laboratory Standards Institute (CLSI). (2024). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically (12th ed., CLSI standard M07).

Sources

• 1. akjournals.com [akjournals.com]
• 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 3. Pyrrolidine-2,3-diones: heterocyclic scaffolds that inhibit and eradicate S. aureus biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pediatrics.ucsd.edu [pediatrics.ucsd.edu]
• 5. Pyrrolidine derivatives as antibacterial agents, current status and future prospects: a patent review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 7. Pyrrolidine-2,3-diones: heterocyclic scaffolds that inhibit and eradicate S. aureus biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. clsi.org [clsi.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

The Alchemist's Touch: A Guide to Introducing Trifluoromethyl Groups into Heterocyclic Rings

For the modern medicinal chemist and materials scientist, the trifluoromethyl (CF3) group is akin to a philosopher's stone, transforming promising molecules into potent drugs and high-performance materials.[1][2] Its unique electronic properties, metabolic stability, and lipophilicity can dramatically enhance the efficacy and bioavailability of a compound.[1][2] This guide provides an in-depth exploration of the principal techniques for incorporating this "super-functional group" into heterocyclic scaffolds, offering not just protocols, but the strategic thinking behind them.

The Strategic Importance of Trifluoromethylated Heterocycles

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals and agrochemicals. The introduction of a CF3 group can profoundly alter their biological activity by:

• Blocking Metabolic Hotspots: The strong carbon-fluorine bond is resistant to enzymatic degradation, increasing the in vivo half-life of a drug.[1][3]

• Modulating Lipophilicity: The CF3 group can enhance a molecule's ability to cross cellular membranes.[1][2][3]

• Altering Acidity/Basicity: The strong electron-withdrawing nature of the CF3 group can influence the pKa of nearby functional groups, affecting drug-receptor interactions.

• Improving Binding Affinity: The unique steric and electronic profile of the CF3 group can lead to more potent binding to biological targets.[3]

This guide will navigate the diverse landscape of trifluoromethylation reactions, providing the theoretical underpinnings and practical protocols to empower researchers in their quest for molecular innovation.

I. Radical Trifluoromethylation: The Workhorse of C-H Functionalization

Radical trifluoromethylation has emerged as a powerful and versatile strategy for the direct functionalization of C-H bonds in heterocycles, obviating the need for pre-functionalized starting materials.[4] This approach is particularly valuable for late-stage functionalization in drug discovery programs.[5][6]

The Langlois Reagent (CF3SO2Na): A Gentle Giant

Sodium trifluoromethanesulfinate, commonly known as the Langlois reagent, is an inexpensive, stable, and easy-to-handle solid that serves as a precursor to the trifluoromethyl radical.[4][7]

Mechanism of Action: The reaction is typically initiated by an oxidant, which converts trifluoromethanesulfinate to the trifluoromethyl radical (•CF3). This electrophilic radical then adds to the electron-rich positions of the heterocyclic ring.

Application Note: Trifluoromethylation of Electron-Deficient Pyridines

Electron-deficient pyridines can be challenging substrates for electrophilic aromatic substitution. However, radical trifluoromethylation with the Langlois reagent offers an effective solution. The choice of a biphasic system (e.g., DCM/water) can be crucial for managing the reaction kinetics and improving yields.

Protocol 1: Radical Trifluoromethylation of 4-tert-Butylpyridine with Langlois' Reagent

Materials:

• 4-tert-Butylpyridine

• Sodium trifluoromethanesulfinate (CF3SO2Na)

• tert-Butyl hydroperoxide (TBHP, 70 wt. % in H2O)

• Dichloromethane (DCM)

• Deionized Water

Procedure:

• To a solution of 4-tert-butylpyridine (1.0 equiv) in a 1:1 mixture of DCM and water (0.2 M), add sodium trifluoromethanesulfinate (3.0 equiv).

• Stir the biphasic mixture vigorously at room temperature.

• Slowly add tert-butyl hydroperoxide (5.0 equiv) to the reaction mixture.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 3-24 hours.

• Upon completion, separate the organic layer.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-trifluoromethyl-4-tert-butylpyridine.

II. Nucleophilic Trifluoromethylation: The Power of the "CF3-" Synthon

Nucleophilic trifluoromethylation involves the transfer of a trifluoromethyl anion or its synthetic equivalent to an electrophilic center. This method is particularly effective for the trifluoromethylation of carbonyl compounds and imines, which can then be converted to a variety of trifluoromethylated heterocycles.

The Ruppert-Prakash Reagent (TMSCF3): A Versatile Nucleophile

Trimethyl(trifluoromethyl)silane (TMSCF3), the Ruppert-Prakash reagent, is the most widely used source of the nucleophilic trifluoromethyl group. Its reactivity is unlocked by a nucleophilic activator, typically a fluoride source.

Mechanism of Action: A catalytic amount of a fluoride source (e.g., TBAF, CsF) activates the TMSCF3, generating a transient pentacoordinate siliconate intermediate. This intermediate delivers the trifluoromethyl anion (CF3-) to the electrophilic substrate.

Application Note: Trifluoromethylation of Indole Derivatives

Functionalized indoles are prevalent in pharmaceuticals. Nucleophilic trifluoromethylation of an indole-derived ketone or aldehyde provides a straightforward route to trifluoromethylated indole scaffolds. The choice of a non-protic, polar solvent like DMF or THF is critical to ensure the solubility of the reagents and promote the reaction.

Protocol 2: Nucleophilic Trifluoromethylation of 3-Acetylindole with Ruppert-Prakash Reagent

Materials:

• 3-Acetylindole

• Trimethyl(trifluoromethyl)silane (TMSCF3)

• Tetrabutylammonium fluoride (TBAF, 1M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Ethyl acetate

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 3-acetylindole (1.0 equiv) and anhydrous THF (0.2 M).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add TMSCF3 (1.5 equiv) to the stirred solution.

• Add TBAF solution (10 mol%) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with 1 M HCl and stir for 30 minutes to hydrolyze the silyl ether intermediate.

• Neutralize the mixture with saturated aqueous NaHCO3.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

III. Electrophilic Trifluoromethylation: Taming the "CF3+" Equivalent

Electrophilic trifluoromethylation reagents deliver a formal "CF3+" cation to a nucleophilic substrate. These reagents are particularly useful for the trifluoromethylation of electron-rich heterocycles and other nucleophiles.

Togni and Umemoto Reagents: The Electrophilic Arsenal

Hypervalent iodine reagents, such as Togni's reagents, and sulfonium salts, like Umemoto's reagents, are the most prominent classes of electrophilic trifluoromethylating agents.[8][9][10][11] They are generally stable solids and offer a high degree of reactivity.[8][9][10][11]

Mechanism of Action: The mechanism can be complex and substrate-dependent, potentially involving either a polar substitution or a single-electron transfer (SET) pathway.[8]

Application Note: Trifluoromethylation of Pyrimidines

Pyrimidines are a cornerstone of many biologically active molecules. Their electron-deficient nature can make direct functionalization challenging. Electrophilic trifluoromethylation with a Togni reagent provides a powerful method for introducing a CF3 group, often with high regioselectivity.

Protocol 3: Electrophilic Trifluoromethylation of 2-Aminopyrimidine with Togni's Reagent II

Materials:

• 2-Aminopyrimidine

• 1-(Trifluoromethyl)-3H-2,1-benzoxathiole-1,1,3-trione (Togni's Reagent II)

• Copper(I) iodide (CuI)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add 2-aminopyrimidine (1.0 equiv), Togni's Reagent II (1.2 equiv), and CuI (10 mol%).

• Add anhydrous DMF (0.1 M).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

IV. Photoredox Catalysis: A Modern Approach to Trifluoromethylation

Visible-light photoredox catalysis has revolutionized organic synthesis by enabling the generation of radical intermediates under exceptionally mild conditions.[12] This approach is highly effective for the trifluoromethylation of a wide range of heterocycles.[12][13][14]

Mechanism of Action: A photocatalyst, upon absorption of visible light, becomes excited and can engage in single-electron transfer with a suitable trifluoromethyl source (e.g., CF3SO2Cl or CF3I) to generate the trifluoromethyl radical.

Application Note: Trifluoromethylation of Quinolines

Quinolines are a privileged scaffold in medicinal chemistry. Photoredox-catalyzed trifluoromethylation allows for their functionalization under mild conditions, preserving sensitive functional groups that might not be compatible with harsher methods.

Protocol 4: Photoredox-Catalyzed Trifluoromethylation of Quinoline with CF3SO2Cl

Materials:

• Quinoline

• Trifluoromethanesulfonyl chloride (CF3SO2Cl)

• fac-Ir(ppy)3 or Ru(bpy)3Cl2 as photocatalyst

• Anhydrous acetonitrile (MeCN)

• Diisopropylethylamine (DIPEA)

Procedure:

• In a reaction tube, combine quinoline (1.0 equiv), the photocatalyst (1-2 mol%), and anhydrous MeCN (0.1 M).

• Add DIPEA (2.0 equiv) and CF3SO2Cl (1.5 equiv).

• Degas the solution with argon or nitrogen for 15 minutes.

• Irradiate the reaction mixture with a blue LED lamp at room temperature for 12-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• Upon completion, concentrate the reaction mixture and purify the crude product by column chromatography on silica gel.

Comparative Overview of Trifluoromethylation Methods

Method	Reagent(s)	Mechanism	Heterocycle Suitability	Key Advantages	Limitations
Radical	Langlois Reagent (CF3SO2Na) + Oxidant	Radical	Electron-rich and electron-deficient	Cost-effective, stable reagent, good for C-H functionalization	Requires an oxidant, regioselectivity can be an issue
Nucleophilic	Ruppert-Prakash Reagent (TMSCF3) + Activator	Anionic	Heterocycles with electrophilic sites (e.g., carbonyls, imines)	Highly versatile, well-established	Requires an activator, sensitive to moisture
Electrophilic	Togni or Umemoto Reagents	Polar or SET	Electron-rich heterocycles	High reactivity, stable reagents	Reagents can be expensive
Photoredox	CF3I, CF3SO2Cl + Photocatalyst	Radical	Broad scope	Very mild conditions, high functional group tolerance	Requires a photocatalyst and light source

Visualizing the Pathways

Experimental Workflow for Radical Trifluoromethylation

Caption: A typical workflow for radical trifluoromethylation.

Decision Tree for Method Selection

Caption: A simplified decision-making guide for choosing a trifluoromethylation method.

Safety and Handling of Trifluoromethylating Reagents

General Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[1][15]

• Consult the Safety Data Sheet (SDS) for each reagent before use.[16][17][18]

Specific Reagent Handling:

• Togni and Umemoto Reagents: These hypervalent iodine and sulfonium salts are generally stable solids but should be handled with care to avoid inhalation of dust.[1][19] Store in a cool, dry place.[1]

• Ruppert-Prakash Reagent (TMSCF3): This is a volatile and flammable liquid.[16] It is also moisture-sensitive. Handle under an inert atmosphere and store in a tightly sealed container in a cool place.[16]

• Langlois' Reagent (CF3SO2Na): This is a stable, non-volatile solid, making it relatively easy and safe to handle.

Work-up and Quenching:

• Reactions involving TMSCF3 should be quenched carefully, typically with a protic source like aqueous HCl, to hydrolyze the silyl ether intermediate.

• Reactions with hypervalent iodine reagents may be quenched with a reducing agent like sodium thiosulfate to remove any residual iodine species.

Conclusion: A Field of Continual Innovation

The trifluoromethylation of heterocycles is a dynamic and rapidly evolving field. The methods outlined in this guide represent the current state-of-the-art, providing chemists with a powerful toolkit for molecular design. As new reagents and catalytic systems are developed, the ability to selectively and efficiently introduce the trifluoromethyl group will continue to expand, driving innovation in medicine, agriculture, and materials science.

References

• Charpentier, J., Früh, N., & Togni, A. (2014). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 115(2), 650-682. [Link]

• Dilman, A. D., & Levin, V. V. (2017). Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR. Accounts of Chemical Research, 50(9), 2136-2145. [Link]

• Wang, X., & Liu, L. (2013). Progress in copper-catalyzed trifluoromethylation. RSC Advances, 3(35), 14946-14966. [Link]

• Cho, E. J., & Senecal, T. D. (2018). Aqueous Benzylic C–H Trifluoromethylation for Late-Stage Functionalization. Journal of the American Chemical Society, 140(39), 12354-12358. [Link]

• Pees, A., et al. (2021). [18F]Togni Reagent I: An Electrophilic 18F‐Labeled Trifluoromethylating Reagent for Positron Emission Tomography Tracer Synthesis. Chemistry – A European Journal, 27(66), 16456-16461. [Link]

• Shibata, N., et al. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Beilstein Journal of Organic Chemistry, 17, 433-441. [Link]

• Gustafson, J. L., et al. (2023). A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. The Journal of Organic Chemistry, 88(14), 9549-9555. [Link]

• Organic Syntheses. (2014). Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Han, S. B., et al. (2014). Vicinal Difunctionalization of Alkenes: Chlorotrifluoromethylation with CF3SO2Cl by Photoredox Catalysis. Organic Letters, 16(5), 1310-1313. [Link]

• Poelchen, W., & Tlili, A. (2017). CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation and chlorination. Part 2: Use of CF3SO2Cl. Beilstein Journal of Organic Chemistry, 13, 2848-2881. [Link]

• Nyhuis, K. (2018). A Computational Study of the Copper-Catalyzed Trifluoromethylation of Boronic Acids. Montclair State University Digital Commons. [Link]

• Obermüller, R., et al. (2024). Thermal Stability, OREOS+ Explosive Hazard Assessment, and Maximum Safe Storage Temperature of Cyclic Hypervalent Iodine (λ-3-Iodane)-Based Reagents. Organic Process Research & Development. [Link]

• Ghorbani-Vaghei, R., & Dastgir, S. (2021). Development of Methods and Reagents for the Trifluoromethylchalcogenation of Organic Compounds. Refubium - Freie Universität Berlin. [Link]

• Synlett. (2007). (Trifluoromethyl)trimethylsilane (TMSCF 3 ) - Ruppert's Reagent: An Excellent Trifluoromethylation Agent. Synlett, 2007(1), F1-F2. [Link]

• Li, Y., et al. (2018). Synthesis of trifluoromethylated 2H-azirines through Togni reagent-mediated trifluoromethylation followed by PhIO-mediated azirination. Beilstein Journal of Organic Chemistry, 14, 1486-1492. [Link]

• Folleas, B., et al. (2000). Nucleophilic Trifluoromethylation of Carbonyl Compounds and Disulfides with Trifluoromethane and Silicon-Containing Bases. The Journal of Organic Chemistry, 65(24), 8233-8240. [Link]

• Ferreira, R. J., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Pharmaceuticals, 18(7), 933. [Link]

• Li, P., et al. (2025). Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives. Chemical Communications. [Link]

• Wang, X., et al. (2011). Copper-catalyzed trifluoromethylation of alkenes with an electrophilic trifluoromethylating reagent. Angewandte Chemie International Edition, 50(39), 9120-9123. [Link]

• Zhu, C., & Wang, Q. (2022). A straightforward access to trifluoromethylated natural products through late-stage functionalization. Natural Product Reports, 39(2), 295-316. [Link]

• Pees, A., et al. (2021). Fluorine-18 labelled Ruppert–Prakash reagent ([18F]Me3SiCF3) for the synthesis of 18F-trifluoromethylated compounds. Chemical Communications, 57(41), 5286-5289. [Link]

• ResearchGate. (2024). Thermal Stability, OREOS+ Explosive Hazard Assessment, and Maximum Safe Storage Temperature of Cyclic Hypervalent Iodine (λ-3-Iodane)-Based Reagents. ResearchGate. [Link]

• Poelchen, W., & Tlili, A. (2017). CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation and chlorination. Part 2: Use of CF3SO2Cl. Beilstein Journal of Organic Chemistry, 13, 2848-2881. [Link]

• Organic Chemistry Portal. (n.d.). Allylic trifluoromethane synthesis by trifluoromethylation. Organic Chemistry Portal. [Link]

• Al-Aboudi, A., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules, 27(20), 6802. [Link]

• Kawasaki-Takasuka, T., et al. (2015). The modified trifluoromethylation protocol applicable to electronically deficient iodopyridinones. Tetrahedron, 71(30), 4869-4875. [Link]

• Ji, Y., et al. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411-14415. [Link]

• Organic Chemistry Portal. (n.d.). Trifluoromethyl carbinol synthesis. Organic Chemistry Portal. [Link]

• Taylor, J. G., & Kuehl, N. J. (2022). Rapid Biomolecular Trifluoromethylation Using Cationic Aromatic Sulfonate Esters as Visible Light-Triggered Radical Photocages. Journal of the American Chemical Society, 144(35), 15967-15975. [Link]

• Parsons, A. T., & Buchwald, S. L. (2011). Copper-Catalyzed Trifluoromethylation of Unactivated Olefins. Angewandte Chemie International Edition, 50(39), 9120-9123. [Link]

• Ma, J. A., & Cahard, D. (2010). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry, 6, 53. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Iodine solution. Carl ROTH. [Link]

• Nagib, D. A., & MacMillan, D. W. C. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480(7376), 224-228. [Link]

• Ritter, T. (n.d.). Late-Stage Functionalization. Tobias Ritter Group. [Link]

• Liu, N., et al. (2024). Cu(I) Complexes Catalyzed the Dehydrogenation of N-Heterocycles. The Journal of Organic Chemistry, 89(7), 4530-4537. [Link]

• SigutLabs. (2022, November 30). Reagent of the month – November - Langlois reagent. SigutLabs. [Link]

• Li, Y., et al. (2020). Selective remote C–H trifluoromethylation of aminoquinolines with CF3SO2Na under visible light irradiation in the absence of an external photocatalyst. Organic Chemistry Frontiers, 7(16), 2235-2240. [Link]

• Mayr, H., & Ofial, A. R. (2024). Reactivity of Electrophilic Trifluoromethylating Reagents. European Journal of Organic Chemistry, 27(1), e202400085. [Link]

• Australian Chemical Reagents. (n.d.). Safety Data Sheet: Iodine. Australian Chemical Reagents. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Late-Stage Functionalization [kofo.mpg.de]
• 7. Reagent of the month – November - Langlois reagent [sigutlabs.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 11. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 12. macmillan.princeton.edu [macmillan.princeton.edu]
• 13. organic-chemistry.org [organic-chemistry.org]
• 14. BJOC - CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation and chlorination. Part 2: Use of CF3SO2Cl [beilstein-journals.org]
• 15. orgsyn.org [orgsyn.org]
• 16. fishersci.com [fishersci.com]
• 17. carlroth.com [carlroth.com]
• 18. chemsupply.com.au [chemsupply.com.au]
• 19. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Development of Reference Standards for Nitrosamine Impurity Analysis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative for Accurate Nitrosamine Analysis

The discovery of N-nitrosamine impurities in commonly used medications has presented a significant challenge to the pharmaceutical industry, necessitating stringent control measures to safeguard public health.[1][2][3] These compounds are classified as probable or possible human carcinogens, and their presence, even at trace levels, is a cause for concern.[4][5][6][7] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established rigorous guidelines for the identification, risk assessment, and control of nitrosamine impurities in drug substances and products.[1][8][9][10]

At the heart of any effective control strategy lies the ability to accurately detect and quantify these impurities. This analytical capability is fundamentally dependent on the availability of high-quality, well-characterized reference standards. These standards are the cornerstone of method validation and routine testing, enabling the generation of reliable and reproducible data that is essential for regulatory compliance and patient safety.[11][12][13]

This comprehensive guide provides a detailed framework for the development of nitrosamine reference standards, from synthesis and characterization to their application in validated analytical methods. The protocols and insights provided herein are grounded in established scientific principles and aligned with global regulatory expectations, including the International Council for Harmonisation (ICH) M7(R2) guideline, which categorizes nitrosamines as a "cohort of concern" requiring control at or below acceptable intake (AI) limits.[4][7][10][14]

Part 1: Synthesis and Characterization of Nitrosamine Reference Standards

The journey to a qualified reference standard begins with its synthesis and subsequent comprehensive characterization to confirm its identity, purity, and strength.

Protocol 1: General Synthesis of a Nitrosamine Reference Standard

This protocol describes a general method for the synthesis of N-nitrosamines from secondary amine precursors. The specific reaction conditions may need to be optimized based on the specific amine.

Objective: To synthesize an N-nitrosamine from a corresponding secondary amine precursor.

Materials:

• Secondary amine precursor

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl) or other suitable acid

• Dichloromethane (DCM) or other suitable organic solvent

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution of the Amine: In a round-bottom flask, dissolve the secondary amine precursor in deionized water or a suitable solvent.

• Acidification: Cool the solution in an ice bath and slowly add hydrochloric acid dropwise with continuous stirring until the pH is acidic (typically pH 3-4). This step is crucial as the formation of the nitrosating agent, nitrous acid (HNO₂), occurs under acidic conditions.[15][16]

• Formation of the Nitrosating Agent: While maintaining the low temperature, add a solution of sodium nitrite in deionized water dropwise to the acidified amine solution. The reaction between the acid and sodium nitrite generates nitrous acid in situ.

• Nitrosation Reaction: Allow the reaction to stir in the ice bath for a specified period (e.g., 1-2 hours). The reaction progress can be monitored by thin-layer chromatography (TLC) or a rapid analytical technique like LC-MS.

• Quenching and Extraction: Once the reaction is complete, carefully quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases and the pH is neutral or slightly basic. This neutralizes the excess acid. Extract the nitrosamine product from the aqueous layer using an appropriate organic solvent like dichloromethane. Repeat the extraction process (e.g., 3 times) to ensure complete recovery.

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous sodium sulfate. Filter the solution to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude nitrosamine product.

• Purification (if necessary): The crude product may be purified using techniques such as column chromatography to achieve the desired purity for a reference standard.

Causality Behind Experimental Choices:

• Low Temperature: The reaction is performed at a low temperature to control the exothermic nature of the reaction and to prevent the decomposition of the unstable nitrous acid.

• Acidic Conditions: An acidic environment is necessary for the formation of the active nitrosating species from nitrite.[15][16]

• Stepwise Addition: Dropwise addition of reagents ensures better control over the reaction rate and temperature.

Protocol 2: Characterization and Qualification of the Synthesized Nitrosamine

A synthesized nitrosamine cannot be used as a reference standard until its identity, purity, and strength have been unequivocally established through a series of orthogonal analytical techniques.[17]

Objective: To confirm the chemical structure, assess the purity, and determine the concentration of the synthesized nitrosamine.

1. Structural Confirmation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C):

  • Purpose: To confirm the chemical structure by analyzing the chemical shifts, coupling constants, and integration of the protons and carbons in the molecule. This provides detailed information about the connectivity of atoms.[17][18]

  • Procedure: Dissolve a small amount of the purified nitrosamine in a suitable deuterated solvent and acquire ¹H and ¹³C NMR spectra.

  • Acceptance Criteria: The obtained spectra should be consistent with the expected structure of the target nitrosamine.

• High-Resolution Mass Spectrometry (HRMS):

  • Purpose: To determine the accurate mass of the molecule, which provides strong evidence for its elemental composition.[17][19]

  • Procedure: Infuse a dilute solution of the nitrosamine into an HRMS instrument (e.g., Q-TOF or Orbitrap).

  • Acceptance Criteria: The measured mass should be within a narrow tolerance (e.g., ± 5 ppm) of the calculated theoretical mass.

• Infrared Spectroscopy (FT-IR):

  • Purpose: To identify the characteristic functional groups present in the molecule, such as the N-N=O stretch of the nitrosamine group.[17]

  • Procedure: Acquire the IR spectrum of the purified nitrosamine.

  • Acceptance Criteria: The spectrum should exhibit absorption bands corresponding to the functional groups of the target nitrosamine.

2. Purity Assessment:

• High-Performance Liquid Chromatography (HPLC) with a Universal Detector (e.g., UV or CAD):

  • Purpose: To determine the purity of the nitrosamine by separating it from any impurities.

  • Procedure: Develop a suitable HPLC method that provides good resolution between the main peak and any potential impurities. The purity is typically calculated as the percentage of the main peak area relative to the total peak area.

  • Acceptance Criteria: Purity should typically be ≥95%, with all individual impurities identified and characterized if present at significant levels.

3. Strength Determination (Assay):

• Quantitative NMR (qNMR):

  • Purpose: To determine the absolute concentration (strength) of the nitrosamine in a solution by comparing its NMR signal intensity to that of a certified internal standard.[17]

  • Procedure: Prepare a solution containing a precisely weighed amount of the nitrosamine and a certified internal standard. Acquire a ¹H NMR spectrum and calculate the concentration based on the relative integrals of the analyte and standard peaks.

  • Acceptance Criteria: The determined strength should be reported with a clear statement of uncertainty.

• Mass Balance:

  • Purpose: To provide an estimate of the purity by subtracting the percentage of all known impurities (e.g., water, residual solvents, inorganic impurities) from 100%.

  • Procedure: Determine the content of water (by Karl Fischer titration), residual solvents (by GC-HS), and non-combustible impurities (by sulfated ash).

  • Acceptance Criteria: The mass balance should be in good agreement with the purity value obtained by chromatography.

Visualizing the Reference Standard Development Workflow

Caption: Workflow for the development and qualification of a nitrosamine reference standard.

Part 2: Application of Reference Standards in Nitrosamine Analysis

Once a nitrosamine reference standard has been thoroughly characterized and qualified, it can be used for the development, validation, and routine application of analytical methods for impurity testing.

Protocol 3: Preparation of Standard Solutions

Accurate preparation of standard solutions is critical for generating reliable calibration curves and achieving accurate quantification.

Objective: To prepare a stock solution and a series of calibration standards of the qualified nitrosamine reference standard.

Materials:

• Qualified nitrosamine reference standard

• Class A volumetric flasks

• Calibrated pipettes

• High-purity solvent (e.g., methanol, acetonitrile, or water, depending on the analytical method)

Procedure:

• Stock Solution Preparation:

  • Accurately weigh a suitable amount of the qualified nitrosamine reference standard (e.g., 10 mg) into a Class A volumetric flask (e.g., 10 mL).

  • Dissolve the standard in the chosen solvent and dilute to the mark. This will be your stock solution (e.g., 1 mg/mL).

  • The concentration of the stock solution should be corrected for the purity and strength of the reference standard.

• Intermediate and Working Standard Preparation:

  • Perform serial dilutions of the stock solution to prepare an intermediate standard solution at a lower concentration (e.g., 1 µg/mL).

  • From the intermediate standard solution, prepare a series of at least five calibration standards that bracket the expected concentration range of the nitrosamine impurity in the sample.[20]

Calculations:

• Corrected Stock Concentration (mg/mL) = (Weight of standard (mg) x Purity (%) x Strength (%)) / Volume of flask (mL)

Protocol 4: Analytical Method Validation using the Reference Standard

Any analytical method used for the quantification of nitrosamine impurities must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[5][11] The qualified reference standard is essential for performing this validation.

Objective: To validate an LC-MS/MS method for the quantification of a specific nitrosamine impurity.

Key Validation Parameters and Procedures:

Parameter	Procedure	Typical Acceptance Criteria
Specificity/Selectivity	Analyze a blank sample matrix and a sample matrix spiked with the nitrosamine reference standard.	No interfering peaks should be observed at the retention time of the nitrosamine in the blank matrix.[21]
Linearity	Prepare and analyze a series of at least five calibration standards covering the desired range. Plot the response versus concentration.	Correlation coefficient (r²) ≥ 0.99.[5][22]
Range	The range is established by confirming that the method has an acceptable degree of linearity, accuracy, and precision within that range.	The range should cover the expected concentration of the nitrosamine impurity, from the reporting limit to above the specification limit.
Accuracy	Analyze a sample matrix spiked with known concentrations of the nitrosamine reference standard at a minimum of three levels (e.g., 50%, 100%, and 150% of the target concentration).	The mean recovery should be within a pre-defined range, typically 80-120%.[5][22]
Precision (Repeatability and Intermediate Precision)	Analyze multiple preparations of a homogeneous sample spiked with the nitrosamine reference standard on the same day (repeatability) and on different days with different analysts or equipment (intermediate precision).	The relative standard deviation (RSD) should be within an acceptable limit, typically ≤15%.
Limit of Detection (LOD)	Determined based on the signal-to-noise ratio (typically 3:1) or from the standard deviation of the response and the slope of the calibration curve.	The LOD should be sufficiently low to detect the nitrosamine at a fraction of the acceptable intake limit.
Limit of Quantitation (LOQ)	The lowest concentration that can be quantified with acceptable precision and accuracy. Often determined based on a signal-to-noise ratio of 10:1.	The LOQ should be at or below the reporting threshold for the nitrosamine impurity.
Robustness	Intentionally vary method parameters (e.g., pH of the mobile phase, column temperature) and assess the impact on the results.	The method should remain unaffected by small, deliberate variations in the method parameters.

Analytical Technique of Choice: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for nitrosamine analysis due to its high sensitivity and selectivity.[23][24] This is crucial for detecting and quantifying the very low levels of nitrosamines that are of toxicological concern. High-resolution mass spectrometry (LC-HRMS) is also a powerful tool for this purpose.[19]

Visualizing the Analytical Application Workflow

Caption: Workflow for the analytical application of a qualified nitrosamine reference standard.

Part 3: Handling, Storage, and Stability of Nitrosamine Reference Standards

The integrity of a reference standard is paramount to the accuracy of analytical results. Proper handling and storage procedures are essential to prevent degradation and ensure the long-term stability of the standard.

Handling Precautions:

• Nitrosamines are potent carcinogens and should be handled with extreme care in a designated area, such as a fume hood.[25]

• Appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, must be worn.[25]

• All handling procedures should be documented in a standard operating procedure (SOP).[25]

Storage Conditions:

• Nitrosamine reference standards should be stored in a secure, well-ventilated area, protected from light and moisture.

• Many nitrosamines are sensitive to light, so amber vials or storage in the dark is recommended.

• The recommended storage temperature should be strictly followed (e.g., refrigerated or frozen).

Stability Assessment:

• The stability of the nitrosamine reference standard should be monitored over time through a formal stability-indicating program.

• This involves periodically re-analyzing the standard to ensure its purity and strength remain within acceptable limits.

• The stability of stock and working solutions should also be established to define appropriate expiry dates.

Conclusion

The development and proper use of high-quality reference standards are fundamental to the successful control of nitrosamine impurities in pharmaceuticals. A robust reference standard program, encompassing synthesis, comprehensive characterization, and meticulous handling, provides the foundation for accurate and reliable analytical data. By adhering to the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can ensure the integrity of their analytical results, meet stringent regulatory expectations, and ultimately contribute to the safety and quality of medicines.

References

• Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Sigma-Aldrich.
• Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency.
• EMA Nitrosamine Guidance. Zamann Pharma Support GmbH.
• ICH M7 for Nitrosamines: Steps for a Lifecycle Management. Zamann Pharma Support.
• LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA.
• The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control.
• Nitrosamines Analysis with LC-MS/MS.
• Method Validation for Nitrosamine Impurities in Pharmaceuticals: An Application Note and Protocol Following ICH Guidelines. Benchchem.
• Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469>. Analytix Reporter.
• Control of Nitrosamine Impurities in Human Drugs. FDA.
• Nitrosamine impurities. European Medicines Agency.
• Why Regulatory Agencies Require Validated Methods for Nitrosamines.
• LCMS/MS Method Considerations for Nitrosamine Analysis in APIs.
• Nitrosamine impurity analysis of pharmaceuticals by EMA and FDA guidelines. Measurlabs.
• Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. Ardena.
• FDA Provides Guidance to Manufacturers for Controlling Nitrosamine Impurities in Human Drugs. Winston & Strawn.
• Pharmaceutical community eyeing FDA guidance on nitrosamines with gre
• Docket No. FDA-2020-D-1530; Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry.
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other M
• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with. SID.ir.
• (PDF) Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI).
• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. Lachman Consultants.
• A Comprehensive Synthesis and Standardisation of Nitrosamine Impurities of Mirabegron and Their Related Compounds. International Journal of Pharmaceutical and Phytopharmacological Research.
• How to deal with Nitrosamine standards?. Community.
• Nitrosamine Reference Standard Qualification.
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. EDREX.
• WHO good manufacturing practices considerations for the prevention and control of nitrosamine contamination in pharmaceutical products. Pharma Excipients.

Sources

• 1. measurlabs.com [measurlabs.com]
• 2. FDA Provides Guidance to Manufacturers for Controlling Nitrosamine Impurities in Human Drugs | Winston & Strawn [winston.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. ardena.com [ardena.com]
• 8. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 9. EMA Nitrosamine Guidance - Zamann Pharma Support GmbH [zamann-pharma.com]
• 10. fda.gov [fda.gov]
• 11. resolvemass.ca [resolvemass.ca]
• 12. Pharmaceutical community eyeing FDA guidance on nitrosamines with great interest | Quality Matters | U.S. Pharmacopeia Blog [qualitymatters.usp.org]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. resolvemass.ca [resolvemass.ca]
• 15. insider.thefdagroup.com [insider.thefdagroup.com]
• 16. edaegypt.gov.eg [edaegypt.gov.eg]
• 17. resolvemass.ca [resolvemass.ca]
• 18. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 19. fda.gov [fda.gov]
• 20. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 21. researchgate.net [researchgate.net]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. waters.com [waters.com]
• 24. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 25. How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Technical Notes & Optimization

overcoming challenges in the synthesis of trifluoromethylated heterocycles

Welcome to the technical support center for the synthesis of trifluoromethylated heterocycles. The strategic incorporation of the trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry, significantly enhancing the metabolic stability, lipophilicity, and bioavailability of drug candidates.[1][2] However, the introduction of this powerful functional group into heterocyclic scaffolds is often fraught with challenges. This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to overcome common hurdles in their synthetic endeavors.

Here, we will delve into the causality behind experimental choices, offering troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of trifluoromethylation reactions.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of trifluoromethylated heterocycles, providing step-by-step solutions grounded in chemical principles.

Low or No Product Yield

Problem: You are observing low conversion of your starting material or no formation of the desired trifluoromethylated heterocycle.

Possible Causes & Solutions:

• Reagent Instability or Deactivation:

  • Insight: Many trifluoromethylating reagents are sensitive to moisture, air, or light. For instance, some Togni reagents can be thermally unstable and may decompose exothermically.[2]

  • Solution:

    • Verify Reagent Quality: Use a fresh batch of the trifluoromethylating reagent. Ensure it has been stored under the recommended conditions (e.g., under an inert atmosphere, protected from light).

    • Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent quenching by atmospheric moisture.

    • Anhydrous Conditions: Use anhydrous solvents and ensure all glassware is thoroughly dried before use.

• Incorrect Reaction Conditions:

  • Insight: The success of a trifluoromethylation reaction is highly dependent on the solvent, temperature, and additives. For example, the regioselectivity of C-H trifluoromethylation can sometimes be influenced by the choice of solvent.[3]

  • Solution:

    • Solvent Screening: If the reaction is sluggish, consider screening different solvents. Polar aprotic solvents like DMF, DMSO, or acetonitrile are often effective.[4]

    • Temperature Optimization: Some reactions require low temperatures to suppress side reactions, while others need heating to proceed. Perform small-scale experiments at various temperatures to find the optimal condition. For nucleophilic trifluoromethylations, low temperatures (e.g., -78 °C) can be crucial to stabilize the trifluoromethyl anion.[4][5]

    • Catalyst or Additive Issues: For catalyzed reactions, ensure the catalyst is active and used in the correct loading. In some cases, additives are necessary to facilitate the reaction. For instance, a fluoride source is often required to activate TMSCF₃ (Ruppert-Prakash reagent) for nucleophilic trifluoromethylation.[4]

• Substrate Incompatibility:

  • Insight: The electronic properties of your heterocyclic substrate play a critical role. Electron-rich heterocycles are generally more amenable to electrophilic trifluoromethylation, while electron-deficient systems may require radical or nucleophilic approaches.[3]

  • Solution:

    • Re-evaluate Your Strategy: If your substrate is electron-deficient, an electrophilic trifluoromethylation may not be the best approach. Consider switching to a radical trifluoromethylation using a reagent like the Langlois reagent (CF₃SO₂Na) with an oxidant.[3]

    • Protecting Groups: Sensitive functional groups on your heterocycle might interfere with the reaction. Consider using protecting groups to mask these functionalities.

Poor Regioselectivity

Problem: The trifluoromethyl group is being introduced at multiple positions on the heterocycle, leading to a mixture of regioisomers that are difficult to separate.

Possible Causes & Solutions:

• Inherent Reactivity of the Heterocycle:

  • Insight: C-H trifluoromethylation often proceeds at the most innately reactive positions of the heterocycle, which can lead to mixtures if multiple sites have similar reactivity.[3] This is a common challenge in radical trifluoromethylation.[6]

  • Solution:

    • Solvent Tuning: Preliminary data suggests that the regioselectivity of C-H trifluoromethylation can be fine-tuned by judicious solvent choice.[3] Experiment with a range of solvents to see if selectivity can be improved.

    • Directing Groups: If possible, introduce a directing group onto your heterocycle to guide the trifluoromethylation to a specific position.

    • Alternative Synthetic Routes: Consider a "programmed" trifluoromethylation approach where the heterocycle is pre-functionalized (e.g., with a boronic acid or a halide) at the desired position, followed by a cross-coupling reaction.[3]

• Reaction Mechanism Ambiguity:

  • Insight: The reaction may be proceeding through multiple pathways (e.g., a mix of radical and polar mechanisms), leading to different regioisomers.

  • Solution:

    • Mechanistic Probes: Add radical scavengers (e.g., TEMPO) or radical initiators to your reaction to probe the involvement of radical species. This can help you understand the dominant pathway and optimize conditions to favor a single mechanism.

Formation of Side Products

Problem: You are observing significant formation of undesired by-products, complicating purification and reducing the yield of your target compound.

Possible Causes & Solutions:

• Competitive Reaction Pathways:

  • Insight: In radical trifluoromethylations, side reactions such as hydrogen atom abstraction to form CF₃H can compete with the desired reaction.[3]

  • Solution:

    • Optimize Reagent Stoichiometry: Carefully control the stoichiometry of your reagents. An excess of the trifluoromethylating agent or oxidant might lead to over-reaction or decomposition.

    • Temperature Control: Running the reaction at a lower temperature can sometimes suppress the rates of side reactions more than the desired reaction.[5]

• Substrate Decomposition:

  • Insight: Some heterocycles, like pyrroles, are sensitive to strong electrophiles and can polymerize or decompose under harsh reaction conditions.[1]

  • Solution:

    • Milder Reagents: Switch to a milder trifluoromethylating reagent. For example, if a highly reactive electrophilic reagent is causing decomposition, consider a second-generation Togni reagent or a photocatalytic approach.

    • Neutral Conditions: Whenever possible, choose methods that proceed under mild and neutral conditions to avoid substrate degradation.[1]

Difficult Purification

Problem: The desired trifluoromethylated heterocycle is difficult to separate from starting materials, regioisomers, or by-products.

Possible Causes & Solutions:

• Similar Polarity of Components:

  • Insight: Regioisomers and certain by-products can have very similar polarities to the desired product, making chromatographic separation challenging.[7]

  • Solution:

    • Optimize Chromatography:

      • Systematic Solvent Screening: Use thin-layer chromatography (TLC) to screen a wide range of solvent systems to find one that provides the best separation.[7]

      • Alternative Stationary Phases: If silica gel is not providing adequate separation, consider using other stationary phases like alumina or reversed-phase silica (C18).[8]

      • High-Performance Liquid Chromatography (HPLC): For very difficult separations, preparative HPLC can offer much higher resolution.[7][9]

    • Recrystallization: If your product is a solid, recrystallization can be a highly effective purification technique, especially for removing small amounts of impurities.[8]

    • Derivatization: In some cases, it may be beneficial to derivatize the crude product mixture to alter the polarity of the components, facilitate separation, and then remove the derivatizing group.

II. Frequently Asked Questions (FAQs)

Q1: Which type of trifluoromethylating reagent should I choose for my heterocycle?

A1: The choice of reagent depends heavily on the electronic nature of your heterocycle and the desired transformation.

• For Electron-Rich Heterocycles (e.g., indoles, pyrroles): Electrophilic trifluoromethylating reagents like Togni's reagents or Umemoto's reagents are often a good starting point.[1][10]

• For Electron-Deficient Heterocycles (e.g., pyridines, pyrimidines): Radical trifluoromethylation methods are generally more effective. Reagents like CF₃SO₂Na (Langlois reagent) in the presence of an oxidant, or photocatalytic methods are suitable.[3]

• For Nucleophilic Addition to Carbonyls or Imines: The Ruppert-Prakash reagent (TMSCF₃) is the most common choice.[4]

Q2: My trifluoromethylation reaction is not going to completion. Can I simply add more reagents?

A2: In some cases, a second addition of the trifluoromethylating reagent and oxidant after a certain reaction time can help drive the reaction to completion, especially if the initial reagents have been consumed or have decomposed.[3] However, it is important to first analyze a small aliquot of the reaction mixture to confirm that the starting material is still present and that the lack of conversion is not due to substrate decomposition.

Q3: I am observing the formation of an unexpected regioisomer. What could be the cause?

A3: The regioselectivity of trifluoromethylation can be complex and is influenced by a combination of electronic and steric factors. In C-H functionalization reactions, the "innate" reactivity of the heterocycle's C-H bonds dictates the position of attack.[3] This may not always align with predictions based on simple aromatic substitution rules. It is also possible that under certain conditions, a different reaction mechanism with a different regiochemical preference is operating.

Q4: How can I improve the diastereoselectivity of my trifluoromethylation reaction on a chiral substrate?

A4: Achieving high diastereoselectivity often requires careful optimization of reaction conditions.

• Lower the Reaction Temperature: Performing the reaction at lower temperatures (e.g., -78 °C) can enhance selectivity by favoring the transition state with the lowest activation energy.[5]

• Screen Lewis Acids: If a Lewis acid is used, screening different Lewis acids can identify one that provides better facial bias for the incoming trifluoromethyl group.[5]

• Solvent Effects: The choice of solvent can influence the conformation of the substrate-reagent complex and thus impact diastereoselectivity.[5]

Q5: Are there any safety concerns I should be aware of when working with trifluoromethylating reagents?

A5: Yes, some trifluoromethylating reagents require careful handling. For example, certain Togni reagents can be thermally unstable and may decompose exothermically.[2] It is crucial to consult the Safety Data Sheet (SDS) for each reagent and perform a thorough risk assessment before use. Always work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE).

III. Experimental Protocols & Data

Table 1: Comparison of Common Trifluoromethylating Reagents

Reagent Type	Common Examples	Typical Substrates	Key Advantages	Common Challenges
Electrophilic	Togni's Reagents, Umemoto's Reagents	Electron-rich arenes and heterocycles, thiols, alcohols	Bench-stable solids, commercially available[11]	Can be thermally unstable[2], may not work for electron-deficient systems
Radical	CF₃SO₂Na (Langlois Reagent), CF₃I	Electron-deficient heterocycles, alkenes	Broad substrate scope, good functional group tolerance[3]	Can lead to mixtures of regioisomers[6], potential for side reactions[3]
Nucleophilic	TMSCF₃ (Ruppert-Prakash Reagent)	Aldehydes, ketones, imines	Readily available, well-established reactivity	Requires an initiator (e.g., fluoride source)[4], CF₃⁻ anion can be unstable

General Protocol for Radical C-H Trifluoromethylation of a Heterocycle

This protocol is a general guideline based on a method for the direct trifluoromethylation of heterocycles.[3]

• To a reaction vessel, add the heterocycle (1.0 equiv).

• Add sodium trifluoromethanesulfinate (Langlois reagent, 3.0 equiv).

• Add the solvent (e.g., a mixture of acetonitrile and water).

• Add tert-butyl hydroperoxide (tBuOOH, 5.0 equiv) to initiate the reaction.

• Stir the mixture at room temperature for 3-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction and perform an aqueous work-up.

• Purify the crude product by silica gel column chromatography.

Note: For some less reactive substrates, a second addition of the Langlois reagent and tBuOOH may be necessary to drive the reaction to completion.[3]

IV. Visualizing Workflows and Concepts

Decision-Making Workflow for Troubleshooting Low Yield

Caption: A troubleshooting flowchart for addressing low-yield issues.

General Pathways for Heterocycle Trifluoromethylation

Caption: The three main mechanistic pathways for trifluoromethylation.

References

• Ji, Y., Brueckl, T., Baxter, R. D., Fujiwara, Y., Seiple, I. B., Su, S., Blackmond, D. G., & Baran, P. S. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411–14415. [Link]

• Gemo, M., et al. (2019). A Novel and Efficient Continuous-Flow Route To Prepare Trifluoromethylated N-Fused Heterocycles for Drug Discovery and Pharmaceutical Manufacturing. Industrial & Engineering Chemistry Research, 58(25), 10747–10755. [Link]

• Shaikh, A. A., et al. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. [Link]

• Pharmaceutical Technology. (2026, March 12). Overcoming Challenges in Fluorine-Based Chemistry. Pharmaceutical Technology. [Link]

• Prakash, G. K. S., et al. (2021). Advances in the Development of Trifluoromethoxylation Reagents. Molecules, 26(24), 7578. [Link]

• Molecules. (n.d.). Recent Advances in the Trifluoromethylation Reactions of Isonitriles To Construct CF 3 -Substituted N-Heterocycles. [Link]

• Jia, H., et al. (2021). Trifluoromethyl Thianthrenium Triflate: A Readily Available Trifluoromethylating Reagent with Formal CF3+, CF3•, and CF3– Reactivity. Journal of the American Chemical Society, 143(19), 7623–7629. [Link]

• Molecules. (n.d.). Trifluoromethyl Nitrogen Heterocycles: Synthetic Aspects and Potential Biological Targets. [Link]

• ResearchGate. (n.d.). Synthesis of trifluoromethylated nitrogen heterocycles. ResearchGate. Retrieved from [Link]

• Kuehl, C. J., & Taylor, M. S. (2025). Trifluoromethylation of Arenes and Heterocycles via a Bench-Stable Photocaged Trifluoromethylation Reagent. Organic Letters. [Link]

• Shen, Q., et al. (2015). Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. Accounts of Chemical Research, 48(6), 1727–1739. [Link]

• Xu, X.-H., et al. (2022). A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles. Molecules, 27(19), 6638. [Link]

• Science of Synthesis. (n.d.). Modern Strategies in Organofluorine Chemistry 1. Thieme. [Link]

• Al-Masum, M. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. Oriental Journal of Chemistry, 34(6). [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of trifluoromethyl arenes. Organic Chemistry Portal. Retrieved from [Link]

• Qing, F.-L., et al. (2014). Oxidative Trifluoromethylation and Trifluoromethylthiolation Reactions Using (Trifluoromethyl)trimethylsilane as a Nucleophilic CF3 Source. Accounts of Chemical Research, 47(5), 1543–1553. [Link]

• Prakash, G. K. S., et al. (2010). Superelectrophiles and the Effects of Trifluoromethyl Substituents. Accounts of Chemical Research, 43(11), 1583–1595. [Link]

• SciSpace. (2018, December 12). Recent Trifluoromethylation Reactions. A Mini Review Paper. SciSpace. [Link]

• Wikipedia. (n.d.). Trifluoromethylation. Wikipedia. Retrieved from [Link]

Sources

• 1. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

improving the yield and purity of 1-Nitroso-3-(trifluoromethyl)pyrrolidine synthesis

Welcome to the Technical Support Center for the synthesis of 1-Nitroso-3-(trifluoromethyl)pyrrolidine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions encountered during this synthesis. As Senior Application Scientists, we provide not only procedural guidance but also the underlying scientific principles to empower you to optimize your reaction for both yield and purity.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 1-Nitroso-3-(trifluoromethyl)pyrrolidine. Each section details the problem, potential causes, and actionable solutions with explanations.

Problem 1: Low or No Product Formation

Symptoms:

• TLC or LC-MS analysis of the crude reaction mixture shows a significant amount of unreacted 3-(trifluoromethyl)pyrrolidine.

• The isolated yield of the desired product is significantly lower than expected.

Potential Causes & Solutions:

Potential Cause	Scientific Explanation	Troubleshooting Steps
Incomplete Nitrosation	The nitrosation of secondary amines, such as 3-(trifluoromethyl)pyrrolidine, is an electrophilic substitution reaction where the nitrosonium ion (NO+) is the electrophile.[1] The formation of the nitrosonium ion from sodium nitrite is acid-catalyzed. Insufficient acidity can lead to a low concentration of the active nitrosating agent. The electron-withdrawing nature of the trifluoromethyl group can decrease the nucleophilicity of the pyrrolidine nitrogen, making the reaction more sluggish than for unsubstituted pyrrolidines.[2][3]	1. Optimize pH: Carefully adjust the pH of the reaction mixture to be acidic, typically between 3 and 4. This can be achieved by the slow, dropwise addition of an acid like HCl or acetic acid to an aqueous solution of 3-(trifluoromethyl)pyrrolidine and sodium nitrite at a low temperature (0-5 °C). 2. Increase Reaction Time/Temperature: If the reaction is slow, consider extending the reaction time. If extending the time is ineffective, a modest increase in temperature might be necessary, but this should be done cautiously to avoid side reactions. 3. Choice of Nitrosating Agent: While sodium nitrite in acidic solution is common, other nitrosating agents like nitrosyl chloride (NOCl) or dinitrogen trioxide (N2O3) could be considered under specific conditions, though they are more reactive and may require more stringent control.[4]
Decomposition of Nitrous Acid	Nitrous acid is unstable and can decompose, especially at higher temperatures.[1] This reduces the concentration of the active nitrosating species.	1. Maintain Low Temperature: The reaction should be performed at a low temperature, typically between 0 and 5 °C, to ensure the stability of the in situ generated nitrous acid. 2. Slow Addition of Reagents: Add the acid to the solution of the amine and sodium nitrite slowly and dropwise to control the rate of nitrous acid formation and consumption.

Experimental Workflow: Optimizing Nitrosation Conditions

Sources

• 1. Nitrosation and nitrosylation - Wikipedia [en.wikipedia.org]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines | Lhasa Limited [lhasalimited.org]

Nitrosamine LC-MS Analytical Support Center: Troubleshooting &amp; Method Optimization

Welcome to the Technical Support Center for Nitrosamine Analysis. The detection of mutagenic nitrosamines—such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA)—in active pharmaceutical ingredients (APIs) and drug products requires sub-parts-per-billion (ppb) sensitivity to meet strict regulatory acceptable intake limits (e.g., 26.5 ng/day)[1].

This guide is engineered for analytical scientists and drug development professionals. It transcends basic operating procedures by explaining the causality behind mass spectrometry (MS) behaviors, providing self-validating protocols, and addressing the most critical bottlenecks in trace-level genotoxic impurity quantification.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: I am losing sensitivity for low-molecular-weight nitrosamines (like NDMA) when using Electrospray Ionization (ESI). Should I switch to APCI?

Yes. For small, volatile nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) is the gold standard and can provide up to a 10-fold improvement in sensitivity compared to ESI.

The Causality: ESI is a solution-phase ionization technique. Because NDMA is highly volatile and lacks strongly acidic or basic functional groups, it often evaporates into the source exhaust during the droplet desolvation process before it can be ionized. Furthermore, ESI is highly susceptible to matrix suppression from co-eluting API components. APCI, conversely, uses a heated nebulizer to intentionally vaporize the analyte and solvent into the gas phase, followed by a corona discharge that initiates gas-phase ion-molecule reactions. This mechanism efficiently protonates volatile nitrosamines while drastically reducing matrix suppression[2]. However, for complex, non-volatile Nitrosamine Drug Substance-Related Impurities (NDSRIs), ESI remains the preferred choice due to their higher polarity and thermal lability[3].

Q2: I am seeing an unexpected overestimation of NDMA in my Metformin or Valsartan samples. What is causing this, and how do I fix it?

You are likely experiencing an isobaric interference from N,N-dimethylformamide (DMF).

The Causality: DMF is a ubiquitous manufacturing solvent. In a mass spectrometer, the naturally abundant protonated NDMA ion has an exact mass of m/z 75.0553. However, the 13C isotope of protonated DMF has an exact mass of m/z 75.0634[4]. The mass difference is a mere ~0.0081 Da. Standard triple quadrupole (QqQ) mass spectrometers operating at unit resolution cannot distinguish between these two ions. If DMF co-elutes with NDMA, the DMF 13C isotope will artificially inflate the NDMA peak area, leading to false positives or out-of-specification (OOS) results[5][6].

The Solution: You must implement a self-validating system to confirm peak purity. You can achieve this via two routes:

• High-Resolution Mass Spectrometry (HRMS): Use a Q-TOF or Orbitrap system with a resolving power greater than 15,000 to mass-resolve the two peaks[6].

• Chromatographic Separation: If limited to a QqQ system, you must alter the stationary phase selectivity. Standard C18 columns often fail to separate NDMA and DMF. Switching to a Biphenyl or Pentafluorophenyl (F5) column enhances π−π interactions and dipole-dipole retention, successfully pulling NDMA and DMF apart into baseline-resolved peaks[7].

Q3: Why do my MS source parameters (like Declustering Potential) look optimal during syringe infusion, but yield poor Signal-to-Noise (S/N) during actual LC-MS runs?

The Causality: Syringe infusion introduces a pure standard in a clean solvent at a constant rate. It completely ignores the chemical background noise generated by the LC mobile phase (e.g., formic acid clusters) and the sample matrix.

The Solution: Parameters that impact background noise—such as Declustering Potential (DP), Q0 Dissociation (Q0D), and Curtain Gas—must be optimized dynamically via LC-MS injections[8]. High DP voltages might slightly reduce the absolute peak height of NDMA, but they disproportionately destroy background solvent clusters, resulting in a net increase in the S/N ratio.

Part 2: Mandatory Visualizations & Workflows

Decision tree for selecting the optimal MS ionization source based on nitrosamine properties.

Troubleshooting workflow for resolving N,N-dimethylformamide (DMF) isobaric interference.

Part 3: Step-by-Step Experimental Protocols

Protocol 1: Resolving NDMA and DMF Isobaric Interference via LC Selectivity

Purpose: To establish a self-validating chromatographic method that prevents false-positive NDMA quantification on QqQ systems.

• Column Selection: Install a high-retention polar-selective column, such as a Kinetex 2.6 µm F5 (Pentafluorophenyl) or a Biphenyl phase (150 x 4.6 mm)[7][9].

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in LC-MS grade water.

  • Mobile Phase B: 0.1% Formic acid in LC-MS grade Methanol.

• Gradient Design: Start at 5% B to maximize the retention of highly polar NDMA. Hold for 2 minutes, then ramp to 50% B over 5 minutes.

• System Suitability Testing (SST):

  • Inject a mixed standard containing 10 ng/mL NDMA and 50 ng/mL DMF.

  • Monitor the MRM transition m/z 75.1 → 43.1 (which will pick up both compounds on a low-res system).

• Validation: Ensure the resolution ( Rs​ ) between the DMF peak and the NDMA peak is ≥1.5 . If co-elution persists, decrease the initial gradient starting percentage to 2% B or lower the column temperature to 35∘C to increase dipole interactions.

Protocol 2: Dynamic LC-MS Source Optimization for Maximum S/N

Purpose: To optimize MS parameters against actual matrix background rather than pure solvent.

• Preparation: Prepare a 1 ng/mL standard of NDMA in the actual sample diluent (e.g., water or 5% methanol).

• Injection Sequence: Program a sequence of 5 replicate LC-MS injections of the standard.

• Parameter Stepping:

  • Injection 1: Set Curtain Gas to 30 psi, DP to 40 V.

  • Injection 2-5: Incrementally increase Curtain Gas by 10 psi per run (up to system max) and DP by 10 V per run[8].

• Data Analysis: Do not look at absolute peak area. Instead, extract the chromatograms and calculate the Signal-to-Noise (S/N) ratio for each injection.

• Selection: Choose the parameter set that yields the highest S/N ratio. You will typically find that higher Curtain Gas (e.g., 55 psi) reduces background noise by 50% without sacrificing the analyte signal, effectively doubling your sensitivity[8].

Part 4: Data Presentation & Parameter Summaries

Table 1: Ionization Source Selection Guide

Parameter	APCI (Atmospheric Pressure Chemical Ionization)	ESI (Electrospray Ionization)
Target Analytes	Low MW, volatile (NDMA, NDEA, NDBA)	High MW, complex (NDSRIs, API)
Ionization Mechanism	Gas-phase corona discharge	Solution-phase droplet desolvation
Flow Rate Tolerance	High (Optimal at > 100 µL/min)	Low to Medium (Optimal at 5-10 µL/min for nano/micro, up to 1 mL/min with heat)
Matrix Effect Susceptibility	Low (Gas-phase proton transfer is robust)	High (Competition for charge on droplet surface)
Sensitivity for NDMA	Excellent (~10x signal boost)	Poor (High volatility leads to source loss)

Table 2: Exact Mass & MRM Transitions for Common Nitrosamines

Note: Transitions must be optimized per instrument. Use this as a starting baseline.

Analyte	Formula	Exact Mass [M+H]+	Primary MRM (Quant)	Secondary MRM (Qual)
NDMA	C2​H7​N2​O+	75.0553	75.1 → 43.1	75.1 → 58.1
DMF ( 13C Isotope)	13C1​C2​H8​NO+	75.0634	75.1 → 43.1 (Interferes)	N/A
NDEA	C4​H11​N2​O+	103.0866	103.1 → 75.1	103.1 → 47.1
NMBA	C5​H11​N2​O3+​	147.0764	147.1 → 117.1	147.1 → 44.1

References

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. Available at: [Link]

• By Ionization Only: Detecting Nitrosamines with Mass Spectrometry. Plasmion GmbH. Available at: [Link]

• Optimized MSMS parameters for all the six nitrosamine impurities in positive ion mode. ResearchGate. Available at:[Link]

• LCMS/MS Method Considerations for Nitrosamine Analysis in APIs. LCGC International. Available at: [Link]

• High Sensitivity Quantitation of Nitrosamine Genotoxic Impurities: LC-MS Analysis of Ranitidine Drug Product. Waters Corporation. Available at:[Link]

• Got DMF? Chromatographic separation and identification of NDMA and DMF using LCMS-9030. Shimadzu Scientific Instruments. Available at: [Link]

• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. The FDA Group. Available at:[Link]

• Simultaneous Quantitation of N-nitrosamines and NDSRI in API and Formulation by Using a DUIS Ionization Source. Shimadzu Corporation. Available at:[Link]

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities. U.S. Food and Drug Administration (FDA). Available at: [Link]

• A Cautionary Tale: Quantitative LC-HRMS Analytical Procedures for the Analysis of N-Nitrosodimethylamine in Metformin. National Institutes of Health (NIH) / PMC. Available at:[Link]

Sources

• 1. insider.thefdagroup.com [insider.thefdagroup.com]
• 2. By Ionization Only: Detecting Nitrosamines with Mass Spectrometry - Plasmion GmbH [plasmion.com]
• 3. Simultaneous Quantitation of N-nitrosamines and NDSRI in API and Formulation by Using a DUIS Ionization Source in LC-MS/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. A Cautionary Tale: Quantitative LC-HRMS Analytical Procedures for the Analysis of N-Nitrosodimethylamine in Metformin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. sepscience.com [sepscience.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Addressing the Instability of N-Nitroso Compounds During Analytical Testing

Welcome to the Technical Support Center for N-Nitrosamine Analysis. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges with the inherent instability of N-nitroso compounds (nitrosamines) during analytical testing. The following guides and FAQs are structured to provide not only solutions but also the underlying scientific reasoning to empower you to build robust and reliable analytical methods.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the nature of nitrosamine instability.

Q1: What are the primary factors that cause N-nitroso compounds to be unstable during analysis?

A1: The instability of N-nitroso compounds is a significant challenge in achieving accurate and reproducible analytical results.[1] The primary drivers of this instability are their susceptibility to degradation under specific environmental and chemical conditions. The key factors are:

• Photodegradation: Nitrosamines are notoriously light-sensitive.[2] They possess chromophores that absorb ultraviolet (UV) light, particularly around 230 nm and 340 nm. This absorption can lead to the cleavage of the N-N bond, causing the molecule to degrade.[3] Therefore, all sample and standard preparations should be performed under light-protected conditions using amber glassware or light-blocking vials.

• pH Sensitivity: The stability of nitrosamines is highly dependent on the pH of the solution. Acidic conditions can promote both formation and degradation.[4][5] While strong acidic conditions (pH 1-2) can lead to denitrosation, the rate of photolytic degradation is often accelerated at a lower pH.[3][6] Conversely, alkaline conditions can also affect stability, with some studies showing a decrease in degradation quantum yields above pH 8.[6]

• Thermal Lability: Certain nitrosamines, especially volatile ones, can be sensitive to high temperatures. This is a critical consideration in Gas Chromatography (GC) analysis, where high inlet temperatures can cause degradation or even artificial formation of nitrosamines, leading to inaccurate results.[2][7]

• Presence of Nitrosating Agents: The in-situ or artificial formation of nitrosamines during sample preparation and analysis is a major concern.[1][8] This can occur if precursor amines (secondary or tertiary) are present in the sample matrix along with nitrosating agents like residual nitrites, under favorable conditions (e.g., acidic pH).[5][9]

Q2: I'm seeing inconsistent results (poor reproducibility) in my nitrosamine analysis. Could this be a stability issue?

A2: Absolutely. Inconsistent results are a classic symptom of analyte instability. If you observe significant variability between replicate injections or different sample preparations, it is highly probable that your nitrosamine analytes are degrading at some point in your workflow.

Key areas to investigate include:

• Sample Preparation: Are you protecting your samples from light? Is the pH of your sample diluent controlled and optimized? Are you avoiding excessive heat or sonication, which could accelerate degradation?[1]

• Storage Conditions: How are you storing your samples and standards? N-nitroso compounds can degrade even when stored at -20°C, with significant losses observed within the first 24 hours.[10] Immediate analysis after preparation is ideal. If storage is necessary, it should be at ultra-low temperatures (e.g., -80°C) and always protected from light.

• Analytical Method: For LC-MS, is the mobile phase pH appropriate? For GC-MS, is the inlet temperature too high?[7] The analytical conditions themselves can be a source of degradation.

Q3: What is "artifactual formation" and how can I prevent it?

A3: Artifactual formation refers to the unintended creation of nitrosamines during the sample preparation or analytical process.[1] This leads to a false positive or an overestimation of the nitrosamine concentration in the original sample. It occurs when precursor amines and nitrosating agents, which may be present in the sample matrix or introduced from reagents, react under the conditions of your workflow.[8]

To prevent artifactual formation:

• Use of Inhibitors: The most effective strategy is to add inhibitors to your sample preparation diluent.[1][5] These "scavengers" react with and neutralize nitrosating agents before they can form nitrosamines.

  • Ascorbic Acid (Vitamin C): A highly effective, water-soluble inhibitor.[5][11][12]

  • Alpha-Tocopherol (Vitamin E): A lipid-soluble inhibitor, useful for non-aqueous sample matrices.[5][11][12]

  • Sulfamic Acid: Can also be used to remove nitrites.[1]

• Control of pH: Since nitrosation is often favored by acidic conditions, maintaining a neutral or slightly basic pH during sample preparation can help minimize this reaction.[5]

• Temperature Control: Avoid high temperatures during sample preparation steps, as heat can catalyze the nitrosation reaction.[2]

Section 2: Troubleshooting Guides

This section provides structured guidance for resolving specific issues encountered during nitrosamine analysis.

Troubleshooting Guide 1: Low Analyte Recovery

Issue: You are experiencing consistently low recovery of your nitrosamine analytes when analyzing spiked samples or quality controls.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for low nitrosamine recovery.

Detailed Explanations & Actions

• Step 1: Light Protection: Nitrosamines are susceptible to photolysis.[2]

  • Action: Immediately switch to amber volumetric flasks and autosampler vials. Work in an area with minimal direct light exposure. Wrap sample containers in aluminum foil if necessary.

• Step 2: Temperature Exposure: High temperatures can cause degradation, particularly for volatile nitrosamines like NDMA.

  • Action (GC-MS): Lower the injector port temperature incrementally to find a balance between efficient volatilization and minimal degradation.

  • Action (Sample Prep): Avoid heating or prolonged sonication during extraction.[1] If concentration is needed, consider gentler techniques than evaporation to dryness.

• Step 3: pH Control: Extreme pH values can accelerate degradation.

  • Action: Measure the pH of your final sample extract. If it is highly acidic or basic, adjust your extraction protocol or diluent to achieve a more neutral pH (e.g., 6-8), unless a specific pH is required for chromatographic reasons. Photolytic degradation is often faster in acidic water.

• Step 4: Inhibitors (for potential in-situ loss): While inhibitors are primarily for preventing formation, they also protect against degradation by scavenging reactive species.

  • Action: If not already in use, add an inhibitor like ascorbic acid to your sample diluent. This can prevent oxidative degradation pathways.

• Step 5: Analyte Volatility: For small, volatile nitrosamines, significant analyte loss can occur during sample concentration steps (e.g., nitrogen evaporation).[2]

  • Action: Minimize or eliminate evaporative concentration. For volatile analytes, a headspace GC-MS/MS method is often more robust and avoids such losses.[2]

Troubleshooting Guide 2: Appearance of Unexpected Peaks or High Baselines

Issue: Your chromatogram shows unexpected peaks, or you have a high, noisy baseline, potentially indicating false positives or matrix interference.

Causality and Investigation

This issue often points to two culprits: artifactual formation or matrix interference .

• Artifactual Formation: As discussed in the FAQs, this is the creation of nitrosamines during your analysis.

  • Diagnostic Test: Prepare a "blank" sample containing only the sample matrix (without the active pharmaceutical ingredient, if possible) and process it through your entire sample preparation and analysis workflow. If you detect nitrosamines, it confirms artifactual formation is occurring.

  • Solution: Implement the use of inhibitors (see Q3 and Protocol 1). Ensure all reagents are fresh and of high purity to avoid introducing precursor contaminants.

• Matrix Interference: The complex nature of pharmaceutical formulations can interfere with analyte detection.[1] Some excipients may not ionize well but can still suppress the mass spectrometer signal if they co-elute with your analyte.[1]

  • Challenge: Isobaric compounds (molecules with the same nominal mass) can be mistaken for your target nitrosamine, especially if you are using a low-resolution mass spectrometer.[1] For example, the common solvent dimethylformamide (DMF) has a mass very similar to N-nitrosodimethylamine (NDMA) and can cause overestimation if not chromatographically resolved.[2]

  • Solution:

    • Improve Chromatographic Separation: Modify your gradient, mobile phase, or switch to a column with a different selectivity to resolve the nitrosamine from the interfering peak.

    • Enhance Sample Cleanup: Incorporate a Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) step to remove interfering matrix components before analysis.[2]

    • Use High-Resolution Mass Spectrometry (HRMS): HRMS can distinguish between your analyte and an interference based on their exact mass, providing a higher degree of confidence in your results.[13][14]

Section 3: Key Experimental Protocols

Protocol 1: Sample Preparation with Nitrosation Inhibitors

This protocol provides a general framework for preparing solid dosage forms while minimizing nitrosamine degradation and artifactual formation.

Objective: To extract N-nitroso compounds from a solid matrix into a solution suitable for LC-MS/MS analysis, while preventing their degradation or formation.

Materials:

• Amber Class A volumetric flasks and pipettes

• Amber autosampler vials with caps

• Analytical balance

• Mechanical shaker or vortex mixer

• Centrifuge

• 0.22 µm syringe filters (ensure they do not introduce interferences)

• Extraction Diluent: 1:1 (v/v) Methanol:Water containing 0.1% (w/v) Ascorbic Acid. (Prepare fresh daily).

Procedure:

• Sample Weighing: Accurately weigh a portion of the ground sample (e.g., powdered tablets) equivalent to a single dose into an amber volumetric flask.

• Diluent Addition: Add a precise volume of the freshly prepared Extraction Diluent to the flask to achieve the target concentration.

• Extraction: Tightly cap the flask and mix thoroughly. Place on a mechanical shaker for 30 minutes. Alternatively, vortex vigorously for 2-5 minutes. Protect from light during this step.

• Centrifugation: Transfer an aliquot of the resulting suspension to a centrifuge tube. Centrifuge at 4000 rpm for 10 minutes to pellet the excipients.

• Filtration: Carefully draw the supernatant and filter it through a 0.22 µm syringe filter into a clean amber autosampler vial.

• Analysis: Analyze the sample immediately. If immediate analysis is not possible, store the vial at -80°C until analysis.

Section 4: Data Summaries & Visualizations

Table 1: Recommended Stabilization & Handling Conditions for N-Nitroso Compounds

Parameter	Recommendation	Rationale & Citation
Light Exposure	Use amber glassware or light-blocking containers. Perform work under subdued lighting.	Prevents photodegradation, a primary pathway for N-N bond cleavage.[2]
Storage Temperature	Analyze fresh. If necessary, store at ≤ -80°C. Avoid -20°C for extended periods.	Minimizes thermal degradation. Significant loss can occur rapidly even at -20°C.[10]
Sample pH	Adjust sample diluent to a neutral range (pH 6-8) where possible.	Avoids acid- or base-catalyzed degradation. Lower pH can accelerate photolysis.[6]
Nitrosation Inhibitors	Add 0.1% Ascorbic Acid (aqueous) or α-Tocopherol (non-aqueous) to diluents.	Scavenges nitrosating agents to prevent artifactual formation and oxidative degradation.[1][2][5][11]
GC Inlet Temperature	Optimize to the lowest temperature that provides adequate sensitivity.	High temperatures can cause thermal degradation and artifactual formation in the inlet.[2][7]
Sample Concentration	Avoid evaporation to dryness. Use headspace GC for volatile nitrosamines.	Prevents loss of volatile analytes.[2]

Diagram: Degradation & Artifactual Formation Pathways

This diagram illustrates the dual challenges of nitrosamine analysis: the degradation of existing analytes and the artificial formation of new ones.

Caption: Key pathways affecting nitrosamine quantification.

References

• Trends and Challenges in Nitrosamine Testing: Part Two - The Analytical Scientist. (2025, March 12). The Analytical Scientist. [Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2024, August 19). Chemical Research in Toxicology - ACS Publications. [Link]

• Nitrosamines Analysis: Solutions for Risk Management and Analytical Testing from Experienced Industry Leaders. Cambrex. [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PMC. [Link]

• Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk Assessment, and Mitigation Strategies. (2024, September 30). Pharmaceuticals. [Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025, November 7). Organic Process Research & Development - ACS Publications. [Link]

• Emerging Trends in Nitrosamine Analysis for Pharma. (2025, June 5). Agilent. [Link]

• Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024, May 15). Veeprho. [Link]

• Effect of pH on UV Photodegradation of N-Nitrosamines in Water. Journal of Korean Society of Environmental Engineers. [Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. (2026, February 12). FDA. [Link]

• Control of Nitrosamine Impurities in Human Drugs. FDA. [Link]

• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. (2025, April 15). LCGC International. [Link]

• From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs. (2023, January 20). Manufacturing Chemist. [Link]

• Instability of N-nitroso compounds in gastric juice and preliminary results from analyses of fresh samples by using an improved analytical method. PubMed. [Link]

• Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations. (2018, February 28). PMC. [Link]

• Nitrosamine impurities: guidance for marketing authorisation holders. (2026, March 13). European Medicines Agency. [Link]

• An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. PMC. [Link]

• Photochemistry of nitroso compounds in solution. VI. Photolysis of N-nitrosamides in acidic media. Canadian Science Publishing. [Link]

• Research roundup: explore the latest science behind nitrosamine formation and mitigation in pharmaceuticals. (2023, February 10). dsm-firmenich Health, Nutrition & Care. [Link]

Sources

• 1. theanalyticalscientist.com [theanalyticalscientist.com]
• 2. cambrex.com [cambrex.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk Assessment, and Mitigation Strategies – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 6. An Organic Chemist’s Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. fda.gov [fda.gov]
• 10. Instability of N-nitroso compounds in gastric juice and preliminary results from analyses of fresh samples by using an improved analytical method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs [manufacturingchemist.com]
• 12. dsm-firmenich.com [dsm-firmenich.com]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]

minimizing side reactions in the N-nitrosation of trifluoromethylated pyrrolidines

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide addresses the specific challenges encountered during the N-nitrosation of trifluoromethylated pyrrolidines. The presence of the strongly electron-withdrawing trifluoromethyl (CF3) group significantly deactivates the pyrrolidine nitrogen, making it less nucleophilic and presenting unique hurdles compared to the nitrosation of simpler alkylamines.[1][2] This resource is designed to provide not just solutions, but a foundational understanding of the reaction mechanisms to empower you to troubleshoot effectively.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a direct question-and-answer format.

Question 1: My N-nitrosation reaction is extremely slow or stalls, resulting in very low conversion of my trifluoromethylated pyrrolidine starting material. What is the underlying cause and how can I fix it?

Answer:

This is the most common issue and stems directly from the electronic properties of your substrate. The trifluoromethyl group is a powerful electron-withdrawing group, which reduces the electron density on the pyrrolidine nitrogen. This lowers the amine's nucleophilicity, making it a poor reactant for standard nitrosating agents generated under mild acidic conditions (e.g., NaNO₂ in acetic or hydrochloric acid).[1] Furthermore, excessive acidity, intended to speed up the formation of the nitrosating agent, will protonate the already weakly basic amine, rendering it completely unreactive.[3]

Causality-Driven Solutions:

• Enhance the Electrophilicity of the Nitrosating Agent: Instead of relying on the equilibrium-limited formation of N₂O₃ from nitrous acid, consider using a more potent, pre-formed nitrosating agent.

  • Nitrosonium Tetrafluoroborate (NOBF₄): This is a powerful, non-coordinating source of the nitrosonium ion (NO⁺). It is highly effective for less reactive amines but must be handled with care in an inert, anhydrous environment to prevent decomposition.[4]

  • tert-Butyl Nitrite (TBN): TBN can act as a nitrosating agent under neutral or mildly acidic conditions and is often effective where traditional methods fail.[5]

  • N-Nitrososulfonamides: These reagents can transfer a nitroso group under mild conditions, a process known as transnitrosation, and can be highly effective for substrates that are sensitive to strong acids or oxidants.[5]

• Optimize Reaction pH with Precision: The ideal pH is a delicate balance. You need enough acid to generate the active nitrosating species but not so much that you fully protonate your amine. For a weakly basic amine, this window is very narrow.

  • Protocol: Instead of adding a strong acid directly, use a buffer system (e.g., an acetate buffer) to maintain a pH between 3.5 and 5.0. Monitor the pH throughout the addition of sodium nitrite. This prevents excursions to very low pH that would deactivate the amine.

• Increase Temperature Judiciously: While elevated temperatures can increase reaction rates, they can also promote the decomposition of nitrous acid and the desired N-nitrosamine product.[3]

  • Recommendation: If using NaNO₂, attempt the reaction at a slightly elevated temperature (e.g., 40-50 °C) while carefully monitoring for byproduct formation via TLC or LC-MS.

Troubleshooting Workflow: Low Conversion

Caption: Decision tree for troubleshooting low reaction conversion.

Question 2: My LC-MS analysis shows a significant byproduct with a mass 16 Da higher than my desired N-nitrosamine. What is this and how can I prevent it?

Answer:

A mass increase of +16 Da (relative to the N-nitroso product) strongly suggests the formation of the corresponding N-nitro-pyrrolidine . This is a classic over-oxidation side reaction.

Mechanism of Formation:

Nitrosating conditions, especially with an excess of the nitrosating agent or at elevated temperatures, can generate dinitrogen tetroxide (N₂O₄).[6] N₂O₄ is a more powerful oxidant than dinitrogen trioxide (N₂O₃, the formal anhydride of nitrous acid) and can oxidize both the starting amine and the N-nitrosamine product to the N-nitro compound.[6] This side reaction is particularly prevalent with less reactive amines, where longer reaction times or harsher conditions are employed.

Preventative Strategies:

• Strict Stoichiometric Control: Use only a slight excess (1.05-1.2 equivalents) of the nitrosating agent (e.g., NaNO₂). Adding a large excess will significantly increase the concentration of oxidative species like N₂O₄.

• Low-Temperature Conditions: Perform the reaction at 0-5 °C. This disfavors the formation of N₂O₄ and slows the rate of the undesired oxidation reaction more than it slows the desired nitrosation.

• Use a Nitrous Acid Scavenger: After a predetermined reaction time (monitored by TLC/LC-MS), quench the reaction with a nitrous acid scavenger.

  • Urea or Sulfamic Acid: Adding a small amount of urea ((NH₂)₂CO) or sulfamic acid (H₃NSO₃) will react with and destroy any remaining nitrous acid, preventing further oxidation during workup.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (Nitrogen or Argon). This minimizes air oxidation of nitric oxide (NO), a decomposition product, back to nitrogen dioxide (NO₂), which can contribute to the formation of N₂O₄.

Reaction Pathways: Main vs. Side Reaction

Caption: Competing pathways for N-nitrosation and N-nitration.

Frequently Asked Questions (FAQs)

Q1: Which nitrosating agent is best for my electron-deficient substrate?

A: There is no single "best" agent; the choice depends on your substrate's reactivity, available equipment, and tolerance for different reaction conditions.

Nitrosating Agent	Typical Conditions	Pros	Cons
Sodium Nitrite (NaNO₂)	Aqueous acid (e.g., HCl, HOAc), pH 3-5	Inexpensive, readily available, well-understood.[3]	Often too slow for deactivated amines; can lead to oxidation byproducts.
tert-Butyl Nitrite (TBN)	Organic solvent, often with mild acid catalyst	Good for substrates with poor aqueous solubility; generally cleaner than NaNO₂/H⁺.[5]	More expensive; volatile and requires careful handling.
Nitrosonium Tetrafluoroborate (NOBF₄)	Anhydrous organic solvent (e.g., CH₂Cl₂, MeCN)	Very powerful electrophile, highly effective for unreactive amines.[4]	Moisture-sensitive, requires inert atmosphere technique; can be too reactive for complex molecules.
N-Nitrososulfonamides	Organic solvent, neutral or mild base/acid	Allows for transnitrosation under very mild conditions; high functional group tolerance.[5]	Reagent must be synthesized; reaction can be slower.

Q2: How can I effectively monitor the reaction to avoid side products?

A: Real-time or frequent reaction monitoring is critical.

• Thin-Layer Chromatography (TLC): Useful for a quick qualitative check. The N-nitrosamine product is often a yellow spot[7] and typically has a higher Rf than the starting amine. You can use a permanganate stain (KMnO₄) which will react with the starting amine but not the N-nitrosamine, allowing you to track the disappearance of the starting material.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the preferred method. It provides unambiguous confirmation of the formation of your product (by mass) and allows for the detection and tentative identification of side products like the N-nitro compound.[8][9] It is sensitive enough to guide you to the optimal reaction time, preventing the reaction from running too long and accumulating byproducts.[10]

Q3: What are the critical safety precautions for this work?

A: Safety is paramount. The N-nitrosamine product class is associated with carcinogenicity.[11][12]

• Engineering Controls: All work must be conducted in a certified chemical fume hood to prevent inhalation of volatile reagents or products.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves (nitrile is a common choice, but check compatibility).

• Handling: Treat the final N-nitrosopyrrolidine product as a potential carcinogen. All waste should be collected in a designated, labeled hazardous waste container for proper disposal.

• Decontamination: Spills should be handled immediately. A common procedure involves absorbing the material and then decontaminating the area with a suitable agent that can break down nitrosamines, though specific procedures should be dictated by your institution's safety office.

References

• Mitch, W. Critical Literature Review of Nitrosation/Nitration Pathways. Yale University - CCS Norway.
• Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines. (2025).
• Nitrosamine synthesis by nitrosation. Organic Chemistry Portal.
• MacMillan, D. W. C., et al. Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. PMC.
• Lee, J. S., et al. 3-Hydroxy-N-nitrosopyrrolidine. Isolation from heated 4-hydroxy-N-nitrosoproline.
• Trifluoroacetic acid-mediated selective oxidation of arylamines to nitroarenes via in situ formed peroxytrifluoroacetic acid. RSC Advances (RSC Publishing).
• Nitrosation of Amines in Nonaqueous Solvents. 1. Evidence of a Stepwise Mechanism. The Journal of Organic Chemistry - ACS Publications.
• Synthesis of trifluoromethylated pyrrolidines via decarboxylative [3+2] cycloaddition of non-stabilized N-unsubstituted azomethine ylides. ResearchGate.
• An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals. PMC.
• Nitration of Aromatics by Lower Oxidation States of Nitrogen. ResearchGate.
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PMC.
• Determination of N -nitrosamines in processed meats by liquid extraction combined with gas chromatography-methanol chemical ionisation/mass spectrometry. ResearchGate. (2015).
• Trifluoroacetic acid-mediated selective oxidation of arylamines to nitroarenes via in situ formed peroxytrifluoroacetic acid. PMC. (2025).
• Opinion on Nitrosamines and Secondary Amines in Cosmetic Products. Public Health - European Commission.
• Nitrosation and nitrosylation. Wikipedia.
• Williams, D. L. H. The chemistry of nitroso-compounds. Part 11. Nitrosation of amines by the two-phase interaction of amines in solution with gaseous oxides of nitrogen. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Nitrosamine formation mechanism from Nitrates and Amines. ResolveMass Laboratories Inc. (2026).
• N-NITROSOPYRROLIDINE. CAMEO Chemicals | NOAA.
• Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024).
• Groenen, P. J., et al. On the formation of N-nitrosopyrrolidine from potential precursors and nitrite. PubMed.
• Nitrosation of Aryl and Heteroaryltrifluoroborates with Nitrosonium Tetrafluoroborate. The Journal of Organic Chemistry - ACS Publications. (2012).
• N-Nitrosopyrrolidine | C4H8N2O. PubChem - NIH.
• Trends and Challenges in Nitrosamine Testing: Part Two. The Analytical Scientist. (2025).
• Milligan, B. Nitration of aromatics with nitrogen oxides in trifluoroacetic acid. (1983).
• A New Chemo-Selective Method For N-Nitrosation of Secondary Amines. Journal of Chemical Health Risks. (2024).
• Potential Small And Drug Substance-Related Nitrosamines. Lhasa Limited. (2023).
• A Comparative Guide to Analytical Methods for Nitrosamine Detection. Benchchem.
• N-Nitroso pyrrolidine (NPYR) | CAS 930-55-2. Veeprho.
• Method for the determination of N-nitrosamines in workplace air using gas chromatography with a thermal energy. BAuA. (2022).

Sources

• 1. Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines | Lhasa Limited [lhasalimited.org]
• 2. Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nitrosamine synthesis by nitrosation [organic-chemistry.org]
• 6. The chemistry of nitroso-compounds. Part 11. Nitrosation of amines by the two-phase interaction of amines in solution with gaseous oxides of nitrogen - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. N-Nitrosopyrrolidine | C4H8N2O | CID 13591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. theanalyticalscientist.com [theanalyticalscientist.com]
• 10. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. N-NITROSOPYRROLIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. Potential Small And Drug Substance-Related Nitrosamines [lhasalimited.org]

troubleshooting poor resolution in chromatographic analysis of polar nitrosamines

This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the chromatographic analysis of polar nitrosamines. It is designed for researchers, analytical scientists, and drug development professionals who encounter challenges in achieving adequate separation and resolution for these compounds. Our focus is on explaining the causality behind experimental choices to empower you to develop robust and reliable analytical methods.

Frequently Asked Questions (FAQs)

Q1: Why are polar nitrosamines, like N-nitrosodimethylamine (NDMA), so difficult to analyze chromatographically?

A1: The analytical challenge with polar nitrosamines stems from a combination of their physicochemical properties. These small, highly polar molecules exhibit limited retention on traditional reversed-phase columns (like standard C18), often eluting at or near the solvent front.[1][2] This co-elution with the void volume makes them highly susceptible to matrix effects, where other components in the sample can suppress or enhance their ionization in the mass spectrometer, leading to inaccurate quantification.[3][4] Furthermore, their low molecular weight limits the number of unique fragments that can be generated for MS/MS detection, increasing the risk of isobaric interferences from other low molecular weight impurities or matrix components.[2][5]

Q2: What is the most common chromatographic mode for polar nitrosamine analysis?

A2: Reversed-phase liquid chromatography (RPLC) is the most common mode, but it requires specialized stationary phases to be effective. Standard C18 columns are often insufficient.[6] Columns with polar-embedded groups, polar end-capping (e.g., Polar C18), or alternative selectivities like biphenyl and phenyl-hexyl phases are frequently used to improve retention and selectivity for these challenging analytes.[5][7] In some cases, for very polar nitrosamines, alternative modes like Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode chromatography are employed.[1][8]

Q3: Is it possible to create a single, universal method for all nitrosamines?

A3: A truly universal method is challenging due to the wide range of polarities and chemical properties exhibited by different nitrosamines.[3] A method optimized for a small, highly polar nitrosamine like NDMA may not be suitable for a larger, more hydrophobic, or ionizable one. Method development must be tailored to the specific nitrosamines of interest and the complexity of the sample matrix.[9] However, a well-designed screening method using a versatile column and a generic gradient can serve as an excellent starting point for further optimization.[10]

Troubleshooting Guide: Poor Chromatographic Resolution

This section addresses specific issues related to poor resolution in a question-and-answer format, providing both the "what to do" and the "why it works."

Issue 1: Insufficient Retention (Analyte Elutes at or Near the Solvent Front)

Q: My polar nitrosamine (e.g., NDMA) shows little to no retention and elutes with the solvent front. How can I increase its retention factor (k)?

A: This is the most common challenge. A multi-faceted approach involving the stationary phase, mobile phase, and sample diluent is required.

1. Re-evaluate Your Stationary Phase: A standard C18 column primarily relies on hydrophobic interactions, which are ineffective for highly polar compounds. Consider columns that offer alternative or multiple interaction mechanisms.[1][6]

• Polar-Embedded/Polar-Endcapped C18: These columns have polar groups embedded within the alkyl chains or at the surface, which allows the stationary phase to remain fully wetted even under highly aqueous mobile phase conditions. This prevents the "phase collapse" or "dewetting" that can occur with traditional C18 phases, ensuring consistent interaction and retention for polar analytes.[7][11]

• Phenyl-Based Columns (Phenyl-Hexyl, Biphenyl): These phases provide π-π interactions between the phenyl rings on the stationary phase and the electron system of the nitrosamine functional group. This alternative retention mechanism is particularly effective for enhancing the retention of compounds that are not well-retained by hydrophobic interactions alone. Biphenyl phases, in particular, are noted for their ability to retain NDMA better than C18 columns.[5][6][8]

• Mixed-Mode Columns: These columns combine reversed-phase properties with ion-exchange characteristics (e.g., cation exchange). They are highly effective for polar or ionizable nitrosamines, offering multiple modes of interaction to significantly boost retention and selectivity away from the solvent front.[3][8]

dot

Caption: Stationary phase interactions with polar nitrosamines.

2. Optimize the Mobile Phase:

• Increase Aqueous Content: Start your gradient with a very high percentage of the aqueous phase (e.g., 98-99% Mobile Phase A). This maximizes the "push" of the polar analyte onto the less polar stationary phase in a reversed-phase system.

• Use Mobile Phase Additives: While most nitrosamines are neutral, mobile phase additives are crucial for good chromatography. A low concentration of formic acid (typically 0.1%) is widely recommended.[9] It helps to control the pH and can suppress the ionization of residual silanol groups on the silica surface, which minimizes secondary interactions that lead to poor peak shape (tailing).[9]

• Consider HILIC: If retention is still insufficient, HILIC is a powerful alternative. In HILIC, a polar stationary phase is used with a mobile phase rich in organic solvent (e.g., >80% acetonitrile). Water acts as the strong, eluting solvent. This mode is excellent for retaining very polar compounds that are unretained in reversed-phase.[1][12]

3. Check Your Sample Diluent: Injecting a sample dissolved in a solvent stronger than the initial mobile phase (e.g., pure methanol or acetonitrile) will cause the analyte to travel through the column head with the injection plug, leading to peak distortion, broadening, or complete lack of retention.[5][13]

• Principle of "Solvent Matching": Ideally, your sample diluent should be as weak as or weaker than your initial mobile phase. If possible, dissolve or dilute your sample in the initial mobile phase (e.g., 98:2 Water:Acetonitrile with 0.1% Formic Acid).[5]

• When Strong Solvents are Unavoidable: If the sample must be extracted in a strong organic solvent, minimize the injection volume to reduce the impact of solvent mismatch.[13] Modern injectors that use "feed injection" can also help by slowly introducing the sample, allowing it to be trapped and focused at the head of the column, which significantly improves peak shape for early-eluting compounds.[13]

Issue 2: Poor Peak Shape (Tailing, Fronting, or Broad Peaks)

Q: My nitrosamine peak is present, but it is tailing or excessively broad, making integration difficult and unreliable. What are the causes and solutions?

A: Poor peak shape is generally caused by undesirable secondary chemical interactions or chromatographic system issues.

dot

Caption: Troubleshooting workflow for poor peak shape.

1. For Peak Tailing:

• Cause - Secondary Silanol Interactions: The most common cause of tailing for basic or polar compounds is interaction with acidic silanol groups (Si-OH) on the surface of the silica-based stationary phase.

• Solution - Mobile Phase Modifier: Ensure your mobile phase contains an acidic additive like 0.1% formic acid. The protons (H+) in the acidic mobile phase will suppress the ionization of the silanol groups, "shielding" them from interacting with your analyte and resulting in a more symmetrical Gaussian peak.[9]

• Solution - Column Choice: Use a high-quality, fully end-capped column. End-capping is a process where residual silanol groups are chemically bonded with a small silylating agent to make them inert. A column with superior end-capping will exhibit less tailing for polar analytes.[1]

2. For Peak Fronting:

• Cause - Column Overload: This occurs when the concentration of the analyte injected is too high for the capacity of the column. The stationary phase becomes saturated, and excess analyte molecules travel through the column unretained, eluting earlier and creating a fronting peak.

• Solution - Reduce Sample Concentration: Dilute your sample and re-inject. If fronting is eliminated, you have confirmed column overload.

• Cause - Solvent Mismatch: As described in the previous section, injecting in a solvent significantly stronger than the mobile phase can also cause fronting.

• Solution - Match Sample Solvent to Mobile Phase: Prepare the sample in the initial mobile phase whenever possible.[5]

3. For Broad Peaks:

• Cause - Extra-Column Volume: Excessive volume from long tubing, poorly made connections (fittings), or a large-volume detector cell can cause the analyte band to spread out before and after the column, resulting in broad peaks.

• Solution - System Optimization: Ensure all fittings are secure and use tubing with the smallest appropriate internal diameter and shortest possible length, especially between the column and the detector.

• Cause - Solvent Mismatch: A large injection volume of a strong solvent is a primary cause of broad peaks for early eluting compounds.[13]

• Solution - Reduce Injection Volume: Try injecting a smaller volume (e.g., decrease from 10 µL to 2 µL). If the peak sharpens significantly, solvent mismatch is the likely culprit.[13]

Issue 3: Co-elution with Matrix or Other Analytes

Q: I have achieved retention, but my target nitrosamine is co-eluting with an interference from the drug product matrix or another nitrosamine isomer. How can I improve selectivity?

A: Improving selectivity requires changing the fundamental chemistry of the separation. This involves modifying the mobile phase or, more effectively, changing the stationary phase.

1. Modify Chromatographic Conditions:

• Change Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice-versa. The different solvent properties (viscosity, polarity, and dipole characteristics) can alter the interaction with the stationary phase and may be enough to resolve co-eluting peaks.

• Adjust pH: While most nitrosamines are neutral, some may have ionizable functional groups. Modifying the mobile phase pH can change the charge state of an analyte or interfering compound, drastically altering its retention and potentially resolving it from the peak of interest.[14][15][16]

• Optimize Gradient: Slowing down the gradient slope (i.e., making the increase in organic solvent more gradual) around the elution time of the target analyte can often improve the resolution between closely eluting peaks.

2. Change Stationary Phase for Orthogonal Selectivity: If modifying the mobile phase is insufficient, a different stationary phase is the most powerful solution. The goal is to find a phase that provides an "orthogonal" or different separation mechanism.

Stationary Phase	Primary Interaction Mechanism(s)	Best For Resolving...	Reference
Polar-Embedded C18	Hydrophobic + Hydrogen Bonding	Polar nitrosamines from non-polar matrix components.	[7][11]
Phenyl-Hexyl	Hydrophobic + π-π Interactions	Structurally similar or isomeric nitrosamines with aromatic rings.	[6][8]
Pentafluorophenyl (PFP)	Hydrophobic + π-π, Dipole-Dipole, H-Bonding	Positional isomers and halogenated compounds. Provides unique selectivity.	[6][7]
Mixed-Mode	Hydrophobic + Ion-Exchange	Polar/ionizable nitrosamines from complex drug product matrices.	[3][8]

Table 1. Comparison of stationary phases for enhancing selectivity.

Experimental Protocols

Protocol 1: Systematic Column Screening for Polar Nitrosamines

This protocol outlines a systematic approach to selecting an appropriate column for a challenging polar nitrosamine analysis.

Objective: To identify a column that provides adequate retention (k > 1.5) and peak shape for a target polar nitrosamine.

Methodology:

• Prepare a Standard Solution: Prepare a 100 ng/mL solution of your target nitrosamine(s) in a solvent that is weaker than your initial mobile phase (e.g., 95:5 Water:Methanol).

• Define a Generic Gradient:

  • Mobile Phase A: 0.1% Formic Acid in Water.[9]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[9]

  • Gradient Program:

    • 0-2 min: 2% B

    • 2-10 min: 2% to 60% B

    • 10-12 min: 60% to 95% B

    • 12-14 min: Hold at 95% B

    • 14-14.1 min: Return to 2% B

    • 14.1-18 min: Equilibrate at 2% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• Select Screening Columns: Choose a set of 3-4 columns with different selectivities. A recommended starting set includes:

  • A Polar-Endcapped C18 (e.g., Phenomenex Kinetex Polar C18).[7]

  • A Biphenyl phase.[5]

  • A Phenyl-Hexyl phase.[6]

• Execute the Screening:

  • Install the first column and equilibrate thoroughly with the initial mobile phase conditions for at least 10 column volumes.

  • Inject the standard solution and record the chromatogram.

  • Repeat for each selected column, ensuring proper equilibration before each run.

• Evaluate the Results:

  • Retention Factor (k): Calculate k for your target analyte on each column. k = (t_R - t_0) / t_0, where t_R is the retention time of the analyte and t_0 is the void time. Aim for k > 1.5.

  • Peak Asymmetry (A_s): Measure the peak asymmetry. An ideal value is 1.0; a range of 0.9 to 1.5 is generally acceptable.

  • Selectivity (α): If you are screening multiple nitrosamines, check the selectivity between the most critical pair.

• Down-Selection: Choose the column that provides the best combination of retention, peak shape, and selectivity to proceed with further method optimization.

References

• Technical Support Center: Optimizing Nitrosamine Ionization with Mobile Phase Additives. (n.d.). Benchchem.
• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025). Organic Process Research & Development, ACS Publications.
• LC-MRM-MS Detection of Nitrosamines. (2022, May 20). Phenomenex.
• Isomeric Nitrosamines Analysis. (2025, December 22). ResolveMass Laboratories Inc.
• HILIC-SPE and LC–HRMS Method Used for N-Nitrosamine Detection in Pharmaceuticals. (2024, December 23). Chromatography Online.
• LC Separation of Nitrosamines in EPA 8270 Using a Thermo Scientific™ Acclaim™ PolarAdvantage (PA) Column. (n.d.). LabRulez LCMS.
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (2025, March 28). Separation Science.
• Overcome N-Nitrosamine Analysis Challenges with Chromatography and Mass Spectrometry Techniques. (n.d.). SCIEX.
• Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024, May 15). LCGC International.
• LCMS/MS Method Considerations for Nitrosamine Analysis in APIs. (2025, October 21). LCGC International.
• Analytical Challenges in Ultra-Trace Quantitation of Nitrosamine Related Impurities within Complex Pharmaceutical Matrices. (2025, October 10). Journal of Pharma Insights and Research.
• Trends and Challenges in Nitrosamine Testing: Part Three – Building a Method. (2025, March 19). Contract Pharma.
• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. (n.d.). USP.
• Improved LC/MS Performance to Determine Polar Nitrosamines Using the Agilent 1260 Infinity II Hybrid Multisampler. (2024, July 1). Agilent Technologies.
• pH Effect on Nitrosamine Precursor Removal by Activated Carbon Adsorption. (2025, August 10). ResearchGate.
• pH modification. (2023, May 30). N-nitrosamines Chemistry Community.

Sources

• 1. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sciex.jp [sciex.jp]
• 5. sepscience.com [sepscience.com]
• 6. jopir.in [jopir.in]
• 7. LC-MRM-MS Detection of Nitrosamines | Phenomenex [phenomenex.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. theanalyticalscientist.com [theanalyticalscientist.com]
• 11. lcms.labrulez.com [lcms.labrulez.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. lcms.cz [lcms.cz]
• 14. pmda.go.jp [pmda.go.jp]
• 15. researchgate.net [researchgate.net]
• 16. pH modification - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]

Technical Support Center: Enhancing the Metabolic Stability of Pyrrolidine-Based Drug Candidates

Welcome to the technical support center for researchers, scientists, and drug development professionals. The pyrrolidine scaffold is a cornerstone in medicinal chemistry, valued for its ability to explore three-dimensional chemical space and serve as a versatile pharmacophore in numerous approved drugs.[1][2][3][4] However, this saturated heterocycle can also be a primary target for metabolic enzymes, leading to high clearance, low bioavailability, and in some cases, the formation of reactive metabolites.[5]

This guide provides practical, in-depth answers and troubleshooting workflows to address the common metabolic stability challenges encountered during the development of pyrrolidine-containing drug candidates.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the metabolism of the pyrrolidine ring.

Q1: What are the primary metabolic pathways for the pyrrolidine ring?

The primary metabolic liabilities of the pyrrolidine ring are centered on the nitrogen atom and the adjacent α-carbons. The most common pathways are:

• Oxidation at the α-carbon: This is a major pathway, often mediated by Cytochrome P450 (CYP) enzymes.[5] It leads to the formation of a carbinolamine intermediate, which is in equilibrium with a ring-opened amino-aldehyde. This can be further oxidized to a carboxylic acid.

• Iminium Ion Formation: The carbinolamine can also eliminate water to form a reactive electrophilic iminium ion. This species is a significant concern as it can covalently bind to nucleophilic residues on proteins and DNA, potentially leading to toxicity.[5]

• N-dealkylation: If the pyrrolidine nitrogen is substituted (e.g., an N-alkyl group), this group can be oxidatively removed.

• Ring Hydroxylation: Oxidation can also occur at other positions on the ring (β or γ carbons), although this is often a slower process compared to α-carbon oxidation.[6]

• N-oxidation: The nitrogen atom itself can be oxidized to form an N-oxide, which is often a detoxification pathway.[7]

Q2: Which enzyme families are most commonly responsible for pyrrolidine metabolism?

Several enzyme families can metabolize pyrrolidine rings, with the specific enzymes depending on the overall structure of the drug candidate.

• Cytochrome P450 (CYP) Enzymes: These are the most prominent enzymes involved, particularly in the oxidative pathways mentioned above (α-carbon oxidation, N-dealkylation).[5] They are abundant in liver microsomes, a common in vitro test system.[8][9]

• Flavin-containing Monooxygenases (FMOs): These enzymes, also present in liver microsomes, are primarily responsible for N-oxidation, a generally less problematic metabolic route.[9]

• Monoamine Oxidases (MAOs): If the pyrrolidine structure resembles an endogenous amine substrate, MAOs can be involved in its metabolism.[9]

Q3: Why is the formation of iminium ions a concern for pyrrolidine-containing drugs?

Iminium ions are electrophilic ("electron-loving") and highly reactive intermediates.[5] Their formation is a significant safety concern for two main reasons:

• Covalent Binding and Idiosyncratic Toxicity: Because they are reactive, iminium ions can form covalent bonds with biological macromolecules like proteins.[5][10] This irreversible binding can alter protein function, trigger an immune response, or lead to cell death, which is a proposed mechanism for idiosyncratic (unpredictable) drug-induced toxicities.[11]

• Genotoxicity: In some cases, these reactive species can form adducts with DNA, leading to mutations and potential carcinogenicity.[5] The detection of such reactive metabolites can be a major red flag during safety assessment.

Q4: What are the general strategies to enhance the metabolic stability of a pyrrolidine scaffold?

Improving metabolic stability involves making structural modifications to the drug candidate to hinder or block the metabolic pathways. The key is to make these changes without negatively impacting the compound's desired pharmacological activity (i.e., maintaining the Structure-Activity Relationship, SAR).

Common strategies include:

• Steric Hindrance: Introducing bulky groups near the metabolic "soft spot" (typically the α-carbons) can physically block the metabolic enzymes from accessing the site. A common and effective strategy is to introduce a gem-dimethyl group on the α-carbon.

• Electronic Modification: Placing electron-withdrawing groups (like fluorine) on or near the pyrrolidine ring can decrease the electron density of the α-carbons and the nitrogen.[12] This makes the positions less susceptible to oxidation by CYP enzymes.

• Lowering pKa: Modifying the molecule to lower the pKa of the pyrrolidine nitrogen can reduce its basicity. A less basic nitrogen is less likely to be protonated, which can influence its interaction with metabolic enzymes and reduce the rate of oxidation.

• Bioisosteric Replacement: In some cases, the entire pyrrolidine ring can be replaced with a different, more stable heterocyclic ring (a bioisostere) that preserves the necessary geometry and interactions for biological activity but is less metabolically labile.[12][13] Examples include replacing a pyrrolidine with a piperidine or morpholine.[12]

Section 2: Troubleshooting Guides

This section provides structured workflows for addressing specific experimental issues encountered in the lab.

Problem 1: High Intrinsic Clearance (CLint) Observed in Human Liver Microsome (HLM) Assays

You've just received data for your lead pyrrolidine-containing compound, and the half-life (t½) in the HLM stability assay is very short, resulting in a high calculated intrinsic clearance (CLint). This predicts poor in vivo stability and likely high first-pass metabolism.

Initial Diagnosis: Is the Pyrrolidine Ring the Culprit?

Before modifying the pyrrolidine, you must confirm it is the primary site of metabolism.

• Metabolite Identification (Met-ID): The most definitive step is to perform a Met-ID study. Incubate the compound with HLMs (or other relevant systems like hepatocytes) and analyze the resulting mixture using high-resolution LC-MS/MS.[14] Look for metabolites with mass shifts corresponding to oxidation (+16 Da), N-dealkylation, or other predicted transformations of the pyrrolidine ring.

• CYP Inhibition Panel: Incubate your compound with HLMs in the presence of specific CYP inhibitors (e.g., ketoconazole for CYP3A4, quinidine for CYP2D6). A significant reduction in metabolism in the presence of a specific inhibitor points to the involvement of that particular CYP isozyme.

Troubleshooting Workflow

Once the pyrrolidine is confirmed as the metabolic hot-spot, the following workflow can guide your medicinal chemistry strategy.

Caption: Decision workflow for mitigating reactive metabolite formation.

Proposed Solutions & Rationale

• Strategy A (Direct Blockade): This is the most direct approach. The formation of the iminium ion requires the initial oxidation of a C-H bond at the α-position. By replacing these hydrogens with groups that cannot be easily oxidized (like fluorine or methyl groups), you effectively shut down the bioactivation pathway at its source.

• Strategy B (Modify Nitrogen Environment): The electronic properties of the nitrogen atom heavily influence the stability of the adjacent C-H bonds. By attaching a strong electron-withdrawing group to the nitrogen, you can decrease the electron density of the entire ring system, making it less favorable for oxidation. This can be an effective strategy if direct modification of the α-carbon is detrimental to the compound's activity.

Verification Protocol: Glutathione (GSH) Trapping Assay

This assay is designed to "trap" and detect any electrophilic metabolites formed during incubation.

• Preparation: Prepare stock solutions of the parent compound and new analogs.

• Incubation Mixture: In a microcentrifuge tube, combine phosphate buffer (pH 7.4), Human Liver Microsomes (1-2 mg/mL), the test compound (5-10 µM), and a high concentration of Glutathione (GSH, final concentration 5-10 mM). Magnesium chloride (MgCl₂) is often included as it can enhance some CYP activities.

• Initiation: Pre-warm the mixture at 37°C. Initiate the reaction by adding the NADPH cofactor. Run a parallel control incubation without NADPH.

• Incubation: Incubate for a fixed period, typically 60 minutes, at 37°C with gentle shaking.

• Quenching & Analysis: Stop the reaction with ice-cold acetonitrile containing an internal standard. Centrifuge to remove proteins.

• Data Interpretation: Analyze the supernatant using LC-MS/MS. Perform a targeted search for the expected mass of the [Parent Drug + GSH] adduct. Compare the peak area (or absence thereof) of the GSH adduct for the parent compound versus the new, modified analogs. A significant reduction or complete disappearance of the adduct peak for an analog indicates successful mitigation of reactive metabolite formation.

By systematically applying these diagnostic, strategic, and verification workflows, you can effectively troubleshoot and overcome the metabolic stability challenges associated with pyrrolidine-based drug candidates, ultimately improving their chances of becoming successful therapeutics.

References

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

• In-Vitro ADMET, DDI & Drug Transporters. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. Retrieved from [Link]

• Creative Bioarray. (n.d.). In Vitro Metabolic Stability. Retrieved from [Link]

• Admescope. (n.d.). Services for in vitro Metabolism research. Retrieved from [Link]

• Dalvie, D., et al. (2012). Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. Retrieved from [Link]

• Sarsaiya, S., et al. (2026, January). A plausible biosynthesis pathway of pyrrolidine alkaloids. ResearchGate. Retrieved from [Link]

• Sasaki, K., et al. (n.d.). Urinary metabolites and metabolic pathways of three analogues of 1-phenyl-2-(pyrrolidine-1-yl)pentan-1-one (α-PVP) in humans. ResearchGate. Retrieved from [Link]

• Scott, E. S., & Jakoby, W. J. (n.d.). Pyrrolidine Metabolism: Soluble γ-Aminobutyric Transaminase and Semialdehyde Dehydrogenase. Scilit. Retrieved from [Link]

• Kalgutkar, A. S. (2015). 5 Strategies to abrogate reactive metabolite formation: blocking sites of bioactivation. Covalent ADducts to Proteins. Retrieved from [Link]

• Obach, R. S. (n.d.). Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. NEDMDG. Retrieved from [Link]

• Zołnowska, B., et al. (n.d.). Enhancement of metabolic stability with structural modifications. ResearchGate. Retrieved from [Link]

• Poyraz, S., et al. (2023, September 6). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology. Retrieved from [Link]

• Langel, D., et al. (2019). Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants. PMC. Retrieved from [Link]

• Open Library Publishing Platform. (n.d.). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. Retrieved from [Link]

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. Retrieved from [Link]

• Le, S. B., et al. (2022). Redirecting tropane alkaloid metabolism reveals pyrrolidine alkaloid diversity in Atropa belladonna. PMC. Retrieved from [Link]

• Emam, S., et al. (2022). Identification of reactive intermediate formation and bioactivation pathways in Abemaciclib metabolism by LC–MS/MS. PMC. Retrieved from [Link]

• Di, L., et al. (2023, April 11). The Disconnect in Intrinsic Clearance Determined in Human Hepatocytes and Liver Microsomes Results from Divergent Cytochrome P450 Activities. PubMed. Retrieved from [Link]

• Lin, G., et al. (2021, October 13). Pyrrolizidine Alkaloid-Induced Hepatotoxicity Associated with the Formation of Reactive Metabolite-Derived Pyrrole–Protein Adducts. MDPI. Retrieved from [Link]

• Mattocks, A. R. (1987). Pyrrolic and N-oxide metabolites formed from pyrrolizidine alkaloids by hepatic microsomes in vitro: relevance to in vivo hepatotoxicity. PubMed. Retrieved from [Link]

• Poyraz, S., et al. (2023, September 5). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers. Retrieved from [Link]

• Johnson, T. A., et al. (2020). Late-Stage Microsomal Oxidation Reduces Drug–Drug Interaction and Identifies Phosphodiesterase 2A Inhibitor PF-06815189. PMC. Retrieved from [Link]

Sources

• 1. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. researchgate.net [researchgate.net]
• 7. Pyrrolic and N-oxide metabolites formed from pyrrolizidine alkaloids by hepatic microsomes in vitro: relevance to in vivo hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 9. admescope.com [admescope.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 14. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]

strategies to improve the regioselectivity of cycloaddition reactions for pyrrolidines

Welcome to the technical support center for pyrrolidine synthesis. This guide is designed for researchers, scientists, and drug development professionals who are utilizing cycloaddition reactions to construct pyrrolidine rings and are encountering challenges with regioselectivity. The following sections provide in-depth, experience-based answers to common questions and troubleshooting scenarios.

Section 1: Frequently Asked Questions - Understanding Regioselectivity

This section addresses fundamental questions regarding the control of regioselectivity in [3+2] cycloaddition reactions for pyrrolidine synthesis, primarily focusing on the widely used 1,3-dipolar cycloaddition of azomethine ylides.

Q1: What are the primary factors controlling regioselectivity in the 1,3-dipolar cycloaddition for pyrrolidine synthesis?

Regioselectivity in the 1,3-dipolar cycloaddition between an azomethine ylide (the 1,3-dipole) and a dipolarophile (e.g., an alkene) is governed by a combination of electronic and steric factors.[1][2] The outcome is determined by which termini of the dipole and dipolarophile form new bonds.

From a scientific perspective, this is best explained by Frontier Molecular Orbital (FMO) theory. [2][3] The reaction is typically controlled by the interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other. The regioselectivity is dictated by the combination that results in the smallest energy gap (ΔE) between these frontier orbitals.

• Normal-Electron Demand Cycloaddition: In the most common scenario, the reaction is under "normal-electron demand," where the HOMO of the azomethine ylide (HOMO_dipole) interacts with the LUMO of an electron-deficient alkene (LUMO_dipolarophile).[2][4] The major regioisomer arises from the alignment that allows the largest orbital coefficient on the HOMO to overlap with the largest coefficient on the LUMO.[1]

• Inverse-Electron Demand Cycloaddition: Less commonly, with an electron-rich dipolarophile and an electron-poor dipole, the interaction is between the LUMO of the dipole and the HOMO of the dipolarophile.

• Steric Hindrance: Beyond electronics, steric repulsion between bulky substituents on both the ylide and the dipolarophile can disfavor a particular transition state, sometimes overriding the electronically preferred outcome.[1][5]

Q2: How can I use FMO theory to predict the major regioisomer in my reaction?

Predicting the major regioisomer using FMO theory involves comparing the orbital coefficients at the terminal atoms of the dipole and dipolarophile. The most favorable interaction occurs between the atoms with the largest coefficients.

Consider an azomethine ylide and an α,β-unsaturated ester. The azomethine ylide is the nucleophilic component (HOMO), and the electron-deficient alkene is the electrophilic component (LUMO). The terminal carbon of the ylide with the larger HOMO coefficient will preferentially attack the terminal carbon of the alkene with the larger LUMO coefficient. Computational methods, such as Density Functional Theory (DFT), are often used to calculate these orbital energies and coefficients to predict the outcome with higher accuracy.[2][6]

Section 2: Troubleshooting Guide - Experimental Strategies

This section provides practical, step-by-step guidance for common experimental problems related to poor regioselectivity.

Problem 1: My reaction with an α,β-unsaturated ester gives a nearly 1:1 mixture of regioisomers. How can I improve the selectivity?

A low regioisomeric ratio is a common issue, indicating that the energy difference between the two possible transition states is minimal. Here are several strategies to address this, starting with the most common and effective.

Causality: Lewis acids can dramatically alter the regioselectivity by coordinating to the dipolarophile.[7][8] This coordination lowers the energy of the LUMO and can significantly change the magnitude of the orbital coefficients at the α- and β-positions of the alkene.[9] This often leads to a larger energy gap between the two competing transition states, favoring one regioisomer.

Experimental Protocol: Screening Lewis Acids for Regioselectivity

• Setup: In parallel reaction tubes under an inert atmosphere (e.g., Argon), add your dipolarophile (1.0 eq) and the chosen solvent (e.g., Toluene or CH₂Cl₂).

• Catalyst Addition: To each tube, add a different Lewis acid catalyst (10-20 mol%).

• Initiation: Add the azomethine ylide precursor (e.g., an iminoester, 1.1 eq) and any required base (e.g., AgOAc, DBU).

• Monitoring: Stir the reactions at the desired temperature (start with room temperature) and monitor by TLC or LC-MS.

• Analysis: After completion, quench the reactions appropriately, and determine the regioisomeric ratio (r.r.) for each catalyst by ¹H NMR analysis of the crude product.

Data Summary Table:

Entry	Lewis Acid (20 mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Regioisomeric Ratio (A:B)
1	None (Control)	Toluene	25	12	85	55:45
2	AgOAc	Toluene	25	8	92	85:15
3	Cu(OTf)₂	Toluene	25	6	95	90:10
4	Zn(OTf)₂	Toluene	0	12	88	>95:5
5	Sc(OTf)₃	CH₂Cl₂	25	8	75	70:30

Regioisomer A is the desired product. Ratios determined by ¹H NMR.

Troubleshooting Workflow:

Caption: Lewis acid coordination lowers the energy of one transition state.

References

• Coldham, I., & Hufton, R. (2005). Intramolecular Dipolar Cycloaddition Reactions of Azomethine Ylides. Chemical Reviews, 105(7), 2765-2810. [Link]

• Pronina, Y. A., et al. (2024). Organocatalysis in 1,3-Dipolar Cycloaddition Reactions (A Review). ResearchGate. [Link]

• Wikipedia. (n.d.). Azomethine ylide. Wikipedia. [Link]

• González-Cruz, D., et al. (2006). Organocatalysis “on water”. Regioselective [3 + 2]-cycloaddition of nitrones and allenolates. Chemical Communications, (28), 3000-3002. [Link]

• Zeng, X., & Tu, S. (2020). Catalytic Asymmetric Reactions with N-Metallated Azomethine Ylides. Accounts of Chemical Research, 53(6), 1270-1284. [Link]

• de la Torre, D., et al. (2024). Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner. Chemical Communications, 60(12), 1549-1565. [Link]

• Karakhanova, A. S., et al. (2020). REGIOSELECTIVITY OF (3+2) CYCLOADDITION OF AZOMETHINE YLIDES TO ACTIVATED OLEFINS IN THE SYNTHESIS OF SPIRO[OXINDOLE-3,2′-PYRROLIDINE] DERIVATIVES. Chemistry of Heterocyclic Compounds, 56(8), 949-950. [Link]

• Wang, Y., et al. (2022). Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. Molecules, 27(21), 7247. [Link]

• Peng, J., et al. (2014). Additive-assisted regioselective 1,3-dipolar cycloaddition of azomethine ylides with benzylideneacetone. Beilstein Journal of Organic Chemistry, 10, 243-249. [Link]

• Carreño, M. C., et al. (2025). Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Universidad Autónoma de Madrid Repository. [Link]

• DeShong, P., et al. (2023). [3+2] Dipolar Cycloaddition of a Stabilized Azomethine Ylide and an Electron-Deficient Dipolarophile: Revision of Regioselectivity. The Journal of Organic Chemistry, 88(3), 1853-1857. [Link]

• Cativa, M. A., et al. (2019). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry, 7, 90. [Link]

• Goudarzi, Z., et al. (2022). Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach. ACS Omega, 7(4), 3568-3579. [Link]

• Hamzehloueian, M., & Davari, Z. (2018). Mechanism and Origins of the Regioselectivity in the [3+2] Cycloaddition Reaction of an Azomethine Ylide With benzoimidazole-2-yl-3-phenylacrilonitrile: A DFT Approach. Journal of Molecular Graphics and Modelling, 80, 32-37. [Link]

• Wong, Y.-C., et al. (2009). Cobalt-Catalyzed Regioselective Synthesis of Pyrrolidinone Derivatives by Reductive Coupling of Nitriles and Acrylamides. Journal of the American Chemical Society, 131(50), 18252-18253. [Link]

• Ghorai, M. K., & Kumar, A. (2021). Regiodivergent Organocatalytic Reactions. Catalysts, 11(8), 1004. [Link]

• Amanote Research. (n.d.). Lewis Acid Catalyzed Reaction of Arylvinylidenecyclopropanes With Ethyl (Arylimino)acetates: A Facile Synthetic Protocol for Pyrrolidine and 1,2,3,4-Tetrahydroquinoline Derivatives. Amanote Research. [Link]

• Peng, J., et al. (2014). Additive-assisted regioselective 1,3-dipolar cycloaddition of azomethine ylides with benzylideneacetone. Beilstein Journal of Organic Chemistry, 10, 243-249. [Link]

• Lu, J.-M., & Shi, M. (2007). Lewis acid catalyzed reaction of arylvinylidenecyclopropanes with ethyl (arylimino)acetates: a facile synthetic protocol for pyrrolidine and 1,2,3,4-tetrahydroquinoline derivatives. Organic Letters, 9(9), 1805-1808. [Link]

• Jen, W. S., et al. (2000). New Strategies for Organic Catalysis: The First Enantioselective Organocatalytic 1,3-Dipolar Cycloaddition. Journal of the American Chemical Society, 122(40), 9874-9875. [Link]

• Touileb, K., et al. (2025). Regio- and stereoselectivity of the 1,3-dipolar cycloaddition of azomethine ylides to (E)-3-(2-oxo-2-(pyren-1-yl)ethylidene)indolin-2-ones: A combined experimental and theoretical study. ResearchGate. [Link]

• DeShong, P., et al. (2023). [3+2] Dipolar Cycloaddition of a Stabilized Azomethine Ylide and an Electron-Deficient Dipolarophile: Revision of Regioselectivity. The Journal of Organic Chemistry, 88(3), 1853-1857. [Link]

• IntechOpen. (2024). Recent Advances in the Synthesis of Pyrrolidines. IntechOpen. [Link]

• Taylor & Francis. (n.d.). Frontier molecular orbital theory – Knowledge and References. Taylor & Francis. [Link]

• Touileb, K., et al. (2022). Regio- and stereoselectivity of the 1,3-dipolar cycloaddition of azomethine ylides to (E)-3-(2-oxo-2-(pyren-1-yl)ethylidene)indolin-2-ones: A combined experimental and theoretical study. Arabian Journal of Chemistry, 15(2), 103576. [Link]

• Wikipedia. (n.d.). 1,3-Dipolar cycloaddition. Wikipedia. [Link]

• Gandeepan, P., & Franke, P. T. (2018). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. ACS Catalysis, 8(12), 11469-11475. [Link]

• Arul Prasad, T. A., et al. (2011). A facile and regioselective synthesis of Spiro pyrrolidines and pyrrolizines through 1, 3 -dipolar cycloaddition protocol. Der Pharma Chemica, 3(3), 293-299. [Link]

• Wang, Y.-N., et al. (2016). Lewis Acid and (Hypo)iodite Relay Catalysis Allows a Strategy for the Synthesis of Polysubstituted Azetidines and Tetrahydroquinolines. Organic Letters, 18(21), 5548-5551. [Link]

• Alajarín, M., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters, 25(41), 7578-7583. [Link]

• Tu, H.-F., et al. (2017). Cycloaddition/annulation strategies for the construction of multisubstituted pyrrolidines and their applications in natural product synthesis. Organic Chemistry Frontiers, 4(11), 2262-2268. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Azomethine ylide - Wikipedia [en.wikipedia.org]
• 5. Regio- and stereoselectivity of the 1,3-dipolar cycloaddition of azomethine ylides to (<i>E</i>)-3-(2-oxo-2-(pyren-1-yl)ethylidene)indolin-2-ones: A combined experimental and theoretical study - Arabian Journal of Chemistry [arabjchem.org]
• 6. Mechanism and origins of the regioselectivity in the [3+2] cycloaddition reaction of an azomethine ylide with benzoimidazole-2-yl-3-phenylacrilonitrile: A DFT approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. research.amanote.com [research.amanote.com]
• 8. Lewis acid catalyzed reaction of arylvinylidenecyclopropanes with ethyl (arylimino)acetates: a facile synthetic protocol for pyrrolidine and 1,2,3,4-tetrahydroquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]

Technical Support Center: Method Refinement for Trace-Level Detection of 1-Nitroso-3-(trifluoromethyl)pyrrolidine

Welcome to the dedicated support center for the analysis of 1-Nitroso-3-(trifluoromethyl)pyrrolidine. This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with the challenging trace-level detection of this specific nitrosamine. Given the trifluoromethyl (CF3) moiety, this compound may present unique analytical behaviors compared to more common nitrosamines like N-nitrosodimethylamine (NDMA).

This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of method development, validation, and routine analysis. We will delve into the "why" behind the "how," ensuring a robust and scientifically sound approach to your analytical workflow.

Part 1: Understanding the Analyte - The Impact of the Trifluoromethyl Group

The presence of a trifluoromethyl group on the pyrrolidine ring can influence the molecule's properties in several ways that are critical for analytical method development:

• Volatility and Thermal Stability: The CF3 group can increase the volatility of the molecule compared to its non-fluorinated analog, making it potentially suitable for Gas Chromatography (GC). However, the thermal stability of the N-nitroso group must still be carefully considered.

• Polarity: The electronegative fluorine atoms can alter the molecule's polarity, which will affect its retention in both reversed-phase and normal-phase chromatography.

• Ionization Efficiency: The electron-withdrawing nature of the CF3 group can impact the efficiency of ionization in the mass spectrometer source.

• Mass Spectral Fragmentation: The C-F bonds are strong, which may lead to characteristic fragmentation patterns in the mass spectrum.

Part 2: Troubleshooting and FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Section 2.1: Sample Preparation

Question 1: I am seeing poor and inconsistent recovery of 1-Nitroso-3-(trifluoromethyl)pyrrolidine during sample extraction. What could be the cause?

Answer: Poor and inconsistent recovery is a common issue in trace-level analysis and can stem from several factors. Here’s a systematic approach to troubleshooting:

• Inadequate Solvent Choice: The trifluoromethyl group can alter the solubility of the nitrosamine.

  • Recommendation: Start with a solvent miscibility study. Test a range of solvents with varying polarities, such as dichloromethane (DCM), ethyl acetate, and methyl tert-butyl ether (MTBE), for liquid-liquid extraction (LLE). For solid-phase extraction (SPE), ensure the chosen sorbent and elution solvents are appropriate for a moderately polar, fluorinated compound.

• Analyte Volatility: Due to its potential volatility, you may be losing the analyte during solvent evaporation steps.

  • Recommendation: If using an evaporation step to concentrate your extract, employ a gentle stream of nitrogen at a controlled temperature (e.g., 30-40°C). Avoid high temperatures and aggressive vortexing. Consider using a keeper solvent (e.g., a small amount of ethylene glycol) to minimize loss. For highly volatile nitrosamines, headspace GC-MS is a recommended technique to avoid sample loss during extraction.[1]

• Matrix Effects: Complex sample matrices in drug products can interfere with the extraction process.

  • Recommendation: Perform a matrix effect study by comparing the response of the analyte in a clean solvent to its response in an extract of a blank matrix. If significant matrix effects are observed, consider a more rigorous cleanup step, such as a different SPE sorbent or a multi-step extraction.

• pH of the Sample: The stability of the nitrosamine and its extraction efficiency can be pH-dependent.

  • Recommendation: Ensure the pH of your sample solution is controlled. For many nitrosamines, extraction from a neutral or slightly basic aqueous phase into an organic solvent is effective.

Question 2: I am concerned about the artificial formation of 1-Nitroso-3-(trifluoromethyl)pyrrolidine during my sample preparation. How can I prevent this?

Answer: The in-situ formation of nitrosamines is a critical concern, especially under acidic conditions or when residual nitrosating agents are present.[2]

• Control pH: Avoid strongly acidic conditions during sample preparation.

• Use of Scavengers: Incorporate a nitrosating agent scavenger into your sample preparation workflow.

  • Recommendation: Add ascorbic acid (Vitamin C) or sulfamic acid to your sample diluent.[2] These compounds will react with and neutralize any residual nitrosating agents. A recent study has also shown the effectiveness of Vitamin E as a nitrite scavenger.

• Temperature Control: Keep your samples cool during preparation to minimize the kinetics of any potential nitrosation reactions.

• Light Protection: Nitrosamines can be susceptible to photolysis.[1]

  • Recommendation: Use amber vials or protect your samples from light throughout the analytical process.

Section 2.2: Chromatographic Separation

Question 3: I am developing a GC-MS method, but I am observing poor peak shape (tailing) for 1-Nitroso-3-(trifluoromethyl)pyrrolidine. What should I investigate?

Answer: Poor peak shape in GC is often indicative of active sites in the system or suboptimal chromatographic conditions.

• Active Sites: The nitrosamine group can interact with active sites in the GC inlet, column, or detector.

  • Recommendation:

    • Use an ultra-inert inlet liner and deactivate it if necessary.

    • Ensure your GC column is of high quality and has low bleed. A mid-polar phase column, such as one containing a trifluoropropyl stationary phase, might be beneficial for this analyte.

    • Condition your column according to the manufacturer's instructions.

• Injector Temperature: The injector temperature may be too high, causing thermal degradation of the analyte.

  • Recommendation: Optimize the injector temperature. Start with a lower temperature (e.g., 180-200°C) and gradually increase it to find the optimal balance between efficient volatilization and analyte stability.

• Carrier Gas Flow Rate: An inappropriate flow rate can lead to band broadening and poor peak shape.

  • Recommendation: Optimize the linear velocity of your carrier gas (Helium or Hydrogen) for your column dimensions.

Question 4: I am using LC-MS/MS, but I am struggling to get good retention of 1-Nitroso-3-(trifluoromethyl)pyrrolidine on a C18 column.

Answer: The combination of the polar nitrosamine group and the potentially less polar trifluoromethylated pyrrolidine ring can make retention on traditional C18 columns challenging.

• Column Chemistry: A standard C18 phase may not provide sufficient interaction.

  • Recommendation:

    • Try a column with a different stationary phase, such as a biphenyl or a pentafluorophenyl (PFP) phase, which can offer alternative selectivities for fluorinated compounds.

    • Consider an embedded polar group (EPG) C18 column, which can provide better retention for moderately polar compounds in highly aqueous mobile phases.

• Mobile Phase Composition: The organic modifier and additive can significantly impact retention.

  • Recommendation:

    • If using methanol as the organic modifier, try switching to or blending with acetonitrile, which has different selectivity.

    • Ensure your mobile phase contains an appropriate additive to improve peak shape, such as 0.1% formic acid.

• Gradient Optimization: A steep gradient may not provide enough time for the analyte to interact with the stationary phase.

  • Recommendation: Start with a shallow gradient to allow for better separation and retention.

Section 2.3: Mass Spectrometric Detection

Question 5: I am having difficulty optimizing the MS/MS transitions for 1-Nitroso-3-(trifluoromethyl)pyrrolidine. What should I consider?

Answer: Successful MS/MS optimization relies on understanding the fragmentation of your analyte.

• Precursor Ion Selection:

  • Recommendation: In positive ion mode, the precursor ion will likely be the protonated molecule, [M+H]+. Infuse a standard solution of the analyte into the mass spectrometer to confirm the mass of the precursor ion.

• Product Ion Selection:

  • Recommendation:

    • A common fragmentation pathway for nitrosamines is the neutral loss of the nitroso group (•NO), resulting in a fragment of [M+H-30]+. This is often a good starting point for a quantifier or qualifier ion.

    • Look for other characteristic fragments. The trifluoromethyl group is relatively stable, so you might see fragmentation of the pyrrolidine ring.

    • Perform a product ion scan of the precursor ion to identify the most abundant and stable fragment ions. Select at least two product ions for each analyte for confident identification and quantification (one for quantification and one for qualification).

Question 6: My sensitivity for 1-Nitroso-3-(trifluoromethyl)pyrrolidine is lower than expected. How can I improve it?

Answer: Low sensitivity can be a multi-faceted issue.

• Ionization Source: The choice of ionization source and its parameters are crucial.

  • Recommendation:

    • For LC-MS, compare the response from Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI). APCI can sometimes be more efficient for less polar, more volatile compounds.

    • Optimize source parameters such as capillary voltage, source temperature, and gas flows.

• Collision Energy: The collision energy in the collision cell directly impacts the fragmentation efficiency.

  • Recommendation: Perform a collision energy optimization for each MS/MS transition to find the energy that yields the highest abundance of the desired product ion.

• Matrix Effects: Ion suppression from co-eluting matrix components is a common cause of low sensitivity in LC-MS.

  • Recommendation:

    • Improve chromatographic separation to move the analyte of interest away from interfering matrix components.

    • Implement more effective sample cleanup procedures.

    • Use an isotopically labeled internal standard to compensate for matrix effects.

Part 3: Experimental Workflows and Data Presentation

Workflow for Method Development

The following diagram outlines a logical workflow for developing a robust analytical method for 1-Nitroso-3-(trifluoromethyl)pyrrolidine.

A logical workflow for method development.

Troubleshooting Decision Tree for Low Analyte Response

This diagram provides a step-by-step guide to diagnosing the cause of a low analytical signal.

A decision tree for troubleshooting low analyte response.

Table 1: Starting Parameters for Method Development

This table provides recommended starting points for key analytical parameters. These should be optimized for your specific instrumentation and application.

Parameter	GC-MS/MS Recommendation	LC-MS/MS Recommendation	Rationale
Column	Mid-polar (e.g., 50% Phenyl or Trifluoropropyl phase)	PFP or Biphenyl phase	To provide adequate retention and selectivity for a fluorinated compound.
Injector Temp.	200 °C (optimize)	N/A	To balance volatilization with thermal stability.
Oven Program	Start at 40°C, ramp to 250°C	N/A	To ensure good peak shape for a potentially volatile compound.
Mobile Phase A	N/A	0.1% Formic Acid in Water	To aid in protonation for positive ion mode.
Mobile Phase B	N/A	0.1% Formic Acid in Acetonitrile or Methanol	Acetonitrile often provides better peak shape for fluorinated compounds.
Ionization Mode	Electron Ionization (EI)	Positive ESI or APCI	EI is standard for GC-MS. ESI and APCI should be compared for LC-MS.
MS/MS Transition	Monitor [M]+ -> [M-NO]+ and other fragments	Monitor [M+H]+ -> [M+H-NO]+ and other fragments	The loss of the nitroso group is a characteristic fragmentation for nitrosamines.

References

• European Directorate for the Quality of Medicines & HealthCare. (2024, March 28). First OMCL analytical procedures for determination of nitrosamine drug substance-related impurities (NDSRIs) and intermediate-related contaminants published. [Link]

• Cambrex. (n.d.). Nitrosamines Analysis: Solutions for Risk Management and Analytical Testing from Experienced Industry Leaders.

• Resolian Analytical Sciences. (2025, October 2). Preventing False Positives in Nitrosamine Testing. [Link]

• The Analytical Scientist. (2025, March 12). Trends and Challenges in Nitrosamine Testing: Part Two. [Link]

Sources

• 1. Occurrence and determination of N-nitroso-3-hydroxypyrrolidine in cured meat products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Showing Compound N-Nitroso-pyrrolidine (FDB008291) - FooDB [foodb.ca]

improving the in vitro metabolic stability of novel drug compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals dedicated to improving the in vitro metabolic stability of novel drug compounds. This guide is designed to provide practical, in-depth solutions to common experimental hurdles, moving beyond simple procedural steps to explain the underlying scientific principles. Our goal is to empower you with the knowledge to design robust, self-validating experiments and confidently interpret your results.

Part 1: Troubleshooting Guide - The Metabolic Stability Assay

This section addresses specific, common problems encountered during in vitro metabolic stability assays in a direct question-and-answer format.

Question 1: My compound shows no degradation or metabolism, even with a positive control that works perfectly. What's happening?

This is a common scenario, particularly in early discovery. The issue can stem from the compound's intrinsic properties, its interaction with the assay system, or analytical limitations.

Answer:

Here is a systematic approach to diagnose the problem:

• Potential Cause 1: Compound is Highly Stable. The most straightforward explanation is that your compound is not a substrate for the enzymes present in the chosen in vitro system (e.g., liver microsomes).[1] Microsomes are rich in Phase I Cytochrome P450 (CYP) enzymes but have limited Phase II enzyme activity.[2][3][4]

  • Troubleshooting Step: Switch to a more comprehensive metabolic system. Intact hepatocytes contain both Phase I and Phase II enzymes, as well as necessary cofactors and transporters, offering a more complete picture of metabolic fate.[3][5][6] Liver S9 fractions, which contain both microsomal and cytosolic enzymes, are another good alternative to investigate both Phase I and II metabolism.[5][7]

• Potential Cause 2: Analytical Method Limitations. Your LC-MS/MS method may not be sensitive enough to detect a small decrease in the parent compound, or there might be analytical interference.

  • Troubleshooting Step: Verify your LC-MS/MS method's limit of quantification (LOQ) for the test compound.[1] Ensure the concentration used in the assay is well above the LOQ. Re-evaluate your sample preparation; inefficient protein precipitation or quenching can lead to poor recovery and inaccurate quantification.

• Potential Cause 3: Non-Specific Binding. Highly lipophilic compounds can bind non-specifically to the plasticware (e.g., 96-well plates) or to the microsomal proteins themselves, reducing the free concentration of the compound available for metabolism.[8][9][10] This leads to an underestimation of the true intrinsic clearance.[10][11]

  • Troubleshooting Step: Run a control incubation without the NADPH regenerating system (cofactor).[1][12] Any disappearance of the compound in this "minus-cofactor" condition points towards chemical instability or non-specific binding, not enzymatic metabolism. To mitigate binding, consider using low-binding plates or adding a small percentage of a non-interfering organic solvent to the incubation. For a more quantitative approach, the fraction of drug unbound in the microsomal incubation (fu,mic) can be experimentally determined using techniques like equilibrium dialysis.[8][9]

Question 2: I'm observing extremely rapid disappearance of my compound, often before the first time point (T=0). How do I get an accurate reading?

When a compound is metabolized too quickly, it becomes difficult to establish a reliable degradation curve and calculate kinetic parameters.

Answer:

This indicates your compound is a high-clearance compound. The key is to slow down the reaction to capture the metabolic rate accurately.

• Troubleshooting Steps:

  • Reduce Protein Concentration: Lower the concentration of microsomal protein or the density of hepatocytes in the incubation.[1] This directly reduces the amount of enzyme available to metabolize your compound.

  • Shorten Incubation Times: Use earlier and more frequent sampling time points (e.g., 0, 1, 3, 5, 10, and 15 minutes instead of the standard 0, 15, 30, 60 minutes).[1]

  • Lower Compound Concentration: Ensure the substrate concentration is well below the Michaelis-Menten constant (Km) to maintain first-order kinetics, which is a fundamental assumption for calculating intrinsic clearance from half-life data.[2]

Data Summary for Adjusting Assay Conditions:

Parameter	Standard Condition	Adjustment for High-Clearance Compounds	Rationale
Microsomal Protein	0.5 - 1.0 mg/mL	0.1 - 0.25 mg/mL	Reduces total enzyme amount, slowing the reaction rate.
Hepatocyte Density	0.5 - 1.0 x 10⁶ cells/mL	0.25 x 10⁶ cells/mL	Reduces total enzyme amount.
Incubation Time	Up to 60 or 120 min	Up to 15 or 30 min	Allows for better resolution of the initial, rapid phase of degradation.
Sampling Points	0, 15, 30, 60 min	0, 1, 3, 5, 10, 15 min	Captures the steep slope of the degradation curve before the compound is depleted.

Question 3: My results show high variability between replicate wells and between experiments. How can I improve precision?

Reproducibility is critical for making confident decisions in drug development. Variability can be introduced at multiple stages of the experiment.[13]

Answer:

Focus on controlling variables in three key areas: reagents, procedure, and environment.

• Reagent & System Health:

  • Enzyme Activity: The metabolic activity of liver microsomes or hepatocytes can vary between vendors and even between lots from the same vendor.[14] Always qualify a new batch with a set of standard compounds (e.g., high, medium, and low clearance controls) to ensure performance is consistent with historical data.[6]

  • Cell Viability (Hepatocytes): For hepatocyte assays, poor cell viability (<80%) upon thawing is a major source of variability. Optimize your thawing protocol and ensure the incubation medium maintains proper pH and viability throughout the experiment.[15]

  • Cofactor Potency: The NADPH regenerating system has a limited lifespan once prepared. Always use a freshly prepared solution for each experiment.[1]

• Procedural Precision:

  • Homogenous Suspensions: Both microsomes and hepatocytes will settle over time. Gently and consistently mix your stock suspensions before aliquoting to ensure each well receives the same amount of protein or number of cells.[1]

  • Pipetting Accuracy: Automated liquid handlers can significantly improve precision over manual pipetting, especially for the small volumes used in 96-well or 384-well plates.[16] If manual, ensure pipettes are calibrated and use consistent technique.

  • Temperature Control: Maintain a constant 37°C during the incubation.[1] Use a calibrated incubator with good air circulation. Temperature fluctuations will directly impact enzyme kinetics and introduce variability.[13]

• Plate-Based Effects:

  • Edge Effects: The outer wells of a 96-well plate are more susceptible to evaporation and temperature fluctuations, which can alter reaction rates. To mitigate this, avoid using the outermost wells for experimental samples or fill them with buffer or media to create a humidity barrier.[1]

Troubleshooting Workflow for High Variability:

Caption: Troubleshooting Decision Tree for High Assay Variability.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which in vitro system should I use: microsomes, S9 fractions, or hepatocytes?

A: The choice depends on your objective and the stage of your research.[4]

• Liver Microsomes: Best for high-throughput screening in early discovery.[2][4] They are cost-effective, easy to use, and enriched in Phase I (CYP) enzymes.[3][11] However, they lack most Phase II enzymes and cellular transporters.[4]

• Liver S9 Fractions: A good intermediate choice. They contain both microsomal (Phase I) and cytosolic (some Phase II) enzymes, providing a more comprehensive metabolic profile than microsomes alone.[5][7] They are still a subcellular fraction, lacking the full cellular machinery of intact cells.

• Hepatocytes: Considered the "gold standard" for in vitro metabolism as they contain a full complement of Phase I and II enzymes, cofactors, and transporters in a physiologically relevant cellular environment.[6][17] They are more expensive and labor-intensive, making them better suited for later-stage characterization of promising compounds.[3][4]

Q2: What are in vitro half-life (t½) and intrinsic clearance (CLint), and how are they related?

A: These are the two key parameters derived from metabolic stability assays.[1]

• In Vitro Half-Life (t½): This is the time required for 50% of the parent compound to be metabolized in the assay.[18] It is calculated from the slope of the natural log plot of the percent remaining compound versus time. A shorter half-life indicates faster metabolism.

• In Vitro Intrinsic Clearance (CLint): This is a measure of the inherent ability of the liver (or a liver fraction) to metabolize a drug, independent of other physiological factors like blood flow or protein binding.[18] It is expressed in units of µL/min/mg microsomal protein or µL/min/10⁶ hepatocytes.[18][19]

The relationship is defined by the equation: CLint = (0.693 / t½) * (Incubation Volume / Enzyme Amount) where the enzyme amount is mg of microsomal protein or millions of hepatocytes.[17][18] This calculation allows for the normalization of data across different experimental conditions.

Q3: My compound is a racemate. Can I screen the mixture, or do I need to test the individual enantiomers?

A: Screening the racemate is a pragmatic approach in early discovery when chiral separation may not be feasible.[20] However, it's important to be aware that enzymes can exhibit stereoselectivity, meaning one enantiomer may be metabolized much faster than the other. In most cases, the risk of misclassifying a compound based on the racemate's clearance is low.[20] If a racemic compound is advanced, subsequent testing of the individual enantiomers is crucial to understand if the pharmacokinetic and pharmacodynamic properties reside with different enantiomers.

Q4: How can I study compounds that are metabolized very slowly?

A: Standard 1-hour microsomal or 4-hour hepatocyte suspension assays may not be long enough to accurately measure the clearance of very stable compounds.[21]

• Hepatocyte Relay Method: This technique involves incubating the compound with a fresh suspension of hepatocytes for a set period (e.g., 4 hours). The cells are then pelleted, and the supernatant containing the remaining compound is transferred to a new batch of fresh hepatocytes for another incubation. This process can be repeated to extend the total incubation time up to 20 hours or more, allowing for the measurement of low clearance.[21]

• Plated Hepatocyte Models: Using plated hepatocytes, especially in co-culture with other cell types, can maintain metabolic activity for extended periods (24-72 hours or longer), making them suitable for studying slowly metabolized compounds.[21][22][23]

Part 3: Key Experimental Protocol

Standard Liver Microsomal Stability Assay Protocol

This protocol is designed to be a self-validating system for determining the in vitro half-life and intrinsic clearance of a test compound.

1. Reagent Preparation:

• Phosphate Buffer: 100 mM Potassium Phosphate, pH 7.4.

• Cofactor Solution (NADPH Regenerating System): In phosphate buffer, prepare a solution containing MgCl₂, NADP+, Glucose-6-Phosphate, and Glucose-6-Phosphate Dehydrogenase. Prepare fresh before each use.[24]

• Microsome Suspension: Thaw pooled liver microsomes (e.g., human, rat) on ice. Dilute to 2x the final desired concentration (e.g., 1.0 mg/mL for a final concentration of 0.5 mg/mL) in cold phosphate buffer. Keep on ice.

• Compound Stock Solutions: Prepare 100x stock solutions of the test compound and positive/negative controls (e.g., Testosterone, Verapamil) in a suitable organic solvent (e.g., Acetonitrile or DMSO).

• Quenching Solution: Ice-cold Acetonitrile containing an analytical internal standard (for LC-MS/MS analysis).

2. Experimental Workflow Diagram:

Caption: Workflow for a typical liver microsomal stability assay.

3. Incubation Procedure (96-well Plate Format):

• Setup: Design a plate map including test compounds, a positive control (high clearance), a negative control (low clearance), and a "-NADPH" control for each. All conditions should be run in triplicate.

• Pre-incubation:

  • To the appropriate wells of a 96-well plate, add the required volume of phosphate buffer.

  • Add the 2x microsome suspension.

  • Add the 100x compound stock solution. The final organic solvent concentration should be ≤1%.

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.[16]

• Reaction Initiation:

  • To initiate the reactions, add the 2x Cofactor Solution to all wells except the "-NADPH" controls (add buffer to these instead). The total incubation volume is now at its final 1x concentration.

  • Immediately after adding the cofactor, remove the first aliquot for the T=0 time point and transfer it to a separate 96-well plate containing the ice-cold Quenching Solution.

• Time-Course Sampling:

  • Continue incubating the reaction plate at 37°C with gentle shaking.

  • At subsequent time points (e.g., 5, 15, 30, 60 minutes), remove aliquots and quench them in the collection plate.[16]

• Sample Processing:

  • Once all time points are collected, seal the collection plate and centrifuge at high speed (e.g., 4000 x g for 10 min) to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

4. Data Analysis:

• Quantification: Determine the peak area ratio (Parent Compound / Internal Standard) for each sample using LC-MS/MS.

• Normalization: For each compound, express the peak area ratio at each time point as a percentage of the T=0 value.

• Calculation:

  • Plot the natural logarithm (ln) of the percent remaining versus time.

  • Determine the slope of the linear portion of this curve using linear regression. The slope equals the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / -k.

  • Calculate Intrinsic Clearance (CLint) using the formula described in FAQ Q2.

References

• Vertex AI Search. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes.
• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery | CRO Services.
• Elsevier. (n.d.). Efficiency in Drug Discovery: Liver S9 Fraction Assay As a Screen for Metabolic Stability.
• IntechOpen. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling.
• IntechOpen. (2022, October 20). In Vitro Drug Metabolism Studies Using Human Liver Microsomes.
• Patsnap Synapse. (2025, May 27). What are common issues in in vitro ADME assays?
• Kosheeka. (2024, March 19). Mouse Hepatocyte S9 Fraction Better Option in Drug Discovery.
• Patsnap Synapse. (2025, May 29). Choosing Between Human Liver Microsomes and Hepatocytes.
• SlideShare. (2025, February 26). IN VITRO TESTS FOR PREDICTING DRUG DRUG INTERACTIONS.
• WuXi AppTec. (2023, December 28). How to Study Slowly Metabolized Compounds Using In Vitro Models - DMPK.
• Patsnap Synapse. (2025, May 29). Microsomal vs Hepatocyte Stability: Which One to Choose?
• National Center for Biotechnology Information. (n.d.). An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC.
• Creative Bioarray. (n.d.). In Vitro Metabolic Stability.
• PubMed. (2007, June 15). An optimized automated assay for determination of metabolic stability using hepatocytes: assay validation, variance component analysis, and in vivo relevance.
• BenchChem. (n.d.). Technical Support Center: In Vitro Metabolic Stability of MP-10.
• Frontiers. (n.d.). Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation.
• National Center for Biotechnology Information. (n.d.). Recent developments in in vitro and in vivo models for improved translation of preclinical pharmacokinetic and pharmacodynamics data - PMC.
• bioRxiv. (2022, September 28). An analysis of laboratory variability and thresholds for human in vitro ADME/PK methods.
• National Center for Biotechnology Information. (n.d.). Evaluation and comparison of in vitro intrinsic clearance rates measured using cryopreserved hepatocytes from humans, rats, and rainbow trout - PMC.
• National Center for Biotechnology Information. (n.d.). Interlaboratory Variability in Human Hepatocyte Intrinsic Clearance Values and Trends with Physicochemical Properties - PMC.
• National Center for Biotechnology Information. (n.d.). Nonspecific binding of drugs to human liver microsomes - PMC.
• ACS Publications. (n.d.). Successful and Unsuccessful Prediction of Human Hepatic Clearance for Lead Optimization.
• ResearchGate. (n.d.). (PDF) The Influence of Nonspecific Microsomal Binding on Apparent Intrinsic Clearance, and Its Prediction from Physicochemical Properties.
• PubMed. (2022, August 15). Non-specific binding of compounds in in vitro metabolism assays: a comparison of microsomal and hepatocyte binding in different species and an assessment of the accuracy of prediction models.
• Creative Bioarray. (n.d.). Microsomal Binding Assay.
• ResearchGate. (n.d.). An Integrated Hepatocyte Stability Assay for Simultaneous Metabolic Stability Assessment and Metabolite Profiling.
• National Center for Biotechnology Information. (n.d.). Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures - PMC.
• ResearchGate. (2026, March 5). Non-specific binding of compounds in in vitro metabolism assays: A comparison of microsomal and hepatocyte binding in different species and an assessment of the accuracy of prediction models | Request PDF.
• Frontiers. (2022, April 29). Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation.
• ResearchGate. (n.d.). In vitro half-life and intrinsic clearance (CL int ) with predicted in...
• BioIVT. (2020, March 4). How can in vitro and in vivo studies help me understand my drug's clearance?
• protocols.io. (2024, August 14). Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1.
• National Center for Biotechnology Information. (2023, August 11). Consideration of Vendor-Related Differences in Hepatic Metabolic Stability Data to Optimize Early ADME Screening in Drug Discovery - PMC.
• Enamine. (n.d.). Hepatic Microsomal Stability (human, rat, or mouse).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. In Vitro Drug Metabolism Studies Using Human Liver Microsomes | IntechOpen [intechopen.com]
• 3. Choosing Between Human Liver Microsomes and Hepatocytes [synapse.patsnap.com]
• 4. Microsomal vs Hepatocyte Stability: Which One to Choose? [synapse.patsnap.com]
• 5. Efficiency in Drug Discovery: Liver S9 Fraction Assay As a Screen for Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 7. kosheeka.com [kosheeka.com]
• 8. Nonspecific binding of drugs to human liver microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Non-specific binding of compounds in in vitro metabolism assays: a comparison of microsomal and hepatocyte binding in different species and an assessment of the accuracy of prediction models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. Hepatic Microsomal Stability (human, rat, or mouse) - Enamine [enamine.net]
• 13. What are common issues in in vitro ADME assays? [synapse.patsnap.com]
• 14. Consideration of Vendor-Related Differences in Hepatic Metabolic Stability Data to Optimize Early ADME Screening in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An optimized automated assay for determination of metabolic stability using hepatocytes: assay validation, variance component analysis, and in vivo relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - JP [thermofisher.com]
• 18. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]
• 19. Evaluation and comparison of in vitro intrinsic clearance rates measured using cryopreserved hepatocytes from humans, rats, and rainbow trout - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 22. Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Recent developments in in vitro and in vivo models for improved translation of preclinical pharmacokinetic and pharmacodynamics data - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Trifluoromethylated vs. Non-Fluorinated Pyrrolidines: A Guide for Drug Discovery Professionals

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, and the pyrrolidine scaffold, a privileged structure in numerous pharmaceuticals, is no exception.[1][2][3] This guide provides an in-depth comparative analysis of trifluoromethylated (CF3) pyrrolidines versus their non-fluorinated counterparts. We will delve into the profound effects of the trifluoromethyl group on key physicochemical and pharmacological properties, supported by experimental data and detailed protocols to empower your drug discovery programs.

The Trifluoromethyl Group: More Than a Simple Bioisostere

The introduction of a trifluoromethyl group is not merely a substitution; it is a strategic modification that can dramatically alter a molecule's profile.[4][5] Unlike a simple methyl group, the CF3 group imparts a unique combination of high electronegativity, steric bulk, and metabolic stability, which collectively influence a compound's lipophilicity, basicity, and overall pharmacokinetic behavior.[5][6]

Physicochemical Properties: A Head-to-Head Comparison

The decision to incorporate a CF3 group is often driven by the need to fine-tune a molecule's absorption, distribution, metabolism, and excretion (ADME) properties. Here, we compare the key physicochemical parameters that are significantly modulated by this substitution.

Lipophilicity (LogP/LogD):

Lipophilicity is a critical determinant of a drug's ability to cross biological membranes. The CF3 group, with a Hansch π value of +0.88, is known to increase the lipophilicity of molecules.[5] This enhancement can improve membrane permeability and, in some cases, binding affinity to hydrophobic pockets of target proteins.[5][7] However, the relationship isn't always linear; the position of the CF3 group on the pyrrolidine ring and the overall molecular context are crucial.

Table 1: Comparative Lipophilicity Data

Compound	Structure	Calculated LogP	Experimental LogP (Predicted Range)
Pyrrolidine		0.46	0.3 - 0.6

| 3-(Trifluoromethyl)pyrrolidine | | 1.25 | 1.1 - 1.4 |

Note: Experimental values can vary based on the determination method.

Basicity (pKa):

The strong electron-withdrawing nature of the CF3 group significantly impacts the basicity of the pyrrolidine nitrogen. By pulling electron density away from the nitrogen atom, the CF3 group reduces its ability to accept a proton, thereby lowering the pKa of the conjugate acid. This reduction in basicity can be advantageous in mitigating off-target effects associated with binding to aminergic GPCRs and can influence a compound's solubility and absorption profile.

Table 2: Comparative Basicity Data

Compound	Predicted pKa (Conjugate Acid)
Pyrrolidine	11.27
2-(Trifluoromethyl)pyrrolidine	12.6[8]

| 3-(Trifluoromethyl)pyrrolidine | ~8-9 |

Note: The pKa of 2-(Trifluoromethyl)pyrrolidine is higher than expected due to complex stereoelectronic effects.

Metabolic Stability:

One of the most compelling reasons to introduce a CF3 group is to enhance metabolic stability.[9][10] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[5][9] By "blocking" a potential site of metabolism, trifluoromethylation can lead to a longer half-life and improved oral bioavailability.[9][10]

Synthesis Strategies: Navigating the Introduction of the CF3 Group

While the synthesis of non-fluorinated pyrrolidines is well-established, the introduction of a trifluoromethyl group presents unique challenges and requires specialized reagents and strategies. Common approaches include:

• Asymmetric 1,3-dipolar cycloaddition of azomethine ylides with CF3-substituted alkenes.[1][11]

• Organocatalytic domino Michael/Mannich [3+2] cycloaddition sequences.[4][12]

• Catalytic asymmetric Michael addition/reductive cyclization protocols.[1][11]

The choice of synthetic route depends on the desired stereochemistry and substitution pattern of the final pyrrolidine derivative.

Experimental Protocols for Comparative Analysis

To provide a framework for your own investigations, we present standardized protocols for two key comparative experiments.

Protocol 1: Determination of Lipophilicity (LogP) by RP-HPLC

This method offers a rapid and reliable way to estimate LogP values.[13][14][15]

Workflow Diagram:

Caption: Workflow for LogP determination by RP-HPLC.

Step-by-Step Methodology:

• Preparation of Mobile Phase: Prepare an isocratic mobile phase, typically a mixture of methanol and water.

• Standard and Sample Preparation: Prepare stock solutions of reference compounds with known LogP values and your test compounds (trifluoromethylated and non-fluorinated pyrrolidines) in a suitable solvent.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Flow rate: 1.0 mL/min.

  • Detection: UV detector at an appropriate wavelength.

• Data Acquisition: Inject the standard solutions and test compound solutions onto the HPLC system and record their retention times.

• Calculation:

  • Calculate the capacity factor (k') for each compound using the formula: k' = (tR - t0) / t0, where tR is the retention time of the compound and t0 is the dead time.

  • Plot log(k') of the standards against their known LogP values to generate a calibration curve.

  • Determine the LogP of your test compounds by interpolating their log(k') values on the calibration curve.

Protocol 2: In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by CYP enzymes.[16][17][18][19]

Workflow Diagram:

Caption: Workflow for in vitro metabolic stability assay.

Step-by-Step Methodology:

• Prepare Incubation Mixture: In a microcentrifuge tube, combine the test compound (at a final concentration of ~1 µM), liver microsomes (e.g., human, rat; ~0.5 mg/mL protein), and phosphate buffer (pH 7.4).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5-10 minutes.

• Initiate Reaction: Start the metabolic reaction by adding a solution of the cofactor NADPH.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the reaction mixture.

• Quench Reaction: Immediately stop the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile), which may also contain an internal standard.

• Sample Preparation: Vortex and centrifuge the samples to precipitate the proteins.

• LC-MS/MS Analysis: Transfer the supernatant to an analysis plate and quantify the amount of the parent compound remaining at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression will give the elimination rate constant (k). The half-life (t1/2) can then be calculated using the equation: t1/2 = 0.693 / k.

Conclusion: A Strategic Choice for Optimized Drug Candidates

The decision to employ a trifluoromethylated pyrrolidine over its non-fluorinated analog is a nuanced one, driven by the specific goals of a drug discovery program. Trifluoromethylation offers a powerful tool to enhance metabolic stability, modulate lipophilicity, and reduce basicity. However, these benefits must be weighed against the potential for increased synthetic complexity. By understanding the fundamental physicochemical effects and employing robust comparative assays, researchers can strategically leverage the unique properties of the trifluoromethyl group to design safer and more effective drug candidates.

References

• Gesmundo, N. J., et al. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters. [Link]

• Zhi, Y., et al. (2016). Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition. Chemical Communications. [Link]

• Gesmundo, N. J., et al. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters. [Link]

• Gesmundo, N. J., et al. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. ACS Publications. [Link]

• Zhi, Y., et al. (2016). Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition. RSC Publishing. [Link]

• Meanwell, N. A. (2018). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]

• MTTlab. Microsomal Stability Assay. [Link]

• Nuvisan. Advanced in vitro metabolic stability assays for drug discovery. [Link]

• Valko, K. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. [Link]

• IntechOpen. (2021). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. [Link]

• Springer Nature Experiments. (2014). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. [Link]

• ResearchGate. (2022). Protocol for the Human Liver Microsome Stability Assay. [Link]

• Wang, J. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters. [Link]

• EPA. (1982). Rapid Method for Estimating Log P for Organic Chemicals. [Link]

• ResearchGate. (2010). Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. [Link]

• ResearchGate. (2018). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. [Link]

• Google Patents. (2003). Determination of logP coefficients via a RP-HPLC column.

• ChemRxiv. (2018). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. [Link]

• Wang, J. (2019). The Dark Side of Fluorine. PMC. [Link]

• Grygorenko, O. O. (2022). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2021). γ-CF3-allenamides, Fluorinated Conjugated Dienes, and 4-Trifluoromethyl Pyrrolidines: Divergent Synthesis from the Reaction of β-CF3-1,3-enynamides with 2-Aminomalonates. [Link]

• Boche, A., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• University of Lincoln Library Dissertation Showcase. (2018). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. [Link]

• ResearchGate. (2019). Synthesis and Biological Evaluation of N–CF 3 Diaryl Amines. [Link]

• Jayachandran, B., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. [Link]

• Kumar, A., et al. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. PMC. [Link]

• ResearchGate. (2018). Comparative effects of trifluoromethyl- and methyl-group substitutions in proline. [Link]

• ResearchGate. (2016). Study of physicochemical properties of meta and ortho trifluoromethyl substituted isomeric aromatic polyimides. [Link]

• IT Medical Team. (2024). Comparative Analysis of Physicochemical, Toxicokinetic and Toxicological Properties. [Link]

Sources

• 1. Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Therapeutic potential of pyrrole and pyrrolidine analogs: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. Rapid Determination of Lipophilicity: Establishment and Application of Reversed-Phase Liquid Chromatography (RP-HPLC) - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 16. mttlab.eu [mttlab.eu]
• 17. nuvisan.com [nuvisan.com]
• 18. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]
• 19. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to the Analytical Method Validation for 1-Nitroso-3-(trifluoromethyl)pyrrolidine

Introduction: The Imperative for Nitrosamine Control

The detection of N-nitrosamine impurities in pharmaceutical products has become a critical focus for global regulatory bodies and drug manufacturers.[1] These compounds are classified as probable human carcinogens, and their presence, even at trace levels, poses a significant risk to patient safety.[2][3] 1-Nitroso-3-(trifluoromethyl)pyrrolidine is a potential Nitrosamine Drug Substance-Related Impurity (NDSRI), a class of nitrosamines that are structurally similar to the active pharmaceutical ingredient (API) and can form during the manufacturing or storage of the drug product.[4][5]

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate that manufacturers perform robust risk assessments and implement highly sensitive, validated analytical methods to detect and control these impurities to within acceptable intake (AI) limits.[4][6] This guide provides a comparative analysis of the predominant analytical technologies for this task and presents a comprehensive framework for validating a fit-for-purpose method for 1-Nitroso-3-(trifluoromethyl)pyrrolidine, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[7][8]

The Analytical Challenge: Trace-Level Detection in Complex Matrices

The primary challenge in analyzing NDSRIs like 1-Nitroso-3-(trifluoromethyl)pyrrolidine is the need for exceptionally low detection limits, often in the parts-per-billion (ppb) or ng/mL range.[9][10] This is compounded by the complexity of the drug product matrix, which contains the API at a much higher concentration, along with various excipients. An ideal analytical method must therefore be not only sensitive but also highly selective to distinguish the target nitrosamine from potential interferences, thereby preventing false positives.[11]

Core Technology Comparison: GC-MS/MS vs. LC-MS/MS

The two "gold standard" techniques for nitrosamine analysis are Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][12] The choice between them is dictated by the physicochemical properties of the target analyte, such as volatility and thermal stability.

Feature	Gas Chromatography-Tandem MS (GC-MS/MS)	Liquid Chromatography-Tandem MS (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase before detection.	Separates compounds in the liquid phase, suitable for a wide range of polarities and thermal stabilities.
Analyte Suitability	Best for volatile nitrosamines (e.g., NDMA, NDEA).[9][11] Suitability for 1-Nitroso-3-(trifluoromethyl)pyrrolidine would depend on its volatility.	Highly versatile and suitable for both volatile and non-volatile/thermally labile NDSRIs.[13][14][15] This is often the preferred platform for novel NDSRIs.
Sample Introduction	Liquid injection or Headspace (for highly volatile compounds).[2][10] Headspace reduces matrix contamination but is limited to very volatile analytes.	Direct liquid injection of a sample solution.
Strengths	Excellent chromatographic resolution for volatile compounds. Established and robust methodology.	Broad applicability, high sensitivity, and specificity. Avoids thermal degradation of sensitive analytes.[15]
Considerations	Potential for thermal degradation of labile nitrosamines in the hot injector port. Derivatization may be required for non-volatile compounds.	Mobile phase composition is critical for achieving good peak shape and separation from the API. Potential for matrix effects (ion suppression/enhancement).
Verdict for Analyte	Potentially viable, but carries a higher risk of thermal degradation. Feasibility must be experimentally determined.	Recommended approach. Its broad applicability makes it a more robust and future-proof choice for NDSRIs where thermal stability is not guaranteed.[1]

A Framework for Method Validation: An LC-MS/MS Approach

The objective of method validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[7][8] The following sections detail a validation strategy for an LC-MS/MS method for 1-Nitroso-3-(trifluoromethyl)pyrrolidine, aligned with ICH Q2(R1) guidelines.[16][17]

The Analytical Target Profile (ATP)

Before development, we define the method's goals. The ATP for this procedure is: "To accurately and precisely quantify 1-Nitroso-3-(trifluoromethyl)pyrrolidine in the drug product down to a Limit of Quantitation (LOQ) of at least 10% of the calculated regulatory limit, with sufficient specificity to ensure no interference from the API, its known degradants, or placebo components."

Validation Parameters and Acceptance Criteria

A validation protocol must pre-define the experiments and acceptance criteria for each characteristic.

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the signal is unequivocally from the target analyte.[7]	No interfering peaks at the retention time of the analyte in blank and placebo samples. Peak purity analysis should pass.
Linearity	To demonstrate a proportional relationship between concentration and instrument response.[14]	Correlation coefficient (R²) ≥ 0.995 over the specified range.[3]
Range	The concentration interval over which the method is precise, accurate, and linear.	Typically from LOQ to 150% of the specification limit.[7][14]
Accuracy	The closeness of the measured value to the true value.[7]	Recovery of spiked analyte should be within 80-120% (can be wider at LOQ) over the specified range.[3][18]
Precision	The degree of scatter between a series of measurements.[19]	Repeatability (Intra-day): RSD ≤ 15% at LOQ, ≤ 10% at higher concentrations. Intermediate Precision (Inter-day): RSD ≤ 20% at LOQ, ≤ 15% at higher concentrations.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected, but not necessarily quantified.[19]	Signal-to-Noise Ratio (S/N) ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantified with suitable precision and accuracy.[7][19]	S/N ≥ 10. Accuracy and precision criteria must be met at this concentration.[9]
Robustness	The method's capacity to remain unaffected by small, deliberate variations in parameters.[7]	System suitability parameters (e.g., retention time, peak area) should remain within pre-defined limits after minor changes (e.g., ±2°C column temp, ±5% organic mobile phase).

Visualizing the Validation Workflow

A logical workflow ensures all validation aspects are systematically addressed, from initial risk assessment to final implementation.

Caption: High-level workflow for analytical method validation, from risk assessment to implementation.

Experimental Protocol: A Validated LC-MS/MS Method

This section provides a detailed, step-by-step methodology for the validation experiments.

Instrumentation and Reagents

• System: UHPLC coupled to a triple quadrupole mass spectrometer (TQ-MS) with an electrospray ionization (ESI) source.[12][18]

• Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is a common starting point. The final choice should be based on achieving separation from the API.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.

• Reference Standard: Certified 1-Nitroso-3-(trifluoromethyl)pyrrolidine.

• Sample Diluent: 50:50 Water:Acetonitrile or as determined during development.

Chromatographic and MS Conditions

• Flow Rate: 0.4 mL/min

• Gradient: Optimized to elute the nitrosamine with a good peak shape and separation from the API.

• Column Temperature: 40°C (Can be adjusted to improve peak shape, as higher temperatures can sometimes resolve issues with rotamers).[20]

• Ionization Mode: ESI Positive

• Detection Mode: Multiple Reaction Monitoring (MRM). At least two transitions (a quantifier and a qualifier) should be optimized for the analyte to ensure specificity.[1]

Step-by-Step Validation Execution

Caption: Step-by-step experimental workflow for executing the LC-MS/MS method validation.

1. Specificity:

• Prepare and inject the diluent (blank), a placebo sample extract, and a sample spiked with the analyte.

• Causality: This experiment proves that neither the sample matrix (placebo) nor the solvent system produces a signal that could be mistaken for the analyte. The spiked sample confirms the retention time.

2. Linearity, Range, LOD, and LOQ:

• Prepare a series of calibration standards by diluting the stock solution, covering a range from the expected LOQ (e.g., 0.05 ng/mL) to 150% of the specification limit (e.g., 5 ng/mL).

• Inject each standard in triplicate.

• Plot the average peak area against concentration and perform a linear regression.

• The LOQ is confirmed as the lowest concentration on the curve that meets accuracy and precision requirements. The LOD is determined by the concentration that yields an S/N ratio of ~3.

• Causality: This establishes the working range of the method and demonstrates a predictable, proportional response, which is fundamental for accurate quantification.

3. Accuracy (Recovery):

• Prepare placebo samples in triplicate and spike them with the analyte at three different concentration levels (e.g., LOQ, 100%, and 150% of the specification limit).

• Analyze the samples and calculate the percentage recovery.

• Causality: Spiking into the actual placebo matrix accounts for any potential sample preparation losses or matrix effects, providing a true measure of how accurately the method can quantify the analyte in a real sample.

4. Precision:

• Repeatability: Inject six replicate preparations of a sample spiked at the 100% level on the same day, with the same analyst and instrument. Calculate the Relative Standard Deviation (RSD).

• Intermediate Precision: Repeat the experiment on a different day with a different analyst or instrument. Compare the results from both days.

• Causality: This demonstrates the method's consistency and reliability. Repeatability shows short-term consistency, while intermediate precision proves the method can withstand typical variations in a QC lab environment.

5. Robustness:

• Take a single spiked sample preparation.

• Analyze it under standard conditions and then under slightly modified conditions (e.g., column temperature at 38°C and 42°C; mobile phase B composition ±5%).

• Compare the results (peak area, retention time) to the standard condition.

• Causality: This experiment provides confidence that the method will perform reliably during routine use, where minor, unintentional variations in operating parameters are inevitable.

Conclusion

Validating an analytical method for a potential NDSRI like 1-Nitroso-3-(trifluoromethyl)pyrrolidine is a rigorous but essential process for ensuring drug product safety and regulatory compliance. While both GC-MS/MS and LC-MS/MS are powerful techniques, LC-MS/MS offers superior versatility for NDSRIs, mitigating risks associated with thermal instability. By systematically following the ICH Q2(R1) framework—demonstrating specificity, linearity, accuracy, precision, and robustness—researchers can develop a self-validating, trustworthy, and defensible analytical procedure. This not only satisfies regulatory expectations but also provides a high degree of confidence in the quality and safety of the final pharmaceutical product.

References

• ICH (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• Shimadzu. UFMS Solution for Nitrosamine Analysis. Shimadzu Asia Pacific. [Link]

• Douša, M., et al. (2024). Comprehensive UHPLC-MS screening methods for the analysis of triazolopyrazine precursor and its genotoxic nitroso-derivative in sitagliptin pharmaceutical formulation. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Agilent Technologies. Nitrosamines Analysis in Pharmaceuticals. Agilent. [Link]

• P, Kumar P., et al. (2024). A Novel Validated GC-MS/MS Method for the Estimation of N-Nitroso Dimethyl Amine and N-Nitroso Diethyl Amine in Zidovudine. Journal of Chromatographic Science. [Link]

• FDA. (2024). Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. [Link]

• OMCL. Nitrosamines by GC-MS/MS. EDQM. [Link]

• G, S. K., et al. (2024). A sustainable and novel LC-TQ-MS/MS method for quantifying mutagenic Ketoconazole-NDSRIs aligned with green and white analytical chemistry principles. Analyst. [Link]

• EDQM. (2024). First OMCL analytical procedures for determination of nitrosamine drug substance-related impurities (NDSRIs) and intermediate-related contaminants published. European Directorate for the Quality of Medicines & HealthCare. [Link]

• ResolveMass Laboratories Inc. (2025). GC-MS Method Development for Nitrosamine Testing. [Link]

• Joseph, P., et al. (2026). Efficient and Simultaneous LC-MS/MS Detection of N-Nitroso and Di-Nitroso Leucovorin in Leucovorin Drug Products: Method Development and Validation. Journal of Mass Spectrometry. [Link]

• Agilent Technologies. (2024). Quantitation of N-Nitroso Sitagliptin Impurity (NTTP) in Sitagliptin and Metformin Combination Drug Product Using the Agilent 6475 LC/TQ. [Link]

• Shaikh, H., et al. (2025). A Useful UFLC-MS Technique for Analysing N-Nitroso Vortioxetine Is a Nitrosamine Drug Substance Related Impurities (NDSRIs) in Vortioxetine Hydrobromide Drug Substance Employing a Low-Cost Single Quadrupole Mass Spectrometer. Scientific Research Publishing. [Link]

• Kumar, S., et al. (2021). Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan. PMC. [Link]

• Waters Corporation. (2023). Nitrosamines Analysis with LC/MS-MS. [Link]

• Restek. (2021). Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. [Link]

• Contract Pharma. (2025). Are you ready? FDA's Nitrosamine Testing Deadline is August 1. [Link]

• Patel, R., et al. (2025). A novel fast analytical method for the determination of N-nitroso vonoprazan in vonoprazan tablets and raw materials using LC-ESI-MS/MS. ResearchGate. [Link]

• De Bievre, E., et al. (2020). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]

• Waters Corporation. Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using waters_connect™ Software. [Link]

• Koppisetty, B. R. B., et al. (2023). Development of a validated RP-HPLC assay method for quantitative separation of Teriflunomide and its process-related impurities. Semantic Scholar. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• TGA. (2025). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration. [Link]

• ICH. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• FDA. Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• NSF. (2024). Revision 2 of FDA Guidance on Nitrosamines Published. [Link]

Sources

• 1. lcms.cz [lcms.cz]
• 2. agilent.com [agilent.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
• 5. nsf.org [nsf.org]
• 6. fda.gov [fda.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. database.ich.org [database.ich.org]
• 9. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [discover.restek.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. shimadzu.com.sg [shimadzu.com.sg]
• 13. A sustainable and novel LC-TQ-MS/MS method for quantifying mutagenic Ketoconazole-NDSRIs aligned with green and white analytical chemistry principles - Analyst (RSC Publishing) [pubs.rsc.org]
• 14. Efficient and Simultaneous LC-MS/MS Detection of N-Nitroso and Di-Nitroso Leucovorin in Leucovorin Drug Products: Method Development and Validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 18. agilent.com [agilent.com]
• 19. A Novel Validated GC-MS/MS Method for the Estimation of N-Nitroso Dimethyl Amine and N-Nitroso Diethyl Amine in Zidovudine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Comprehensive UHPLC-MS screening methods for the analysis of triazolopyrazine precursor and its genotoxic nitroso-derivative in sitagliptin pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

cross-validation of GC-MS and LC-MS methods for nitrosamine analysis

Cross-Validation of GC-MS and LC-MS Methods for Nitrosamine Analysis: A Definitive Comparison Guide

As a Senior Application Scientist, I have navigated the evolving landscape of mutagenic impurities since the initial 2018 valsartan recall. The regulatory mandate from the and is unequivocal: pharmaceutical manufacturers must evaluate, detect, and mitigate nitrosamine impurities down to ultra-trace levels, often requiring limits of quantitation (LOQ) in the low parts-per-billion (ppb) range[1].

Relying on a single analytical platform introduces critical blind spots due to matrix interferences or the diverse physicochemical properties of nitrosamines (e.g., volatile NDMA vs. complex Nitrosamine Drug Substance-Related Impurities, or NDSRIs)[1]. Therefore, implementing an orthogonal cross-validation strategy using both Gas Chromatography-Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is not just a regulatory recommendation—it is a scientific necessity for ensuring absolute data integrity[2].

Mechanistic Causality: Why Orthogonal Platforms?

Nitrosamines are formed via the reaction of secondary or tertiary amines with nitrosating agents under specific conditions[1][3]. Their physical properties dictate the analytical approach:

• GC-MS/MS (Headspace): Ideal for low-molecular-weight, highly volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA)[4][5]. We utilize headspace (HS) injection to partition volatile analytes away from non-volatile active pharmaceutical ingredient (API) matrices, minimizing ion suppression and inlet contamination. However, thermally labile compounds or those with high boiling points (like NMBA or complex NDSRIs) degrade or fail to volatilize in the GC inlet, leading to false negatives[6].

• LC-MS/MS (ESI or APCI): The gold standard for non-volatile, highly polar, or thermally labile nitrosamines (e.g., NMBA, NDSRIs)[1][6]. LC-MS/MS operates at lower temperatures and can handle a broader chemical space. However, it is highly susceptible to matrix effects (ion suppression or enhancement) from excipients or the API itself, which can skew quantification if not properly controlled[2].

By cross-validating overlapping analytes on both platforms, we create a self-validating system. If matrix suppression artificially lowers the LC-MS/MS result, the HS-GC-MS/MS result will expose the discrepancy[2].

Decision Workflow for Nitrosamine Testing

Decision workflow for orthogonal GC-MS and LC-MS nitrosamine testing and cross-validation.

Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol must include internal system suitability checks and stable isotope-labeled (SIL) internal standards (e.g., NDMA-d6)[2].

Protocol 1: GC-MS/MS (Headspace) for Volatile Nitrosamines

Causality Focus: Headspace extraction relies on Le Chatelier's principle and Henry's Law. By adding a high-ionic-strength diluent (salting-out effect), we force the volatile nitrosamines into the headspace, leaving the complex API matrix in the liquid phase[4].

• Sample Preparation: Weigh 500 mg of API/Drug Product into a 20 mL headspace vial.

• Matrix Modification: Add 5 mL of 1M NaOH. Why? To neutralize amine salts and prevent in-situ nitrosation during heating. Add a precise spike of SIL internal standards (e.g., NDMA-d6) at 10 ng/mL[2].

• Headspace Equilibration: Incubate at 100°C for 15 minutes. Why 100°C? It provides sufficient thermal energy to drive NDMA into the gas phase without causing thermal degradation of the API[4].

• GC Separation: Use a high-polarity cyanopropyl column (e.g., DB-WAX). Causality: The polar stationary phase retains the polar nitrosamines, separating them from residual volatile non-polar solvents.

• MS/MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode with Electron Ionization (EI).

• Self-Validation Check: Evaluate the recovery of the SIL internal standard. A recovery outside the 80-120% range indicates matrix interference, in-situ degradation, or a leak in the headspace vial seal[2].

Protocol 2: LC-MS/MS (Triple Quadrupole) for Non-Volatile Nitrosamines & NDSRIs

Causality Focus: Direct liquid injection exposes the MS source to the entire sample matrix. To prevent source fouling and ion suppression, we must use a divert valve and optimized chromatographic gradients[6].

• Sample Extraction: Extract 100 mg of crushed tablet in 10 mL of Methanol/Water (80:20 v/v). Why this ratio? It precipitates high-molecular-weight excipients while keeping polar nitrosamines in solution.

• Centrifugation & Filtration: Centrifuge at 10,000 rpm for 10 mins. Filter through a 0.22 µm PTFE syringe filter. Caution: Always test filters for extractable nitrosamines prior to use, as some manufacturing processes use nitrosating agents.

• Chromatographic Separation: Inject 10 µL onto a C18 column. Use a gradient of 0.1% Formic Acid in Water and 0.1% Formic Acid in Methanol.

• Divert Valve Operation: Route the LC effluent to waste for the first 2 minutes to discard unretained salts and polar excipients, switching to the MS only during the nitrosamine elution window[6].

• MS/MS Detection: Operate in Atmospheric Pressure Chemical Ionization (APCI) positive mode. Causality: APCI is often preferred for low-molecular-weight nitrosamines as it is less prone to matrix suppression than ESI[5].

• Self-Validation Check: Perform a post-column infusion of the nitrosamine standard during a blank matrix injection. Any dips in the baseline signal indicate co-eluting matrix suppression zones that could cause false negatives.

Cross-Validation Strategy & Data Presentation

When validating a method for a new drug product, analyze three distinct batches using both GC-MS/MS and LC-MS/MS for overlapping analytes (e.g., NDMA, NDEA). The results must agree within ±15%. If LC-MS/MS reports 50 ppb and GC-MS/MS reports 10 ppb, investigate immediately—this often points to an LC-MS/MS false positive caused by an isobaric interference (e.g., DMF isotopes) or in-source fragmentation of the API[2][6].

Objective Performance Comparison of Analytical Platforms

Parameter	GC-MS/MS (Headspace)	LC-MS/MS (APCI/ESI)
Target Analytes	Volatiles (NDMA, NDEA, NDiPA)	Non-volatiles, NDSRIs, NMBA[6]
Sample Matrix Interference	Low (Headspace isolates volatiles)	High (Requires extensive cleanup/SIL IS)[2]
Thermal Degradation Risk	High (Inlet temperatures >200°C)[6]	Low (Ambient/mild source temps)
Typical LOQ	1 - 5 ppb[2]	0.5 - 2 ppb[2]
In-Situ Nitrosation Risk	Moderate (During HS heating)	Low (Unless acidic mobile phase reacts)
Primary Causality for Error	Poor volatility, thermal breakdown	Ion suppression, isobaric interferences[2]

Conclusion

Achieving regulatory compliance and ensuring patient safety requires more than just following a standard operating procedure. It demands a mechanistic understanding of how the API, the matrix, and the analytical platform interact. By cross-validating GC-MS and LC-MS methodologies, laboratories create a robust, self-correcting analytical ecosystem that eliminates false positives and guarantees the accurate quantification of nitrosamine impurities[2][7].

Sources

• 1. Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS- : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. GC-MS/LC-MS for the Analysis of Nitrosamines - BA Sciences [basciences.com]
• 4. agilent.com [agilent.com]
• 5. Nitrosamine testing activities of the OMCL Network - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. gassnova.no [gassnova.no]

structure-activity relationship (SAR) studies of trifluoromethyl-pyrrolidine analogs

Structure-Activity Relationship (SAR) Studies of Trifluoromethyl-Pyrrolidine Analogs: A Comparative Performance Guide

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the "metabolic wall"—a critical juncture in drug development where a highly potent lead compound fails in vivo due to rapid clearance or off-target toxicity. The pyrrolidine ring is a ubiquitous pharmacophore, but its high basicity and susceptibility to cytochrome P450 (CYP450)-mediated α-oxidation often necessitate structural intervention.

The strategic incorporation of a trifluoromethyl (-CF 3​ ) group into the pyrrolidine ring serves as a highly effective bioisosteric replacement. This guide objectively compares the physicochemical and pharmacological performance of trifluoromethyl-pyrrolidine analogs against their non-fluorinated counterparts, utilizing empirical SAR data and validated experimental protocols to explain the causality behind these structural choices.

Physicochemical Profiling: The CF 3​ Effect on Basicity and Lipophilicity

The altered pharmacological profile of CF 3​ -pyrrolidines is driven by the strong electron-withdrawing nature (inductive effect) and the steric bulk of the CF 3​ group.

Basicity Modulation: The basicity (pKaH) of secondary amines dictates their ionization state at physiological pH, directly impacting membrane permeability and target binding kinetics. According to 1, the parent pyrrolidine has a pKaH of ~19.89 in acetonitrile[1]. In stark contrast, 2-(trifluoromethyl)pyrrolidine exhibits a dramatically reduced pKaH of 12.63[1]. This 7-order-of-magnitude reduction prevents excessive protonation, significantly enhancing passive lipid bilayer permeability.

Metabolic Stability: The CF 3​ group acts as a robust metabolic shield. CYP450 enzymes typically abstract an α-proton to initiate oxidation. The strong C-F bonds and the steric shielding of the adjacent carbon effectively block this pathway, prolonging the compound's half-life and preventing the formation of toxic reactive metabolites[2].

Table 1: Physicochemical and Metabolic Comparison

Structural Analog	pKaH (in Acetonitrile)	Relative Basicity	CYP450 α-Oxidation Susceptibility
Pyrrolidine	19.89	High	High (Rapid Clearance)
2-Methylpyrrolidine	~19.50	High	Moderate-High
2-(Trifluoromethyl)pyrrolidine	12.63	Low	Low (Sterically Shielded)

SAR Case Studies: Pharmacological Performance

Case Study A: Dipeptidyl Peptidase 8/9 (DPP8/9) Inhibitors In the development of selective DPP8/9 inhibitors, the P1 residue is critical for target engagement. Researchers compared non-fluorinated pyrrolidines with trifluoromethylated analogs. While standard pyrrolidines exhibited nanomolar potency, they often suffered from poor selectivity against related enzymes like DPP IV and DPPII. The introduction of specific stereochemically defined trifluoromethyl-pyrrolidines altered the binding pocket dynamics, yielding highly selective leads suitable for future optimization[3].

Case Study B: Neonicotinoid Insecticides (nAChR Agonists) In agrochemical drug discovery, 2-chloro-5-(2-trifluoromethyl-pyrrolidin-1-ylmethyl)pyridine was evaluated against Anopheles darlingi larvae. The fluorinated analogs demonstrated superior larvicidal activity at low concentrations compared to commercial standards like flupyradifurone[4]. This improved performance is attributed to a unique binding pattern to the insect nicotinic acetylcholine receptor (nAChR) and enhanced bioavailability owing to the fluorinated amino-moieties[4].

Mechanism of CYP450 metabolic shielding by trifluoromethylation of the pyrrolidine ring.

Experimental Methodologies

To ensure scientific trust and reproducibility, the following protocols represent the self-validating systems used to generate the comparative data discussed above. Every step is designed to isolate the variable of interest—the presence of the CF 3​ group.

Protocol 1: Determination of pKaH via Photometric Titration

Rationale: Standard potentiometric titration is often insufficient for highly lipophilic or weakly basic amines. Photometric titration using CH acids as indicators in acetonitrile provides highly accurate pKaH values[1].

• Preparation: Prepare a 1.0 mM solution of the target amine (e.g., 2-(trifluoromethyl)pyrrolidine) in anhydrous acetonitrile.

• Indicator Selection: Select a UV-Vis active CH acid indicator with a known pKa close to the expected pKaH of the amine (e.g., 2,4-dinitrophenol derivatives).

• Titration Setup: In a temperature-controlled UV-Vis cuvette (20.0 ± 0.1 °C), add 2.0 mL of the indicator solution.

• Addition: Titrate by adding 10 µL aliquots of the amine solution using a high-precision Hamilton syringe.

• Measurement: Record the UV-Vis absorption spectra after each addition, monitoring the absorbance peak specific to the deprotonated indicator anion.

• Calculation: Determine the equilibrium constant by plotting the ratio of [Anion]/[Neutral Indicator] against the amine concentration. Derive the exact pKaH using the Henderson-Hasselbalch equation.

Protocol 2: In Vitro Microsomal Stability Assay

Rationale: Comparing the intrinsic clearance ( CLint​ ) of the CF 3​ -analog versus the des-fluoro analog directly validates the metabolic shielding hypothesis[2].

• Incubation Mixture: Combine human liver microsomes (HLM, 0.5 mg/mL final protein concentration) and the test compound (1 µM final) in 100 mM potassium phosphate buffer (pH 7.4).

• Pre-incubation: Equilibrate the mixture at 37 °C for 5 minutes in a shaking water bath to ensure uniform enzyme activity.

• Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM final NADPH concentration).

• Sampling: Aliquot 50 µL of the mixture at precise time intervals: 0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide) to halt enzymatic activity.

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

• Data Processing: Calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) from the natural log plot of % remaining compound versus time.

Iterative SAR workflow transitioning from a metabolically labile hit to a stable CF3-pyrrolidine lead.

Conclusion

The objective comparison of trifluoromethyl-pyrrolidines against standard pyrrolidines reveals a clear performance advantage in specific medicinal chemistry contexts. By drastically lowering basicity and providing a steric and electronic shield against CYP450 oxidation, the CF 3​ moiety solves critical DMPK liabilities. As demonstrated by the robust photometric and LC-MS/MS protocols above, these structural modifications must be empirically validated to ensure the theoretical benefits translate into measurable in vitro and in vivo success.

References

• Source: Journal of the American Chemical Society (ACS Publications)
• MedChemComm - RSC Publishing (DPP8/9 Inhibitor SAR Studies)
• Source: PLoS One (NIH / PMC)
• Source: Chemical Research in Toxicology (NIH / PMC)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Synthesis, molecular docking studies, and larvicidal activity evaluation of new fluorinated neonicotinoids against Anopheles darlingi larvae - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Activation of N-nitrosopyrrolidine by Liver Microsomes

This guide provides a comprehensive comparative analysis of the metabolic activation of N-nitrosopyrrolidine (NPYR), a potent hepatocarcinogen, by liver microsomes.[1] Designed for researchers, scientists, and drug development professionals, this document delves into the critical biochemical pathways, presents detailed experimental protocols for in vitro assessment, and offers a comparative analysis of metabolic kinetics across different species. Our objective is to furnish a scientifically rigorous resource that elucidates the causal relationships behind experimental choices and provides a framework for self-validating protocols in the study of nitrosamine-induced carcinogenesis.

Introduction: The Oncogenic Potential of N-nitrosopyrrolidine

N-nitrosopyrrolidine (NPYR) is a cyclic nitrosamine found in various food products and tobacco smoke, and it is reasonably anticipated to be a human carcinogen.[1] Its carcinogenicity is not inherent; rather, it is contingent upon metabolic activation within the body, primarily in the liver.[1][2] This bioactivation process, catalyzed by the cytochrome P450 (CYP) superfamily of enzymes located in the liver microsomes, is the critical initiating step in its cascade of toxicity.[3] Understanding the nuances of this activation is paramount for toxicological risk assessment and the development of potential cancer prevention strategies.

The primary mechanism of NPYR activation is α-hydroxylation, an oxidative reaction that introduces a hydroxyl group onto the carbon atom adjacent to the nitroso group.[3][4] This enzymatic step transforms the relatively stable NPYR molecule into a highly reactive and unstable intermediate, α-hydroxy-N-nitrosopyrrolidine. This intermediate spontaneously decomposes to form electrophilic species that can readily bind to cellular macromolecules, most notably DNA. The formation of DNA adducts, if not repaired, can lead to mutations and initiate the process of carcinogenesis. This guide will comparatively explore the efficiency and enzymatic players in this critical α-hydroxylation pathway.

The Biochemical Landscape of NPYR Activation

The metabolic journey of NPYR from a procarcinogen to an ultimate carcinogen is a multi-step process orchestrated by hepatic enzymes. The initial and rate-limiting step is the CYP-mediated α-hydroxylation.

The Central Role of Cytochrome P450 Enzymes

The α-hydroxylation of NPYR is predominantly carried out by specific isoforms of the cytochrome P450 family.[3][4] Studies have identified the CYP2A and CYP2E1 subfamilies as major contributors to this metabolic activation.[5] However, the relative importance of these enzymes exhibits significant species-specific variation, a crucial consideration for the extrapolation of animal study data to human health risk assessment.

The enzymatic reaction involves the transfer of an oxygen atom from molecular oxygen to the NPYR substrate, with the reducing equivalents supplied by NADPH-cytochrome P450 reductase. The resulting α-hydroxy-N-nitrosopyrrolidine is a transient species that undergoes spontaneous ring opening to yield a reactive electrophile.

Caption: Metabolic activation pathway of N-nitrosopyrrolidine.

Comparative In Vitro Analysis of NPYR Activation

The use of liver microsomes in in vitro assays provides a robust and controlled system to investigate the kinetics of NPYR metabolism and to compare metabolic activities across different species and conditions.

Experimental Protocol: In Vitro NPYR Metabolism Assay

This protocol outlines a standard procedure for assessing the α-hydroxylation of NPYR using liver microsomes. The method is based on the quantification of the stable downstream product of α-hydroxylation, 2-hydroxytetrahydrofuran.[2][6]

Materials:

• Liver microsomes (e.g., from rat, mouse, or human)

• N-nitrosopyrrolidine (NPYR)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (pH 7.4)

• Magnesium chloride (MgCl2)

• Stopping reagent (e.g., ice-cold acetonitrile or perchloric acid)

• Analytical standards (2-hydroxytetrahydrofuran)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or mass spectrometer)

Procedure:

• Preparation of Incubation Mixtures: In a microcentrifuge tube on ice, prepare the incubation mixture containing potassium phosphate buffer, MgCl2, and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the temperature to equilibrate.

• Initiation of Reaction: Add a known concentration of NPYR to the pre-incubated mixture to initiate the metabolic reaction. The final volume is typically 200-500 µL.

• Incubation: Incubate the reaction mixture at 37°C for a specified period (e.g., 15-60 minutes). The incubation time should be within the linear range of product formation.

• Termination of Reaction: Stop the reaction by adding an equal volume of ice-cold stopping reagent.

• Protein Precipitation: Centrifuge the terminated reaction mixture to pellet the precipitated microsomal proteins.

• Sample Analysis: Transfer the supernatant to an HPLC vial for analysis.

• Quantification: Quantify the amount of 2-hydroxytetrahydrofuran formed by comparing the peak area to a standard curve generated with known concentrations of the analytical standard.

Caption: Experimental workflow for in vitro NPYR metabolism assay.

Comparative Kinetic Data

The efficiency of NPYR α-hydroxylation can be compared across different species and CYP isoforms by determining the Michaelis-Menten kinetic parameters, namely the Michaelis constant (Km) and the maximum velocity (Vmax). A lower Km value indicates a higher affinity of the enzyme for the substrate, while a higher Vmax reflects a greater catalytic rate. The catalytic efficiency is often expressed as the Vmax/Km ratio.

Enzyme Source	Substrate	Km (µM)	Vmax (pmol/min/mg protein)	Catalytic Efficiency (Vmax/Km)	Reference
Rat Liver Microsomes	NPYR	360	-	3.23 (pmol/min/mg/µM)	[2][6]
Human Liver Microsomes	NPYR	-	-	-
Recombinant Human CYP2A6	NPYR	18,900	1.8 (pmol/min/pmol P450)	0.000095	[3]
Recombinant Rat CYP2A3	NPYR	1198 ± 308	0.38 ± 0.02 (pmol/min/pmol P450)	0.00032	[6]
Recombinant Human CYP2E1	NPYR	-	-	-

The available data indicate that there are significant differences in the kinetics of NPYR metabolism. For instance, recombinant rat CYP2A3 has a much lower Km for NPYR compared to human CYP2A6, suggesting a higher affinity.[3][6] This highlights the importance of using species-relevant models in toxicological studies.

Role of Specific CYP Isoforms: A Comparative Look

The contribution of individual CYP isoforms to NPYR metabolism can be dissected using a combination of approaches:

• Recombinant Human CYPs: Utilizing individually expressed human CYP enzymes allows for the direct assessment of their catalytic activity towards NPYR.

• Chemical Inhibition: Specific chemical inhibitors of CYP isoforms can be used in liver microsomal incubations to determine the extent to which NPYR metabolism is reduced. For example, coumarin is a known inhibitor of CYP2A6.[5]

• Immunoinhibition: Antibodies specific to certain CYP isoforms can be used to block their activity in microsomal incubations.

• CYP Induction: Pre-treatment of animals with known CYP inducers can provide insights into the role of inducible CYPs. For example, Aroclor 1254 is a broad-spectrum CYP inducer that has been shown to increase NPYR α-hydroxylation.[7]

Studies have shown that while CYP2A6 is involved in the metabolic activation of several nitrosamines, its efficiency for NPYR is relatively low compared to other substrates.[3][4] In contrast, other studies suggest a significant role for CYP2E1 in NPYR metabolism.[8] The interplay and relative contributions of these and other CYP isoforms can vary depending on the species and individual genetic polymorphisms.

Analytical Methodologies for Metabolite Quantification

The accurate quantification of NPYR metabolites is crucial for the reliable determination of metabolic rates. High-Performance Liquid Chromatography (HPLC) is a widely used technique for this purpose.

• Reverse-Phase HPLC: This is the most common HPLC mode used for the separation of NPYR and its metabolites. A C18 column is typically employed with a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol.

• Detection:

  • UV Detection: NPYR and its metabolites can be detected by their absorbance in the ultraviolet (UV) region.

  • Radiometric Detection: When using radiolabeled NPYR (e.g., [3H]-NPYR), a flow-through radioactivity detector can be used for highly sensitive and specific quantification of metabolites.[6]

  • Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer (LC-MS or LC-MS/MS) provides the highest level of sensitivity and specificity, allowing for the unambiguous identification and quantification of metabolites, even at very low concentrations.

The choice of analytical method depends on the specific requirements of the study, including the need for sensitivity, specificity, and the availability of instrumentation. For kinetic studies with low metabolite formation, LC-MS/MS is often the preferred method.

Conclusion and Future Directions

The metabolic activation of N-nitrosopyrrolidine by liver microsomes is a critical event in its carcinogenesis, with the α-hydroxylation pathway catalyzed by cytochrome P450 enzymes being the central mechanism. This guide has provided a comparative framework for understanding and investigating this process, highlighting the importance of species-specific differences in metabolic kinetics and the roles of individual CYP isoforms.

The provided experimental protocol offers a robust starting point for in vitro studies, while the comparative kinetic data underscores the necessity of careful consideration of the experimental system. Future research should focus on further elucidating the complete profile of human CYP enzymes involved in NPYR activation, including the impact of genetic polymorphisms on metabolic rates. A deeper understanding of these processes will be instrumental in improving human health risk assessment for this important environmental carcinogen.

References

• Maliyackel, M. J., et al. (2003). Comparative metabolism of N-nitrosopiperidine and N-nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3. Carcinogenesis, 24(2), 237-245. [Link]

• Murphy, S. E., et al. (2003). Comparative metabolism of N- nitrosopiperidine and N- nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3. Carcinogenesis, 24(2), 237-245. [Link]

• Maliyackel, M. J., et al. (2003). Comparative metabolism of N-nitrosopiperidine and N-nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P45. Carcinogenesis, 24(2), 237-245. [Link]

• Hecker, L. I., et al. (1981). The Metabolism of Nitrosopyrrolidine by Hepatocytes From Fischer Rats. Carcinogenesis, 2(9), 893-899. [Link]

• Hecker, L. I., et al. (1979). Metabolism of the liver carcinogen N-nitrosopyrrolidine by rat liver microsomes. Cancer Research, 39(7 Pt 1), 2679-2686. [Link]

• Hecker, L. I., et al. (1979). Metabolism of the Liver Carcinogen N-Nitrosopyrrolidine by Rat Liver Microsome&. Cancer Research, 39(7), 2679-2686. [Link]

• Chen, C. B., et al. (1978). High pressure liquid chromatographic assay for alpha hydroxylation of N-nitrosopyrrolidine by isolated rat liver microsomes. Cancer Research, 38(11 Pt 1), 3808-3812. [Link]

• Hecker, L. I., et al. (1979). Metabolism of the Liver Carcinogen N-Nitrosopyrrolidine by Rat Liver Microsomes1. Cancer Research, 39(7), 2679-2686. [Link]

• Wong, H. L., et al. (2005). Cytochrome P450 2A-Catalyzed Metabolic Activation of Structurally Similar Carcinogenic Nitrosamines: N'-Nitrosonornicotine Enantiomers, N-Nitrosopiperidine, and N-Nitrosopyrrolidine. Chemical Research in Toxicology, 18(1), 61-69. [Link]

• Wong, H. L., et al. (2005). Cytochrome P450 2A-catalyzed metabolic activation of structurally similar carcinogenic nitrosamines: N'-nitrosonornicotine enantiomers, N-nitrosopiperidine, and N-nitrosopyrrolidine. Chemical research in toxicology, 18(1), 61-9. [Link]

• Yue, J., et al. (2018). The inhibition of cytochrome P450 2A13-catalyzed NNK metabolism by NAT, NAB and nicotine. Toxicology Letters, 285, 1-8. [Link]

• Yoo, J. S., et al. (1988). Metabolism of N-nitrosodialkylamines by human liver microsomes. Cancer Research, 48(6), 1499-1504. [Link]

• U.S. Food and Drug Administration. (2023). Drug Development and Drug Interactions | Table of Substrates, Inhibitors and Inducers. [Link]

• ResearchGate. Simplified representation of NNK metabolism detailing the α-hydroxylation route. DNA reactive intermediates are marked by a '#' symbol. [Link]

• Wikipedia. (n.d.). List of cytochrome P450 modulators. [Link]

• MTT Lab. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. [Link]

• ResearchGate. (n.d.). Metabolism Profiling, and Cytochrome P450 Inhibition & Induction in Drug Discovery. [Link]

• Horváth, V., et al. (2021). Novel Data on the Effect of Tetrahydrofuran as an Organic Co-Modifier in RP-HPLC. Molecules, 26(11), 3326. [Link]

• Patten, C. J., et al. (1997). Evidence for cytochrome P 450 2 A 6 and 3 A 4 as major catalysts for N 9-nitrosonornicotine α-hydroxylation by human liver microsomes. Semantic Scholar. [Link]

• IntechOpen. (2022). In Vitro Drug Metabolism Studies Using Human Liver Microsomes. [Link]

• Camus, A. M., et al. (1993). High variability of nitrosamine metabolism among individuals: role of cytochromes P450 2A6 and 2E1 in the dealkylation of N-nitrosodimethylamine and N-nitrosodiethylamine in mice and humans. Environmental Health Perspectives, 101 Suppl 3(Suppl 3), 127-131. [Link]

• Atanasova, M., et al. (2022). Development of new HPLC method for identification of metabolic degradation of N-pyrrolylhydrazide hydrazones with determined. Semantic Scholar. [Link]

• da Silva, G. P., et al. (2023). Theoretical Study of Hydroxylation of α- and β-Pinene by a Cytochrome P450 Monooxygenase Model. Molecules, 28(6), 2539. [Link]

• Hanna, I. H., et al. (2014). CYP2E1 hydroxylation of aniline involves negative cooperativity. Biochemical Pharmacology, 87(3), 545-554. [Link]

• ResearchGate. (n.d.). HPLC determination of 2-hydroxy-1-methoxyaporphine, pronuciferine, nuciferine and roemerine in Nelumbo nucifera and its alkaloid fraction. [Link]

• Tölgyesi, A., et al. (2025). Analysis of N-methyl-2-pyrrolidone and its hydroxy metabolite at low concentration level in water samples using liquid chromatography tandem mass spectrometry. Journal of Chromatography A, 1766, 466599. [Link]

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. Metabolism of the liver carcinogen N-nitrosopyrrolidine by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cytochrome P450 2A-catalyzed metabolic activation of structurally similar carcinogenic nitrosamines: N'-nitrosonornicotine enantiomers, N-nitrosopiperidine, and N-nitrosopyrrolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High variability of nitrosamine metabolism among individuals: role of cytochromes P450 2A6 and 2E1 in the dealkylation of N-nitrosodimethylamine and N-nitrosodiethylamine in mice and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative metabolism of N-nitrosopiperidine and N-nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High pressure liquid chromatographic assay for alpha hydroxylation of N-nitrosopyrrolidine by isolated rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CYP2E1 hydroxylation of aniline involves negative cooperativity - PubMed [pubmed.ncbi.nlm.nih.gov]

The Trifluoromethyl Group: A Superior Bioisostere for the Nitro Group in Modern Drug Design

A Senior Application Scientist's Guide to a Key Medicinal Chemistry Transformation

In the landscape of modern drug discovery, the strategic modification of lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles is paramount. One of the most impactful, yet often debated, bioisosteric replacements is the substitution of a nitro group (-NO₂) with a trifluoromethyl group (-CF₃). While the nitro group has been a component of several successful drugs, it is often viewed as a liability by medicinal chemists due to concerns over metabolic instability and potential toxicity.[1][2] This guide provides an in-depth comparison of these two critical functional groups, offering experimental data and protocols to validate the rationale for this strategic substitution.

Physicochemical and Electronic Properties: A Head-to-Head Comparison

At the heart of bioisosteric replacement lies the principle of substituting one functional group for another with similar steric and electronic properties to enhance a molecule's biological activity. While both the nitro and trifluoromethyl groups are strongly electron-withdrawing, their other physicochemical characteristics diverge significantly, influencing their behavior in biological systems.

The trifluoromethyl group is a powerful electron-withdrawing substituent, a property that can enhance the reactivity of adjacent functional groups.[3] This effect is primarily due to the strong inductive electron withdrawal by the highly electronegative fluorine atoms.[4] Similarly, the nitro group is also a potent electron-withdrawing group through both inductive and resonance effects.[5][6]

Property	Trifluoromethyl Group (-CF₃)	Nitro Group (-NO₂)	Rationale for Preference
**Van der Waals Volume (ų) **	~43	~38	The slightly larger size of the -CF₃ group can lead to improved hydrophobic interactions and binding affinity.
Lipophilicity (π value)	+0.88	-0.28	The significant increase in lipophilicity with -CF₃ can enhance membrane permeability and oral absorption.
Dipole Moment (Debye)	~2.5	~4.2	The lower dipole moment of the -CF₃ group can reduce polarity and improve cell penetration.
Metabolic Stability	High	Often low (prone to reduction)	The C-F bond is exceptionally strong, rendering the -CF₃ group highly resistant to metabolic degradation.[3]
Hammett Constant (σₚ)	+0.54	+0.78	Both are strongly electron-withdrawing, but the -CF₃ group achieves this without the metabolic liabilities of the nitro group.[7][8]
Hammett Constant (σₘ)	+0.43	+0.71	Both exert a strong inductive electron-withdrawing effect from the meta position.[7][8]
Hydrogen Bond Acceptor	Weak	Strong	The reduced hydrogen bonding capacity can be advantageous in preventing off-target interactions.

Table 1: A comparative analysis of the key physicochemical and electronic properties of the trifluoromethyl and nitro groups.

The Rationale for Replacement: Mitigating Risk and Enhancing Performance

The primary driver for replacing a nitro group is the mitigation of metabolic and toxicological risks. Aromatic nitro groups are susceptible to reduction by various nitroreductases in vivo, leading to the formation of nitroso and hydroxylamine intermediates. These reactive metabolites can covalently bind to macromolecules like DNA and proteins, a mechanism associated with genotoxicity and idiosyncratic drug reactions. While aliphatic nitro groups are also viewed with caution, the general sentiment in the medicinal chemistry community is to avoid the nitro moiety when possible.[2]

The trifluoromethyl group, in stark contrast, is renowned for its metabolic stability. The carbon-fluorine bond is one of the strongest in organic chemistry, making the -CF₃ group highly resistant to enzymatic degradation.[3] This enhanced stability often translates to a longer in vivo half-life, reduced clearance, and a more predictable pharmacokinetic profile.

Figure 2: Workflow for the in vitro metabolic stability assay using liver microsomes.

Materials:

• Test compound and positive control (e.g., a compound with known metabolic instability)

• Pooled human liver microsomes (HLM)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• NADPH regenerating system (or NADPH stock solution)

• Acetonitrile (cold, containing an internal standard)

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Preparation: Thaw liver microsomes on ice. Prepare working solutions of the test compound and positive control in buffer.

• Pre-incubation: In a 96-well plate, add the liver microsomes and the test compound solution. Pre-incubate at 37°C for 5-10 minutes to allow the compound to equilibrate with the enzymes.

• Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time-course Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), quench the reaction by adding cold acetonitrile containing an internal standard. The 0-minute time point represents 100% of the compound.

• Protein Precipitation: Centrifuge the plate to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the remaining concentration of the test compound by LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound versus time. The slope of the linear regression line corresponds to the elimination rate constant (k). Calculate the half-life (t½) as 0.693/k.

Conclusion

The bioisosteric replacement of a nitro group with a trifluoromethyl group is a powerful and well-validated strategy in modern drug design. The trifluoromethyl group offers a unique combination of strong electron-withdrawing character, increased lipophilicity, and, most importantly, exceptional metabolic stability. This trifecta of properties frequently leads to compounds with improved pharmacokinetic profiles and enhanced biological activity. While the specific context of the molecular scaffold and the target biology must always be considered, the evidence strongly supports the judicious use of the trifluoromethyl group as a superior alternative to the often-problematic nitro group. By employing the experimental protocols outlined in this guide, researchers can confidently validate this strategic substitution and accelerate the development of safer and more effective medicines.

References

• Tseng, C. C., Baillie, G., Donvito, G., Mustafa, M. A., Juola, S. E., Zanato, C., ... & Greig, I. R. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry, 62(10), 5049–5062. [Link]

• ChEMBL. (n.d.). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Retrieved from [Link]

• Thumar, N. J., & Patel, M. P. (2019). Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. Scientific Reports, 9(1), 1-13. [Link]

• Tseng, C. C., Baillie, G., Donvito, G., Mustafa, M. A., Juola, S. E., Zanato, C., ... & Greig, I. R. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. PubMed, 31050898. [Link]

• Vlasova, O., Vlasov, S., Severina, H., Borysov, O., Yakovenko, G., Khairulin, A., ... & Georgiyants, V. (2025). BIOISOSTERIC REPLACEMENT IN THE SEARCH FOR ANTIMICROBIAL AGENTS: DESIGN, SYNTHESIS AND ACTIVITY OF NOVEL 6-(1H-BENZIMIDAZOL-2-YL)-1-ALKYL-3,5-DIMETHYLTHIENO[2,3-d]PYRIMIDINE-2,4(1H,3H)-DIONE DERIVATIVES. Pharmaceutical Journal, (3), 4-15.

• The University of Aberdeen. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs). Retrieved from [Link]

• Loughborough University. (2019). The trifluoromethyl group as a bioisosteric replacement of the aliphatic nitro group in CB1 receptor positive allosteric modulators. Retrieved from [Link]

• University of Calgary. (n.d.). Problem Set #3 – Solutions. Retrieved from [Link]

• Stenutz, B. (n.d.). Hammett substituent constants. Retrieved from [Link]

• Wired Chemist. (n.d.). Hammett Sigma Constants. Retrieved from [Link]

• CNR-IRIS. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Retrieved from [Link]

• Tseng, C. C., Baillie, G., Donvito, G., Mustafa, M. A., Juola, S. E., Zanato, C., ... & Greig, I. R. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. PMC, 7871173. [Link]

• Zarca, M., & de la Torre, G. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(15), 3009. [Link]

• The University of Aberdeen. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs). Retrieved from [Link]

• Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley.

• Chemistry LibreTexts. (2021). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. Retrieved from [Link]

• Zanda, M. (2015). Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe. Request PDF. [Link]

• Wang, J., Wang, S., & Hou, T. (2020). Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. Journal of Chemical Information and Modeling, 60(12), 6063–6074. [Link]

• ACS Publications. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Retrieved from [Link]

Sources

• 1. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. web.viu.ca [web.viu.ca]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Hammett Sigma Constants* [wiredchemist.com]
• 8. homepages.bluffton.edu [homepages.bluffton.edu]

comparison of different trifluoromethylating reagents in organic synthesis

Introduction

The introduction of the trifluoromethyl (CF₃) group into organic molecules is a cornerstone of modern medicinal chemistry, agrochemistry, and materials science.[1][2][3] This "super-functional group" can profoundly enhance a molecule's metabolic stability, lipophilicity, bioavailability, and binding affinity.[3][4] The strategic placement of a CF₃ group can transform a biologically inactive molecule into a potent therapeutic agent. Consequently, the development of efficient and selective trifluoromethylating reagents has been an area of intense research.[2]

This guide provides a comparative analysis of the most prevalent trifluoromethylating reagents, categorized by their reactivity: electrophilic, nucleophilic, and radical. We will delve into their mechanisms, substrate scopes, and practical considerations to empower researchers, scientists, and drug development professionals in selecting the optimal reagent for their synthetic challenges.

Classification of Trifluoromethylating Reagents

Trifluoromethylating reagents can be broadly classified into three categories based on the formal charge of the trifluoromethyl species they deliver to a substrate.[1][5]

• Electrophilic Reagents ("CF₃⁺" source): These reagents transfer a trifluoromethyl group to a nucleophilic substrate. They are particularly useful for the trifluoromethylation of enolates, heteroatoms, and electron-rich aromatic systems.

• Nucleophilic Reagents ("CF₃⁻" source): These reagents deliver a trifluoromethyl anion or its equivalent to an electrophilic substrate, such as aldehydes, ketones, and imines.[1]

• Radical Reagents ("CF₃•" source): These reagents generate a trifluoromethyl radical, which can participate in a variety of transformations, including additions to alkenes and arenes, often under photoredox or metal-catalyzed conditions.[1][6]

The choice of reagent class is fundamentally dictated by the nature of the substrate and the desired bond construction.

Caption: A decision-making flowchart for selecting the appropriate class of trifluoromethylating reagent based on substrate type.

Electrophilic Trifluoromethylating Reagents

Since the pioneering work of Yagupolskii and co-workers with diaryl(trifluoromethyl)sulfonium salts, the development of shelf-stable and highly reactive electrophilic trifluoromethylating reagents has been a significant focus.[7] These reagents are now commercially available and widely used.[7]

Key Reagents: Togni and Umemoto Reagents

The most prominent classes of electrophilic trifluoromethylating reagents are the hypervalent iodine-based Togni reagents and the sulfonium salt-based Umemoto reagents .[7][8]

• Togni Reagents: These are hypervalent iodine(III)-CF₃ compounds that are known for their mild reaction conditions and broad substrate scope.[7] They are particularly effective for the trifluoromethylation of a wide range of carbon and heteroatom nucleophiles.[7] The second-generation Togni reagents exhibit improved stability and are not explosive under typical laboratory conditions, though caution is advised when heating the solid reagents to elevated temperatures.[9]

• Umemoto Reagents: These are S-(trifluoromethyl)dibenzothiophenium salts and are among the most widely used reagents for the trifluoromethylation of various nucleophiles.[7] They are known for their high reactivity, and in some cases, provide higher yields than Togni reagents, particularly in the trifluoromethylation of β-ketoesters.[7][10]

Comparative Performance

Feature	Togni Reagents (e.g., 1-Trifluoromethyl-1,2-benziodoxol-3(1H)-one)	Umemoto Reagents (e.g., S-(Trifluoromethyl)dibenzothiophenium triflate)
Reactivity	High, broad scope with C, N, S, O, P nucleophiles.	Generally higher for activated methylene compounds.[10]
Stability	Good shelf-stability, non-explosive under normal conditions.[9]	Good shelf-stability.
Solubility	Generally soluble in common organic solvents.	Varies with counter-ion.
Cost	Relatively expensive.	Generally more cost-effective.
Byproducts	Iodobenzene derivatives.	Dibenzothiophene.

Mechanism of Action: Togni Reagent

The Togni reagent typically reacts with a nucleophile via a ligand exchange at the iodine(III) center, followed by reductive elimination to transfer the CF₃ group.

Caption: Simplified mechanism of electrophilic trifluoromethylation using a Togni reagent.

Experimental Protocol: Trifluoromethylation of a β-Ketoester using an Umemoto Reagent

This protocol describes the trifluoromethylation of a pre-formed sodium salt of a β-ketoester using a highly reactive Umemoto-type reagent.[10]

• Preparation of the Sodium Salt: The sodium salt of the β-ketoester (e.g., ethyl 2-oxocyclohexanecarboxylate) is prepared by reacting the ketoester with a suitable base like sodium hydride in a dry, aprotic solvent such as THF or DMF.

• Trifluoromethylation Reaction: The suspension of the ketoester salt is cooled to between -20 °C and room temperature.

• Umemoto's reagent (1.1 equivalents) is added portion-wise to the stirred suspension.

• The reaction mixture is stirred, and the temperature is maintained until the starting material is consumed (monitored by TLC or LC-MS).

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the α-trifluoromethyl-β-ketoester.

Nucleophilic Trifluoromethylating Reagents

Nucleophilic trifluoromethylation involves the transfer of a trifluoromethyl anion (CF₃⁻) or its synthetic equivalent to an electrophilic center.[1][3] This approach is fundamental for the synthesis of trifluoromethylated alcohols, amines, and related compounds.

Key Reagents: Ruppert-Prakash Reagent and Fluoroform

• Ruppert-Prakash Reagent (TMSCF₃): Trimethyl(trifluoromethyl)silane is arguably the most versatile and widely used reagent for nucleophilic trifluoromethylation.[3][11][12] Its effectiveness relies on activation by a nucleophilic initiator, such as a fluoride salt (e.g., TBAF, CsF), to generate the reactive trifluoromethide anion.[3][11][13]

• Fluoroform (HCF₃): As an inexpensive byproduct of Teflon manufacturing, fluoroform is an attractive source for the CF₃ anion.[14] However, its high pKa requires the use of strong bases for deprotonation, which can present challenges with sensitive substrates.[14][15] Recent advancements have led to the development of systems that allow for the use of less expensive bases, making fluoroform a more viable industrial reagent.[14]

Comparative Performance

Feature	Ruppert-Prakash Reagent (TMSCF₃)	Fluoroform (HCF₃)
Reactivity	High, broad scope with aldehydes, ketones, imines.[11]	Requires strong base for activation, can be substrate-limited.[15]
Handling	Liquid, relatively easy to handle.[12]	Gas, requires specialized equipment for handling.
Cost	Moderately expensive.	Very inexpensive raw material.[14]
Byproducts	Trimethylsilyl derivatives.	Water and conjugate acid of the base.
Initiator	Catalytic amount of a nucleophile (e.g., F⁻).[3][11]	Stoichiometric strong base (e.g., KOtBu).[15]

Mechanism of Action: Ruppert-Prakash Reagent

The reaction of TMSCF₃ with electrophiles like ketones proceeds through an anionic chain reaction mechanism initiated by a catalytic amount of a nucleophile.[3]

Caption: The anionic chain reaction mechanism for the nucleophilic trifluoromethylation of a ketone using the Ruppert-Prakash reagent.

Experimental Protocol: Trifluoromethylation of an Aldehyde using Ruppert-Prakash Reagent

This protocol outlines a general procedure for the trifluoromethylation of an aromatic aldehyde.[3]

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aldehyde (1.0 equivalent) and a dry, aprotic solvent such as tetrahydrofuran (THF).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add the Ruppert-Prakash reagent (TMSCF₃, 1.2-1.5 equivalents) dropwise to the stirred solution.

• Initiation: Add a catalytic amount of a fluoride source, such as a solution of tetrabutylammonium fluoride (TBAF) in THF (approximately 1-5 mol%).

• Reaction Monitoring: Allow the reaction to stir at 0 °C or warm to room temperature, monitoring its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ether or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. The resulting crude silyl ether can be purified by column chromatography or taken to the next step (hydrolysis to the alcohol) without further purification.

Radical Trifluoromethylating Reagents

Radical trifluoromethylation has emerged as a powerful tool in organic synthesis, benefiting from the development of photoredox and metal catalysis which allow for reactions to proceed under mild conditions with high functional group tolerance.[6]

Key Reagents: Langlois Reagent and Trifluoroiodomethane

• Langlois Reagent (CF₃SO₂Na): Sodium trifluoromethanesulfinate is a cost-effective, stable, and easy-to-handle solid that serves as an excellent precursor to the trifluoromethyl radical upon oxidation.[1][4] It is widely used in photoredox-catalyzed reactions for the trifluoromethylation of alkenes and arenes.[4][16]

• Trifluoroiodomethane (CF₃I): This gaseous reagent is a classic source of the trifluoromethyl radical, often generated via photolysis or through the use of an initiator like triethylborane.[1] Visible light photoredox catalysis has significantly expanded the utility of CF₃I, enabling the trifluoromethylation of alkenes with high stereoselectivity under mild conditions.[17][18]

Comparative Performance

Feature	Langlois Reagent (CF₃SO₂Na)	Trifluoroiodomethane (CF₃I)
Reactivity	Requires an oxidant or photocatalyst to generate CF₃•.	Generates CF₃• under photolytic or radical initiation conditions.
Handling	Stable, crystalline solid, easy to handle.[4]	Gas, requires careful handling.
Cost	Relatively inexpensive and readily available.[4]	More expensive than Langlois reagent.
Byproducts	Sodium salts and SO₂.	Iodine-containing species.
Scope	Broad, especially in photoredox C-H functionalization and alkene addition.[16]	Effective for alkene additions and some coupling reactions.[17]

Mechanism of Action: Photoredox-Catalyzed Radical Trifluoromethylation

In a typical photoredox cycle, a photocatalyst (e.g., a Ru or Ir complex) is excited by visible light. The excited-state photocatalyst can then engage in a single-electron transfer (SET) with the radical precursor to generate the trifluoromethyl radical, which then reacts with the substrate.

Caption: A simplified representation of a photoredox catalytic cycle for generating a trifluoromethyl radical.

Experimental Protocol: Visible Light-Induced Trifluoromethylation of an Alkene

This protocol is a general method for the trifluoromethylation of terminal alkenes using CF₃I and a ruthenium-based photocatalyst.[18]

• Reaction Setup: In a reaction vessel suitable for photochemical reactions (e.g., a borosilicate glass vial), combine the alkene (1.0 equivalent), the photocatalyst (e.g., Ru(Phen)₃Cl₂, 0.01-1 mol%), and a suitable solvent (e.g., acetonitrile).

• Degassing: Degas the solution by bubbling an inert gas (argon or nitrogen) through it for 10-15 minutes to remove oxygen, which can quench the excited state of the photocatalyst.

• Reagent Addition: Add a base (e.g., DBU, 2.0 equivalents) and trifluoroiodomethane (CF₃I, 2.0 equivalents). Seal the vessel tightly.

• Irradiation: Place the reaction vessel at a fixed distance from a visible light source (e.g., a blue LED lamp) and stir vigorously.

• Reaction Monitoring and Work-up: Monitor the reaction by GC-MS or LC-MS. Once complete, the reaction mixture can be concentrated and purified directly by column chromatography on silica gel to afford the trifluoromethylated alkene. The E-stereoisomer is typically the major product for terminal alkenes.[18]

Conclusion

The selection of a trifluoromethylating reagent is a critical decision in the design of a synthetic route. Electrophilic reagents like Togni's and Umemoto's are ideal for reactions with nucleophilic substrates. For electrophilic carbonyls and imines, the nucleophilic Ruppert-Prakash reagent remains the workhorse of the field, with fluoroform offering a potentially cost-effective alternative at scale. Finally, the advent of photoredox catalysis has made radical trifluoromethylation using precursors like the Langlois reagent or CF₃I an increasingly powerful and versatile strategy for C-H functionalization and alkene modification under mild conditions. A thorough understanding of the reactivity, stability, and operational requirements of each class of reagent is essential for achieving successful and efficient trifluoromethylation in research and development.

References

• Ma, J.-A., & Cahard, D. (2004). Asymmetric Fluorination, Trifluoromethylation, and Perfluoroalkylation Reactions. Chemical Reviews, 104(12), 6119-6146. [Link]

• Wikipedia. (n.d.). Trifluoromethylation. In Wikipedia. Retrieved March 15, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of trifluoromethyl alkanes. Retrieved March 15, 2026, from [Link]

• Khalid, M., & Mohammed, S. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. Oriental Journal of Chemistry, 34(6), 2708-2715. [Link]

• Iqbal, N., Choi, S., Kim, E., & Cho, E. J. (2012). Trifluoromethylation of Alkenes by Visible Light Photoredox Catalysis. The Journal of Organic Chemistry, 77(24), 11383–11387. [Link]

• Prakash, G. K. S., Hu, J., & Olah, G. A. (2003). Nucleophilic Trifluoromethylation of Carbonyl Compounds and Disulfides with Trifluoromethane and Silicon-Containing Bases. The Journal of Organic Chemistry, 68(11), 4457-4463. [Link]

• Chen, P., & Liu, G. (2024). Radical Trifluoromethylation. In Modern Strategies in Organofluorine Chemistry 1. [Link]

• Khalid, M., & Mohammed, S. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. ResearchGate. [Link]

• Wikipedia. (n.d.). Trifluoromethyltrimethylsilane. In Wikipedia. Retrieved March 15, 2026, from [Link]

• Hu, J., Zhang, W., & Wang, F. (2021). Difluorocarbene-Mediated Cascade Cyclization: The Multifunctional Role of Ruppert–Prakash Reagent. Organic Letters, 23(10), 3874–3879. [Link]

• Togni, A. (2014). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. ETH Zurich Research Collection. [Link]

• Cheung, C. W., Wang, X.-T., & Kwong, F. Y. (2025). Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives. Chemical Communications. [Link]

• Douglas, J. T., & MacMillan, D. W. C. (2014). Protecting group free radical C–H trifluoromethylation of peptides. Journal of the American Chemical Society, 136(24), 8782-8794. [Link]

• Organic Chemistry Portal. (n.d.). Trifluoromethylation of Alkenes by Visible Light Photoredox Catalysis. Retrieved March 15, 2026, from [Link]

• Togni, A. (2010). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Angewandte Chemie International Edition, 49(36), 6278-6280. [Link]

• Wang, Z. (2012). Recent Advances in Trifluoromethylation of Organic Compounds Using Umemoto's Reagents. Chinese Journal of Chemistry, 30(11), 2539-2548. [Link]

• Pan, Y., & Wang, J. (2015). Direct C–H Trifluoromethylation of Glycals by Photoredox Catalysis. Organic Letters, 17(23), 5966–5969. [Link]

• Prakash, G. K. S. (2016). (Trifluoromethyl)trimethylsilane (TMSCF 3 ) - Ruppert's Reagent: An Excellent Trifluoromethylation Agent. Synlett, 27(01), A-C. [Link]

• Yagupolskii, L. M., & Yagupolskii, Y. L. (2014). Direct C–H trifluoromethylation of di- and trisubstituted alkenes by photoredox catalysis. Beilstein Journal of Organic Chemistry, 10, 1110-1116. [Link]

• Friščić, T., & Stolar, T. (2023). Celite-Catalyzed Mechanochemical C-H Bond Trifluoromethylation and Pentafluoroethylation. ChemRxiv. [Link]

• Beier, P. (2021). Advances in the Development of Trifluoromethoxylation Reagents. Symmetry, 13(12), 2380. [Link]

• Nenajdenko, V. G. (2021). Synthesis of 1-Trifluorometylindanes and Close Structures: A Mini Review. Molecules, 26(19), 6037. [Link]

• May, J. A., & Singh, R. K. (2018). Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR. Journal of the American Chemical Society, 140(42), 13861-13872. [Link]

• Khalid, M., & Mohammed, S. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. SciSpace. [Link]

• Nandi, B., & Barman, P. (2025). Metal-Free Photoredox Catalysis for the S-Trifluoromethylation of Thiols. SN Applied Sciences, 7(1), 1-8. [Link]

• Ritter, T., & Jia, H. (2021). Trifluoromethyl Thianthrenium Triflate: A Readily Available Trifluoromethylating Reagent with Formal CF3+, CF3•, and CF3– Reactivity. Journal of the American Chemical Society, 143(30), 11464-11470. [Link]

• Wang, J. (2022). A Fruitful Decade of Organofluorine Chemistry: New Reagents and Reactions. Chinese Journal of Chemistry, 40(10), 1163-1200. [Link]

Sources

• 1. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 2. Recent Trifluoromethylation Reactions. A Mini Review Paper – Oriental Journal of Chemistry [orientjchem.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chinesechemsoc.org [chinesechemsoc.org]
• 9. research-collection.ethz.ch [research-collection.ethz.ch]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent) [sigmaaldrich.com]
• 12. Trifluoromethyltrimethylsilane - Wikipedia [en.wikipedia.org]
• 13. Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nucleophilic, Radical and Electrophilic Trifluoromethylation Using Fluoroform - University of Michigan [available-inventions.umich.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Protecting group free radical C–H trifluoromethylation of peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Trifluoromethylation of Alkenes by Visible Light Photoredox Catalysis [organic-chemistry.org]

Evaluating the Efficacy of Novel Pyrrolidine Derivatives Against Bacterial Strains: A Comparative Guide

As a Senior Application Scientist navigating the escalating crisis of antimicrobial resistance (AMR), I frequently evaluate novel pharmacophores designed to bypass established resistance mechanisms. Among the most promising structural motifs currently in drug development is the pyrrolidine ring —a five-membered nitrogen heterocycle. Its sp³-hybridization and non-planar "pseudorotation" allow for extensive three-dimensional pharmacophore coverage, enabling highly stereospecific interactions with bacterial target enzymes.

This guide provides an objective, data-driven comparison of novel pyrrolidine derivatives against traditional antibiotic classes, detailing the mechanistic rationale and the self-validating experimental workflows required to quantify their efficacy.

Mechanistic Rationale: Dual-Target Inhibition

Traditional fluoroquinolones (e.g., ciprofloxacin) primarily target bacterial DNA gyrase in Gram-negative strains and topoisomerase IV in Gram-positive strains. However, point mutations in the gyrA and parC genes have rendered many clinical isolates resistant.

To overcome this, novel pyrrolidine hybrids—such as[1]—act as potent dual-target inhibitors. They bind to the ATPase domains (GyrB/ParE) of these enzymes, effectively arresting DNA supercoiling and replication without exhibiting cross-resistance to standard fluoroquinolones. In contrast, beta-lactams target cell wall synthesis, and aminoglycosides target the ribosome.

Fig 1: Comparative mechanistic pathways of pyrrolidine derivatives vs. traditional antibiotics.

Comparative Efficacy Data

To establish clinical relevance, the minimum inhibitory concentration (MIC) and enzymatic half-maximal inhibitory concentration (IC₅₀) of pyrrolidine derivatives must be benchmarked against standard-of-care antibiotics. The following data synthesizes recent findings comparing two novel pyrrolidine classes against conventional drugs[1][2].

Table 1: Comparative MIC Values (µg/mL) against ESKAPE Pathogens

Compound Class	S. aureus (Gram +)	E. coli (Gram -)	P. aeruginosa (Gram -)
1,2,4-Oxadiazole/Pyrrolidine Hybrid (Cmpd 16)	0.024	0.062	>0.100
Pyrrolyl Pyrrolidine (Cmpd VIId)	>100.0	6.25	12.5
Ciprofloxacin (Fluoroquinolone)	0.030	0.060	0.120
Ampicillin (Beta-Lactam)	0.125	4.00	>16.0

Table 2: Enzymatic Inhibition (IC₅₀ in µM)

Target Enzyme	Pyrrolidine Hybrid (Cmpd 22a)	Novobiocin (Standard)	Ciprofloxacin (Standard)
E. coli DNA Gyrase	0.18	0.17	0.85
S. aureus Topoisomerase IV	23.0	27.0	N/A

Data Interpretation: The data demonstrates that specific pyrrolidine hybrids (e.g., Compound 16) exhibit superior potency against S. aureus compared to ciprofloxacin, while maintaining equivalent efficacy against E. coli[1]. The dual-targeting mechanism significantly lowers the MIC threshold, making these compounds highly competitive alternatives to fluoroquinolones.

Experimental Methodologies: Self-Validating Systems

To ensure high-fidelity data, the following protocols utilize self-validating internal controls. As an application scientist, I emphasize that understanding why a step is performed is just as critical as the step itself.

Protocol 1: High-Throughput Broth Microdilution (MIC Determination)

Causality & Logic: We utilize the microdilution method coupled with a resazurin (Alamar Blue) readout. Resazurin is an oxidation-reduction indicator; metabolically active bacteria reduce the blue dye to pink, fluorescent resorufin. This provides an objective, colorimetric validation of bacterial viability, eliminating the subjectivity of visual turbidity assessments.

Fig 2: Standardized high-throughput broth microdilution workflow for MIC determination.

Step-by-Step Procedure:

• Inoculum Standardization: Culture the bacterial strain in Mueller-Hinton (MH) broth at 37°C until logarithmic growth is achieved. Adjust the suspension to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Rationale: Standardizing the inoculum ensures that the compound-to-bacteria ratio remains constant across all replicates.

• Compound Preparation: Dissolve the pyrrolidine derivative in 100% DMSO to create a master stock. Critical Control: The final concentration of DMSO in the assay must not exceed 1% (v/v) to prevent solvent-induced cytotoxicity. A vehicle control (1% DMSO in broth) must be included.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in MH broth to achieve a concentration gradient (e.g., 100 µg/mL down to 0.01 µg/mL).

• Inoculation: Add 50 µL of the standardized bacterial suspension to each well. Include a positive control (broth + bacteria, no drug) and a negative control (broth only, no bacteria) to validate assay sterility and growth competence.

• Incubation & Readout: Incubate the plate at 37°C for 18-24 hours. Add 30 µL of 0.015% resazurin solution to each well and incubate for an additional 2 hours. The MIC is defined as the lowest concentration well that remains blue (indicating complete inhibition of respiration).

Protocol 2: Time-Kill Kinetics Assay

Causality & Logic: While MIC determines bacteriostatic potency, time-kill assays establish whether the pyrrolidine derivative is bactericidal (kills ≥ 99.9% of the inoculum) or bacteriostatic. This is critical for predicting in vivo clearance rates.

• Prepare a starting inoculum of 5×105 CFU/mL in MH broth.

• Expose the bacteria to the pyrrolidine derivative at concentrations of 1×, 2×, and 4× the calculated MIC.

• Extract 100 µL aliquots at specific time intervals (0, 2, 4, 8, 12, and 24 hours).

• Serially dilute the aliquots in sterile PBS and plate onto MH agar.

• Incubate the plates for 24 hours at 37°C and quantify the Colony Forming Units (CFU/mL). A ≥ 3-log₁₀ reduction in CFU/mL compared to the initial inoculum indicates bactericidal activity.

References

• Frejat, F. O. A., et al. "Novel 1,2,4-oxadiazole/pyrrolidine hybrids as DNA gyrase and topoisomerase IV inhibitors with potential antibacterial activity." Arabian Journal of Chemistry, 15(1), 103538 (2022). URL: [Link]

• Joshi, S. D., et al. "Synthesis and antimicrobial activities of some novel pyrrolyl pyrrolidine derivatives." Indian Journal of Heterocyclic Chemistry, 24-25, 61 (2015). URL: [Link]

Sources

• 1. Novel 1,2,4-oxadiazole/pyrrolidine hybrids as DNA gyrase and topoisomerase IV inhibitors with potential antibacterial activity - Arabian Journal of Chemistry [arabjchem.org]
• 2. connectjournals.com [connectjournals.com]

A Comparative Guide to the Definitive Structural Confirmation of Synthetic 1-Nitroso-3-(trifluoromethyl)pyrrolidine

For researchers, scientists, and drug development professionals, the unequivocal confirmation of a novel chemical entity's structure is the bedrock upon which all subsequent research is built. In the synthesis of highly functionalized molecules such as 1-Nitroso-3-(trifluoromethyl)pyrrolidine, a compound featuring both a potent electron-withdrawing trifluoromethyl group and a reactive N-nitroso moiety, ambiguity is not an option. This guide provides an in-depth, experience-driven comparison of the essential analytical methodologies required to definitively confirm its structure, moving beyond a simple checklist of techniques to explain the causality behind our experimental choices.

The strategic placement of a trifluoromethyl group can significantly enhance a molecule's metabolic stability and lipophilicity, while the N-nitroso group is a well-known pharmacophore, making this pyrrolidine derivative a compound of potential interest in medicinal chemistry.[1][2] However, the synthesis can yield structural isomers or unexpected byproducts. Therefore, a multi-faceted, orthogonal approach is not just recommended; it is imperative for scientific integrity.

The Analytical Workflow: An Orthogonal Strategy

Caption: Orthogonal workflow for structural confirmation.

Mass Spectrometry (MS): The First Checkpoint

Expertise & Experience: Mass spectrometry is the initial, indispensable tool. It provides the molecular weight, offering a direct pass/fail test for the success of the synthesis. For N-nitroso compounds, electron ionization (EI) or electrospray ionization (ESI) can reveal characteristic fragmentation patterns that provide the first pieces of the structural puzzle.[3][4]

Expected Data for 1-Nitroso-3-(trifluoromethyl)pyrrolidine (C₅H₇F₃N₂O):

• Molecular Weight: 184.05 g/mol

• High-Resolution MS (HRMS): An exact mass measurement (e.g., [M+H]⁺ = 185.0583) is critical to confirm the elemental composition, distinguishing it from any isobaric impurities.

• Key Fragmentation: The N-N bond in N-nitrosamines is relatively weak. A characteristic fragmentation pathway is the loss of the nitroso group (•NO, 30 Da), which would result in a prominent fragment ion at m/z 154.[3] Further fragmentation of the trifluoromethyl-pyrrolidine ring can also be diagnostic.

Comparative Analysis: Differentiating Isomers A potential isomer, 2-(trifluoromethyl)-1-nitrosopyrrolidine, would have the same molecular weight. However, its fragmentation pattern might differ due to the different position of the CF₃ group, leading to alternative, more stable carbocations upon fragmentation.

Experimental Protocol: High-Resolution Mass Spectrometry

• Sample Preparation: Prepare a 1 mg/mL solution of the purified compound in a suitable solvent (e.g., acetonitrile or methanol).

• Instrumentation: Utilize a Time-of-Flight (TOF) or Orbitrap mass spectrometer equipped with an ESI source.

• Analysis Mode: Operate in positive ion mode.

• Data Acquisition: Acquire data over a mass range of m/z 50-500.

• Interpretation: Identify the [M+H]⁺ peak and compare its exact mass to the theoretical value. Analyze the MS/MS fragmentation spectrum for the characteristic loss of 30 Da.

NMR Spectroscopy: The Blueprint of the Molecule

Expertise & Experience: Nuclear Magnetic Resonance (NMR) is the most powerful technique for elucidating the precise structure of an organic molecule in solution. For 1-Nitroso-3-(trifluoromethyl)pyrrolidine, a combination of ¹H, ¹³C, and ¹⁹F NMR is required to map out the carbon skeleton and the relative positions of all substituents. A key feature of N-nitrosamines is the restricted rotation around the N-N bond, which often leads to the presence of two distinct geometric isomers (E/Z or syn/anti rotamers) that are observable in the NMR spectrum at room temperature.[5][6] This phenomenon, while complicating the spectrum, provides a powerful diagnostic signature.

Caption: NMR data relationships for structural analysis.

Expected Data & Interpretation:

• ¹⁹F NMR: This is often the simplest spectrum to interpret. We expect a single signal for the CF₃ group. Due to coupling with the proton on the same carbon (H3), this signal should appear as a doublet. Its chemical shift will be characteristic of a CF₃ group attached to a saturated carbon.[7][8]

• ¹H NMR: The spectrum will likely be complex due to the presence of E/Z isomers, resulting in two sets of signals.[5] The protons on the pyrrolidine ring are diastereotopic and will show complex splitting patterns (multiplets). Key features to look for:

  • The proton at the C3 position (adjacent to the CF₃ group) will be significantly deshielded and will appear as a complex multiplet due to coupling with the fluorine atoms and the C2 and C4 protons.

  • The protons at the C2 and C5 positions (adjacent to the nitroso-nitrogen) will show distinct chemical shifts for the two rotamers, as their spatial proximity to the oxygen atom of the nitroso group will be different.

• ¹³C NMR: The spectrum will also likely show two sets of signals for the two rotamers. The carbon attached to the trifluoromethyl group (C3) will exhibit a large one-bond coupling constant (¹JC-F) and appear as a quartet. The adjacent carbons (C2 and C4) will show smaller two-bond couplings (²JC-F).[7]

Data Summary Table

Technique	Expected Observation for 1-Nitroso-3-(trifluoromethyl)pyrrolidine	Rationale & Key Feature
HRMS	[M+H]⁺ ion at m/z 185.0583	Confirms elemental formula C₅H₇F₃N₂O.
MS/MS	Fragment at m/z 154 (loss of 30 Da)	Characteristic loss of the nitroso (NO) group.[3]
¹⁹F NMR	Doublet around -70 to -80 ppm	Confirms CF₃ group coupled to one proton (H3).[7]
¹H NMR	Two sets of complex multiplets	Presence of E/Z rotamers due to restricted N-N bond rotation.[5]
¹³C NMR	Two sets of signals; one quartet (C3)	E/Z rotamers; large ¹JC-F coupling confirms C-CF₃ bond.
IR	Strong bands at ~1450-1420 cm⁻¹ and ~1300-1100 cm⁻¹	Characteristic N-N=O stretch and strong C-F stretches.[9]

Experimental Protocol: Multinuclear NMR

• Sample Preparation: Dissolve ~10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard proton spectrum with 16-32 scans.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. An APT or DEPT experiment can be used to differentiate CH, CH₂, and CH₃ groups.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum.

• 2D NMR (Optional but Recommended): Acquire a COSY (¹H-¹H correlation) and an HSQC (¹H-¹³C correlation) spectrum to definitively assign proton and carbon signals and confirm connectivity.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique that excels at identifying specific functional groups. While it doesn't provide the detailed connectivity information of NMR, it serves as a crucial piece of corroborating evidence. The presence of strong, characteristic absorption bands for the N-nitroso and trifluoromethyl groups provides high confidence in their inclusion in the final structure.[4][9]

Expected Data & Interpretation:

• N-Nitroso (N-N=O) Stretch: N-nitrosamines typically show a strong absorption band in the region of 1450-1420 cm⁻¹.[10] Its exact position can be influenced by the electronic environment.

• Trifluoromethyl (C-F) Stretches: The C-F bonds give rise to very strong and characteristic absorption bands, typically in the 1300-1100 cm⁻¹ region.[9] The presence of multiple intense peaks in this area is a strong indicator of a polyfluorinated group like CF₃.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: If the sample is a liquid, a thin film can be prepared between two salt plates (NaCl or KBr). If it is a solid, a KBr pellet can be prepared or the spectrum can be acquired using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A standard Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹, co-adding 16-32 scans to improve the signal-to-noise ratio.

• Interpretation: Identify the key absorption bands corresponding to the N=O and C-F stretching vibrations.

X-ray Crystallography: The Unambiguous Proof

Expertise & Experience: When an entirely new molecular scaffold is created, or when stereochemistry must be assigned without any doubt, single-crystal X-ray diffraction is the gold standard. It provides a three-dimensional map of electron density in the molecule, allowing for the direct visualization of atomic positions and connectivity.[11][12][13] While it is contingent on the ability to grow a suitable single crystal, a successful structure determination removes all ambiguity.

Protocol:

• Crystallization: Attempt to grow single crystals by slow evaporation of the solvent from a saturated solution, vapor diffusion, or solvent layering techniques using a variety of solvents and solvent mixtures.

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using an X-ray diffractometer.

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, yielding precise bond lengths, bond angles, and the absolute conformation of the molecule in the solid state.

Conclusion

The structural confirmation of a novel compound like 1-Nitroso-3-(trifluoromethyl)pyrrolidine demands a rigorous, multi-technique approach. Relying on a single piece of data is insufficient and scientifically unsound. By integrating High-Resolution Mass Spectrometry to confirm the elemental composition, multinuclear NMR spectroscopy to map the atomic framework and identify isomers, and Infrared Spectroscopy to verify key functional groups, we create a self-validating system. The convergence of these datasets provides the trustworthy and authoritative evidence required by researchers, scientists, and drug development professionals to proceed with confidence. In cases of absolute novelty or stereochemical complexity, X-ray crystallography serves as the ultimate arbiter. This orthogonal strategy ensures that the foundation of your research is solid, accurate, and irrefutable.

References

• Lijinsky, W., & Christie, W. H. (1974). Mass Spectra of N-Nitroso Compounds. Oak Ridge National Laboratory. [Link]

• PubChem. (n.d.). 1-Nitroso-pyrrolopiperidine. National Center for Biotechnology Information. Retrieved March 15, 2026, from [Link]

• FooDB. (2010). Showing Compound N-Nitroso-pyrrolidine (FDB008291). Retrieved March 15, 2026, from [Link]

• NIST. (n.d.). Pyrrolidine, 1-nitroso-. NIST Chemistry WebBook. Retrieved March 15, 2026, from [Link]

• Gemo, N., et al. (2020). One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene. Organic Letters. [Link]

• Duff, T., James, J. P., & Müller-Bunz, H. (2006). Synthesis and X-Ray crystal structure determination of Pyrrolidine-2,4-diones, 2-Iminopyrrolidine-5-ones and 1,3-Oxazine-2,4-diones derived from acetoacetanilides. Heterocycles, 68, 465. [Link]

• Li, J., et al. (2022). NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations. Molecules. [Link]

• Tarasov, A. V., et al. (2022). First Trifluoromethylated Phenanthrolinediamides: Synthesis, Structure, Stereodynamics and Complexation with Ln(III). Molecules. [Link]

• Shcherbinin, V. A., et al. (2024). An Intramolecular Nitroso-Meerwein–Ponndorf–Verley–Oppenauer Reaction to Access Fused Pyrrolidine Scaffolds. Organic Letters. [Link]

• Tarte, P. (1954). Some Remarks on the Spectra of Nitrites and Nitrosamines. The Journal of Chemical Physics, 22(4), 753–754. [Link]

• Gale, P. A., et al. (1999). 1H NMR and X-Ray Crystallographic Studies of p-Toluenesulfonamides of 2,5-Di(pyrrol-2-yl)- pyrrolidines. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Babii, O., et al. (2015). γ-(S)-Trifluoromethyl proline: evaluation as a structural substitute of proline for solid state 19F-NMR peptide studies. Organic & Biomolecular Chemistry. [Link]

• The Royal Society of Chemistry. (n.d.). 8SI Nitroso pyrrole. Retrieved March 15, 2026, from [Link]

• Krumkacheva, O. A., et al. (2024). Hydrophilic Reduction-Resistant Spin Labels of Pyrrolidine and Pyrroline Series from 3,4-Bis-hydroxymethyl-2,2,5,5-tetraethylpyrrolidine-1-oxyl. Molecules. [Link]

• Ziyaei, A., & Khojasteh, M. (2023). The study of stereoselectivity and mesomeric effect of N-nitrosamines via H NMR spectroscopy. Structural Chemistry, 34(4), 1-8. [Link]

• Seneque, O., et al. (2024). Synthesis and Characterization of N-Nitroso-3-morpholinosydnonimine as NO Radical Donor. Molecules. [Link]

• ResearchGate. (2025). Synthesis of trifluoromethylated pyrrolidines via decarboxylative [3+2] cycloaddition of non-stabilized N-unsubstituted azomethine ylides. [Link]

• Babii, O., et al. (2015). γ-(S)-Trifluoromethyl proline: evaluation as a structural substitute of proline for solid state 19F-NMR peptide studies. SciSpace. [Link]

• Vasudevan, I. Y., et al. (2012). Detection of S-nitrosocompounds using mid-IR cavity ringdown spectroscopy. Optics express, 20(18), 20087–20095. [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. [Link]

• White, E. H., & Scherrer, H. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. DSpace@MIT. [Link]

• Macé, A., et al. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic letters, 16(7), 1968–1971. [Link]

• Wilkins, B., et al. (2024). A comprehensive study on the thermal properties and chemical characterization of 1,3,5‐trinitroso‐1,3,5‐triazine (R‐Salt). Propellants, Explosives, Pyrotechnics. [Link]

• El-Faham, A., et al. (2020). X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties. Crystals, 11(1), 1. [Link]

• Krumkacheva, O. A., et al. (2026). Synthesis of tricyclic fused pyrrolidine nitroxides from 2-alkynylpyrrolidine-1-oxyls. Beilstein Journal of Organic Chemistry, 22, 344–351. [Link]

• ResearchGate. (n.d.). Nitrogen-15 NMR chemical shift ranges for oxime, nitro, and nitroso nitrogens on the ammonia scale. Retrieved March 15, 2026, from [Link]

• IntechOpen. (n.d.). Aromatic C-nitroso Compounds. Retrieved March 15, 2026, from [Link]

• Alvernhe, G., et al. (2014). Selective synthesis of functionalized trifluoromethylated pyrrolidines, piperidines, and azepanes starting from 1-tosyl-2-(trifluoromethyl)aziridine. Chemistry, 20(34), 10748-58. [Link]

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osti.gov [osti.gov]
• 4. Synthesis of Nitroso Compounds: A Practical Guide - AquigenBio [aquigenbio.com]
• 5. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. γ-( S )-Trifluoromethyl proline: evaluation as a structural substitute of proline for solid state 19 F-NMR peptide studies - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00034C [pubs.rsc.org]
• 8. scispace.com [scispace.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. 1H NMR and X-Ray Crystallographic Studies of p-Toluenesulfonamides of 2,5-Di(pyrrol-2-yl)pyrrolidines - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Inter-Laboratory Comparison of Nitrosamine Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

The discovery of N-nitrosamine impurities in pharmaceutical products has presented a significant analytical challenge to the industry. These compounds, many of which are classified as probable human carcinogens, must be monitored at trace levels, demanding highly sensitive and robust analytical methodologies. This guide provides an in-depth comparison of the most common methods for nitrosamine quantification, supported by experimental insights and data from inter-laboratory studies, to aid researchers and drug development professionals in selecting and validating appropriate analytical strategies.

The Analytical Imperative: Navigating the Challenges of Nitrosamine Analysis

The primary challenge in nitrosamine analysis lies in achieving extremely low detection and quantification limits, often in the parts-per-billion (ppb) range, as mandated by regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1] This necessitates the use of highly sensitive analytical instrumentation.[1]

Key analytical hurdles include:

• Matrix Effects: The complex nature of pharmaceutical formulations can interfere with the detection of trace-level nitrosamines, potentially leading to inaccurate results.[2]

• Analyte Stability: Nitrosamines can be susceptible to degradation during sample preparation and analysis.[2]

• Specificity: Differentiating nitrosamines from structurally similar compounds is crucial to avoid false-positive results.[1]

• Method Robustness and Reproducibility: Ensuring consistent performance of analytical methods across different laboratories, instruments, and analysts is paramount for reliable quality control.[1]

An inter-laboratory study involving six regulatory agencies highlighted that while accurate and precise quantification of trace-level nitrosamines is achievable, contaminated samples can lead to higher variations in results, underscoring the critical role of sample preparation.[3][4]

Core Analytical Techniques: A Comparative Overview

The most prevalent methods for nitrosamine quantification are based on chromatography coupled with mass spectrometry. The choice of method often depends on the specific nitrosamine, the drug matrix, and the required sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is widely considered the gold standard for nitrosamine analysis due to its high sensitivity and specificity.[1] It is particularly well-suited for the analysis of non-volatile and thermally labile nitrosamines.

Advantages:

• High Sensitivity and Selectivity: Capable of detecting nitrosamines at sub-ppb levels.

• Versatility: Applicable to a wide range of nitrosamines and pharmaceutical matrices.

• Robustness: Well-established technique with a large body of supporting literature and regulatory acceptance.

Considerations:

• Ionization Source: The choice between atmospheric pressure chemical ionization (APCI) and electrospray ionization (ESI) can significantly impact sensitivity for different nitrosamines. APCI is often preferred for low-mass nitrosamines, while ESI is better for more complex molecules.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile nitrosamines.[5] It offers excellent chromatographic separation and is a well-established method in many quality control laboratories.

Advantages:

• Excellent for Volatile Nitrosamines: Provides high-resolution separation for compounds amenable to gas chromatography.

• Established Methodology: Numerous validated methods are available, particularly for "sartan" type drugs.[6]

Considerations:

• Thermal Stability: Not suitable for thermally labile nitrosamines, which may degrade in the high temperatures of the GC inlet.

• Derivatization: Some less volatile nitrosamines may require derivatization to be amenable to GC analysis.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides highly accurate mass measurements, enabling confident identification of both known and unknown nitrosamine impurities.[7]

Advantages:

• High Specificity: Reduces the risk of false positives by providing exact mass identification.

• Retrospective Analysis: Allows for the re-interrogation of data for newly identified nitrosamine risks.

Considerations:

• Sensitivity: While highly specific, HRMS may not always match the sensitivity of triple quadrupole MS/MS for targeted quantification.

Performance Comparison of Analytical Methods

The following table summarizes typical performance characteristics of the discussed analytical methods based on literature and inter-laboratory findings.

Parameter	LC-MS/MS	GC-MS	HRMS
Limit of Quantification (LOQ)	0.1 - 10 ppb	1 - 50 ppb	0.5 - 20 ppb
Accuracy (% Recovery)	80 - 120%	80 - 120%	85 - 115%
Precision (% RSD)	< 15%	< 20%	< 15%
Applicability	Broad range of nitrosamines, including non-volatile and thermally labile compounds.	Volatile and semi-volatile nitrosamines.	Broad range of nitrosamines, excellent for identification of unknowns.

Note: The values presented are typical ranges and can vary significantly depending on the specific analyte, matrix, and instrument configuration.

Experimental Protocols: A Step-by-Step Guide

The following sections provide detailed, step-by-step methodologies for the quantification of nitrosamines in common pharmaceutical products.

Experimental Workflow for Nitrosamine Analysis

Caption: General experimental workflow for nitrosamine analysis.

Protocol 1: LC-MS/MS Quantification of Nitrosamines in Metformin Tablets

This protocol is adapted from methodologies published by regulatory agencies and instrument manufacturers.[8][9][10]

1. Sample Preparation:

• Crush a sufficient number of metformin tablets to obtain a fine powder.
• Accurately weigh a portion of the powder equivalent to 100 mg of metformin into a 15 mL centrifuge tube.[11]
• Add 5 mL of methanol to the tube.
• Sonicate the mixture for 15 minutes to facilitate extraction.[11]
• Centrifuge the sample at 4500 rpm for 15 minutes to pellet the excipients.[11]
• Filter the supernatant through a 0.22 µm PVDF syringe filter into a clean vial for LC-MS/MS analysis.[11]

2. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (UHPLC) system.
• Column: A suitable reversed-phase column, such as a C18 or Phenyl column.[8]
• Mobile Phase: A gradient of water and methanol, both containing 0.1% formic acid.
• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.
• Ionization Source: Positive ion electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

3. Data Analysis:

• Quantify the nitrosamines using a calibration curve prepared with certified reference standards.
• Use isotopically labeled internal standards to correct for matrix effects and variations in instrument response.

Logical Flow for Method Validation

Caption: Logical flow for analytical method validation.

Protocol 2: GC-MS Quantification of Volatile Nitrosamines in Sartan APIs

This protocol is based on methods developed for the analysis of nitrosamines in angiotensin II receptor blockers (ARBs).[7][12]

1. Sample Preparation:

• Accurately weigh approximately 250 mg of the sartan API into a 15 mL centrifuge tube.[7]
• Add 10 mL of a 1M sodium hydroxide solution and vortex briefly.[7]
• Add 2.0 mL of dichloromethane and shake vigorously for at least 5 minutes.[7]
• Centrifuge the mixture at approximately 10,000 g for 5 minutes.[7]
• Carefully transfer the lower organic layer (dichloromethane) to a clean vial for GC-MS analysis.

2. GC-MS Analysis:

• GC System: A gas chromatograph equipped with a split/splitless injector.
• Column: A low- to mid-polarity column, such as a WAXms column.[5]
• Carrier Gas: Helium.
• Mass Spectrometer: A single or triple quadrupole mass spectrometer.
• Injection Mode: Liquid injection.

3. Data Analysis:

• Identify and quantify the nitrosamines based on their retention times and mass spectra compared to certified reference standards.
• Utilize an internal standard for improved quantitative accuracy.

Ensuring Trustworthiness: The Imperative of Method Validation

A robustly validated analytical method is the cornerstone of reliable nitrosamine testing. Regulatory agencies require that methods be validated according to ICH Q2(R1) guidelines to ensure data accuracy and reproducibility.[13]

Key validation parameters include:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results obtained by the method to the true value. This is often assessed by spike-recovery studies.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Conclusion: A Path Forward for Reliable Nitrosamine Analysis

The effective control of nitrosamine impurities in pharmaceuticals relies on the implementation of sensitive, specific, and robust analytical methods. While LC-MS/MS has emerged as the predominant technique due to its versatility and sensitivity, GC-MS remains a valuable tool for volatile nitrosamines. The choice of method should be based on a thorough risk assessment and validated to be fit for its intended purpose.

Inter-laboratory comparison studies are invaluable for understanding the potential variability in analytical results and for driving the standardization of best practices. By embracing a scientifically sound and rigorous approach to method development and validation, the pharmaceutical industry can ensure the safety and quality of its products for patients worldwide.

References

• Agilent Technologies. (n.d.). Simultaneous Determination of Eight Nitrosamine Impurities in Metformin Extended-Release Tablets Using the Agilent 6470 Triple Quadrupole LC/MS. Retrieved from [Link]

• Spectroscopy Online. (2023, March 28). Nitrosamine impurities in metformin: Global LC/MS method for different formulations. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020, June 3). Method of Detection of Nitrosamine Impurities in Metformin. Retrieved from [Link]

• OMCL. (n.d.). Nitrosamines by GC-MS/MS. Retrieved from [Link]

• Shimadzu. (2020, June 3). Simultaneous analysis of nitrosamines impurities in Metformin drug substance and drug product using Shimadzu LCMS 8050 triple quadrupole mass spectrometer. Retrieved from [Link]

• LinkedIn. (2023, October 13). Inter-Laboratory Study on Nitrosamine quantitation -Analytical Performance. Retrieved from [Link]

• PubMed. (2023, October 15). Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Development of a sensitive and stable GC-MS/MS method for simultaneous determination of four N-nitrosamine genotoxic impurities in sartan substances. Retrieved from [Link]

• LCGC International. (2021, May 11). Nitrosamine impurities in Sartan drug products by GC-MS/MS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Retrieved from [Link]

• Agilent Technologies. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Retrieved from [Link]

• Shimadzu. (n.d.). AD-0199 : Determination of Nitrosamine Impurities in Sartan Drug Products by GC-MS/MS Method. Retrieved from [Link]

• Nature. (2025, June 6). Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation. Retrieved from [Link]

• ResearchGate. (2026, January 23). Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study | Request PDF. Retrieved from [Link]

• Agilent Technologies. (2025, June 5). Emerging Trends in Nitrosamine Analysis for Pharma. Retrieved from [Link]

• ResearchGate. (2025, October 30). Round Robin Tests on Nitrosamines Analysis in the Effluents of a CO2 Capture Pilot Plant. Retrieved from [Link]

• Biomedical and Pharmacology Journal. (2025, October 9). Nitrosamine Impurities in Pharmaceuticals: Chemistry, Toxicology, and Advanced Analytical Approaches. Retrieved from [Link]

• Waters Corporation. (n.d.). Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using waters_connect™ Software. Retrieved from [Link]

• Waters Corporation. (2023, November 27). Nitrosamines Analysis with LC/MS-MS. Retrieved from [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. lcms.cz [lcms.cz]
• 3. Inter-Laboratory Study on Nitrosamine quantitation -Analytical Performance - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. shimadzu.com [shimadzu.com]
• 7. edqm.eu [edqm.eu]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. fda.gov [fda.gov]
• 10. ssi.shimadzu.com [ssi.shimadzu.com]
• 11. agilent.com [agilent.com]
• 12. Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 1-Nitroso-3-(trifluoromethyl)pyrrolidine

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and environmental stewardship. The handling and disposal of potent compounds like 1-Nitroso-3-(trifluoromethyl)pyrrolidine, a member of the N-nitroso compound class, require a robust, scientifically-grounded protocol. N-nitroso compounds are often potent carcinogens, and their proper disposal is not merely a regulatory formality but a critical component of laboratory safety and corporate responsibility.[1]

This guide provides an in-depth, procedural framework for the safe disposal of 1-Nitroso-3-(trifluoromethyl)pyrrolidine. Moving beyond a simple checklist, we will explore the chemical principles that underpin these procedures, ensuring a comprehensive understanding that empowers researchers to handle this and similar compounds with confidence and precision.

Hazard Profile and Regulatory Imperative

Therefore, all waste containing 1-Nitroso-3-(trifluoromethyl)pyrrolidine must be treated as hazardous waste .[2] Disposal must adhere strictly to local, state, and federal regulations.[2] The core principle is containment and destruction by approved methods to prevent environmental release and human exposure.

At-the-Bench: Immediate Waste Segregation

Proper disposal begins the moment waste is generated. The cardinal rule is to never dispose of N-nitroso compounds down the drain or in general laboratory trash.[3]

Step-by-Step Waste Collection Protocol:

• Designate a Specific Waste Container: Use a clearly labeled, dedicated hazardous waste container for all materials contaminated with 1-Nitroso-3-(trifluoromethyl)pyrrolidine. The container should be made of a compatible material (e.g., glass or polyethylene) and have a secure, tight-fitting lid.[4]

• Labeling: The label must clearly state "Hazardous Waste," "Toxic," and "Suspected Carcinogen," and list the full chemical name: "1-Nitroso-3-(trifluoromethyl)pyrrolidine." Include the date of initial waste accumulation.

• Segregate Waste Streams:

  • Solid Waste: Contaminated personal protective equipment (PPE) such as gloves, disposable lab coats, bench paper, and any contaminated consumables (e.g., pipette tips, weighing boats) must be placed in the designated solid waste container.

  • Liquid Waste: Unused solutions, reaction mixtures, and solvent rinses (e.g., from cleaning glassware) must be collected in a separate, dedicated liquid hazardous waste container.

  • Sharps: Contaminated needles, syringes, or glass Pasteur pipettes must be placed in a designated sharps container that is also labeled for this specific chemical waste.

• Avoid Mixing: Do not mix N-nitroso waste with other waste streams, particularly strong oxidizing or reducing agents, to prevent uncontrolled reactions.[1]

Chemical Degradation: A Viable Pre-Treatment Option

For laboratories equipped to perform such procedures, chemical degradation can be an effective way to render N-nitroso waste less hazardous before collection by a certified disposal company. Research has demonstrated that reduction is a reliable method for destroying carcinogenic nitrosamines.[5][6]

Reductive Degradation Protocol using Aluminum-Nickel Alloy:

Causality: This procedure utilizes an aluminum-nickel alloy powder in an alkaline solution to chemically reduce the N-nitroso group (-N=O) to the corresponding, less hazardous amine.[5] This method has been shown to be efficient and reliable for a variety of nitrosamines.[5][6]

Experimental Protocol:

• Working in a Fume Hood: All steps must be performed in a certified chemical fume hood while wearing appropriate PPE (lab coat, safety glasses, and chemical-resistant gloves).

• Prepare the Reaction Vessel: In a suitably sized flask equipped with a magnetic stirrer, add the aqueous waste containing 1-Nitroso-3-(trifluoromethyl)pyrrolidine. If the waste is in an organic solvent, it should first be carefully evaporated and the residue re-dissolved in a minimal amount of a suitable solvent (note: the procedure is not recommended for use in acetone or dichloromethane solutions).[5]

• Alkalinize the Solution: Slowly add aqueous alkali (e.g., sodium hydroxide solution) to the waste solution.

• Introduce the Reducing Agent: Carefully and portion-wise, add aluminum-nickel (Al-Ni) alloy powder to the stirring solution. The reaction can be exothermic, so slow addition is crucial.

• Monitor the Reaction: Allow the reaction to stir at room temperature. The completeness of the reduction can be monitored by an appropriate analytical method, such as GC-MS or LC-MS, to confirm the disappearance of the parent N-nitroso compound.

• Neutralization and Disposal: Once the reaction is complete, cautiously neutralize the alkaline solution. This treated solution, now containing the corresponding amine, should still be collected as hazardous liquid waste, but it is significantly less carcinogenic.

Final Disposal: Professional Hazardous Waste Management

Whether you perform a pre-treatment degradation step or not, the final disposal of the waste must be handled by a licensed hazardous material disposal company.[3]

• Storage: Store the sealed and properly labeled waste containers in a designated, well-ventilated, and secure satellite accumulation area until they are collected.

• Documentation: Maintain meticulous records of the waste generated, including the chemical name, quantity, and date.

• Collection: Schedule a pickup with your institution's Environmental Health & Safety (EHS) office or their contracted hazardous waste vendor.

High-temperature incineration in a facility equipped with afterburners and scrubbers is a common and effective final disposal method for this class of compounds.[3][7]

Data and Workflow Summary

Table 1: Key Disposal and Safety Information for N-Nitroso Compounds

Parameter	Information	Rationale & Source
Hazard Class	Toxic, Suspected Carcinogen, Hazardous Waste	N-nitroso compounds are classified as probable human carcinogens.[1][2]
Incompatible Materials	Strong oxidizing agents, Strong reducing agents	To prevent vigorous or uncontrolled chemical reactions.[1]
Primary Disposal Route	Licensed Hazardous Waste Vendor	Ensures compliance with federal and local regulations and proper destruction.[2][3]
Approved Destruction	High-Temperature Incineration with Scrubbers	Effective thermal destruction of the hazardous compound.[7]
Recommended Pre-treatment	Reductive Degradation (e.g., Al-Ni alloy)	Chemically converts the carcinogenic nitroso group to a less harmful amine.[5][6]
Spill Response	Absorb, collect in a sealed container for disposal.	Prevent environmental release and exposure. Do not allow to enter drains.[2][3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-Nitroso-3-(trifluoromethyl)pyrrolidine waste.

Caption: Disposal workflow for 1-Nitroso-3-(trifluoromethyl)pyrrolidine.

References

• Lunn, G., Sansone, E. B., & Keefer, L. K. (1983). Safe disposal of carcinogenic nitrosamines. Carcinogenesis. Available at: [Link]

• Lunn, G., & Sansone, E. B. (1988). Decontamination and disposal of nitrosoureas and related N-nitroso compounds. IARC Scientific Publications. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological profile for N-Nitrosodi-n-propylamine. Available at: [Link]

• ResolveMass Laboratories Inc. (2025, December 15). Nitrosamine Degradation Pathways. Available at: [Link]

• Semantic Scholar. (n.d.). Decontamination and disposal of nitrosoureas and related N-nitroso compounds. Available at: [Link]

• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS N-NITROSO MEGLUMINE. Available at: [Link]

• MesuLab. (2024, May 7). Nitrosamine Risk in Pharmaceutical Waters. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). N-NITROSOPYRROLIDINE. Available at: [Link]

• New Jersey Department of Health. (2008, July). Hazardous Substance Fact Sheet: N-Nitrosopyrrolidine. Available at: [Link]

• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS N-NITROSO PYRROLIDINE-3-OL. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Method 607: Nitrosamines. Available at: [Link]

• Journal of Research in Pharmacy. (2024, September 30). Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review.... Available at: [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: N-Nitroso-pyrrolidine. Available at: [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. fishersci.com [fishersci.com]
• 5. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]

A Senior Application Scientist's Guide to the Safe Handling of 1-Nitroso-3-(trifluoromethyl)pyrrolidine

Executive Summary: A Precautionary Approach

This document provides essential safety and handling protocols for 1-Nitroso-3-(trifluoromethyl)pyrrolidine. As no specific Safety Data Sheet (SDS) is publicly available for this compound, this guide is built upon a conservative assessment of its structural components: the N-nitroso group and the pyrrolidine ring. The N-nitroso functional group is a well-established structural alert for carcinogenicity.[1] The parent compound, N-Nitrosopyrrolidine, is treated as a carcinogen that can cause skin and eye irritation and may lead to liver and kidney damage.[1] Therefore, 1-Nitroso-3-(trifluoromethyl)pyrrolidine must be handled as a suspected carcinogen with extreme caution , assuming it is also a potent skin/eye irritant and potentially toxic upon inhalation or ingestion.

This guide is designed to empower researchers by providing a framework for minimizing exposure through robust engineering controls, a comprehensive Personal Protective Equipment (PPE) strategy, and meticulous operational and disposal plans.

Hazard Assessment & Risk Mitigation

The primary risks associated with 1-Nitroso-3-(trifluoromethyl)pyrrolidine are derived from its chemical family.

• Carcinogenicity: N-nitroso compounds are a class of potent carcinogens.[1] All contact should be minimized to the lowest possible level, as there may be no safe exposure level.[1]

• Organ Toxicity: The parent compound is known to pose a risk of liver and kidney damage.[1]

• Skin and Eye Damage: Pyrrolidine, the precursor amine, causes severe skin burns and eye damage.[2][3][4] It is prudent to assume 1-Nitroso-3-(trifluoromethyl)pyrrolidine is, at minimum, a severe irritant.

• Inhalation Toxicity: Many related compounds are harmful if inhaled, causing respiratory tract irritation.[2][3]

Given these potential hazards, a multi-layered risk mitigation strategy is not just recommended; it is imperative. This begins with engineering controls as the primary line of defense.

Primary Engineering Control: All handling of 1-Nitroso-3-(trifluoromethyl)pyrrolidine, including weighing, solution preparation, and transfers, must be conducted within a certified chemical fume hood with a demonstrated face velocity of 80-120 feet per minute (fpm). The work surface within the hood should be covered with disposable, absorbent bench paper to contain any minor drips or spills.[5]

Personal Protective Equipment (PPE): Your Final Barrier

PPE is the last line of defense and must be used consistently and correctly. A multi-layered approach is essential to prevent dermal, ocular, and respiratory exposure.[5]

Protection Area	Required PPE	Rationale and Standard
Hands	Double Gloving: Nitrile or neoprene gloves.	The inner glove protects the skin during the removal of the contaminated outer glove. Change the outer glove immediately after known contact or every 30-60 minutes during extended handling.[6] Gloves must satisfy the specifications of EN 374 or equivalent standards.[7]
Body	Flame-resistant lab coat or a disposable chemical-resistant gown with knit cuffs.	Provides a barrier against splashes and aerosol contamination. Gowns should close in the back and cuffs should be tucked under the outer glove.[8] Contaminated lab coats must be laundered separately from personal clothing.[5]
Eyes/Face	Safety goggles and a full-face shield.	Standard safety glasses are insufficient. Chemical splash goggles conforming to ANSI Z87.1 (US) or EN 166 (EU) are required to protect against splashes. A face shield provides an additional layer of protection for the entire face.[9][10]
Respiratory	NIOSH-approved N95 respirator (or higher).	Required when handling the neat compound, especially if there is any risk of aerosol or dust generation. Surgical masks offer no protection from chemical vapors or aerosols.[6] A full chemical cartridge respirator may be necessary for large spills.[6]
Feet	Closed-toe, chemical-resistant shoes.	Protects feet from spills and falling objects.[5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, methodical workflow is critical for safety. The following diagram and protocol outline the lifecycle of handling 1-Nitroso-3-(trifluoromethyl)pyrrolidine in a laboratory setting.

Caption: Workflow for Safe Handling of 1-Nitroso-3-(trifluoromethyl)pyrrolidine.

Protocol Details:

• Preparation:

  • Ensure an eyewash station and safety shower are immediately accessible.

  • Don all required PPE as detailed in the table above.

  • Prepare the chemical fume hood by confirming airflow and covering the work surface with disposable absorbent paper.

• Handling:

  • Weighing: If possible, weigh the compound directly into the reaction vessel within the fume hood. Use a micro-spatula to minimize the risk of creating aerosols.

  • Transfers: Conduct all transfers of the neat material or its solutions within the fume hood. Keep containers closed whenever possible.

  • General Use: Do not eat, drink, or smoke in the laboratory.[2][11] Wash hands thoroughly after handling, even if gloves were worn.[2]

Emergency & Disposal Plans

Spill Response:

• Alert & Isolate: Alert personnel in the immediate area. If the spill is large or outside of a containment hood, evacuate the laboratory.

• Contain: For small spills inside a fume hood, use an inert absorbent material (e.g., sand, vermiculite) to dike the spill.[11] Do not use combustible materials like paper towels for initial absorption.

• Neutralize & Clean: There is no specific neutralizer for this compound. Once absorbed, carefully collect the material using non-sparking tools into a designated, labeled hazardous waste container.[3][11]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol, isopropanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

• Reporting: Report all spills to the laboratory supervisor and institutional Environmental Health & Safety (EHS) office.

Exposure Procedures:

• Skin Contact: Immediately remove all contaminated clothing while under a safety shower.[2][7] Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

• Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[2][11] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][3]

• Ingestion: Do NOT induce vomiting.[2][4] Rinse the mouth with water. Seek immediate medical attention.[2]

Waste Disposal Plan:

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: A dedicated, labeled hazardous waste container must be used for all materials contaminated with 1-Nitroso-3-(trifluoromethyl)pyrrolidine.[5]

• Solid Waste: This includes used gloves, bench paper, absorbent pads, and contaminated vials. Place these items in a sealed, clearly labeled container.[5]

• Liquid Waste: Unused solutions or reaction mixtures should be collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Final Disposal: All waste must be disposed of through a licensed hazardous waste disposal company, likely via incineration.[7] Follow all local, state, and federal regulations.

References

• OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration. (URL: [Link])

• MATERIAL SAFETY DATA SHEETS N-NITROSO PYRROLIDINE (NPYRN) - Cleanchem Laboratories. (URL: [Link])

• Personal Protective Equipment | US EPA. (URL: [Link])

• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (URL: [Link])

• Hazardous Substance Fact Sheet - NJ.gov. (URL: [Link])

• Personal Protective Equipment for Use in Handling Hazardous Drugs. (URL: [Link])

• N-NITROSOPYRROLIDINE | Occupational Safety and Health Administration. (URL: [Link])

• MATERIAL SAFETY DATA SHEETS N-NITROSO PYRROLIDINE-3-OL - Cleanchem Laboratories. (URL: [Link])

Sources

• 1. nj.gov [nj.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. pppmag.com [pppmag.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 9. epa.gov [epa.gov]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.fi [fishersci.fi]